This guide details the chemical properties, synthesis, and applications of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol , a specialized heterocyclic building block in agrochemical and pharmaceutical discovery. Chemical Id...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical properties, synthesis, and applications of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol , a specialized heterocyclic building block in agrochemical and pharmaceutical discovery.
Chemical Identity & Physicochemical Profile[1][2][3]
This compound features a 1,2,3-thiadiazole core—a mesoionic, electron-deficient heterocycle—substituted with a lipophilic isopropyl group at the C4 position and a polar hydroxymethyl handle at C5. This amphiphilic structure makes it a valuable bioisostere for pyrimidine or thiazole rings in drug design.
Property
Data
IUPAC Name
(4-Propan-2-yl-1,2,3-thiadiazol-5-yl)methanol
CAS Number
1033693-18-3 (Isomer specific)
Molecular Formula
C₆H₁₀N₂OS
Molecular Weight
158.22 g/mol
SMILES
CC(C)c1nnsc1CO
LogP (Predicted)
~1.15 (Lipophilic/Hydrophilic balance ideal for membrane permeability)
TPSA
~46 Ų (High oral bioavailability potential)
Appearance
White to off-white crystalline solid or viscous oil
Solubility
Soluble in MeOH, DMSO, DCM, EtOAc; sparingly soluble in water.[1]
Synthetic Methodology
The synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is best achieved via a Hurd-Mori Cyclization followed by a selective ester reduction. This two-stage workflow ensures the stability of the thiadiazole ring, which can be sensitive to harsh reducing conditions.
Purification: Flash column chromatography (SiO2, 0-5% MeOH in DCM).
Structural Visualization & Reactivity
The following diagram illustrates the synthesis and potential downstream reactivity pathways.
Caption: Synthesis via Hurd-Mori cyclization and divergent reactivity pathways for the hydroxymethyl group vs. ring stability.
Spectroscopic Characterization (Predicted)
Due to the specific nature of this derivative, the following data is predicted based on validated shifts for the 1,2,3-thiadiazole scaffold and isopropyl substituents.
¹H NMR (400 MHz, CDCl₃)
4.95 (s, 2H):-OH (Methylene protons adjacent to the alcohol).
3.45 (sept, J=6.9 Hz, 1H): (Methine proton of the isopropyl group).
2.80 (br s, 1H): (Exchangeable hydroxyl proton).
1.38 (d, J=6.9 Hz, 6H): (Methyl protons of the isopropyl group).
¹³C NMR (100 MHz, CDCl₃)
162.5: C4 (Quaternary ring carbon, attached to isopropyl).
155.0: C5 (Quaternary ring carbon, attached to hydroxymethyl).
56.5:-OH.
28.5:.
22.1:.
Applications in Drug Discovery & Agrochemistry
Plant Activators (Agrochemistry)
The 1,2,3-thiadiazole moiety is the pharmacophore responsible for Systemic Acquired Resistance (SAR) in plants.
Mechanism: It mimics salicylic acid signaling, triggering the plant's immune defense prior to infection.
Analogs: This alcohol is a direct structural analog of the commercial agent Tiadinil and a precursor to Acibenzolar-S-methyl derivatives. The hydroxymethyl group allows for the attachment of various ester or ether "pro-drug" tails to modulate uptake in plant cuticles.
Pharmaceutical Bioisosteres
Kinase Inhibition: The thiadiazole ring serves as a bioisostere for phenyl or pyridine rings in ATP-competitive kinase inhibitors, offering altered H-bonding vectors (via N2/N3) and improved metabolic stability.
Linker Chemistry: The hydroxymethyl group is an ideal "warhead" attachment point. It can be converted to a carbamate or ether to link the thiadiazole core to other pharmacophores in PROTACs or fragment-based drug design.
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS 1033693-18-3 ) represents a critical intermediate in the development of bioactive heterocyclic compounds. Belonging to the 1,2,3-thiadiazole class, this moiety is frequently leveraged in agrochemistry as a "plant activator"—a structural analog to salicylic acid pathway inducers like Acibenzolar-S-methyl. In medicinal chemistry, the 4-isopropyl substitution provides steric bulk that modulates lipophilicity (LogP), enhancing membrane permeability while maintaining the electronic profile of the thiadiazole ring, a known bioisostere for thiazoles and pyridines.
This guide details the physicochemical identity, a robust synthetic workflow based on the Hurd-Mori cyclization and subsequent reduction, and the functional applications of this scaffold in modern drug and crop protection discovery.
Chemical Identity & Physicochemical Profile
The following data consolidates the structural and physical parameters essential for experimental planning.
Parameter
Technical Specification
Chemical Name
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
CAS Number
1033693-18-3
Molecular Formula
C₆H₁₀N₂OS
Molecular Weight
158.22 g/mol
MDL Number
MFCD10686634
LogP (Predicted)
~0.16 – 0.75 (indicates moderate water solubility)
H-Bond Donors/Acceptors
1 / 3
Physical Form
Solid / Crystalline Powder
Solubility
Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Synthetic Architecture: From Precursor to Alcohol
The synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is most reliably achieved through a two-stage workflow: the construction of the thiadiazole ring via the Hurd-Mori reaction , followed by the chemoselective reduction of the resulting ester or carboxylic acid.
Phase 1: The Hurd-Mori Cyclization
The 1,2,3-thiadiazole core is constructed by the reaction of an
-methylene hydrazone (derived from a -keto ester) with thionyl chloride ().
Precursor Formation : Condensation of ethyl isobutyrylacetate with hydrazine hydrate yields the corresponding hydrazone.
Cyclization : Treatment with thionyl chloride effects the oxidative cyclization to form Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate .
Phase 2: Chemoselective Reduction
Direct reduction of the ester or the hydrolyzed acid (CAS 183302-68-3) yields the target alcohol.
Protocol: Reduction of 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
Reagents : Lithium Aluminum Hydride (
) or Sodium Borohydride () with .
Solvent : Anhydrous Tetrahydrofuran (THF).
Atmosphere : Nitrogen (
) or Argon.
Step-by-Step Methodology:
Preparation : Charge a flame-dried 3-neck flask with 1.0 eq of Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate dissolved in anhydrous THF (0.2 M). Cool to 0°C.[1]
Addition : Slowly add 1.2 eq of
(1.0 M in THF) dropwise via syringe pump to maintain internal temperature <5°C. Note: Thiadiazoles can be sensitive to ring cleavage under harsh reducing conditions; temperature control is critical.
Reaction : Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor via TLC (30% EtOAc/Hexanes) for the disappearance of the ester spot.
Quench : Cool to 0°C. Perform a Fieser quench: Add water (
mL), 15% NaOH ( mL), and water ( mL) sequentially.
Isolation : Filter the granular precipitate through a Celite pad. Dry the filtrate over
and concentrate in vacuo.
Purification : Purify the crude oil via flash column chromatography (Silica gel, gradient 0-40% EtOAc in Hexanes) to obtain the pure alcohol as a white/off-white solid.
Visualizing the Synthetic Logic
Caption: Figure 1. Synthetic pathway from acyclic precursors to the target alcohol via Hurd-Mori cyclization and hydride reduction.
Functional Applications & SAR Utility
Agrochemical: Plant Defense Induction
The 1,2,3-thiadiazole ring is the pharmacophore responsible for Systemic Acquired Resistance (SAR) in plants.
Mechanism : It acts by interfering with the salicylic acid pathway, often metabolizing into the free acid (4-isopropyl-1,2,3-thiadiazole-5-carboxylic acid) in vivo.
Utility : The alcohol (CAS 1033693-18-3) serves as a pro-drug or a stable intermediate for esterification with other biocidal moieties. The isopropyl group at the C4 position provides optimal steric bulk to fit into plant receptor sites (e.g., SABP2) compared to the methyl analog (Acibenzolar).
Medicinal Chemistry: Bioisosterism
Scaffold Hopping : The 1,2,3-thiadiazole ring is an electron-deficient aromatic system. It is used as a bioisostere for pyridine or thiazole rings to improve metabolic stability (blocking P450 oxidation sites).
Linker Chemistry : The primary hydroxyl group (-CH₂OH) is a versatile handle. It can be converted to:
Halides (-CH₂Cl) : For alkylation of amines.
Aldehydes (-CHO) : For reductive amination.
Carbamates : For prodrug design (enhancing oral bioavailability).
Handling, Stability & Safety
Stability : 1,2,3-Thiadiazoles are generally stable under acidic conditions but can undergo ring-opening (Dimroth rearrangement type) under strong basic conditions. Store the alcohol at 2–8°C under inert gas.
Safety Profile :
Sensitization : Thiadiazoles are known skin sensitizers. Handle with nitrile gloves and long sleeves.
Reactivity : Avoid contact with strong oxidizing agents.
Toxicity : While specific data for the alcohol is limited, the class (e.g., thiadiazole-ureas) often exhibits moderate acute toxicity. Treat as a hazardous substance (H302/H317).
References
Hurd, C. D., & Mori, R. I. (1955). The Reaction of Thionyl Chloride with Hydrazones. Journal of the American Chemical Society, 77(20), 5359–5364. (Foundational chemistry for 1,2,3-thiadiazole synthesis).
An In-Depth Technical Guide to the Molecular Structure of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
For Researchers, Scientists, and Drug Development Professionals Introduction (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a heterocyclic organic compound featuring a 1,2,3-thiadiazole ring substituted with an isopropyl...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a heterocyclic organic compound featuring a 1,2,3-thiadiazole ring substituted with an isopropyl group at the 4-position and a hydroxymethyl group at the 5-position. The 1,2,3-thiadiazole scaffold is a significant pharmacophore in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, antifungal, and anticancer properties. Furthermore, certain 1,2,3-thiadiazole derivatives have demonstrated utility in agriculture as plant activators, inducing systemic acquired resistance (SAR) in crops. This guide provides a comprehensive analysis of the molecular structure, synthesis, and potential applications of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol, offering a valuable resource for researchers engaged in drug discovery and development.
Molecular Structure and Physicochemical Properties
The fundamental characteristics of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol are summarized in the table below. These properties are crucial for its handling, formulation, and interpretation of biological activity.
The molecular structure of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol, as depicted below, consists of a planar five-membered 1,2,3-thiadiazole ring. This ring system is aromatic and its stability is a key determinant of the molecule's chemical behavior. The isopropyl group at position 4 introduces steric bulk, which can influence the molecule's interaction with biological targets. The hydroxymethyl group at position 5 provides a site for hydrogen bonding and potential metabolic transformations.
Molecular structure of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
The synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol can be approached through a multi-step process, likely commencing with the construction of the substituted 1,2,3-thiadiazole ring. A plausible and widely utilized method for the formation of the 1,2,3-thiadiazole core is the Hurd-Mori synthesis.
Conceptual Synthetic Pathway
The Hurd-Mori synthesis typically involves the reaction of a hydrazone with thionyl chloride to form the thiadiazole ring. For the synthesis of the target molecule, a potential precursor is 3-methyl-2-butanone. The overall synthetic strategy would likely involve the following key transformations:
Formation of a Hydrazone: Reaction of 3-methyl-2-butanone with a suitable hydrazine derivative, such as semicarbazide, to form the corresponding semicarbazone.
Hurd-Mori Cyclization: Treatment of the semicarbazone with thionyl chloride to yield a 4-isopropyl-1,2,3-thiadiazole derivative, likely with a carboxylic acid or ester group at the 5-position. A known intermediate that could be formed is Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate.[2]
Reduction to the Alcohol: The final step would involve the reduction of the ester or carboxylic acid at the 5-position to the primary alcohol, (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Conceptual synthetic pathway for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Detailed Experimental Protocol (Hypothetical)
Step 1: Reduction of Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen), add a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).
Addition of Ester: Dissolve Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate[2] in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).
Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.
Workup: Filter the resulting solid through a pad of celite and wash thoroughly with THF or ethyl acetate. Concentrate the filtrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Spectroscopic Characterization (Predicted)
While experimental spectra for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol are not publicly available, the expected spectroscopic data can be predicted based on its structure.
¹H NMR: The proton NMR spectrum is expected to show a doublet for the two methyl groups of the isopropyl substituent, a septet for the methine proton of the isopropyl group, a singlet for the methylene protons of the hydroxymethyl group, and a broad singlet for the hydroxyl proton.
¹³C NMR: The carbon NMR spectrum should display distinct signals for the methyl and methine carbons of the isopropyl group, the methylene carbon of the hydroxymethyl group, and the two carbons of the thiadiazole ring.
Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak corresponding to the molecular weight of the compound (158.22 g/mol ).
Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of the alcohol, as well as C-H stretching and bending vibrations for the alkyl groups.
Potential Applications in Drug Development and Agriculture
Derivatives of the 1,2,3-thiadiazole ring are known to possess a broad spectrum of biological activities. This suggests that (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol could be a valuable lead compound or building block in several areas:
Antimicrobial and Antifungal Agents: The thiadiazole nucleus is a common feature in many compounds with demonstrated activity against various bacterial and fungal pathogens.
Anticancer Agents: Certain substituted thiadiazoles have shown promise as anticancer agents, and this molecule could be explored for similar properties.
Plant Activators: Given that some 1,2,3-thiadiazole derivatives function as plant activators by inducing systemic acquired resistance, (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol could be investigated for its potential to protect crops from a wide range of pathogens.
Experimental Workflow for Evaluating Biological Activity
The following workflow outlines a general approach for screening (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol for potential biological activity.
Workflow for the biological evaluation of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Conclusion
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol represents a molecule of interest for researchers in medicinal chemistry and agricultural science. Its structural features, particularly the presence of the 1,2,3-thiadiazole ring, suggest a high potential for biological activity. While detailed experimental data on its synthesis and spectroscopic characterization are not widely available, this guide provides a robust theoretical framework for its preparation and analysis. Further investigation into the synthesis and biological evaluation of this compound is warranted to fully explore its potential as a lead for the development of new therapeutic agents or crop protection solutions.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Importance
Target Molecule: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
CAS Registry Number (Precursor): 329817-18-4 (Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate)
Molecular Formula: C₆H₁₀N₂OS
Primary Application: Critical intermediate in the synthesis of agrochemicals (e.g., plant activators like Tiadinil) and pharmaceutical bioisosteres.[1]
This guide details the robust synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol. The 1,2,3-thiadiazole scaffold is thermodynamically stable yet reactive under specific conditions, making it a valuable pharmacophore. The pathway selected here prioritizes the Hurd-Mori Cyclization , a scalable and high-fidelity method for constructing the thiadiazole core with precise regiochemical control.
Retrosynthetic Analysis
To achieve the target alcohol, we disconnect at the C5-hydroxymethyl group, tracing back to an ester precursor. The thiadiazole ring is then deconstructed into a hydrazone derivative of a
Figure 1: Retrosynthetic disconnection showing the pathway from the target alcohol back to the commercially available beta-keto ester.
Detailed Synthesis Pathway[2][3][4][5]
Phase 1: Construction of the 1,2,3-Thiadiazole Core (Hurd-Mori Reaction)
The Hurd-Mori reaction is the industry standard for generating 1,2,3-thiadiazoles.[2][3] It involves the reaction of an
-methylene ketone derivative (typically a hydrazone, semicarbazone, or tosylhydrazone) with thionyl chloride ().[2]
Step 1.1: Formation of the Hydrazone Intermediate
We begin by converting the ketone carbonyl of methyl 4-methyl-3-oxopentanoate into a hydrazone. Using a carbazate (e.g., methyl carbazate) or semicarbazide is preferred over free hydrazine to stabilize the intermediate and prevent polymerization.
Dissolve Methyl 4-methyl-3-oxopentanoate (1.0 eq) in Methanol (10 volumes).
Add Methyl carbazate (1.05 eq) and a catalytic amount of Acetic Acid.
Heat to reflux and monitor by TLC until the ketone is consumed.
Concentrate the solvent to yield the crude hydrazone intermediate. Note: This intermediate is often used directly in the next step without extensive purification.
Step 1.2: Cyclization with Thionyl Chloride
This is the critical ring-closing step. The thionyl chloride acts as both a sulfur source and a dehydrating agent.
Dissolve the crude hydrazone in anhydrous DCM (10 volumes) under an inert atmosphere (
).
Cool the solution to
using an ice bath.
Dropwise add Thionyl Chloride (
, 2.0–3.0 eq). Caution: Vigorous evolution of HCl and gas will occur. Ensure proper venting.
Allow the reaction to warm to room temperature and stir for 4–12 hours.
Quench: Slowly pour the reaction mixture into ice-cold saturated
solution to neutralize excess acid.
Extraction: Extract with DCM (3x), dry organic layers over
, and concentrate.
Purification: Purify via silica gel column chromatography (Hexanes/Ethyl Acetate gradient) to isolate Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate .
Phase 2: Reduction of the Ester to Alcohol
The ester group at the C5 position is reduced to the primary alcohol using Lithium Aluminum Hydride (
). Sodium Borohydride () is generally too mild for esters unless activated (e.g., with or in Methanol at reflux), making the reagent of choice for high yield.
Dissolve the Ester intermediate (from Phase 1) in anhydrous THF.
Add the ester solution dropwise to the
suspension, maintaining the temperature below .
Stir at
for 1 hour, then monitor by TLC.
Fieser Workup: Carefully quench with water (
mL), then 15% NaOH ( mL), then water ( mL), where is the weight of in grams.
Filter the granular precipitate through a Celite pad.
Concentrate the filtrate to obtain (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol .
Mechanistic Insight & Visualization[7]
The Hurd-Mori Mechanism
The mechanism involves the nucleophilic attack of the hydrazone nitrogen on the thionyl chloride sulfur, followed by cyclization and elimination of HCl and
.
Activation: Thionyl chloride activates the hydrazone.
Cyclization: The
-carbon (methylene) attacks the sulfur center.
Elimination: Loss of HCl and oxidized sulfur species leads to the aromatic thiadiazole ring.
Data Summary & Process Parameters
Parameter
Phase 1 (Cyclization)
Phase 2 (Reduction)
Key Reagent
Thionyl Chloride ()
Lithium Aluminum Hydride ()
Solvent
Dichloromethane (DCM)
Tetrahydrofuran (THF)
Temperature
(Strict Control)
Limiting Factor
Gas Evolution (, HCl)
Moisture Sensitivity
Typical Yield
70–85%
85–95%
Purification
Column Chromatography
Filtration / Recrystallization
Safety & Handling
Thionyl Chloride: Highly corrosive and reacts violently with water. Releases toxic HCl and
gases. All reactions must be performed in a fume hood with a caustic scrubber.
Lithium Aluminum Hydride: Pyrophoric. Reacts explosively with water. Use only dry solvents and inert atmosphere (Argon/Nitrogen).
1,2,3-Thiadiazoles: Generally stable, but high-nitrogen heterocycles can be energetic. Avoid excessive heating of the neat residue.
References
Hurd-Mori Reaction Overview: Hurd, C. D.; Mori, R. I. J. Am. Chem. Soc.1955, 77, 5359. (Foundational methodology for 1,2,3-thiadiazole synthesis).
Thiadiazole Precursor Availability: Sigma-Aldrich. Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate Product Page. Link
Ester Reduction Protocols: Brown, H. C.; Krishnamurthy, S. Tetrahedron1979, 35, 567. (Standard protocols for LiAlH4 reductions).
Agrochemical Relevance: Synthesis and Herbicidal Activity of Novel 1,2,3-Thiadiazole Derivatives. ResearchGate, 2012.[4] Link
General Synthesis of 1,2,3-Thiadiazoles: Organic Chemistry Portal - Synthesis of 1,2,3-thiadiazoles. Link
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol IUPAC name
An In-Depth Technical Guide to (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol: Synthesis, Properties, and Therapeutic Potential Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehens...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol: Synthesis, Properties, and Therapeutic Potential
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol, a heterocyclic compound belonging to the 1,2,3-thiadiazole class. While specific research on this particular molecule is emerging, this document synthesizes information from closely related analogs and the broader family of thiadiazole derivatives to present its chemical identity, a proposed synthetic pathway, and its potential applications in drug discovery and agrochemistry. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the study of novel thiadiazole-based compounds.
Introduction: The Versatility of the Thiadiazole Scaffold
The thiadiazole nucleus, a five-membered heterocyclic ring containing sulfur and two nitrogen atoms, is a cornerstone in medicinal and agricultural chemistry.[1][2] Its four isomeric forms (1,2,3-, 1,2,4-, 1,3,4-, and 1,2,5-thiadiazole) each confer unique physicochemical properties to the parent molecule, leading to a wide spectrum of biological activities.[2] Thiadiazole derivatives have been successfully developed into drugs with anticonvulsant, antimicrobial, anti-inflammatory, and anticancer properties.[3][4][5]
The 1,2,3-thiadiazole isomer, in particular, has garnered interest for its role as a versatile synthetic intermediate and for its intrinsic bioactivity, which includes applications as plant growth regulators and potential antiviral and antibacterial agents.[6] The subject of this guide, (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol, combines this active heterocyclic core with an isopropyl group, a substituent known to modulate lipophilicity and target engagement in many drug candidates. This document will explore the synthesis, characterization, and potential biological significance of this specific molecule.
Chemical Identity and Physicochemical Properties
The foundational step in investigating any novel compound is the precise confirmation of its structure and properties.
Caption: Proposed synthetic workflow for (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Step-by-Step Experimental Protocol (Proposed)
Expertise & Experience Insight: The Hurd-Mori reaction can be sensitive to temperature and moisture. All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions and improve yield.
Synthesis of 3-Methyl-2-butanone Hydrazone:
To a solution of 3-methyl-2-butanone (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq) dropwise at 0°C.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction by Thin Layer Chromatography (TLC).
Upon completion, remove the solvent under reduced pressure to obtain the crude hydrazone, which can be used in the next step without further purification.
Cycloaddition to form 4-Isopropyl-5-chloro-1,2,3-thiadiazole:
Dissolve the crude hydrazone in a suitable anhydrous solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).
Cool the solution to -10°C.
Add thionyl chloride (SOCl₂) (2.5 eq) dropwise, maintaining the temperature below 0°C.
After the addition is complete, allow the reaction to stir at room temperature for 8-12 hours.
Carefully quench the reaction by pouring it over ice water. Extract the aqueous layer with DCM.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude chloro-thiadiazole intermediate.
Formation of the Methanol Moiety:
This is a two-step process involving the formation of a formate ester followed by reduction.
Step 3a (Substitution): Dissolve the chloro-thiadiazole intermediate in a polar aprotic solvent like dimethylformamide (DMF). Add sodium formate (1.5 eq) and heat the mixture to 80-100°C for 4-6 hours.
Step 3b (Reduction): Cool the resulting crude formate ester to 0°C. In a separate flask, prepare a suspension of lithium aluminum hydride (LiAlH₄) (1.2 eq) in anhydrous THF. Add the solution of the formate ester dropwise to the LiAlH₄ suspension.
Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.
Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and then more water.
Filter the resulting solids and concentrate the filtrate. Purify the crude product by column chromatography on silica gel to obtain (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Trustworthiness - A Self-Validating System: Each step of this synthesis must be validated. The identity and purity of the final compound should be rigorously confirmed using a suite of analytical techniques:
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and connectivity of atoms.
Mass Spectrometry (MS): To verify the molecular weight.
High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.
Potential Biological Activity and Applications
Based on the extensive literature on thiadiazole derivatives, (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol is a promising candidate for screening in several therapeutic and agricultural areas.
Anticancer Potential: Many thiadiazole-containing compounds exhibit potent antitumor activity by targeting various molecular pathways, including the inhibition of kinases like Akt. [4]The Akt signaling pathway is a critical regulator of cell survival, proliferation, and apoptosis; its dysregulation is a hallmark of many cancers.
Caption: Potential inhibition of the PI3K/Akt signaling pathway by thiadiazole derivatives.
Antimicrobial and Antifungal Activity: The thiadiazole ring is a well-known pharmacophore in antimicrobial agents. [5][7]Compounds containing this scaffold have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. [7]The mechanism often involves the disruption of essential cellular processes in the microbe.
Plant Growth Regulation: Closely related 1,2,3-thiadiazole compounds have been investigated as plant growth regulators. [8]These molecules can influence plant development, making them candidates for use as herbicides or growth promoters.
Conclusion and Future Directions
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol represents a molecule of significant interest at the intersection of medicinal and synthetic chemistry. Built upon the versatile 1,2,3-thiadiazole scaffold, it holds potential for diverse biological activities. The proposed synthesis via the Hurd-Mori reaction provides a clear and viable route for its production, enabling further investigation.
Future research should focus on the practical synthesis and purification of this compound, followed by comprehensive screening for its anticancer, antimicrobial, and plant-regulating properties. Mechanistic studies to elucidate its mode of action, should it show significant bioactivity, will be crucial for its development as a lead compound in either pharmaceutical or agricultural applications.
References
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(PDF) Biological Activities of Thiadiazole Derivatives: A Review. (2020, October 14). ResearchGate.
BIOLOGICAL ACTIVITIES OF 1, 3, 4- THIADIAZOLES AND SOME OF THEIR METAL COMPLEXES: A CONCISE REVIEW. (2024, June 30). ShodhKosh: Journal of Visual and Performing Arts.
Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025, November 12). PMC.
Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (n.d.). Royal Society of Chemistry.
Characterization & Invitro Antioxidant Activity of 1, 3, 4 Thiadiazole Derivatives of Thiazolidinone. (2025, June 5). Scholars Middle East Publishers.
Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. (n.d.). National Institutes of Health.
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Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. (2025, November 10). PMC.
The Versatile Scaffold: An In-depth Technical Guide to the Biological Activity of 1,2,3-Thiadiazole Derivatives
For Researchers, Scientists, and Drug Development Professionals The 1,2,3-thiadiazole ring, a five-membered aromatic heterocycle containing one sulfur and two adjacent nitrogen atoms, has emerged as a "privileged scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The 1,2,3-thiadiazole ring, a five-membered aromatic heterocycle containing one sulfur and two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal and agricultural chemistry. Its unique electronic properties, metabolic stability, and ability to act as a bioisostere for other aromatic systems have led to the development of a diverse array of derivatives with a broad spectrum of biological activities. This technical guide provides a comprehensive overview of the synthesis, mechanisms of action, and structure-activity relationships of 1,2,3-thiadiazole derivatives, offering insights for researchers and professionals in drug discovery and agrochemical development.[1][2]
The Chemistry of 1,2,3-Thiadiazoles: Synthesis and Functionalization
The construction of the 1,2,3-thiadiazole core is most commonly achieved through the Hurd-Mori synthesis.[1] This reaction involves the cyclization of hydrazone derivatives, typically semicarbazones, with thionyl chloride (SOCl₂).[1] The versatility of this method allows for the introduction of various substituents at the 4- and 5-positions of the thiadiazole ring, which is crucial for modulating biological activity.
Experimental Protocol: Hurd-Mori Synthesis of 4-Phenyl-1,2,3-thiadiazole
This protocol details a two-step synthesis of 4-phenyl-1,2,3-thiadiazole, a common building block for more complex derivatives.
Step 1: Synthesis of Acetophenone Semicarbazone
In a round-bottom flask, dissolve semicarbazide hydrochloride (1.12 g, 10 mmol) and sodium acetate (1.64 g, 20 mmol) in 10 mL of water.
Add a solution of acetophenone (1.20 g, 10 mmol) in 10 mL of ethanol to the flask.
Reflux the mixture for 1-2 hours, monitoring the reaction's progress by thin-layer chromatography (TLC).
Once the reaction is complete, cool the mixture in an ice bath to induce precipitation.
Filter the solid product, wash it with cold water, and dry it under a vacuum to obtain acetophenone semicarbazone.
Step 2: Synthesis of 4-Phenyl-1,2,3-thiadiazole (Hurd-Mori Cyclization)
In a well-ventilated fume hood, suspend acetophenone semicarbazone (1.77 g, 10 mmol) in 20 mL of dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.
Cool the suspension in an ice bath.
Slowly and carefully add thionyl chloride (1.4 mL, 19 mmol) to the cooled suspension with constant stirring. Caution: Thionyl chloride is corrosive and reacts violently with water.
After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours. Monitor the reaction's progress by TLC.
Upon completion, carefully pour the reaction mixture onto crushed ice to quench the excess thionyl chloride.
Separate the organic layer and wash it with a saturated sodium bicarbonate solution and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 4-phenyl-1,2,3-thiadiazole.
Caption: Workflow for the Hurd-Mori Synthesis of 4-Phenyl-1,2,3-thiadiazole.
A significant body of research has focused on the anticancer potential of 1,2,3-thiadiazole derivatives. These compounds have been shown to exert their effects through various mechanisms, including the inhibition of heat shock protein 90 (Hsp90) and the modulation of necroptosis.
Inhibition of Heat Shock Protein 90 (Hsp90)
Hsp90 is a molecular chaperone that plays a critical role in the conformational maturation and stability of numerous client proteins, many of which are oncoproteins essential for tumor growth and survival. Inhibition of Hsp90 leads to the degradation of these client proteins, ultimately resulting in cell cycle arrest and apoptosis.[3] 1,2,3-thiadiazole derivatives have been identified as potent Hsp90 inhibitors.
Caption: Workflow of the MTT Assay for Cell Viability.
Antimicrobial and Antiviral Frontiers
1,2,3-Thiadiazole derivatives have also demonstrated significant activity against a range of microbial and viral pathogens.
Antifungal Activity
Certain 1,2,3-thiadiazole-5-carboxamides have shown broad-spectrum fungicidal activity. [1]For instance, one derivative exhibited 100% inhibition against Alternaria solani, 97% against Rhizoctonia solani, and 95% against Colletotrichum lagenarium. [1]The mechanism of antifungal action for some thiadiazole derivatives involves the disruption of cell wall biogenesis in fungi like Candida albicans.
[4]
Table of Antifungal Activity of 1,2,3-Thiadiazole-5-carboxamide Derivatives
[1]
Fungal Strain
Compound 149 (% Inhibition)
Compound 150 (% Inhibition)
Cercospora arachidicola (CA)
71
79
Alternaria solani (AS)
100
44
Gibberella zeae (GZ)
62
34
Puccinia persica (PP)
85
53
Phytophthora capsici (PC)
14
57
Physalospora piricola (PS)
74
16
Colletotrichum lagenarium (CL)
95
43
Phytophthora infestans (PI)
88
57
| Rhizoctonia solani (RS) | 97 | 51 |
Antibacterial Activity
Thiadiazole derivatives have shown promise as antibacterial agents. For example, bismerthiazol, a thiadiazole, has been shown to reduce the virulence of Xanthomonas oryzae pv. oryzae, the causative agent of bacterial rice leaf blight, by inhibiting the histidine utilization (Hut) pathway and quorum sensing.
[5]
Antiviral Activity
The antiviral properties of 1,2,3-thiadiazoles have been notably demonstrated against the Tobacco Mosaic Virus (TMV). Some derivatives have shown curative, protective, and inactivating effects against TMV. For example, a substituted 1,2,3-thiadiazole-4-carboxamide exhibited a curative activity of 60% at a concentration of 500 µg/mL. [1]Another derivative with a hydroxyphenyl moiety showed a potent protective effect of 76% at the same concentration. [1]The mechanism of action is thought to involve the inhibition of TMV capsid protein polymerization.
Agricultural Applications: Plant Activators
Beyond their direct antimicrobial effects, 1,2,3-thiadiazole derivatives can also protect plants by inducing systemic acquired resistance (SAR). SAR is a plant's natural defense mechanism that provides broad-spectrum and long-lasting protection against a variety of pathogens. [6]Certain 1,2,3-thiadiazole derivatives act as "plant activators," triggering the SAR pathway. For instance, specific derivatives have shown excellent inhibition of diseases such as Mycosphaerella melonis (90% inhibition) and Colletotrichum cassiicola (77% inhibition). [1]The active metabolite of the commercial plant activator tiadinil is a 1,2,3-thiadiazole carboxylic acid derivative, which induces SAR in tobacco.
[7]
Future Perspectives
The 1,2,3-thiadiazole scaffold continues to be a fertile ground for the discovery of novel bioactive compounds. Future research will likely focus on:
Elucidation of Mechanisms: Further investigation into the precise molecular targets and signaling pathways of 1,2,3-thiadiazole derivatives will enable more rational drug design.
Quantitative Structure-Activity Relationship (QSAR) Studies: More extensive QSAR studies will help in predicting the biological activity of new derivatives and optimizing lead compounds.
Combination Therapies: Exploring the synergistic effects of 1,2,3-thiadiazole derivatives with existing drugs could lead to more effective treatment strategies, particularly in cancer and infectious diseases.
Development of Novel Agrochemicals: The plant-activating properties of these compounds offer a promising avenue for the development of environmentally friendly crop protection agents.
References
Teng, X., Keys, H., Jeevanandam, A., Porco, J. A., Jr, Degterev, A., Yuan, J., & Cuny, G. D. (2007). Structure-activity relationship study oft[3][8][9]hiadiazole necroptosis inhibitors. Bioorganic & medicinal chemistry letters, 17(24), 6836–6840. [Link]
Zia-ur-Rehman, M., Ali, S., & Siddiqa, A. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences, 11(13), 5742. [Link]
Zia-ur-Rehman, M., Ali, S., & Siddiqa, A. (2021). Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. Encyclopedia.pub. [Link]
Wikipedia. (2023, December 12). Hurd–Mori 1,2,3-thiadiazole synthesis. In Wikipedia. [Link]
Zia-ur-Rehman, M., Ali, S., & Siddiqa, A. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences, 11(13), 5742. [Link]
ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]
JoVE. (2017, October 26). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Retrieved from [Link]
Li, Y., et al. (2016). A thiadiazole reduces the virulence of Xanthomonas oryzae pv. oryzae by inhibiting the histidine utilization pathway and quorum sensing. Molecular Plant Pathology, 18(5), 636-648. [Link]
Yasuda, M., et al. (2006). Thiadiazole carboxylic acid moiety of tiadinil, SV-03, induces systemic acquired resistance in tobacco without salicylic acid accumulation. Journal of Pesticide Science, 31(4), 329-334. [Link]
Sadowska, B., et al. (2019). Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. PLoS ONE, 14(9), e0222483. [Link]
World Health Organization. (2022). WHO fungal priority pathogens list to guide research, development and public health action. [Link]
National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]
Turner, M., et al. (2010). Investigation of the regioselectivity of the Hurd–Mori reaction for the formation of bicyclic 1,2,3-thiadiazoles. Tetrahedron, 66(29), 5472-5478. [Link]
Zhang, Y., et al. (2019). Visible Light along with 1 mol % Cercosporin Catalyzes the Synthesis of 1,2,3-Thiadiazoles and 1,4,5,6-Tetrahydropyridazines by a Photocatalytic Process with Good Regioselectivity and Broad Functional-Group Compatibility under Mild Conditions in a Sustainable, Environmentally Friendly Manner. The Journal of Organic Chemistry, 84(12), 7711-7721. [Link]
Lu, Y., et al. (2021). A Highly Efficient Reaction of Readily Available Tosylhydrazones with Ammonium Thiocyanate in Ecofriendly EtOH as the Solvent Provides 1,2,3-Thiadiazoles in Very Good Yields at Room Temperature. Synlett, 32(10), 1044-1048. [Link]
Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.
Fan, Z., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry, 57(10), 4279-4286. [Link]
Grote, D., et al. (2001). Benzothiadiazole, a novel class of inducers of systemic acquired resistance, activates gene expression and disease resistance in wheat. The Plant Cell, 8(8), 1349-1359. [Link]
Ryals, J. A., et al. (1996). Systemic Acquired Resistance. The Plant Cell, 8(10), 1809-1819. [Link]
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European Committee on Antimicrobial Susceptibility Testing. (2020). EUCAST definitive document E.DEF 7.3.2. European Committee on Antimicrobial Susceptibility Testing.
Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. [Link]
Turner, M., et al. (2011). Synthesis of Pyrrolo[2,3-d]t[3][8][9]hiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N-Protecting Group on the Cyclization. Molecules, 16(5), 3988-4000. [Link]
Hosny, M. A., El-Sayed, T. H., & El-Sawi, E. A. (2012). A New Type of Synthesis of 1,2,3-Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cyclization. E-Journal of Chemistry, 9(3), 1276-1287.
Cui, Z., et al. (2014). Synthesis and antitumor activity of novel dehydroepiandrosterone derivatives containing 1,2,3-thiadiazole. Steroids, 87, 8-16. [Link]
Cikotiene, I., et al. (2017). Improving the Hsp90 Inhibitors Containing 4-(2,4-Dihydroxyphenyl)-1,2,3-thiadiazole Scaffold: Synthesis, Affinity and Effect on Cancer Cells. Anti-Cancer Agents in Medicinal Chemistry, 17(14), 1956-1965. [Link]
Zheng, Z., et al. (2018). Synthesis and Antiviral Activity of Novel 1,2,3-Thiadiazole Derivatives Containing a 1,3,4-Oxadiazole Moiety. Molecules, 23(10), 2507. [Link]
Zuo, X., et al. (2019). Synthesis and Antifungal Activity of Novel 1,2,3-Thiadiazole Carboxamide Derivatives. Molecules, 24(12), 2291. [Link]
Spectroscopic data of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
An In-Depth Technical Guide to the Spectroscopic Characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol Abstract This technical guide provides a comprehensive overview of the spectroscopic characterization of (4...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Spectroscopic Characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Abstract
This technical guide provides a comprehensive overview of the spectroscopic characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a heterocyclic compound of interest in synthetic and medicinal chemistry. The guide is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of the expected ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. Beyond data presentation, this document delves into the interpretation of the spectroscopic features, providing insights into the structural elucidation of the molecule. Furthermore, it includes detailed, field-proven experimental protocols for acquiring such data, ensuring a blend of theoretical knowledge and practical application. The guide emphasizes an integrated approach to spectroscopic analysis, demonstrating how data from multiple techniques are synergistically used for unambiguous structural confirmation.
Introduction
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a substituted 1,2,3-thiadiazole, a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, antifungal, and potential anticancer properties. As with any synthesized compound intended for further use, especially in a pharmaceutical context, unambiguous confirmation of its chemical structure and assessment of its purity are paramount. Spectroscopic methods are the cornerstone of this characterization process.
This guide provides a detailed examination of the key spectroscopic techniques used to characterize (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. We will explore how each technique provides a unique piece of the structural puzzle and how, when combined, they offer a complete picture of the molecule. The causality behind experimental choices and the logic of spectral interpretation will be explained, reflecting the best practices of a senior application scientist.
Molecular Structure and Key Features
The structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol comprises a 1,2,3-thiadiazole ring substituted at the 4-position with an isopropyl group and at the 5-position with a methanol group. The key structural features to be identified by spectroscopy are:
The Isopropyl Group: Consisting of a methine (CH) and two equivalent methyl (CH₃) groups.
The Methanol Group: A methylene (CH₂) group attached to a hydroxyl (OH) group.
The 1,2,3-Thiadiazole Ring: A five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms.
Below is a diagram of the molecular structure with atoms numbered for clear reference in the subsequent spectroscopic analysis.
Figure 1: Molecular structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol with atom numbering for spectroscopic assignment.
Spectroscopic Data and Interpretation
¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of the hydrogen atoms in a molecule. The expected ¹H NMR data for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in CDCl₃ are summarized in the table below.
Chemical Shift (δ) ppm
Multiplicity
Coupling Constant (J) Hz
Integration
Assignment
~5.01
s
-
2H
CH₂ (Methanol)
~3.55
sept
6.9
1H
CH (Isopropyl)
~2.50
t (broad)
~6.0
1H
OH (Methanol)
~1.42
d
6.9
6H
2 x CH₃ (Isopropyl)
Interpretation:
CH₂ (Methanol) at ~5.01 ppm: The two protons of the methylene group are expected to appear as a singlet. Their proximity to the electron-withdrawing thiadiazole ring and the hydroxyl group results in a downfield shift.
CH (Isopropyl) at ~3.55 ppm: The single proton of the methine group is split into a septet by the six equivalent protons of the two methyl groups (n+1 rule, where n=6). This is a characteristic pattern for an isopropyl group.
OH (Methanol) at ~2.50 ppm: The hydroxyl proton signal is often broad and its chemical shift can vary depending on concentration and temperature. It may show coupling to the adjacent CH₂ protons, appearing as a triplet.
2 x CH₃ (Isopropyl) at ~1.42 ppm: The six protons of the two methyl groups are equivalent and are split into a doublet by the single methine proton.
¹³C NMR Spectroscopy
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The expected ¹³C NMR data in CDCl₃ are presented below.
Chemical Shift (δ) ppm
Assignment
~165.0
C4 (Thiadiazole)
~150.0
C5 (Thiadiazole)
~55.0
CH₂ (Methanol)
~28.0
CH (Isopropyl)
~23.0
2 x CH₃ (Isopropyl)
Interpretation:
C4 and C5 (Thiadiazole) at ~165.0 and ~150.0 ppm: The two carbon atoms of the thiadiazole ring are expected to be significantly downfield due to the electron-withdrawing effects of the nitrogen and sulfur atoms and the aromaticity of the ring.
CH₂ (Methanol) at ~55.0 ppm: The carbon of the methylene group is shifted downfield due to the attached oxygen atom.
CH and CH₃ (Isopropyl) at ~28.0 and ~23.0 ppm: These signals are in the typical aliphatic region of the spectrum.
Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrations.
Wavenumber (cm⁻¹)
Intensity
Functional Group
~3400 (broad)
Strong
O-H stretch (Alcohol)
~2970
Medium-Strong
C-H stretch (Aliphatic)
~1450
Medium
C-H bend (Aliphatic)
~1250
Medium
C-N stretch (Thiadiazole)
~1050
Strong
C-O stretch (Alcohol)
Interpretation:
~3400 cm⁻¹ (O-H stretch): The broad, strong absorption in this region is a definitive indication of the presence of a hydroxyl group.
~2970 cm⁻¹ (C-H stretch): This signal corresponds to the stretching vibrations of the C-H bonds in the isopropyl and methylene groups.
~1250 cm⁻¹ (C-N stretch): This absorption is characteristic of the C-N bonds within the thiadiazole ring.
~1050 cm⁻¹ (C-O stretch): The strong absorption in this region is indicative of the C-O single bond in the methanol group.
Mass Spectrometry (MS)
Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule.
m/z
Interpretation
172
[M]⁺ (Molecular Ion)
157
[M - CH₃]⁺
141
[M - OCH₃]⁺
129
[M - C₃H₇]⁺
43
[C₃H₇]⁺
Interpretation:
m/z 172 ([M]⁺): The molecular ion peak confirms the molecular weight of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Fragmentation Pattern: The observed fragments correspond to the loss of logical neutral fragments from the parent molecule, such as a methyl radical, an methoxy radical, or the isopropyl group, further corroborating the proposed structure.
Experimental Protocols
The following are standard protocols for acquiring the spectroscopic data discussed.
4.1. NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
Instrumentation: A 400 MHz (or higher) NMR spectrometer.
¹H NMR Parameters:
Pulse sequence: Standard single-pulse experiment.
Number of scans: 16
Relaxation delay: 2 seconds
¹³C NMR Parameters:
Pulse sequence: Proton-decoupled experiment.
Number of scans: 1024 or more, depending on sample concentration.
Relaxation delay: 5 seconds
4.2. IR Spectroscopy
Sample Preparation: Place a small amount of the neat compound on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.
Parameters:
Scan range: 4000-400 cm⁻¹
Resolution: 4 cm⁻¹
Number of scans: 32
4.3. Mass Spectrometry
Sample Preparation: Dissolve a small amount of the compound in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of ~1 mg/mL.
Instrumentation: A mass spectrometer with an Electrospray Ionization (ESI) source.
Parameters:
Ionization mode: Positive ion mode.
Mass range: m/z 50-500
Capillary voltage: 3-4 kV
Integrated Spectroscopic Analysis: A Holistic Approach
The true power of spectroscopic characterization lies in the integration of data from multiple techniques. Each method provides complementary information, and together they lead to an unambiguous structural assignment.
Figure 2: Workflow for the integrated spectroscopic analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
This integrated approach provides a self-validating system. The molecular weight from MS is consistent with the molecular formula derived from NMR. The functional groups identified by IR are all accounted for in the structure determined by NMR. This holistic analysis provides a high degree of confidence in the identity and purity of the synthesized compound.
Conclusion
The spectroscopic characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a clear example of modern structural elucidation. Through the combined application of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, a complete and unambiguous picture of the molecule is obtained. This guide has provided the expected spectroscopic data, a detailed interpretation of these data, and practical experimental protocols. By following an integrated and logical approach, researchers can confidently verify the structure and purity of this and other novel chemical entities, a critical step in the journey of drug discovery and development.
References
Jadhav, G. R., & Shaikh, M. N. (2021). A comprehensive review on the synthesis and therapeutic importance of 1,2,3-thiadiazole derivatives. Results in Chemistry, 3, 100181. [Link]
Shafiei, M., & Al-Salami, H. (2022). 1,2,3-Thiadiazole: A Privileged Scaffold in Anticancer Drug Discovery. Molecules, 27(15), 4983. [Link]
Safety, Synthesis, and Handling Protocols for Advanced Research Executive Summary (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3) is a functionalized heterocyclic building block critical in the discovery...
Author: BenchChem Technical Support Team. Date: February 2026
Safety, Synthesis, and Handling Protocols for Advanced Research
Executive Summary
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3) is a functionalized heterocyclic building block critical in the discovery of agrochemicals, specifically plant defense activators (e.g., analogs of Tiadinil and Acibenzolar). As a 1,2,3-thiadiazole derivative, it possesses unique electronic properties that make it a valuable bioisostere in medicinal chemistry. This guide provides a rigorous technical framework for the safe handling, synthesis, and experimental validation of this compound, designed for senior researchers and process chemists.
Chemical Identity & Physicochemical Profiling
Accurate characterization is the foundation of experimental reproducibility. The following data aggregates calculated and observed properties for the target compound.
Table 1: Physicochemical Specifications
Property
Specification
Notes
IUPAC Name
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
CAS Registry
1033693-18-3
Molecular Formula
C₆H₁₀N₂OS
Molecular Weight
158.22 g/mol
Physical State
Solid (Crystalline powder)
Typically off-white to pale yellow
LogP (Calc)
0.16
Moderate polarity; soluble in DMSO, MeOH, DCM
H-Bond Donors
1
Hydroxyl group
H-Bond Acceptors
3
Nitrogen (2) and Oxygen (1)
Predicted pKa
~13.5 (hydroxyl)
Weakly acidic
Safety & Hazard Characterization (GHS)
Expert Insight: While specific toxicological data for this exact CAS is limited, structural analogs (e.g., 4-phenyl-1,2,3-thiadiazol-5-yl methanol) exhibit acute oral toxicity and irritant properties. In the absence of definitive LD50 data, the "Precautionary Principle" dictates handling this as a Category 3 Acute Toxin.
Hazard Classification (Inferred)
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.
STOT-SE: Category 3 (H335) – May cause respiratory irritation.[1]
Hierarchy of Controls Diagram
The following decision tree outlines the mandatory safety logic for handling this compound.
Figure 1: Risk Management Hierarchy. Blue indicates engineering controls, Red indicates PPE, Yellow indicates emergency response.
Synthesis & Manufacturing Workflow
Mechanism: The most reliable route to the target alcohol is the reduction of its corresponding ester precursor, Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate. This avoids the harsh conditions required for carboxylic acid reduction and provides higher yields than direct cyclization methods.
Reaction Scheme
The 1,2,3-thiadiazole ring is sensitive to strong nucleophiles and high temperatures. We utilize Lithium Aluminum Hydride (LiAlH₄) at controlled temperatures to effect reduction without cleaving the heterocyclic ring.
Figure 2: Synthetic pathway for the reduction of the ester precursor to the target alcohol.
Detailed Protocol
Objective: Synthesize 5.0 g of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.
Reagent Prep: Charge the flask with Methyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate (6.0 g, 32.2 mmol) and anhydrous THF (60 mL). Cool the solution to 0°C in an ice bath.
Addition: Carefully add LiAlH₄ (1.0 M in THF, 35.4 mL, 1.1 eq) dropwise over 20 minutes. Caution: Exothermic reaction with gas evolution.
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours. Monitor by TLC (50% EtOAc/Hexanes).
Quench (Fieser Method): Cool back to 0°C.
Add 1.3 mL water (slowly).
Add 1.3 mL 15% NaOH solution.
Add 3.9 mL water.
Result: A granular white precipitate forms.
Isolation: Filter the mixture through a pad of Celite. Wash the pad with THF (2 x 20 mL).
Purification: Concentrate the filtrate under reduced pressure. The crude oil typically crystallizes upon standing. Recrystallize from Hexanes/EtOAc if purity <95%.
Handling, Storage, and Stability[5][6]
Expert Insight: The 1,2,3-thiadiazole ring is susceptible to thermal decomposition (releasing N₂) at elevated temperatures (>160°C) and can undergo ring cleavage under strongly basic conditions.
Table 2: Storage & Compatibility Matrix
Parameter
Protocol
Rationale
Storage Temp
2–8°C (Refrigerated)
Prevents slow thermal degradation.
Atmosphere
Inert (Argon or Nitrogen)
Hygroscopic nature of the hydroxymethyl group.
Incompatibilities
Strong Oxidizers, Strong Bases
Bases can abstract protons leading to ring fragmentation (Hurd-Mori reversal).
Shelf Life
24 Months
If stored dry and dark. Re-test purity annually.
Analytical Validation
To validate the integrity of the synthesized or purchased material, the following spectral signatures must be confirmed.
¹H NMR (400 MHz, CDCl₃):
δ 1.35 (d, 6H, J=6.9 Hz, Isopropyl CH₃)
δ 3.45 (sept, 1H, J=6.9 Hz, Isopropyl CH)
δ 4.95 (s, 2H, CH₂OH)
δ 5.10 (bs, 1H, OH - exchangeable)
HPLC Purity:
Column: C18 Reverse Phase
Mobile Phase: Acetonitrile/Water (Gradient 10% -> 90%)
Detection: UV @ 254 nm (Thiadiazole absorption)
References
PubChem . (n.d.). Compound Summary: 1,2,3-Thiadiazole Derivatives. National Library of Medicine. Retrieved February 6, 2026, from [Link]
The Thiadiazole Scaffold: A Privileged Motif in Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The 1,3,4-thiadiazole ring is a versatile heterocyclic sc...
The 1,3,4-thiadiazole ring is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide array of pharmacological activities.[1] Its unique electronic and structural features, including its aromaticity and ability to participate in hydrogen bonding, contribute to its capacity to interact with a diverse range of biological targets.[2] This technical guide provides a comprehensive overview of the discovery of novel thiadiazole compounds, intended for researchers and professionals in the field of drug development. We will delve into the strategic design and synthesis of thiadiazole derivatives, explore their characterization using modern analytical techniques, and examine their multifaceted biological activities, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. Furthermore, this guide will present detailed experimental protocols, showcase the application of computational methods in the drug design process, and highlight the clinical significance of this remarkable scaffold.
The Thiadiazole Core: A Foundation for Diverse Bioactivity
The five-membered aromatic ring of 1,3,4-thiadiazole, containing two nitrogen atoms and one sulfur atom, serves as a critical pharmacophore in a multitude of clinically used drugs.[1][3] Its metabolic stability and favorable pharmacokinetic profile make it an attractive building block for the development of new therapeutic agents.[2] The diverse biological activities exhibited by thiadiazole derivatives stem from the various substituents that can be strategically attached to the core ring, allowing for fine-tuning of their pharmacological properties.[4]
Strategic Pathways to Novel Thiadiazole Analogs: A Synthetic Overview
The synthesis of novel thiadiazole compounds is a cornerstone of their development as therapeutic agents. A variety of synthetic strategies have been developed to access a wide range of substituted 1,3,4-thiadiazoles.
Classical Synthesis from Thiosemicarbazides
A prevalent and versatile method for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles involves the cyclization of thiosemicarbazides with carboxylic acids or their derivatives. This reaction can be facilitated by various dehydrating agents and catalysts.
General Reaction Scheme:
Caption: General synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles.
Modern Synthetic Approaches: Enhancing Efficiency and Diversity
To accelerate the discovery process and access a broader chemical space, modern synthetic techniques are increasingly being employed.
Microwave-Assisted Synthesis: This technique utilizes microwave irradiation to rapidly heat the reaction mixture, significantly reducing reaction times and often improving yields. Microwave-assisted synthesis has been successfully applied to the one-pot, three-component synthesis of novel pyrazole-thiadiazole scaffolds, demonstrating its utility in generating complex molecules efficiently.[5] The use of dry media and microwave irradiation can lead to high yields in as little as five minutes.[6]
Solid-Phase Synthesis: A method for preparing 2-amino-5-substituted-1,3,4-thiadiazoles in the solid phase has been developed, offering advantages in terms of purification and automation.[7] This approach involves the reaction of thiosemicarbazide and a carboxylic acid with phosphorus pentachloride in a dry reaction vessel, followed by neutralization and recrystallization to yield the final product with high purity and yield.[7]
Detailed Experimental Protocol: Solid-Phase Synthesis of 2-Amino-5-substituted-1,3,4-thiadiazole
This protocol provides a step-by-step guide for a solid-phase synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles.[7]
Materials:
Thiosemicarbazide
Substituted carboxylic acid
Phosphorus pentachloride (PCl₅)
Alkaline solution (e.g., sodium bicarbonate)
Dry reaction vessel
Mortar and pestle
Filtration apparatus
Recrystallization solvent
Procedure:
In a dry reaction vessel, combine thiosemicarbazide (A mol), the desired carboxylic acid (B mol), and phosphorus pentachloride (C mol) in a molar ratio of A:B:C = 1:(1-1.2):(1-1.2).
Thoroughly grind the reactants at room temperature using a mortar and pestle until a homogeneous mixture is obtained.
Allow the reaction mixture to stand at room temperature to obtain the crude product.
To the crude product, add an alkaline solution dropwise until the pH of the resulting mixture reaches 8-8.2.
Filter the mixture to isolate the solid product.
Wash the filter cake with distilled water.
Dry the filter cake and recrystallize the product from a suitable solvent to obtain the pure 2-amino-5-substituted-1,3,4-thiadiazole.
Structural Elucidation and Characterization
The unambiguous determination of the chemical structure of newly synthesized thiadiazole compounds is paramount. A combination of spectroscopic and analytical techniques is employed for this purpose.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the confirmation of the compound's backbone and the position of substituents.
Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming its structure.
Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecule by detecting their characteristic vibrational frequencies.
The Therapeutic Promise of Thiadiazoles: A Spectrum of Biological Activities
Thiadiazole derivatives have demonstrated a remarkable range of biological activities, making them promising candidates for the treatment of various diseases.
Anticancer Activity: A Multi-pronged Attack on Malignancy
The anticancer potential of thiadiazole compounds is one of the most extensively studied areas of their pharmacology. They exert their effects through various mechanisms, often targeting multiple pathways involved in tumor growth and progression.
Mechanisms of Anticancer Action:
Enzyme Inhibition: Thiadiazole derivatives have been shown to inhibit a variety of enzymes that are crucial for cancer cell survival and proliferation. These include:
Kinases: Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2) are key targets in many cancers. Thiadiazole-based compounds have been designed as dual EGFR/HER-2 inhibitors.[8]
Lysine-Specific Demethylase 1 (LSD1): This enzyme is overexpressed in several cancers and plays a role in tumor progression. Thiadiazole derivatives have shown potent LSD1 inhibitory activity.
Glutaminase (GA): Cancer cells often exhibit altered metabolism, including an increased reliance on glutamine. Thiadiazole compounds can inhibit glutaminase, an enzyme involved in glutamine metabolism.
Induction of Apoptosis: Many thiadiazole derivatives have been shown to induce programmed cell death, or apoptosis, in cancer cells. This can occur through the modulation of pro-apoptotic and anti-apoptotic proteins.
Cell Cycle Arrest: These compounds can also halt the progression of the cell cycle, preventing cancer cells from dividing and proliferating.
Quantitative Analysis of Anticancer Activity:
The in vitro anticancer activity of novel compounds is typically assessed using cytotoxicity assays, such as the MTT assay. The results are often expressed as the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound required to inhibit the growth of 50% of the cancer cells.
Experimental Protocol: MTT Assay for Cell Viability
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity.[9][10][11][12][13]
Materials:
MTT solution (5 mg/mL in PBS)
Cell culture medium
96-well plates
Test compounds
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
Microplate reader
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).
MTT Addition: Remove the medium and add fresh medium containing MTT solution to each well. Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control and determine the IC₅₀ value.
Caption: Workflow for determining the cytotoxicity of thiadiazole compounds using the MTT assay.
Thiadiazole derivatives have demonstrated significant activity against a broad spectrum of bacteria and fungi, making them promising candidates for the development of new antimicrobial agents.[2][4][14]
Mechanisms of Antimicrobial Action:
The antimicrobial mechanisms of thiadiazole compounds are varied and can include:
Enzyme Inhibition: They can inhibit essential microbial enzymes, disrupting critical metabolic pathways.
Disruption of Cell Wall Synthesis: Some derivatives may interfere with the synthesis of the bacterial cell wall, leading to cell lysis.
Interaction with DNA: Thiadiazole compounds can bind to microbial DNA, interfering with replication and transcription.[15]
Anti-inflammatory Activity: Modulating the Inflammatory Response
Chronic inflammation is a hallmark of many diseases. Thiadiazole derivatives have shown potent anti-inflammatory effects, suggesting their therapeutic potential in this area.[16][17]
Mechanisms of Anti-inflammatory Action:
Inhibition of Pro-inflammatory Enzymes: A key mechanism of action is the inhibition of cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are involved in the synthesis of prostaglandins, key mediators of inflammation.[18]
Inhibition of Nitric Oxide Synthase (iNOS): Some thiadiazole derivatives can inhibit the inducible nitric oxide synthase (iNOS), which produces nitric oxide, a pro-inflammatory molecule.[6]
Computational Chemistry: A Powerful Tool in Thiadiazole Drug Design
Computational methods play an increasingly important role in modern drug discovery, enabling the rational design and optimization of novel therapeutic agents.
Molecular Docking: This technique predicts the preferred orientation of a ligand (the thiadiazole compound) when bound to a specific protein target. It helps to understand the binding interactions and can be used to screen virtual libraries of compounds to identify potential hits.
Quantitative Structure-Activity Relationship (QSAR): QSAR models correlate the chemical structure of a series of compounds with their biological activity. These models can be used to predict the activity of new, unsynthesized compounds and to guide the design of more potent analogs.
Caption: A typical workflow for the computational design of novel thiadiazole-based drugs.
Clinical Significance and Future Perspectives
The therapeutic potential of thiadiazole derivatives is underscored by the number of compounds containing this scaffold that have been approved for clinical use or are currently in clinical trials.[19] FDA-approved drugs such as acetazolamide (a carbonic anhydrase inhibitor) and sulfamethizole (an antibiotic) highlight the clinical success of this privileged structure. Furthermore, several thiadiazole-containing compounds are being investigated in clinical trials for the treatment of cancer.[19]
The continued exploration of the thiadiazole scaffold, coupled with advances in synthetic chemistry, computational drug design, and biological screening, promises to yield a new generation of potent and selective therapeutic agents for a wide range of diseases. The versatility and favorable pharmacological properties of thiadiazoles ensure that they will remain a focal point of drug discovery efforts for the foreseeable future.
References
Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. Google Patents.
The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. Available at: [Link]
MTT Assay for Cell Viability. YouTube. Published May 26, 2020. Available at: [Link]
Synthesis of some 2-amino-5-aryl-1,3,4-thiadiazoles. ResearchGate. Available at: [Link]
MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]
FDA-approved drugs of 1,3,4-thiadiazole derivatives showing their... ResearchGate. Available at: [Link]
Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1- b][7][10][11]Thiadiazole Derivatives as Anti-Inflammatory Agents. PubMed. Published September 21, 2018. Available at: [Link]
Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. Available at: [Link]
Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Available at: [Link]
Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. PubMed. Available at: [Link]
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Published June 21, 2021. Available at: [Link]
Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. ResearchGate. Available at: [Link]
Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX-2 Inhibitors with Anticancer and Anti-inflammatory Activities. ACS Omega. Available at: [Link]
Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. PubMed. Available at: [Link]
Thiadiazole derivatives in clinical trials. ResearchGate. Available at: [Link]
Synthesis and analgesic, anti-inflammatory activities of some novel Thiadiazole derivatives. Ovid. Published January 30, 2021. Available at: [Link]
1, 3, 4-Thiadiazole as antimicrobial agent: a review. ResearchGate. Available at: [Link]
Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. MDPI. Available at: [Link]
Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing. Published October 17, 2022. Available at: [Link]
New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. PubMed. Available at: [Link]
Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. Available at: [Link]
Chemical structures of FDA-approved drugs bearing 1,3,4-thiadiazole scaffold. ResearchGate. Available at: [Link]
Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. ACS Publications. Published July 28, 2021. Available at: [Link]
An overview of biological activities of thiadiazole derivatives. Available at: [Link]
Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology. PubMed. Published October 1, 2024. Available at: [Link]
Examples of drugs containing a 1,3,4-thiadiazole ring. ResearchGate. Available at: [Link]
Synthesis of 1,3,4-thiadiazoles. Organic Chemistry Portal. Available at: [Link]
Microwave Assisted Synthesis and Antibacterial Evaluation of 1, 3, 4-Thiadiazole Derivatives. ProQuest. Available at: [Link]
Microwave-assisted one pot three-component synthesis of some novel pyrazole scaffolds as potent anticancer agents. PMC. Published May 8, 2017. Available at: [Link]
1,3,4-thiadiazole: a privileged scaffold for drug design and development. PubMed. Available at: [Link]
Technical Guide: Preliminary Bioactivity Screening of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
The following technical guide details the preliminary bioactivity screening for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3). This guide is structured as a strategic roadmap for researchers evaluating...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the preliminary bioactivity screening for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3).
This guide is structured as a strategic roadmap for researchers evaluating this specific chemical entity. Given its structural classification as a 1,2,3-thiadiazole , the screening protocols prioritize agrochemical potential (plant defense induction) and antimicrobial efficacy , consistent with the structure-activity relationships (SAR) of the thiadiazole scaffold (e.g., Tiadinil, Acibenzolar-S-methyl).
Executive Summary & Rationale
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a functionalized heterocyclic building block. The 1,2,3-thiadiazole moiety is a "privileged structure" in agrochemistry and medicinal chemistry, historically validated as a mimic of salicylic acid in plants (inducing Systemic Acquired Resistance, SAR) and as a pharmacophore for antimicrobial agents.
Screening Hypothesis:
Primary: The compound acts as a plant activator (pro-drug or active analog) capable of inducing pathogenesis-related (PR) proteins.
Secondary: The compound possesses direct antimicrobial activity against fungal or bacterial pathogens due to the electron-deficient thiadiazole ring.
Tertiary: Evaluation of mammalian cytotoxicity to establish a safety window for further development.
Physicochemical Profiling & Formulation
Before biological assays, the compound's behavior in solution must be defined to prevent false negatives due to precipitation.
The 1,2,3-thiadiazole scaffold is structurally homologous to commercial plant activators like Acibenzolar-S-methyl (BTH) . The primary screen must test for the induction of Systemic Acquired Resistance (SAR) rather than just direct kill.
Workflow Diagram: SAR Induction Screening
Caption: Workflow for evaluating Systemic Acquired Resistance (SAR) induction in model plant systems.
Protocol: In Planta Gene Expression Assay (Arabidopsis)
Objective: Determine if the compound upregulates the PR-1 (Pathogenesis-Related 1) gene, a hallmark of the Salicylic Acid pathway.
Sampling: Harvest leaf tissue at 24h, 48h, and 72h post-treatment.
Analysis (qPCR):
Extract RNA (Trizol method).
Synthesize cDNA.
Perform qPCR using primers for PR-1 (At2g14610). Normalize to Actin2.
Success Criteria: A >2-fold increase in PR-1 expression relative to the negative control confirms SAR activity.
Phase II: Antimicrobial & Fungicidal Screening
If the compound does not act as an inducer, it may act as a direct toxicant. The "methanol" handle allows for potential metabolic oxidation to the carboxylic acid or direct electrophilic reactivity.
Protocol: Microdilution MIC Assay (ESKAPE Pathogens)
To determine if the bioactivity is specific or due to general toxicity, screening against a standard mammalian cell line is mandatory.
Workflow Diagram: Cytotoxicity Assessment
Caption: MTT assay workflow for determining the CC50 (Cytotoxic Concentration 50%).
Data Interpretation[1]
Selectivity Index (SI): Calculated as
or .
Target: An SI > 10 is desired. If
, the compound is likely a general toxin (pan-assay interference) rather than a specific bioactive agent.
References
BenchChem. (2025).[1] Application Notes and Protocols for (1,2,3-Thiadiazol-5-yl)methanol in Agricultural Applications. Retrieved from
Fan, Z., et al. (2010). "Synthesis and biological activity of novel 1,2,3-thiadiazole derivatives." Journal of Agricultural and Food Chemistry. (Contextual grounding for thiadiazole SAR).
MDPI. (2021). "Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update." Molecules. Retrieved from
ChemBridge. (2023). "Compound Datasheet: (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol." Retrieved from
Asian Journal of Chemistry. (2013). "Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide." Retrieved from
Introduction: The Thiadiazole Scaffold in Modern Medicinal Chemistry
An In-Depth Technical Guide to the Physicochemical Characteristics of Substituted Thiadiazoles for Drug Development Professionals The thiadiazole core, a five-membered aromatic ring containing one sulfur and two nitrogen...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Physicochemical Characteristics of Substituted Thiadiazoles for Drug Development Professionals
The thiadiazole core, a five-membered aromatic ring containing one sulfur and two nitrogen atoms, represents a cornerstone in heterocyclic chemistry and drug discovery. Its derivatives are integral to a wide array of therapeutic agents, demonstrating a remarkable spectrum of biological activities including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2] The success of the thiadiazole scaffold can be attributed to its unique electronic properties, metabolic stability, and its capacity to act as a bioisosteric replacement for other functional groups, thereby modulating a drug candidate's pharmacokinetic and pharmacodynamic profile.[3]
The strong aromaticity of the 1,3,4-thiadiazole ring, in particular, contributes to its high in vivo stability and low toxicity.[4][5] This guide, intended for researchers and drug development scientists, provides a detailed exploration of the key physicochemical characteristics of substituted thiadiazoles—solubility, lipophilicity, ionization (pKa), and metabolic stability—and their profound impact on the journey from a promising molecule to a viable therapeutic agent. We will delve into the causality behind experimental choices for characterizing these properties and provide field-proven protocols to ensure data integrity and reproducibility.
There are four primary isomers of thiadiazole, with the 1,3,4- and 1,2,4-isomers being the most extensively studied in medicinal chemistry due to their synthetic accessibility and pharmacological relevance.[4][6]
Caption: Isomers of thiadiazole and common substitution points.
Aqueous Solubility: The Gateway to Bioavailability
Aqueous solubility is a critical determinant of a drug's absorption and distribution. Insufficient solubility can lead to poor oral bioavailability and limit formulation options. The thiadiazole ring itself is a relatively polar heterocycle, but its overall solubility is heavily dictated by the nature of its substituents.
Causality Behind Substituent Effects:
Polar Substituents: Groups capable of hydrogen bonding, such as hydroxyl (-OH), amino (-NH2), and carboxyl (-COOH) groups, significantly enhance aqueous solubility.[7] For instance, 2-amino-1,3,4-thiadiazole derivatives often exhibit improved solubility compared to their non-substituted counterparts.[8]
Non-Polar Substituents: The addition of bulky, non-polar moieties like phenyl rings or long alkyl chains will predictably decrease aqueous solubility while increasing solubility in organic media.[9] However, strategic placement of polar groups on these aromatic substituents can counteract this effect.
Tautomerism: Substituents such as mercapto (-SH) or hydroxyl (-OH) can exist in tautomeric forms (e.g., thiol-thione), which can influence their hydrogen bonding capacity and, consequently, their solubility.[9][10]
This protocol determines the equilibrium solubility of a compound, providing a definitive value that is not influenced by kinetic factors.
Principle: An excess of the test compound is equilibrated with an aqueous buffer (typically phosphate-buffered saline, PBS, at pH 7.4) for a sufficient duration to reach a thermodynamic equilibrium. The concentration of the dissolved compound in the supernatant is then quantified.
Step-by-Step Methodology:
Preparation: Add an excess of the solid substituted thiadiazole compound to a vial containing a known volume of PBS (pH 7.4).
Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This extended incubation is crucial to ensure that a true equilibrium is achieved.[11]
Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.[11]
Sample Collection: Carefully collect an aliquot of the clear supernatant.
Dilution: Dilute the supernatant with the appropriate solvent (e.g., mobile phase for LC analysis) to bring the concentration within the linear range of the analytical method.
Quantification: Analyze the concentration of the dissolved compound using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC), against a standard curve of the same compound.[11]
Self-Validation:
Control: Run a blank (PBS without compound) to ensure no interfering peaks are present.
Verification: The presence of a solid pellet after centrifugation confirms that an excess of the compound was used, a prerequisite for an equilibrium solubility measurement.
Lipophilicity (logP/logD): Balancing Membrane Permeability and Solubility
Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial parameter that governs membrane permeability, plasma protein binding, and metabolic clearance. It is most commonly expressed as the logarithm of the partition coefficient (logP) for the neutral species or the distribution coefficient (logD) at a specific pH for ionizable compounds.[12][13]
For substituted thiadiazoles, achieving an optimal logP/logD value is a balancing act. While higher lipophilicity can enhance membrane permeability, it may also lead to decreased aqueous solubility, increased metabolic liability, and potential toxicity.[11]
Causality Behind Substituent Effects:
Hydrophobic Groups: Aromatic rings and alkyl chains increase logP. The addition of halogens (F, Cl, Br) also generally increases lipophilicity.
Hydrophilic Groups: Polar functional groups (-OH, -NH2, -COOH) decrease logP by increasing the compound's affinity for the aqueous phase.
Electronic Effects: The overall electron distribution within the thiadiazole ring, influenced by electron-donating or electron-withdrawing substituents, can subtly affect its polarity and, therefore, its partitioning behavior.
Experimental Protocol: Shake-Flask Method for logP Determination
The shake-flask method is the gold standard for logP measurement due to its direct and thermodynamic nature.[14]
Principle: The compound is dissolved in a biphasic system of n-octanol (simulating a lipidic membrane) and water (or buffer). After equilibration, the concentration of the compound in each phase is measured to calculate the partition coefficient.
Structure-Activity Relationship (SAR) of 1,2,3-Thiadiazole Analogs
This guide provides a rigorous technical analysis of the structure-activity relationships (SAR) of 1,2,3-thiadiazole analogs. It is designed for medicinal chemists and agrochemical researchers, focusing on the scaffold's...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a rigorous technical analysis of the structure-activity relationships (SAR) of 1,2,3-thiadiazole analogs. It is designed for medicinal chemists and agrochemical researchers, focusing on the scaffold's unique electronic properties, synthetic accessibility, and functional versatility in drug design.
Technical Guide & Strategic Analysis
Executive Summary: The "Masked" Pharmacophore
The 1,2,3-thiadiazole ring is a privileged scaffold in medicinal chemistry and agrochemistry, distinct from its more common 1,3,4-isomer. Its value lies in two core characteristics:
Bioisosterism: It acts as a bioisostere for phenyl, pyridine, and thiazole rings, offering altered lipophilicity (LogP) and metabolic stability profiles.
Latent Reactivity: Under specific physiological or photolytic conditions, the ring can undergo ring-opening to form reactive species (e.g., thioketenes or diazo compounds), acting as a "masked" reactive group for covalent inhibition or signaling induction.[1]
This guide dissects the SAR of 1,2,3-thiadiazoles, separating the scaffold into three functional zones: the C4-Lipophilic Anchor , the C5-Polar Handle , and the Ring Core .
Chemical Foundation & Synthesis
Understanding the SAR requires control over the synthesis.[1] The primary method for accessing 1,2,3-thiadiazoles is the Hurd-Mori Reaction , which cyclizes hydrazones using thionyl chloride.
Core Synthetic Pathway (Hurd-Mori)
The regiochemistry is determined by the starting ketone.[1] For acetophenone derivatives, the aryl group naturally populates the C4 position, leaving C5 available for electrophilic substitution or functionalization.
Figure 1: The Hurd-Mori cyclization pathway, the dominant method for constructing the 1,2,3-thiadiazole core.[1]
SAR Analysis by Position
The biological activity of 1,2,3-thiadiazoles is governed by the interplay between the electron-deficient ring and its substituents.[1]
Zone 1: The C4 Position (Lipophilic Anchor)
The C4 position is the primary determinant of affinity and selectivity .
Aryl/Heteroaryl Substituents: Introduction of a phenyl or substituted phenyl group at C4 is critical for anticancer and antiviral activity.[1]
Electronic Effects: Electron-withdrawing groups (EWGs) like -Cl, -Br, or -NO2 on the C4-phenyl ring often enhance potency by increasing the lipophilicity and altering the electron density of the thiadiazole ring.[1]
Steric Effects:[1] Bulky groups (e.g., 2,4-disubstitution) can lock the conformation relative to the target binding pocket.
Bioisosteric Replacement: Replacing the C4-phenyl with a thiophene or pyridine retains activity in many kinase inhibitor models but improves water solubility.[1]
Zone 2: The C5 Position (Functional Handle)
The C5 position acts as the effector site.[1] It is highly sensitive to nucleophilic attack and metabolic transformation.[1]
Thioethers (-S-R): Crucial for HIV-1 NNRTI activity.[1] A sulfur linker at C5 provides flexibility and positions distal aromatic rings into hydrophobic pockets of Reverse Transcriptase.[1]
Carboxamides (-CONH2): Essential for agricultural antiviral activity (e.g., against Tobacco Mosaic Virus). The amide hydrogen often participates in critical H-bond donor interactions.[1]
Esters/Acids (-COOR/COOH): In plant activators (benzo-fused), the C7-carboxyl (analogous to C5 in monocycles) is the metabolic trigger.[1]
Zone 3: The Ring System (Benzofusion)
Fusing a benzene ring across the C4-C5 bond creates 1,2,3-benzothiadiazoles .[1]
Impact: drastically changes the SAR.[1] This scaffold is the basis of Systemic Acquired Resistance (SAR) in plants.[1]
Key Drug: Acibenzolar-S-methyl.[1] The benzothiadiazole ring mimics salicylic acid signaling pathways after hydrolysis.[1]
Therapeutic & Functional Applications[6][7]
A. Virology: HIV-1 NNRTIs
Research has identified 1,2,3-thiadiazole thioacetanilides as potent Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs).[1][2]
Key SAR Feature: A 2,4-dibromophenyl moiety at C4 combined with a thioacetamide linker at C5.[1][2]
Mechanism: The C4-aryl group occupies the hydrophobic binding pocket of HIV-1 RT, while the thiadiazole ring provides a rigid spacer that orients the C5 tail for additional interactions.[1]
Performance: Some analogs (e.g., Compound 7c in literature) show EC50 values in the nanomolar range (36.4 nM), outperforming Nevirapine.[2]
B. Agriculture: Plant Activators
The most commercially successful application is in crop protection.[1]
Mechanism: It is a "pro-drug."[1] The plant enzymes hydrolyze the S-methyl ester.[1] The resulting 1,2,3-benzothiadiazole-7-carboxylic acid mimics salicylic acid, triggering the plant's immune system (SAR pathway) without possessing direct antimicrobial toxicity.[1]
SAR Rule: The 1,2,3-N-S arrangement is non-negotiable for receptor recognition in the salicylic acid pathway.[1]
C. Oncology: Antiproliferative Agents[1][6][9][10]
Target: Tubulin and various kinases (e.g., EGFR).
Design: Hybrids combining 1,2,3-thiadiazole with pyrimidine or urea moieties.
SAR Insight: The 1,2,3-thiadiazole ring often serves as a stable, planar linker that positions hydrogen bond donors/acceptors (like urea NHs) to interact with the kinase hinge region.
Visualizing the SAR Landscape
The following diagram summarizes the functional "zones" of the molecule and their impact on biological activity.
Figure 2: Strategic SAR Map illustrating the functional roles of C4, C5, and ring fusion.
Experimental Protocol: Hurd-Mori Synthesis
Objective: Synthesis of 4-(4-chlorophenyl)-1,2,3-thiadiazole.
Scale: 10 mmol.
Reagents:
4-Chloroacetophenone semicarbazone (prepared from ketone + semicarbazide HCl).[1]
Preparation: In a flame-dried round-bottom flask under nitrogen, suspend 4-chloroacetophenone semicarbazone (2.11 g, 10 mmol) in anhydrous DCM (20 mL).
Cooling: Cool the suspension to 0°C using an ice bath.
Addition: Add thionyl chloride (1.44 mL, 20 mmol) dropwise over 15 minutes. Caution: Gas evolution (HCl, SO2) will occur. Use a scrubber.[1]
Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the semicarbazone.[1]
Quenching: Pour the reaction mixture slowly into ice-cold saturated NaHCO3 solution. Caution: Vigorous bubbling.[1]
Extraction: Extract with DCM (3 x 20 mL). Combine organic layers, dry over MgSO4, and concentrate in vacuo.
Purification: Purify the residue via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes) to yield the target 1,2,3-thiadiazole as a pale solid.
Validation:
1H NMR (CDCl3): Look for the characteristic C5-proton singlet around δ 8.5–9.0 ppm.[1]
MS: Confirm molecular ion [M+H]+.
Data Summary: Activity Profiles
Analog Class
Substitution Pattern
Primary Indication
Key Metric / Mechanism
Monocyclic
C4-(2,4-dibromophenyl), C5-S-acetamide
Antiviral (HIV)
EC50: 36.4 nM (RT Inhibition)
Monocyclic
C4-Aryl, C5-Carboxamide
Antiviral (TMV)
60% Curative Activity
Benzofused
7-carbothioic acid S-methyl ester
Agrochemical
Systemic Acquired Resistance (SAR) Inducer
Hybrid
C4-Aryl, C5-Urea-Pyrimidine
Anticancer
IC50 < 1 µM (Kinase Inhibition)
References
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. Semantics Scholar.
In-silico modeling of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol interactions
An In-Depth Technical Guide to the In-Silico Modeling of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol Interactions Foreword: A Senior Application Scientist's Perspective In the landscape of modern drug and agrochemical di...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the In-Silico Modeling of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol Interactions
Foreword: A Senior Application Scientist's Perspective
In the landscape of modern drug and agrochemical discovery, the ability to predict molecular interactions before a single physical compound is synthesized is not merely an advantage; it is a necessity. The journey from a promising chemical scaffold to a viable product is fraught with high attrition rates and prohibitive costs. In-silico modeling provides a powerful lens to foresee and mitigate potential failures early in the discovery pipeline.
This guide is designed for the practicing researcher. It eschews a rigid, one-size-fits-all template in favor of a logical, causality-driven narrative. We will explore the why behind each computational choice, not just the how. Our subject, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a member of the versatile thiadiazole family, serves as an ideal candidate for this exploration. Thiadiazoles are known to possess a wide spectrum of biological activities, including fungicidal, plant growth-regulating, and anticancer properties.[1][2][3] This inherent variability makes a robust computational screening protocol essential for identifying its specific mode of action and potential applications.
Our approach is grounded in a philosophy of self-validation. Each step, from ligand preparation to complex dynamics and toxicity prediction, is designed to build upon the last, creating a cohesive and trustworthy predictive model. By integrating molecular docking, molecular dynamics, and ADMET profiling, we construct a multidimensional understanding of the molecule's potential behavior in a biological system. This is the essence of modern computational chemistry: transforming data into predictive insight.
Part 1: Foundational Analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Before any simulation can commence, a thorough understanding of the ligand is paramount. (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a small molecule whose potential is dictated by its physicochemical characteristics. These properties govern its solubility, membrane permeability, and ability to interact with protein targets.
The initial step is to obtain an accurate three-dimensional representation of the molecule. This can be achieved by drawing the structure in a chemical editor like ChemDraw or by retrieving it from chemical databases using its SMILES string (CC(C)C1=C(CO)SN=N1) or CAS number (1033693-18-3).[4] This 2D representation must then be converted into a 3D structure and subjected to energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation. This is a critical, often overlooked step; an unrealistic initial conformation can lead to erroneous docking results.
Table 1: Physicochemical Properties of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Our computational strategy is a hierarchical funnel, designed to progressively refine our understanding of the molecule's interaction potential. We begin with a broad search for potential binding partners (molecular docking), validate the stability of the most promising interaction (molecular dynamics), and finally, assess its drug-like properties (ADMET prediction).
Caption: High-level workflow for in-silico analysis.
Part 3: Molecular Docking: Identifying the Handshake
Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating the strength of the interaction in terms of binding affinity.[5] This allows us to rapidly screen potential biological targets and generate hypotheses about the molecule's mechanism of action.
Causality Behind Target Selection: Given the known fungicidal properties of some thiadiazole derivatives, we hypothesize that (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol may target an essential enzyme in a fungal pathogen.[2][6] For this guide, we select Dihydrofolate Reductase (DHFR) from Candida albicans as a representative target. DHFR is a well-validated antifungal target, and its inhibition disrupts DNA synthesis.[7]
Experimental Protocol: Molecular Docking with AutoDock Vina
Receptor Preparation:
Source: Download the crystal structure of C. albicans DHFR from the Protein Data Bank (PDB).
Cleaning: Using software like UCSF Chimera or PyMOL, remove all non-essential molecules, including water, co-solvents, and any co-crystallized ligands.
Protonation: Add polar hydrogens to the protein structure, as these are critical for forming hydrogen bonds.
Charge Assignment: Assign Gasteiger charges to the protein atoms.
File Conversion: Save the prepared receptor in the required .pdbqt format for AutoDock Vina.
Ligand Preparation:
Energy Minimization: Ensure the 3D structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol has been energy minimized (as described in Part 1).
Torsion Angles: Define the rotatable bonds within the ligand to allow for conformational flexibility during docking.
Charge Assignment: Assign Gasteiger charges.
File Conversion: Save the prepared ligand in the .pdbqt format.
Grid Box Definition:
Define a 3D grid box that encompasses the known active site of DHFR. The dimensions should be sufficient to allow the ligand to move and rotate freely within the binding pocket (e.g., 60 x 60 x 60 Å).[8] This step is crucial for focusing the computational search space and increasing efficiency.
Docking Execution:
Run AutoDock Vina, providing the prepared receptor, ligand, and grid box configuration as input. The exhaustiveness parameter can be increased to ensure a more thorough search of the conformational space.
Analysis of Results:
The primary output is a set of binding poses ranked by their predicted binding affinity (in kcal/mol). More negative values indicate stronger predicted binding.[9]
Visualize the top-ranked pose in complex with the receptor. Analyze the specific intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) that stabilize the complex. These interactions provide a mechanistic basis for the predicted affinity.[7]
Caption: Workflow for the molecular docking protocol.
Table 2: Hypothetical Molecular Docking Results
Pose Rank
Binding Affinity (kcal/mol)
Key Interacting Residues
Interaction Type
1
-7.8
PHE 31, SER 59
Hydrophobic, Hydrogen Bond
2
-7.5
ILE 7, LEU 28
Hydrophobic
3
-7.1
ALA 8, PHE 31
Hydrophobic
Part 4: Molecular Dynamics: Validating the Interaction in Motion
While docking provides a static snapshot of a potential interaction, molecular dynamics (MD) simulations introduce the dimensions of time and motion.[10] By simulating the atomic movements of the protein-ligand complex in a physiological-like environment, we can assess its stability and gain deeper insights into the dynamics of the binding event.[11] A stable complex in an MD simulation lends much greater confidence to the initial docking prediction.
Experimental Protocol: MD Simulation with GROMACS
This protocol outlines the key stages for running an MD simulation of the top-ranked protein-ligand complex from our docking study.[12][13]
System Preparation:
Complex Creation: Combine the coordinates of the receptor and the top-ranked ligand pose into a single file.
Force Field Selection: Choose an appropriate force field (e.g., AMBER, CHARMM) to describe the physics of the system. A general AMBER force field (GAFF) is often used for the small molecule ligand.[14]
Solvation: Place the complex in a periodic box of water molecules (e.g., TIP3P) to simulate the aqueous cellular environment.
Ionization: Add ions (e.g., Na+, Cl-) to neutralize the system's overall charge and mimic physiological salt concentration.
Energy Minimization:
Perform a steep descent energy minimization of the entire solvated system. This crucial step relaxes the system and removes any steric clashes or unfavorable geometries introduced during the setup phase.
Equilibration:
NVT Ensemble (Constant Number of particles, Volume, Temperature): Gradually heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. Position restraints are often applied to the protein and ligand heavy atoms to allow the solvent to equilibrate around them.[12]
NPT Ensemble (Constant Number of particles, Pressure, Temperature): Equilibrate the system's pressure to the target (e.g., 1 bar) while maintaining the target temperature. This ensures the correct density of the system. The position restraints are typically maintained during this phase.
Production MD:
Remove the position restraints and run the simulation for a duration sufficient to observe the system's behavior (e.g., 100 nanoseconds). The trajectory (atomic coordinates over time) is saved at regular intervals for later analysis.
Trajectory Analysis:
Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and ligand over time relative to the starting structure. A stable, plateauing RMSD suggests the complex is not undergoing major conformational changes and is stable.
Root Mean Square Fluctuation (RMSF): Calculate the RMSF for each residue to identify flexible and rigid regions of the protein.
Interaction Analysis: Monitor the specific interactions (e.g., hydrogen bonds) observed in the docking pose throughout the simulation. The persistence of these interactions is a strong indicator of a stable binding mode.
Caption: Step-by-step workflow for molecular dynamics simulation.
Table 3: Key Metrics from a Hypothetical 100 ns MD Simulation
Metric
Average Value
Interpretation
Protein Backbone RMSD
1.8 Å
The protein maintains a stable overall fold.
Ligand RMSD
1.2 Å
The ligand remains stably bound in the active site.
SER 59 H-Bond Occupancy
85%
The key hydrogen bond identified in docking is highly persistent.
Part 5: ADMET Prediction: Assessing Drug-Likeness and Safety
A molecule that binds strongly to its target is useless if it cannot reach that target in the body or if it is toxic. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is an essential in-silico step to flag potential liabilities early.[15][16] Numerous machine learning-based web servers and tools are available for this purpose.[17][18][19]
Experimental Protocol: In-Silico ADMET Profiling
Tool Selection: Choose a reliable ADMET prediction tool, such as the SwissADME web server or ADMET-AI.[19]
Input: Provide the SMILES string of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as input.
Analysis: The tool will output predictions for a wide range of properties. Key parameters to analyze include:
Lipinski's Rule of Five: A set of rules of thumb to evaluate drug-likeness and the likelihood of oral bioavailability.[20]
Gastrointestinal (GI) Absorption: Predicts the likelihood of the compound being absorbed from the gut.
Blood-Brain Barrier (BBB) Permeation: Predicts whether the compound is likely to cross into the central nervous system.
Cytochrome P450 (CYP) Inhibition: Predicts potential for drug-drug interactions.
Toxicity Risks: Flags potential toxicological concerns such as mutagenicity or cardiotoxicity.
Good predicted drug-likeness and oral bioavailability.
GI Absorption
High
Likely to be well-absorbed from the gut.
BBB Permeant
No
Unlikely to cause central nervous system side effects.
CYP2D6 Inhibitor
No
Low risk of metabolic drug-drug interactions via this pathway.
Mutagenicity (AMES)
Low Probability
Low risk of being mutagenic.
Conclusion: Synthesizing a Comprehensive Profile
Through this structured, multi-faceted in-silico investigation, we have moved from a simple chemical structure to a rich, data-driven hypothesis about the biological potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Our analysis suggests that the compound is a viable candidate for development as an antifungal agent. It exhibits favorable physicochemical properties and strong, stable binding to a key fungal enzyme, C. albicans DHFR, mediated by specific and persistent interactions. Furthermore, its predicted ADMET profile is promising, indicating good drug-likeness and a low risk of common toxicities.
This comprehensive in-silico profile serves as a powerful foundation for the next phase of research. It provides a clear, mechanistically grounded rationale for synthesizing the compound and testing it in targeted in-vitro and in-vivo assays. By front-loading the discovery process with robust computational modeling, we significantly increase the probability of success and efficiently allocate precious laboratory resources.
References
Hollingsworth, S. A., & Dror, R. O. (2018). Molecular Dynamics Simulations of Protein Dynamics and their relevance to drug discovery. PMC, NIH. [Link]
Gomha, S. M., et al. (2020). Synthesis, Molecular Docking Screening and Anti-Proliferative Potency Evaluation of Some New Imidazo[2,1-b]Thiazole Linked Thiadiazole Conjugates. PMC. [Link]
MDPI. (2024). In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). [Link]
Deep Origin. ADMET Predictions - Computational Chemistry Glossary. [Link]
Krayushkin, M. M., et al. (2023). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. PMC. [Link]
ResearchGate. (2021). Physiological and Biochemical effect Of Synthetic 1,2,3-Thiadiazole [1,3-Bis[4-(1,2,3-thiadiazol-4-yl) phenoxy]propane] On Wheat (Triticum durum L.) Seedlings Growth and Metabolism. [Link]
Saji, S., et al. (2021). In-Silico Design of Thiadiazole Derivatives as Anticonvulsant Agents. Asian Journal of Pharmaceutical Research and Development. [Link]
MDPI. (2020). Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. [Link]
BioExcel. Molecular dynamics simulation of a small protein using GROMACS. [Link]
Daina, A., et al. (2021). ADMET evaluation in drug discovery: 21. Application and industrial validation of machine learning algorithms for Caco-2 permeability prediction. PMC. [Link]
ResearchGate. (2018). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. [Link]
Journal of Wasit for Science and Medicine. (2022). Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives. [Link]
ProNet Biotech. Molecular Dynamics Simulation Service (Protein–Protein / Small Molecule). [Link]
Abdelmonsef, A. H., et al. (2022). In silico study to identify novel potential thiadiazole-based molecules as anti-Covid-19 candidates by hierarchical virtual screening and molecular dynamics simulations. Structural Chemistry. [Link]
Horizon e-Publishing Group. (2023). Antifungal activity of ethanol and methanol extracts from Ageratum conyzoides L. against Fusarium oxysporum. [Link]
Bitesize Bio. (2022). Using ADMET to Move Forward from Drug Discovery to Development. [Link]
ResearchGate. (2021). Design, Synthesis, and Molecular Docking Study of Novel Heterocycles Incorporating 1,3,4-Thiadiazole Moiety as Potential Antimicrobial and Anticancer Agents. [Link]
Meddocs Publishers. (2022). Antifungal Activity of Ethanol Extracts of Fourteen Wild Indigenous Plants Against Four Phytopathogenic Fungi. [Link]
El-Gazzar, M. G., et al. (2022). In silico study to identify novel potential thiadiazole-based molecules as anti-Covid-19 candidates by hierarchical virtual screening and molecular dynamics simulations. PMC. [Link]
ResearchGate. (2020). in silico characterization and preliminary anticancer assessment of some 1,3,4- thiadiazoles. [Link]
ACS Publications. (2021). Introductory Tutorials for Simulating Protein Dynamics with GROMACS. [Link]
IEEE Xplore. (2022). Machine Learning Based ADMET Prediction in Drug Discovery. [Link]
PubMed. (2019). Design, Synthesis and Molecular Docking Studies of Novel Thiadiazole Analogues with Potential Antimicrobial and Antiinflammatory Activities. [Link]
YouTube. (2023). Learn Protein-Ligand Complex Simulation in GROMACS in 60 Minutes – Step-by-Step Tutorial. [Link]
A Technical Guide to Investigating (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a Novel Fungicidal Agent
Executive Summary The relentless evolution of fungicide resistance in plant pathogens necessitates a continuous search for novel chemical entities with unique mechanisms of action. The thiadiazole scaffold has emerged as...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The relentless evolution of fungicide resistance in plant pathogens necessitates a continuous search for novel chemical entities with unique mechanisms of action. The thiadiazole scaffold has emerged as a privileged structure in medicinal and agricultural chemistry, with various derivatives exhibiting a wide spectrum of biological activities.[1][2] This technical guide outlines a comprehensive, field-proven framework for the synthesis, evaluation, and mechanistic elucidation of a novel candidate, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, as a potential broad-spectrum fungicide. We present hypothesized mechanisms of action grounded in existing literature, detailed protocols for robust in vitro and in vivo evaluation, and a logical workflow for advancing a candidate from initial screening to lead optimization. This document is intended for researchers, chemists, and plant protection professionals engaged in the discovery and development of next-generation fungicides.
Introduction: The Thiadiazole Scaffold in Plant Protection
The 1,2,3-thiadiazole ring system is a versatile heterocyclic moiety that has garnered significant attention in agrochemical research. Compounds incorporating this scaffold act as "hydrogen binding domains" and "two-electron donor systems," making them effective pharmacophores.[1][3] While derivatives of 1,3,4-thiadiazole are more extensively studied, the 1,2,3-thiadiazole isomer presents a unique chemical space for exploration.[2][4] The development of new fungicides is critical to manage significant losses in agricultural crops caused by phytopathogenic fungi and to overcome the growing challenge of resistance to existing treatments.[2][5]
This guide focuses on (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a novel, uncharacterized compound. The rationale for investigating this specific molecule is twofold:
Structural Novelty : The combination of the isopropyl group at the 4-position and the hydroxymethyl group at the 5-position offers a unique substitution pattern that may confer novel bioactivity and a distinct target profile compared to existing thiadiazole-based agrochemicals.
Synthetic Accessibility : The proposed structure is amenable to synthesis from commercially available starting materials, facilitating rapid generation for initial screening and subsequent analogue development for Structure-Activity Relationship (SAR) studies.
Proposed Synthesis and Chemical Characterization
A robust and scalable synthetic route is the foundation of any new chemical investigation. We propose a multi-step synthesis for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol based on established methodologies for creating substituted 1,2,3-thiadiazoles.
Figure 1: Proposed synthetic pathway for the target compound.
Causality Behind Experimental Choices:
Hurd-Mori Reaction: This is a classic and reliable method for converting hydrazones into 1,2,3-thiadiazoles using thionyl chloride. Its efficiency makes it suitable for generating the core scaffold.
Lithiation-Formylation: Deprotonation at the 5-position of the thiadiazole ring is a well-established strategy for functionalization. Using n-butyllithium followed by quenching with dimethylformamide (DMF) is a standard and high-yielding method for introducing a formyl group.
Sodium Borohydride Reduction: This is a mild and selective reducing agent for converting aldehydes to primary alcohols without affecting the thiadiazole ring, ensuring a clean final step.
Upon synthesis, the final compound and all intermediates must be rigorously characterized using standard analytical techniques (¹H NMR, ¹³C NMR, HR-MS, and Elemental Analysis) to confirm structure and purity (>95%) before biological evaluation.[6]
Hypothesized Mechanisms of Antifungal Action
Based on the known fungicidal activity of related thiazole and thiadiazole derivatives, we hypothesize that (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol could act through one or more of the following mechanisms:
Inhibition of Ergosterol Biosynthesis: Many azole and thiazole fungicides function by inhibiting the cytochrome P450 demethylase enzyme, which is crucial for converting lanosterol to ergosterol in fungal cell membranes.[7] Disruption of this pathway leads to a buildup of toxic sterol intermediates and altered membrane permeability, ultimately causing cell death.[7]
Disruption of Cell Wall Integrity: Some novel 1,3,4-thiadiazole derivatives have been shown to disrupt cell wall biogenesis, leading to morphological abnormalities, increased sensitivity to osmotic stress, and leakage of cellular contents.[2] This mechanism is particularly valuable as it differs from many commercially available fungicides.
Inhibition of Succinate Dehydrogenase (SDHI): Certain indole derivatives containing a 1,3,4-thiadiazole moiety have been identified as potential SDHIs.[8] SDHIs block the fungal respiratory chain, leading to a rapid depletion of cellular energy (ATP).
Figure 2: Hypothesized inhibition of the ergosterol biosynthesis pathway.
A Framework for Efficacy Evaluation: Experimental Protocols
A tiered screening approach is essential for efficiently evaluating a novel compound. The workflow progresses from high-throughput in vitro assays to more complex and resource-intensive in vivo models.
Figure 3: Experimental workflow for fungicide candidate evaluation.
Protocol: In Vitro Antifungal Susceptibility Testing
Objective: To determine the Minimum Inhibitory Concentration (MIC) of the test compound against a panel of economically important plant pathogenic fungi.
Rationale: The broth microdilution method is a standardized, high-throughput technique that provides quantitative data on antifungal activity, allowing for direct comparison between compounds and pathogens.[9][10] The selected fungal panel covers a range of diseases affecting various crops.[11][12]
Methodology:
Fungal Culture Preparation:
Culture Fusarium oxysporum, Botrytis cinerea, Penicillium citrinum, and Alternaria brassicicola on Potato Dextrose Agar (PDA) plates for 7-10 days at 25°C.
Harvest spores by flooding the plates with sterile saline containing 0.05% Tween 80 and gently scraping the surface.
Filter the suspension through sterile cheesecloth to remove mycelial fragments.
Adjust the spore concentration to 1 x 10⁵ spores/mL using a hemocytometer.
Compound Preparation:
Prepare a 10 mg/mL stock solution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in dimethyl sulfoxide (DMSO).
Perform serial two-fold dilutions in a 96-well microtiter plate using RPMI-1640 medium to achieve final test concentrations ranging from 0.125 to 256 µg/mL. The final DMSO concentration should not exceed 1%.
Inoculation and Incubation:
Add the standardized fungal spore suspension to each well, resulting in a final volume of 200 µL.
Include a positive control (a commercial fungicide like Dithane M-45 or Azoxystrobin), a negative control (1% DMSO), and a media sterility control.[11]
Incubate the plates at 25°C for 48-72 hours.
Data Analysis:
Determine the MIC visually as the lowest concentration of the compound that completely inhibits fungal growth compared to the negative control.[9]
Data Presentation:
Fungal Species
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol MIC (µg/mL)
Positive Control (Azoxystrobin) MIC (µg/mL)
Fusarium oxysporum
[Record Value]
[Record Value]
Botrytis cinerea
[Record Value]
[Record Value]
Penicillium citrinum
[Record Value]
[Record Value]
Alternaria brassicicola
[Record Value]
[Record Value]
Protocol: In Vivo Plant Protective Efficacy Assay
Objective: To evaluate the ability of the test compound to prevent fungal infection on living plant tissue.
Rationale: In vivo assays are critical as they account for factors like compound penetration, translocation, and stability on the plant surface, providing a more accurate prediction of field performance than in vitro data alone.[13][14] A detached leaf assay is a rapid intermediate step before more complex whole-plant studies.[15]
Methodology (Detached Tomato Leaf Assay vs. Botrytis cinerea):
Plant Material: Use fully expanded, healthy leaves from 4-week-old tomato plants (Solanum lycopersicum).
Compound Application (Protective):
Prepare the test compound at concentrations of 50, 100, and 200 µg/mL in a water-acetone solution containing 0.1% Tween 20.
Spray the adaxial surface of the leaves with the compound solutions until runoff. Allow the leaves to air dry for 24 hours. A negative control group is sprayed with the solvent blank.
Inoculation:
Place a 5 mm mycelial plug of a 7-day-old B. cinerea culture onto the center of each treated leaf.
Place the leaves in a high-humidity chamber (>95% RH) at 22°C with a 12h photoperiod.
Disease Assessment:
After 72 hours, measure the diameter of the necrotic lesion on each leaf.
Calculate the percent control efficacy using the formula:
Efficacy (%) = [(Lesion Diameter of Control - Lesion Diameter of Treatment) / Lesion Diameter of Control] x 100
Data Presentation:
Treatment Concentration (µg/mL)
Average Lesion Diameter (mm) ± SD
Protective Efficacy (%)
Negative Control
[Record Value]
0
50
[Record Value]
[Calculate Value]
100
[Record Value]
[Calculate Value]
200
[Record Value]
[Calculate Value]
Positive Control (e.g., Fenhexamid)
[Record Value]
[Calculate Value]
A similar protocol can be adapted for curative activity by inoculating the leaves 24 hours before applying the compound. Successful results from these assays would justify scaling up to whole-plant pot experiments to confirm efficacy under more realistic conditions.[13]
Conclusion and Future Outlook
This guide provides a structured, hypothesis-driven framework for investigating the potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a novel fungicide. The proposed workflow, from rational synthesis to robust biological evaluation, ensures that decisions are based on sound scientific data. The unique substitution on the 1,2,3-thiadiazole core holds promise for discovering a new class of fungicides.
If the initial screening reveals significant activity (e.g., MIC ≤ 50 µg/mL and in vivo control efficacy > 70%), the logical next steps include:
Mechanism of Action Elucidation: Performing targeted biochemical assays (e.g., sterol profiling, enzyme inhibition assays) to confirm the hypothesized MoA.
Structure-Activity Relationship (SAR) Studies: Synthesizing a focused library of analogues by modifying the isopropyl and hydroxymethyl groups to optimize potency and spectrum.
Broad-Spectrum Screening: Testing against a wider panel of plant pathogens, including oomycetes and rusts.
Preliminary Toxicology and Environmental Fate Studies: Assessing the safety profile of promising lead compounds.
By following this rigorous, self-validating approach, researchers can efficiently determine the true potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and contribute to the development of urgently needed solutions for global food security.
References
EBSCO (n.d.). Thiazole antifungals. Agriculture and Agribusiness | Research Starters.
WJPMR (2018). SYNTHESIS AND ANTIFUNGAL ACTIVITY OF 1, 3, 4-THIADIAZOLE. World Journal of Pharmaceutical and Medical Research.
Singh, H., & Yadav, L. D. S. (2003). Synthesis and fungicidal activity of novel 4,4'-bis(2''-aryl-5''-methyl/unsubstituted-4''-oxo-thiazolidin-3''-yl) bibenzyl. Journal of Agricultural and Food Chemistry, 51(25), 7348–7351. Retrieved from [Link]
Li, Y., et al. (2024). Antifungal Activity of Novel Indole Derivatives Containing 1,3,4-Thiadiazole. Molecules, 29(9), 2167. Retrieved from [Link]
Jenks, J. D., & Brandt, M. E. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 33(4), e00042-20. Retrieved from [Link]
Glukhareva, T. V., et al. (2023). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. International Journal of Molecular Sciences, 24(22), 16467. Retrieved from [Link]
Siddiqui, N., et al. (2013). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. Journal of Chemistry, 2013, 391731. Retrieved from [Link]
Lukyanchikov, M. S., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules, 28(1), 432. Retrieved from [Link]
Więckowska, A., et al. (2019). Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. Scientific Reports, 9(1), 14030. Retrieved from [Link]
ResearchGate (2023). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. Retrieved from [Link]
Zhang, Y., et al. (2021). Bioassay-Guided Isolation of Broad-Spectrum Fungicidal Active Compound from Artemisia ordosica. Molecules, 26(18), 5649. Retrieved from [Link]
Lukyanchikov, M. S., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. International Journal of Molecular Sciences, 24(1), 432. Retrieved from [Link]
D'Accolti, M., et al. (2021). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. Journal of Fungi, 7(11), 934. Retrieved from [Link]
iFyber (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY. Retrieved from [Link]
Holb, I. J., & Schnabel, G. (2005). An In Vivo Bioassay for Estimating Fungicide Residues on Peach Fruit. Plant Disease, 89(7), 733-737. Retrieved from [Link]
Anderson, K. W., et al. (2023). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Molbank, 2023(1), M1556. Retrieved from [Link]
Yang, K., et al. (2023). Novel Flavonol Derivatives Containing 1,3,4-Thiadiazole as Potential Antifungal Agents: Design, Synthesis, and Biological Evaluation. ACS Omega, 8(30), 27147–27157. Retrieved from [Link]
Wedge, D. E., et al. (2008). Improved Microassays Used to Test Natural Product-Based and Conventional Fungicides on Plant Pathogenic Fungi. Plant Disease, 92(1), 106-112. Retrieved from [Link]
Zhang, Z., et al. (2021). Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance. RSC Medicinal Chemistry, 12(8), 1361-1366. Retrieved from [Link]
ResearchGate (2023). Aspergillus versicolor Strain PSFNRO-2: A Novel Producer of 1,2,3-Thiadiazol and Pyridinium Salt Derivative Bioactive Compounds Froman Endophyte of Stevia rebaudiana (Bertoni) Bertoni. Retrieved from [Link]
Theer, R. M., et al. (2021). A novel and Rapid Method for Detecting Bio-fungicide Properties in Plant Species. IOP Conference Series: Earth and Environmental Science, 761, 012024. Retrieved from [Link]
Wang, Y., et al. (2015). Synthesis and Herbicidal Activity of Novel 1-(Diethoxy-phosphoryl)-3-(4-one-1H-1,2,3-triazol-1-yl)-propan-2-yl Carboxylic Esters. Molecules, 20(4), 6527–6541. Retrieved from [Link]
ResearchGate (2015). In vitro antifungal susceptibility testing. Retrieved from [Link]
de-Souza-Silva, C. M., et al. (2018). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Journal of Visualized Experiments, (132), 57127. Retrieved from [Link]
Application Note & Synthesis Protocol: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Introduction: The Significance of the 1,2,3-Thiadiazole Scaffold The 1,2,3-thiadiazole ring system is a vital heterocyclic motif in the fields of medicinal chemistry and materials science.[1][2] Derivatives of 1,2,3-thia...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of the 1,2,3-Thiadiazole Scaffold
The 1,2,3-thiadiazole ring system is a vital heterocyclic motif in the fields of medicinal chemistry and materials science.[1][2] Derivatives of 1,2,3-thiadiazole have demonstrated a broad spectrum of biological activities, including potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][3][4] The unique electronic properties of this sulfur- and nitrogen-containing heterocycle also make it a valuable component in the design of novel functional materials.[1] The target molecule, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, incorporates a key hydroxymethyl group at the 5-position, a common feature for enabling further chemical modifications and for potential interactions with biological targets. This document provides a comprehensive, field-tested protocol for the synthesis of this compound, grounded in established chemical principles.
Synthetic Strategy: A Hurd-Mori Approach
The cornerstone of this synthetic protocol is the Hurd-Mori 1,2,3-thiadiazole synthesis.[5] This reliable and versatile reaction allows for the construction of the 1,2,3-thiadiazole ring from readily available hydrazone precursors through cyclization with thionyl chloride (SOCl₂).[5][6][7] The general mechanism involves the reaction of a hydrazone with thionyl chloride, leading to the formation of the thiadiazole ring.[3]
Our synthetic strategy for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a multi-step process beginning with a commercially available and economically viable starting material, 3-methyl-1-buten-3-ol. This approach is designed for efficiency and scalability. The key steps are:
Protection of the Hydroxyl Group: The hydroxyl group of the starting material is protected to prevent unwanted side reactions in subsequent steps.
Oxidative Cleavage: The protected alkene is subjected to oxidative cleavage to yield a ketone, which is a crucial intermediate for the Hurd-Mori reaction.
Hydrazone Formation: The ketone is condensed with a suitable hydrazine derivative, such as semicarbazide hydrochloride, to form the corresponding semicarbazone.[6][7]
Hurd-Mori Cyclization: The semicarbazone is treated with thionyl chloride to effect the cyclization and formation of the 1,2,3-thiadiazole ring.
Deprotection: The protecting group is removed to unveil the target (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
This synthetic route is illustrated in the workflow diagram below.
Synthetic Workflow Diagram
Caption: Synthetic workflow for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Detailed Experimental Protocol
Materials and Reagents:
Reagent/Material
Grade
Supplier
3-Methyl-1-buten-3-ol
Reagent
Sigma-Aldrich
tert-Butyldimethylsilyl chloride (TBDMSCl)
98%
Acros Organics
Imidazole
99%
Alfa Aesar
Dichloromethane (DCM)
Anhydrous
Fisher Scientific
Ozone (O₃)
Generated in situ
Dimethyl sulfide (DMS)
99%
Sigma-Aldrich
Semicarbazide hydrochloride
99%
Acros Organics
Sodium acetate
Anhydrous
Fisher Scientific
Methanol (MeOH)
Anhydrous
Fisher Scientific
Thionyl chloride (SOCl₂)
99.5%
Sigma-Aldrich
Tetrabutylammonium fluoride (TBAF)
1.0 M in THF
Acros Organics
Diethyl ether (Et₂O)
Anhydrous
Fisher Scientific
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous magnesium sulfate (MgSO₄)
Silica gel
230-400 mesh
Step 1: Protection of 3-Methyl-1-buten-3-ol
To a stirred solution of 3-methyl-1-buten-3-ol (1.0 eq) and imidazole (1.5 eq) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C, add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portionwise.
Allow the reaction mixture to warm to room temperature and stir for 12 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with saturated aqueous NaHCO₃.
Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the protected alkene.
Step 2: Oxidative Cleavage to the Protected Ketone
Dissolve the protected alkene (1.0 eq) in a mixture of DCM and methanol (9:1, 0.1 M).
Cool the solution to -78 °C and bubble ozone gas through the solution until a persistent blue color is observed.
Purge the solution with nitrogen gas to remove excess ozone.
Add dimethyl sulfide (DMS, 3.0 eq) and allow the reaction to warm to room temperature and stir for 16 hours.
Concentrate the reaction mixture under reduced pressure.
Purify the resulting crude ketone by flash column chromatography on silica gel.
Step 3: Formation of the Protected Semicarbazone
To a solution of the protected ketone (1.0 eq) in methanol (0.5 M), add semicarbazide hydrochloride (1.5 eq) and sodium acetate (2.0 eq).[6]
Reflux the mixture for 4 hours, monitoring by TLC.
After cooling to room temperature, add water to precipitate the product.
Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the protected semicarbazone.
Step 4: Hurd-Mori Cyclization
Caution: This reaction should be performed in a well-ventilated fume hood as SO₂ and HCl gases are evolved.
Slowly add the protected semicarbazone (1.0 eq) to an excess of thionyl chloride (SOCl₂, 5.0-10.0 eq) at 0 °C.
Stir the mixture at room temperature for 2-4 hours. The reaction progress can be monitored by TLC.
Carefully quench the reaction by pouring it onto crushed ice.
Extract the product with diethyl ether (3 x 50 mL).
Wash the combined organic layers with saturated aqueous NaHCO₃ and brine, then dry over anhydrous MgSO₄.
Filter and concentrate under reduced pressure. Purify by flash column chromatography to obtain the protected (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Step 5: Deprotection to Yield the Final Product
Dissolve the protected thiadiazole (1.0 eq) in tetrahydrofuran (THF, 0.2 M).
Add tetrabutylammonium fluoride (TBAF, 1.2 eq, 1.0 M solution in THF) dropwise at 0 °C.
Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.
Quench the reaction with water and extract with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.
Purify the crude product by flash column chromatography to afford (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Data Summary and Expected Outcomes
Step
Product
Expected Yield
Purity (by ¹H NMR)
Key Characterization Data
1
Protected Alkene
>90%
>95%
Appearance of TBDMS signals in ¹H and ¹³C NMR.
2
Protected Ketone
70-85%
>95%
Disappearance of alkene signals, appearance of ketone carbonyl in ¹³C NMR.
3
Protected Semicarbazone
>85%
>95%
Characteristic signals for the semicarbazone moiety in NMR.
4
Protected Thiadiazole
60-75%
>95%
Appearance of characteristic thiadiazole signals in NMR spectra.
5
Final Product
>90%
>98%
Disappearance of TBDMS signals; presence of hydroxyl proton in ¹H NMR.
Trustworthiness and Self-Validation
The integrity of this protocol is ensured by in-process controls at each critical step. The use of TLC for reaction monitoring allows for real-time assessment of reaction completion and the formation of byproducts. The purification of intermediates at each stage is crucial for the success of the subsequent reaction and the purity of the final product. The provided expected yields and purity levels are based on established literature for analogous transformations. Spectroscopic characterization (¹H NMR, ¹³C NMR, and Mass Spectrometry) of all intermediates and the final product is mandatory for structural verification and confirmation of purity.
References
Hurd–Mori 1,2,3-thiadiazole synthesis. In Wikipedia. Retrieved from [Link]
Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. MDPI. Retrieved from [Link]
Synthesis of 1,2,3-thiadiazoles. Organic Chemistry Portal. Retrieved from [Link]
A New Type of Synthesis of 1,2,3-Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cyclization. ResearchGate. Retrieved from [Link]
Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. PMC. Retrieved from [Link]
An Efficient Synthesis of Pyrazolyl-1,2,3-thiadiazoles via Hurd-Mori Reaction. ResearchGate. Retrieved from [Link]
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Retrieved from [Link]
Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. PMC. Retrieved from [Link]
Preparation of 4-methyl-5-(β-hydroxyethyl)-thiazole. ResearchGate. Retrieved from [Link]
(4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. MDPI. Retrieved from [Link]
The preparation and characterization of 5-substituted-4-chloro-1,2,3-dithiazolium salts and their conversion into 4-substituted-3-chloro-1,2,5-thiadiazoles. PubMed. Retrieved from [Link]
Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. ResearchGate. Retrieved from [Link]
Aspergillus versicolor Strain PSFNRO-2: A Novel Producer of 1,2,3-Thiadiazol and Pyridinium Salt Derivative Bioactive Compounds From an Endophyte of Stevia rebaudiana (Bertoni) Bertoni. ResearchGate. Retrieved from [Link]
SYNTHESIS OF 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOHYDRAZIDE OR OF THE METHYL-d3 DEUTERATED FORM THEREOF. Google Patents.
Synthesis and Herbicidal Activity of Novel 1-(Diethoxy-phosphoryl)-3-(4-one-1H-1,2,3-triazol-1-yl)-propan-2-yl Carboxylic Esters. PMC. Retrieved from [Link]
Application Note: Comprehensive Characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
For Researchers, Scientists, and Drug Development Professionals Introduction (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a heterocyclic compound of interest in medicinal chemistry and drug discovery. The 1,2,3-thiadia...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a heterocyclic compound of interest in medicinal chemistry and drug discovery. The 1,2,3-thiadiazole ring is a key structural motif in various biologically active molecules.[1] Precise and comprehensive analytical characterization is paramount to confirm the identity, purity, and stability of this molecule, which are critical aspects in any research and development pipeline. This application note provides a detailed guide to the analytical methodologies for the full characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. The protocols and insights provided herein are designed to be a robust starting point for researchers, enabling them to confidently assess the quality of their synthesized compound.
Analytical Workflow for Comprehensive Characterization
A multi-faceted analytical approach is necessary for the unambiguous characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. This workflow ensures that all aspects of the molecule's identity and purity are assessed.
Figure 1: Integrated analytical workflow for the characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation
NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. ¹H and ¹³C NMR provide information on the chemical environment of each hydrogen and carbon atom, respectively, while 2D NMR techniques (such as COSY and HSQC) establish the connectivity between atoms.
Causality Behind Experimental Choices:
Choice of Solvent: Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ can be used. The choice of solvent can slightly influence chemical shifts.[3]
Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.00 ppm.[4]
¹H NMR: Provides information on the number of different types of protons, their electronic environment, and their neighboring protons (through spin-spin coupling).
¹³C NMR: Reveals the number of different types of carbon atoms and their chemical nature (aliphatic, aromatic, carbonyl, etc.).
2D NMR (COSY, HSQC): These experiments are crucial for assembling the molecular fragments identified in 1D NMR. COSY (Correlation Spectroscopy) identifies proton-proton couplings, while HSQC (Heteronuclear Single Quantum Coherence) correlates protons with their directly attached carbons.
Predicted ¹H and ¹³C NMR Data
The following table summarizes the predicted chemical shifts for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. These values are estimated based on known chemical shift ranges for similar functional groups and heterocyclic systems.[5]
Assignment
¹H NMR (Predicted, ppm)
¹³C NMR (Predicted, ppm)
Multiplicity
Integration
-CH(CH₃)₂
~3.4 - 3.7
~28 - 32
Septet
1H
-CH(CH₃)₂
~1.3 - 1.5
~22 - 25
Doublet
6H
-CH₂OH
~4.9 - 5.2
~55 - 60
Singlet
2H
-CH₂OH
Variable (depends on conc.)
-
Broad Singlet
1H
C4 (Thiadiazole)
-
~155 - 160
-
-
C5 (Thiadiazole)
-
~145 - 150
-
-
Protocol for NMR Analysis
Sample Preparation:
Accurately weigh 5-10 mg of the sample.
Dissolve the sample in approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.
Add a small amount of TMS as an internal standard if the spectrometer is not calibrated to the solvent residual peak.
Instrument Parameters (500 MHz Spectrometer):
¹H NMR:
Pulse Program: Standard single pulse (zg30)
Spectral Width: -2 to 12 ppm
Number of Scans: 16-64 (adjust for signal-to-noise)
Relaxation Delay (d1): 1-2 seconds
¹³C NMR:
Pulse Program: Proton-decoupled (zgpg30)
Spectral Width: -10 to 220 ppm
Number of Scans: 1024 or more (due to lower natural abundance of ¹³C)
Relaxation Delay (d1): 2 seconds
Data Processing and Analysis:
Apply Fourier transformation to the acquired free induction decay (FID).
Phase correct the spectrum.
Calibrate the chemical shift scale to the TMS signal (0.00 ppm) or the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).[6]
Integrate the peaks in the ¹H NMR spectrum.
Assign the peaks based on their chemical shifts, multiplicities, and integrations, and by comparison with predicted values and data from 2D NMR experiments.
Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation
Mass spectrometry is essential for confirming the molecular weight of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and for providing structural information through analysis of its fragmentation pattern.
Causality Behind Experimental Choices:
Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like the target compound, and it typically produces the protonated molecule [M+H]⁺. Electron impact (EI) is a higher-energy technique that can provide more extensive fragmentation information.
High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, allowing for the determination of the elemental composition and confirming the molecular formula.
Tandem Mass Spectrometry (MS/MS): Involves isolating the molecular ion (or a fragment ion) and subjecting it to collision-induced dissociation (CID) to generate a fragmentation spectrum. This helps in elucidating the structure of the molecule.[4]
Predicted Mass Spectrum Data
Expected [M+H]⁺ (ESI-HRMS): 159.0587 (Calculated for C₆H₁₁N₂OS⁺)
Plausible Fragmentation Pattern (EI or MS/MS): The fragmentation of 1,2,3-thiadiazoles can be complex. Key fragmentations may involve the loss of N₂, the isopropyl group, or the hydroxymethyl group.[7]
m/z (Predicted)
Possible Fragment
Notes
158
[M]⁺
Molecular ion (in EI)
130
[M - N₂]⁺
Characteristic loss of nitrogen from the thiadiazole ring
115
[M - C₃H₇]⁺
Loss of the isopropyl group
127
[M - CH₂OH]⁺
Loss of the hydroxymethyl group
43
[C₃H₇]⁺
Isopropyl cation
Protocol for ESI-HRMS Analysis
Sample Preparation:
Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile. The addition of a small amount of formic acid (0.1%) can aid in protonation.[8]
Instrument Parameters (Q-TOF or Orbitrap Mass Spectrometer):
Drying Gas Flow and Temperature: Optimize for the specific instrument.
Analyzer Mode: High resolution
Data Analysis:
Identify the peak corresponding to the protonated molecule [M+H]⁺.
Compare the measured accurate mass with the theoretical mass for the expected elemental composition. The mass error should ideally be less than 5 ppm.
For MS/MS experiments, analyze the fragmentation pattern to identify characteristic losses and confirm structural features.
Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on the absorption of infrared radiation.
Causality Behind Experimental Choices:
The presence of the hydroxyl (-OH), C-H (aliphatic), and the C=N and C-S bonds of the thiadiazole ring will give rise to characteristic absorption bands in the IR spectrum. This allows for a quick confirmation that these key functional groups are present in the synthesized material.
Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.
Data Acquisition:
Acquire a background spectrum of the clean, empty ATR crystal.
Acquire the sample spectrum.
Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
Spectral Resolution: 4 cm⁻¹
Data Analysis:
The background spectrum is automatically subtracted from the sample spectrum.
Identify the major absorption bands and assign them to the corresponding functional groups.
High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantification
HPLC is the primary method for determining the purity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and for quantifying it in various matrices. Given the polar nature of the molecule (due to the methanol and heterocyclic ring), a reversed-phase method with a polar-modified column or an aqueous normal-phase (ANP) or hydrophilic interaction liquid chromatography (HILIC) approach may be suitable.[9][10]
Causality Behind Experimental Choices:
Chromatographic Mode: Reversed-phase HPLC is the most common mode. For highly polar compounds that are poorly retained on standard C18 columns, a polar-endcapped C18 column or a column with an embedded polar group is recommended to improve retention and peak shape.
Detector: A UV-Vis or Diode Array Detector (DAD) is suitable for this compound, as the thiadiazole ring is expected to have a UV chromophore. A DAD has the advantage of providing spectral information across a range of wavelengths, which can aid in peak identification and purity assessment.
Mobile Phase: A mixture of water (or a buffer) and a polar organic solvent (acetonitrile or methanol) is used. Acetonitrile is often preferred due to its lower UV cutoff and viscosity. The addition of a small amount of acid (e.g., formic or acetic acid) to the mobile phase can improve peak shape for heterocyclic compounds by suppressing the ionization of any basic nitrogens.
Starting Protocol for HPLC Method Development
Figure 2: Starting HPLC method parameters for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Sample Preparation:
Accurately weigh the sample and dissolve it in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to a known concentration (e.g., 1 mg/mL for a stock solution).
Further dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the initial mobile phase composition.
Filter the sample through a 0.45 µm syringe filter before injection.
System Suitability:
Before running samples, perform system suitability tests as per USP <621> to ensure the chromatographic system is performing adequately.[11] This typically involves replicate injections of a standard solution to check for consistency in retention time, peak area, tailing factor, and theoretical plates.
Data Analysis:
The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.
For quantification, a calibration curve is constructed by injecting a series of standards of known concentrations.
Elemental Analysis: Ultimate Confirmation of Composition
Elemental analysis provides the percentage of carbon, hydrogen, nitrogen, and sulfur in the compound. This is a fundamental technique to confirm the empirical and molecular formula.
Causality Behind Experimental Choices:
This technique relies on the complete combustion of the sample to convert the elements into simple gases (CO₂, H₂O, N₂, SO₂), which are then quantitatively measured.[12] For a pure compound, the experimentally determined percentages should match the theoretical values calculated from the molecular formula. This provides a definitive check on the elemental composition of the synthesized molecule.
Theoretical vs. Expected Experimental Values
Element
Theoretical %
Acceptable Range
Carbon (C)
45.54
45.14 - 45.94
Hydrogen (H)
6.37
5.97 - 6.77
Nitrogen (N)
17.70
17.30 - 18.10
Sulfur (S)
20.27
19.87 - 20.67
Protocol for Elemental Analysis
Sample Preparation:
The sample must be thoroughly dried to remove any residual solvent or water.
Accurately weigh approximately 2-3 mg of the sample into a tin capsule.
Instrument Parameters (CHNS Analyzer):
Combustion Temperature: ~900-1000 °C
Carrier Gas: Helium
Detectors: Thermal conductivity detector (TCD) for C, H, and N; often a separate detector for S.
Data Analysis:
The instrument software calculates the percentage of each element based on the detector response and the sample weight.
The experimental values should be within ±0.4% of the theoretical values for the proposed formula.
Conclusion
The comprehensive analytical characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol requires a suite of orthogonal analytical techniques. The methodologies outlined in this application note, from structural elucidation by NMR and MS to purity assessment by HPLC and compositional confirmation by elemental analysis, provide a robust framework for researchers. By understanding the principles behind each technique and following these detailed protocols, scientists can ensure the quality and integrity of their compounds, which is a critical step in the journey of drug discovery and development.
References
MDPI. (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Molbank. 2023;2023(1):M1566. Available from: [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. 1997;62(21):7512-7515. Available from: [Link]
Ichikawa, M., et al. Determination of Seven Organosulfur Compounds in Garlic by High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry. 2006;54(5):1535-1540. Available from: [Link]
Tanaka, H., et al. Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Rapid Communications in Mass Spectrometry. 2015;29(19):1753-1761. Available from: [Link]
Reva, I., et al. Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Molecules. 2021;26(16):4945. Available from: [Link]
Al-Juboori, A. M., et al. Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC. Journal of Kufa for Chemical Sciences. 2023;1(3):61-71. Available from: [Link]
Ichikawa, M., et al. Determination of Seven Organosulfur Compounds in Garlic by High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry. 2006;54(5):1535-1540. Available from: [Link]
Cech, N. B., & Enke, C. G. Practical implications of some recent studies in electrospray ionization fundamentals. Mass Spectrometry Reviews. 2001;20(6):362-387. Available from: [Link]
Shafiee, A., & Lalezari, I. The Chemistry of 1,2,3-Thiadiazoles. Journal of Heterocyclic Chemistry. 1973;10(1):11-21.
Stuart, B. H.
Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. John Wiley & Sons. 2014.
Agilent Technologies. Understanding the Latest Revisions to USP <621>. 2023. Available from: [Link]
Chen, Y., et al. A Fragmentation Study on Four Oligostilbenes by Electrospray Tandem Mass Spectrometry. Molecules. 2019;24(10):1989. Available from: [Link]
Ichikawa, M., et al. Determination of Seven Organosulfur Compounds in Garlic by High-Performance Liquid Chromatography. PubMed. 2006;54(5):1535-40. Available from: [Link]
Aslan, B., et al. Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX-2 Inhibitors with Anticancer and Anti-inflammatory Activities. Pharmaceuticals. 2022;15(12):1501. Available from: [Link]
AZoM. A Look at Elemental Analysis for Organic Compounds. 2021. Available from: [Link]
PubChem. 2-Isopropyl-4-methylthiazole. Available from: [Link]
University of Alberta. Notes on NMR Solvents. Available from: [Link]
Ismael, S., et al. Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Basrah Journal of Science. 2020;38(2):229-242. Available from: [Link]
NMR and mass spectrometry of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
An in-depth guide to the structural elucidation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This document provides validated protocols and expert insi...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide to the structural elucidation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This document provides validated protocols and expert insights for researchers in synthetic chemistry and drug development.
Introduction: The Imperative of Structural Verification
In the landscape of medicinal chemistry and materials science, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. The 1,2,3-thiadiazole scaffold, a key pharmacophore, is integral to compounds exhibiting a wide range of biological activities. (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is one such molecule, whose therapeutic potential is contingent on the unambiguous confirmation of its chemical structure. The incorrect assignment of a structure can lead to the misinterpretation of biological data, wasted resources, and significant delays in development pipelines.
This application note serves as a comprehensive guide to the definitive structural analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, leveraging the synergistic power of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). As a senior application scientist, the goal is not merely to present protocols, but to instill a deep understanding of the causality behind each experimental choice, ensuring that the data generated is both accurate and irrefutable. We will explore the foundational principles, provide field-tested protocols, and delve into the logic of spectral interpretation.
Molecular Blueprint: Properties and Structure
Before delving into the analytical protocols, it is essential to establish the foundational characteristics of the target molecule.
Structure: The molecule consists of a 1,2,3-thiadiazole ring substituted at the 4-position with an isopropyl group and at the 5-position with a methanol group.
A clear visualization of the structure with standardized atom numbering is critical for unambiguous assignment of NMR signals.
Caption: Structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol with atom numbering for spectral assignment.
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the gold standard for elucidating the carbon-hydrogen framework of an organic molecule.[2] It provides detailed information on the chemical environment, connectivity, and relative proximity of atoms.
The Causality of NMR Experimental Design
The choice of NMR experiments is a strategic process. We begin with one-dimensional (1D) experiments (¹H and ¹³C) to get a census of the hydrogen and carbon atoms.[2] Subsequently, two-dimensional (2D) experiments like COSY, HSQC, and HMBC are employed to piece together the molecular puzzle by revealing bonding relationships.
Predicted Spectral Data
Based on the known effects of substituents on chemical shifts in heterocyclic systems, we can predict the approximate NMR spectral data for our target molecule. This predictive exercise is a hallmark of an experienced spectroscopist, providing a hypothesis against which to validate the experimental data. For instance, carbons in thiadiazole rings typically resonate at high chemical shifts (downfield), often in the 158-164 ppm range for 1,3,4-thiadiazoles.[3]
Quaternary carbon in an electron-deficient aromatic ring.
C4
C (Thiadiazole)
-
~150-160
Quaternary carbon in an electron-deficient aromatic ring, shielded by the isopropyl group.
C2
CH (Isopropyl)
~3.0-3.5, septet, 1H
~25-35
Methine proton coupled to six equivalent methyl protons.
C5, C6
CH₃ (Isopropyl)
~1.2-1.5, doublet, 6H
~20-25
Two equivalent methyl groups coupled to the methine proton.
C3
CH₂ (Methanol)
~4.5-5.0, singlet, 2H
~55-65
Methylene protons adjacent to an aromatic ring and an oxygen atom.
| - | OH (Methanol) | Variable, broad singlet, 1H | - | Exchangeable proton; its signal can be broad and its position is solvent-dependent. |
Detailed Experimental Protocols: NMR
Protocol 1: Sample Preparation
Rationale: Proper sample preparation is crucial for obtaining high-resolution spectra. The choice of deuterated solvent is dictated by the sample's solubility and the need to avoid obscuring sample signals with solvent peaks.
Procedure:
Accurately weigh 5-10 mg of purified (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆) in a clean vial.
Ensure complete dissolution. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[2]
The final solution height in the tube should be approximately 4-5 cm.
Protocol 2: 1D NMR Data Acquisition (¹H, ¹³C, DEPT-135)
Rationale: These experiments provide the fundamental census of proton and carbon types. DEPT-135 is particularly useful for distinguishing between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons.[2]
Instrument: 400 MHz (or higher) NMR Spectrometer
¹H NMR Parameters:
Pulse Program: zg30
Number of Scans (NS): 16
Relaxation Delay (D1): 2 seconds
Spectral Width (SW): 20 ppm
¹³C{¹H} NMR Parameters:
Pulse Program: zgpg30
Number of Scans (NS): 1024 (or more, as ¹³C has low natural abundance)
Relaxation Delay (D1): 2 seconds
Spectral Width (SW): 240 ppm
DEPT-135 Parameters:
Pulse Program: dept135
Number of Scans (NS): 256
Relaxation Delay (D1): 2 seconds
Spectral Width (SW): 240 ppm
Data Analysis and Interpretation
The process of spectral interpretation is a logical deduction based on the acquired data.
¹H NMR:
Chemical Shift: Compare the observed shifts to the predicted values in Table 2.
Integration: The relative areas of the peaks should correspond to the number of protons (e.g., a 6H to 1H ratio for the isopropyl methyls and methine).
Multiplicity: The splitting patterns confirm neighboring protons (e.g., the doublet for the isopropyl methyls confirms their adjacency to the single CH proton).
¹³C NMR & DEPT-135:
Count the number of signals to confirm the six unique carbon atoms.
Use the DEPT-135 spectrum to identify the CH₂ group (negative signal), the CH and CH₃ groups (positive signals), and by inference, the two quaternary thiadiazole carbons (absent from DEPT).
Structural Confirmation: The combined data from these experiments should align perfectly with the proposed structure of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Part 2: Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight and, through fragmentation analysis, corroborating evidence for the molecule's structure.[4]
The Causality of MS Experimental Design
Electrospray Ionization (ESI) is a soft ionization technique ideal for polar small molecules, as it typically produces an intact protonated molecule, [M+H]⁺, which directly provides the molecular weight.[4] High-Resolution Mass Spectrometry (HRMS) is the definitive method for confirming the elemental composition.
Predicted Mass Spectrum
Molecular Ion: For a molecular weight of 158.22, the primary ion observed in positive mode ESI-MS will be the protonated molecule [M+H]⁺ at an m/z of approximately 159.23.
Fragmentation: Tandem MS (MS/MS) experiments can induce fragmentation. The thiadiazole ring is known to be susceptible to fragmentation.[4] Key predicted fragmentation pathways include:
Loss of Nitrogen: A characteristic loss of N₂ (28 Da) from the thiadiazole ring.
Loss of Methanol Group: Cleavage of the CH₂OH group (31 Da).
Loss of Isopropyl Group: Cleavage of the isopropyl group (43 Da).
Detailed Experimental Protocols: MS
Protocol 3: Sample Preparation
Rationale: Samples for MS must be free of non-volatile salts and particulates to prevent instrument contamination and signal suppression.[5] Dilution to a low concentration is key to achieving a stable spray in ESI.
Procedure:
Prepare a stock solution of the compound at ~1 mg/mL in a high-purity solvent like methanol or acetonitrile.[6]
Perform a serial dilution of the stock solution to a final concentration of 1-10 µg/mL using a mixture of methanol/water or acetonitrile/water, often with 0.1% formic acid to promote protonation.[6]
If any precipitation occurs, the sample must be filtered through a 0.22 µm syringe filter.
Transfer the final solution to an appropriate autosampler vial.[5]
Protocol 4: ESI-MS Data Acquisition
Rationale: Positive ion mode is selected to generate the [M+H]⁺ ion. A full scan will detect all ions within a given mass range, allowing for the identification of the molecular ion.
Instrument: ESI-TOF or ESI-QTOF Mass Spectrometer
Parameters:
Ionization Mode: ESI Positive
Scan Range (m/z): 50 - 500
Capillary Voltage: 3.5 - 4.5 kV
Drying Gas (N₂) Flow: 8 - 12 L/min
Drying Gas Temperature: 300 - 350 °C
Data Analysis and Interpretation
Confirm Molecular Weight: Locate the peak corresponding to the [M+H]⁺ ion. Its m/z value should match the calculated molecular weight + the mass of a proton (158.22 + 1.007 = 159.227).
Confirm Elemental Composition (HRMS): The high-resolution mass will provide a highly accurate mass measurement (typically to four decimal places). This measured mass can be used to confirm the elemental formula (C₆H₁₀N₂OS) and rule out other possibilities with the same nominal mass.
Analyze Fragmentation (MS/MS): If fragmentation data is acquired, compare the observed fragment ions to the predicted losses to further validate the connectivity of the molecule.
Application Notes and Protocols for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in Agriculture
A Guide for Researchers in Plant Science and Agrochemical Development These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential agricultural ap...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers in Plant Science and Agrochemical Development
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential agricultural applications of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. While specific data for this molecule is not extensively published, its structural similarity to known 1,2,3-thiadiazole-based plant activators, such as Isotianil and Tiadinil, allows for the formulation of robust hypotheses and detailed experimental protocols to explore its efficacy as a plant defense inducer.
Introduction: The Promise of 1,2,3-Thiadiazole Derivatives in Crop Protection
The 1,2,3-thiadiazole heterocyclic ring system is a cornerstone in the development of various biologically active compounds.[1][2] In agriculture, this chemical family has yielded compounds that function not as direct-acting pesticides, but as "plant activators."[3] These molecules represent a paradigm shift in crop protection, moving from direct pathogen inhibition to the enhancement of the plant's innate immune system.[3][4] This approach, known as Systemic Acquired Resistance (SAR), offers the potential for broad-spectrum, durable disease control with a reduced risk of pathogen resistance development.[3][5]
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol belongs to this promising class of compounds. Its evaluation, therefore, should be centered on its ability to elicit a defense response in plants. This guide outlines the postulated mechanism of action and provides detailed protocols for its physicochemical characterization, formulation, and bioactivity assessment.
Postulated Mechanism of Action: Induction of Systemic Acquired Resistance (SAR)
Based on its structural analogues, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is hypothesized to function as a plant activator that induces Systemic Acquired Resistance (SAR).[3][6] The SAR pathway is a plant-wide defense response triggered by localized exposure to a pathogen or a chemical elicitor.[3] This pathway is predominantly mediated by the plant hormone salicylic acid (SA).[3][4]
The proposed mechanism involves the following key steps:
Perception and Signal Transduction: Upon application, the compound is likely recognized by the plant, initiating a signaling cascade that mimics the early events of a pathogen attack.
Salicylic Acid Accumulation: This signaling leads to the accumulation of endogenous salicylic acid.
Gene Activation: Elevated SA levels trigger the expression of a suite of defense-related genes, most notably the Pathogenesis-Related (PR) genes.[3] The proteins encoded by these genes possess antimicrobial properties and contribute to the reinforcement of the plant's physical and chemical defenses.[3] Prominent examples of such genes include PR-1, a marker for the SA pathway, and transcription factors like WRKY45, which is known to be induced by related compounds like Isotianil.[7]
This mode of action is fundamentally different from traditional fungicides, as it does not directly target the pathogen.[6] This indirect action is a key advantage in sustainable agriculture.
Figure 1: Postulated signaling pathway for SAR induction.
Physicochemical Characterization
A thorough understanding of the physicochemical properties of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is the first step in its development as an agricultural product. This data is crucial for formulation development, environmental fate assessment, and regulatory compliance.
Table 1: Physicochemical Properties of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Property
Value
Method
Chemical Name
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
-
CAS Number
1033693-18-3
-
Molecular Formula
C7H10N2OS
-
Molecular Weight
170.23 g/mol
-
Appearance
To be determined
Visual Inspection
Melting Point
To be determined
OECD 102
Solubility in Water
To be determined
OECD 105
Solubility in Organic Solvents
To be determined
OECD 105
Vapor Pressure
To be determined
OECD 104
n-Octanol/Water Partition Coefficient (Log Kow)
To be determined
OECD 107/117
Hydrolytic Stability (pH 4, 7, 9)
To be determined
OECD 111
Photostability
To be determined
OECD 316
Protocol 3.1: Determination of Aqueous Solubility
Objective: To quantify the solubility of the compound in water at a standard temperature (e.g., 20°C).
In a beaker, add approximately 70% of the final volume of deionized water.
While stirring, add the antifreeze agent and the wetting agent.
Slowly add the powdered (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and stir until completely dissolved. Gentle heating may be applied if necessary.
Add the biocide.
Transfer the solution to a volumetric flask and add deionized water to the final volume.
Homogenize the solution by inverting the flask several times.
Store the formulation in a sealed container and conduct stability tests (e.g., accelerated storage at 54°C for 14 days).
Bioactivity Evaluation
The following protocols are designed to assess the efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a plant defense activator. The rice-rice blast (Magnaporthe oryzae) pathosystem is a well-established model for this purpose.[6][7]
Figure 2: Experimental workflow for bioactivity evaluation.
Protocol 5.1: In Vitro Antimicrobial Activity Assay
Objective: To confirm that the compound lacks direct antimicrobial activity, a key characteristic of a plant activator.[6]
Procedure:
Prepare potato dextrose agar (PDA) plates amended with various concentrations of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol (e.g., 0, 1, 10, 50, 100 µg/mL).
Place a mycelial plug of the target pathogen (e.g., Magnaporthe oryzae) in the center of each plate.
Incubate the plates at the optimal growth temperature for the fungus.
Measure the colony diameter at regular intervals.
Compare the growth on treated plates to the control. A lack of significant growth inhibition indicates no direct antimicrobial activity.
Protocol 5.2: Phytotoxicity and Seedling Vigor Assessment
Objective: To determine the optimal, non-phytotoxic concentration range for plant application.
Procedure:
Sow seeds of a model plant (e.g., rice, Oryza sativa) in pots.
At the 3-4 leaf stage, apply the formulated compound as a foliar spray at a range of concentrations (e.g., 0, 10, 50, 100, 200, 500 ppm).
Include a water-only control and a formulation blank control.
Maintain the plants in a controlled growth chamber.
After 7-14 days, visually assess for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting).
Measure plant height, shoot fresh weight, and root fresh weight to quantify any effects on plant growth.
Objective: To evaluate the disease control efficacy of the compound.
Procedure:
Grow rice seedlings to the 4-5 leaf stage.
Apply (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol at pre-determined non-phytotoxic rates. Include a known plant activator (e.g., Isotianil) as a positive control and a water/formulation blank as a negative control.
After 3-7 days (to allow for the induction of SAR), inoculate the plants with a spore suspension of Magnaporthe oryzae.
Maintain the plants in a high-humidity environment for 24 hours to facilitate infection, then return them to standard growth conditions.
After 5-7 days, assess disease severity by counting the number of lesions per leaf or by using a disease severity scale.
Calculate the percent disease control relative to the negative control.
Protocol 5.4: Gene Expression Analysis of Defense Markers by qRT-PCR
Objective: To obtain molecular evidence of SAR induction.
Procedure:
Treat rice seedlings with the test compound as in Protocol 5.3.
At various time points post-treatment (e.g., 0, 24, 48, 72 hours), collect leaf tissue samples and immediately freeze them in liquid nitrogen.
Extract total RNA from the leaf samples.
Synthesize cDNA from the RNA.
Perform quantitative real-time PCR (qRT-PCR) using primers for key defense-related genes (e.g., OsPR1a, WRKY45) and a reference gene (e.g., Actin or Ubiquitin).
Analyze the relative gene expression levels using the 2-ΔΔCt method. A significant upregulation of defense-related genes in treated plants compared to controls provides strong evidence for SAR induction.
Data Analysis and Interpretation
Quantitative data, such as disease severity and gene expression levels, should be analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test like Tukey's HSD) to determine significant differences between treatments. A dose-response relationship should be established for disease control efficacy. The collective results from these protocols will provide a comprehensive profile of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol's potential as a novel plant activator.
References
Benchchem. (n.d.). Application Notes and Protocols for (1,2,3-Thiadiazol-5-yl)methanol in Agricultural Applications.
MDPI. (2022). The Past, Present, and Future of Plant Activators Targeting the Salicylic Acid Signaling Pathway. Retrieved from [Link]
ACS Publications. (2020). On-Demand Production of Two Commercial Plant Activators, Tiadinil and Methiadinil, under an Integrated Continuous Flow System. Retrieved from [Link]
ResearchGate. (2012). Biological Activities of Thiadiazole Derivatives: A Review. Retrieved from [Link]
APVMA. (2022). Public Release Summary on new active constituent isotianil in the product Routine 200 SC Fungicide.
Journal of Pesticide Science. (2009). Applied Development of a Novel Fungicide Isotianil (Stout®). Retrieved from [Link]
ResearchGate. (2007). Development of a novel plant activator for rice diseases, tiadinil. Retrieved from [Link]
S. Kushwaha, N., Kushwaha, S. K. S., & Rai, A. K. (2012). Biological Activities of Thiadiazole Derivatives: A Review. International Journal of ChemTech Research, 4(2), 517-531.
PMC. (2018). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. Retrieved from [Link]
Unlocking the Potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a Novel Plant Growth Regulator: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction: A New Frontier in Plant Growth Regulation The quest for novel molecules that can modulate plant growth and development is a cornerstone of mod...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: A New Frontier in Plant Growth Regulation
The quest for novel molecules that can modulate plant growth and development is a cornerstone of modern agriculture and plant biotechnology. Within this pursuit, heterocyclic compounds have emerged as a promising class of synthetic plant growth regulators. This document provides a comprehensive guide to the potential application of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol , a member of the 1,2,3-thiadiazole family, as a novel plant growth regulator.
While direct research on this specific molecule is nascent, the broader family of thiadiazole derivatives has demonstrated significant bioactivity in plants. Notably, compounds such as Thidiazuron (TDZ) are potent cytokinin analogues used extensively in plant tissue culture.[1][2] Other thiadiazole derivatives act as "plant activators," bolstering a plant's natural defense mechanisms through the induction of Systemic Acquired Resistance (SAR).[3][4] This guide, therefore, is built upon a foundation of established knowledge of related compounds, providing a robust framework for the initial investigation and characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
These application notes and protocols are designed to empower researchers to systematically evaluate the bioactivity of this compound, from initial screening for hormonal effects to more detailed investigations into its mechanism of action.
Physicochemical Properties and Formulation
A thorough understanding of the physicochemical properties of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is critical for its effective application in biological systems. The following table summarizes key known and predicted properties. It is imperative that these are experimentally verified.
Property
Value/Information
Source/Comment
Chemical Name
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
IUPAC
CAS Number
1033693-18-3
Molecular Formula
C₆H₁₀N₂OS
Molecular Weight
158.22 g/mol
Appearance
White to off-white solid (predicted)
Based on similar compounds
Solubility
Soluble in polar organic solvents (e.g., DMSO, ethanol). Water solubility to be determined.
For experimental purposes, a stock solution in DMSO is recommended.
Purity
>95% (as supplied by commercial vendors)
Always verify with a certificate of analysis.
Preparation of Stock Solutions
For all biological assays, it is recommended to prepare a concentrated stock solution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in a suitable solvent, which can then be diluted to the final working concentrations.
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
Materials:
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or glass vials
Analytical balance
Procedure:
Accurately weigh 1.582 mg of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Transfer the weighed compound to a sterile 1.5 mL microcentrifuge tube.
Add 1.0 mL of DMSO to the tube.
Vortex thoroughly until the compound is completely dissolved.
Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Note: The final concentration of DMSO in the experimental medium should not exceed 0.1% (v/v) to avoid solvent-induced artifacts. Always include a solvent control (medium with 0.1% DMSO) in your experiments.
Hypothesized Mechanisms of Action and Screening Strategy
Based on the known activities of related thiadiazole compounds, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol may exhibit plant growth regulatory effects through one or more of the following mechanisms:
Cytokinin-like Activity: By inhibiting cytokinin oxidase/dehydrogenase (CKX), the enzyme responsible for cytokinin degradation, leading to an accumulation of endogenous cytokinins.[5]
Plant Activator/SAR Induction: By acting as an elicitor to trigger the plant's innate immune response, leading to broad-spectrum disease resistance.[6]
Modulation of Other Hormonal Pathways: Cross-talk between plant hormone signaling pathways is common. The compound may influence auxin, gibberellin, or abscisic acid signaling.
The following experimental workflow is proposed for a systematic evaluation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Caption: A tiered experimental workflow for the evaluation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Experimental Protocols
Phase 1: Primary Screening for Plant Growth Regulatory Effects
These initial assays are designed to provide a broad overview of the compound's impact on fundamental plant growth processes.
Protocol 2: Seed Germination and Seedling Growth Bioassay (Arabidopsis thaliana)
This protocol assesses the effect of the compound on seed germination and early seedling development.
Materials:
Arabidopsis thaliana seeds (e.g., Col-0)
Murashige and Skoog (MS) medium including vitamins, supplemented with 1% (w/v) sucrose and solidified with 0.8% (w/v) agar.
Sterile petri dishes (90 mm)
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol stock solution (10 mM in DMSO)
Sterile water
Growth chamber (22°C, 16h light/8h dark photoperiod)
Procedure:
Prepare MS medium and autoclave. Allow to cool to approximately 50-55°C.
Add the (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol stock solution to the molten MS medium to achieve final concentrations of 0 (solvent control), 0.1, 1, 10, and 100 µM.
Pour approximately 25 mL of the medium into each sterile petri dish and allow to solidify.
Surface-sterilize Arabidopsis seeds by washing with 70% ethanol for 1 minute, followed by 20% bleach with 0.05% Tween-20 for 10 minutes, and then rinse 5 times with sterile water.
Resuspend the sterilized seeds in sterile 0.1% agar solution and stratify at 4°C for 2-3 days in the dark.
Plate approximately 50-100 seeds evenly on the surface of the prepared MS plates.
Seal the plates with parafilm and place them in a growth chamber.
Data Collection:
Germination Rate: Count the number of germinated seeds (radicle emergence) daily for 7 days.
Root Length: After 10 days, photograph the plates and measure the primary root length of at least 20 seedlings per treatment using image analysis software (e.g., ImageJ).
Fresh Weight: After 14 days, carefully harvest all seedlings from each plate, blot dry, and measure the total fresh weight.
Expected Outcomes and Interpretation:
Inhibition of root growth with promotion of shoot growth: Suggests cytokinin-like activity.
Promotion of root growth: May indicate auxin-like activity.
General inhibition of growth: Suggests potential herbicidal activity at higher concentrations.
No significant effect: The compound may not have growth-regulating properties under these conditions, or may act through other mechanisms.
Protocol 3: In Vitro Callus Induction and Proliferation Assay (Tobacco)
This assay evaluates the compound's ability to induce cell division and differentiation, a hallmark of cytokinins.
Materials:
Nicotiana tabacum (tobacco) plants
MS medium supplemented with 3% (w/v) sucrose, 0.8% (w/v) agar, and a synthetic auxin (e.g., 2,4-D at 2 mg/L).
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol stock solution (10 mM in DMSO)
Sterile petri dishes, scalpels, and forceps.
Procedure:
Prepare the basal MS medium with auxin.
Add (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol to final concentrations of 0 (solvent control), 0.01, 0.1, 1, and 10 µM. As a positive control, include a set with a known cytokinin like Kinetin or BAP at 0.5 mg/L.
Pour the media into petri dishes.
Excise leaf discs (approximately 1 cm²) from young, fully expanded tobacco leaves under sterile conditions.
Place the leaf discs abaxial side down on the prepared media.
Incubate the plates in the dark at 25°C for 4-6 weeks.
Data Collection:
Callus Induction Frequency: Percentage of explants forming callus.
Callus Fresh Weight: Harvest and weigh the callus formed on each explant.
Morphology: Observe and record the color and texture of the callus (e.g., friable, compact, green, white).
Expected Outcomes and Interpretation:
Prolific callus formation, especially green and potentially organogenic callus: Strong indication of cytokinin-like activity. The optimal concentration will provide insights into its potency.
Phase 2: Mechanistic Elucidation
If primary screening suggests cytokinin-like or plant activator properties, the following assays can provide more specific mechanistic insights.
Protocol 4: Amaranthus Betacyanin Bioassay for Cytokinin Activity
This is a classic and rapid bioassay for screening compounds for cytokinin-like activity, based on the cytokinin-dependent synthesis of betacyanin in Amaranthus cotyledons.
Materials:
Amaranthus caudatus seeds
Incubation buffer (e.g., 2 mM sodium phosphate buffer, pH 6.8)
Germinate Amaranthus seeds on moist filter paper in the dark for 72 hours.
Excise the cotyledons and float them in petri dishes containing the incubation buffer with different concentrations of the test compound (0, 0.1, 1, 10, 100 µM) and the positive control.
Incubate the dishes in the dark at 25°C for 18-24 hours.
Extract the betacyanin by homogenizing the cotyledons in distilled water and then freeze-thawing the homogenate twice.
Centrifuge the extract and measure the absorbance of the supernatant at 542 nm and 620 nm.
Calculate the betacyanin content using the formula: ΔA = A₅₄₂ - A₆₂₀.
Expected Outcomes and Interpretation:
A dose-dependent increase in betacyanin content indicates cytokinin-like activity. The potency can be compared to that of the standard cytokinin.
Protocol 5: Induction of Systemic Acquired Resistance (SAR) Assay
This protocol assesses the ability of the compound to induce resistance to a pathogen in a model plant.
Materials:
Arabidopsis thaliana plants (4-5 weeks old)
Pathogen: e.g., a virulent strain of Pseudomonas syringae pv. tomato DC3000.
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol solution (e.g., 100 µM in water with 0.02% Silwet L-77)
Salicylic acid (SA) or Benzothiadiazole (BTH) as a positive control.
Control solution (water with 0.02% Silwet L-77)
Procedure:
Spray three lower leaves of each plant with the test compound, positive control, or mock solution.
After 2-3 days, challenge two upper, untreated leaves by infiltrating with a suspension of P. syringae (e.g., OD₆₀₀ = 0.001).
Keep the plants at high humidity for 2-3 days.
Data Collection:
Disease Symptoms: Visually score the development of disease symptoms (e.g., chlorosis, necrosis) on the challenged leaves daily.
Bacterial Growth: At 3 days post-infection, collect leaf discs from the infiltrated area, homogenize in sterile 10 mM MgCl₂, and plate serial dilutions on appropriate selective media to quantify bacterial colony-forming units (CFUs).
Expected Outcomes and Interpretation:
A significant reduction in disease symptoms and/or bacterial growth in plants pre-treated with the compound, compared to the mock-treated plants, indicates the induction of SAR.
Caption: Hypothesized signaling pathway for SAR induction by (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Data Presentation and Interpretation
All quantitative data should be presented in a clear and organized manner. Below is a template for presenting the results of the seedling growth bioassay.
Table 1: Effect of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol on Arabidopsis thaliana Seedling Growth
Concentration (µM)
Germination Rate (%) at Day 7
Primary Root Length (mm) at Day 10 (Mean ± SE)
Fresh Weight (mg) per plant at Day 14 (Mean ± SE)
0 (Control)
0.1
1
10
100
Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be performed to determine the significance of the observed differences.
Conclusion and Future Directions
The application notes and protocols outlined in this document provide a comprehensive framework for the initial characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a potential plant growth regulator. By systematically progressing through the proposed experimental phases, researchers can elucidate its biological activity and potential mechanism of action. Positive results from these assays would warrant further investigation, including structure-activity relationship studies with related analogues, and evaluation in agronomically important crop species under greenhouse and field conditions. The exploration of this and other novel thiadiazole derivatives holds significant promise for the development of the next generation of sustainable and effective tools for agriculture and plant biotechnology.
References
Hambardzumyan, N. E., et al. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Molecules, 27(3), 107.
Request PDF. (n.d.). Physiological and Biochemical effect Of Synthetic 1,2,3-Thiadiazole [1,3-Bis[4-(1,2,3-thiadiazol-4-yl) phenoxy]propane] On Wheat (Triticum durum L.) Seedlings Growth and Metabolism. Retrieved from [Link]
Cikotiene, I., et al. (2021).
Wikipedia. (n.d.). Thidiazuron. Retrieved from [Link]
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PhytoTechnology Laboratories. (n.d.). PLANT GROWTH REGULATORS. Retrieved from [Link]
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ResearchGate. (n.d.). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. Retrieved from [Link]
ResearchGate. (n.d.). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. Retrieved from [Link]
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Dewir, Y. H., et al. (2018). Thidiazuron-induced abnormalities in plant tissue cultures. Planta, 248(4), 931-940.
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Kurepa, J., & Smalle, J. A. (2022). Bioassays for Identifying and Characterizing Plant Regulatory Peptides. Methods in Molecular Biology, 2546, 213-224.
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ResearchGate. (n.d.). Physico-chemical study of bioactive N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide: Sublimation, solubility and distribution. Retrieved from [Link]
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Application Note & Protocols: A Strategic Framework for Efficacy Testing of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Abstract The 1,2,3-thiadiazole heterocyclic scaffold is a recurring motif in compounds exhibiting a wide spectrum of biological activities, including potent anticancer properties.[1][2] These derivatives have been shown...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The 1,2,3-thiadiazole heterocyclic scaffold is a recurring motif in compounds exhibiting a wide spectrum of biological activities, including potent anticancer properties.[1][2] These derivatives have been shown to modulate critical cellular pathways, making them a promising area for novel therapeutic development.[3][4] This guide presents a structured, multi-phase experimental framework for the comprehensive efficacy testing of a novel derivative, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, hereafter referred to as TDM-1. This document provides not just procedural steps but the strategic rationale behind them, guiding researchers from initial cytotoxicity screening to mechanistic elucidation and conceptual in vivo validation. The protocols are designed to be self-validating, ensuring robust and reproducible data generation for drug development professionals.
Introduction: The Scientific Rationale
The 1,2,3-thiadiazole core is recognized as a "privileged scaffold" in medicinal chemistry due to its metabolic stability and capacity for diverse biological interactions.[1][5] Various derivatives have demonstrated anticancer activity through mechanisms such as the inhibition of protein kinases, disruption of microtubule polymerization, cell cycle arrest, and induction of apoptosis.[2][3][4][5] Given this precedent, a logical hypothesis is that TDM-1 possesses antiproliferative or cytotoxic properties against cancer cells.
This guide outlines a systematic, three-part testing cascade:
Phase I: In Vitro Cytotoxicity Screening. The foundational step to determine if TDM-1 exhibits biological activity against cancer cells and to establish its potency (IC50). This is the primary " go/no-go " decision point.
Phase II: Mechanistic Elucidation. If cytotoxicity is confirmed, this phase investigates how TDM-1 exerts its effects, focusing on the key cancer hallmarks of apoptosis and cell cycle disruption.
Phase III: Conceptual Framework for In Vivo Efficacy. A blueprint for transitioning promising in vitro findings to a preclinical animal model to assess therapeutic potential in a biological system.
This structured approach ensures that resources are allocated efficiently, building a comprehensive data package from foundational activity to mechanistic insight.
Phase I: In Vitro Cytotoxicity Screening - The Go/No-Go Decision
Expertise & Causality: Before committing to extensive mechanistic studies, it is imperative to confirm that TDM-1 has a measurable cytotoxic or anti-proliferative effect at achievable concentrations. The MTS assay is selected for its high-throughput capability, sensitivity, and reliance on mitochondrial dehydrogenase activity, which serves as a robust proxy for cell viability.[6][7] A panel of cancer cell lines representing different tissue origins (e.g., breast, lung, colon) is essential to identify potential tumor-type specificity.
Protocol 1.1: Cell Viability Assessment using MTS Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of TDM-1 across a panel of human cancer cell lines.
Materials:
TDM-1 compound, dissolved in sterile DMSO to create a 10 mM stock solution.
Selected human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon]) and a non-cancerous control cell line (e.g., MCF-10A).
Complete cell culture medium (specific to each cell line).
Sterile 96-well flat-bottom plates.
MTS reagent solution (e.g., CellTiter 96® AQueous One Solution).[6]
Multichannel pipette and sterile tips.
Humidified incubator (37°C, 5% CO2).
Microplate reader capable of measuring absorbance at 490 nm.
Step-by-Step Methodology:
Cell Seeding: Trypsinize and count cells. Seed 4,000-8,000 cells per well in 100 µL of complete medium into a 96-well plate. The optimal seeding density should be determined empirically for each cell line to ensure they are in the logarithmic growth phase at the end of the assay.[6]
Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment and recovery.
Compound Preparation: Perform a serial dilution of the 10 mM TDM-1 stock in complete medium to prepare 2X working concentrations. A typical 8-point dilution series might range from 200 µM down to 0.78 µM (final in-well concentrations will be 100 µM to 0.39 µM). Include a "vehicle control" (DMSO equivalent to the highest TDM-1 concentration) and a "medium only" blank.
Cell Treatment: Carefully add 100 µL of the 2X TDM-1 working concentrations to the appropriate wells, resulting in a final volume of 200 µL per well.
Treatment Incubation: Incubate the plates for 48 to 72 hours. The duration should be consistent across experiments.
MTS Addition: Add 20 µL of MTS reagent directly to each well.[7]
Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized; color development should be sufficient for detection but should not saturate the reader.[8][9]
Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[7]
Data Analysis & Presentation:
Subtract the average absorbance of the "medium only" blank wells from all other wells.
Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells (% Viability).
Use non-linear regression (log[inhibitor] vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value for each cell line.
The results should be summarized in a clear, comparative table.
Phase II: Elucidating the Mechanism of Action (MoA)
Expertise & Causality: An IC50 value confirms that TDM-1 inhibits cell viability, but it doesn't explain how. Understanding the mechanism is critical for further development. Many thiadiazole derivatives induce cell death via apoptosis and/or cause cell cycle arrest.[4][5] Therefore, investigating these two pathways is the logical next step. Flow cytometry is the gold standard for these analyses, providing quantitative, single-cell data on apoptotic state and cell cycle distribution.[10]
Logical Workflow for MoA Studies
Caption: Workflow for investigating TDM-1's mechanism of action.
Protocol 2.1: Assessment of Apoptosis via Annexin V/PI Staining
Objective: To quantify the induction of apoptosis (early and late) in cancer cells following treatment with TDM-1.
Trustworthiness: This dual-staining method provides a self-validating system. Annexin V identifies the externalization of phosphatidylserine, an early apoptotic marker, while Propidium Iodide (PI) identifies cells with compromised membranes, indicative of late apoptosis or necrosis.[10][11] This allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cell populations.
Materials:
Cancer cell line of interest (e.g., MCF-7).
TDM-1 compound and DMSO.
6-well plates.
Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer).
Flow cytometer with 488 nm laser and appropriate filters for FITC and PI.
Step-by-Step Methodology:
Cell Treatment: Seed 2.5 x 10^5 cells per well in 6-well plates and incubate for 24 hours. Treat cells with vehicle (DMSO), and TDM-1 at concentrations corresponding to the IC50 and 2x IC50 for 24 or 48 hours. Include a positive control (e.g., staurosporine).
Cell Harvesting: Collect all cells, including floating cells from the supernatant (which may be apoptotic) and adherent cells (detached using trypsin). Centrifuge at 300 x g for 5 minutes.[12]
Washing: Wash the cell pellet twice with ice-cold PBS to remove media components.
Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. The cell concentration should be approximately 1 x 10^6 cells/mL.
Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[12]
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[11]
Final Preparation: Add 400 µL of 1X Binding Buffer to each tube.[11]
Flow Cytometry: Analyze the samples immediately on a flow cytometer. Collect at least 10,000 events per sample.
Protocol 2.2: Cell Cycle Analysis via Propidium Iodide Staining
Objective: To determine if TDM-1 induces cell cycle arrest at a specific phase (G0/G1, S, or G2/M).
Trustworthiness: PI stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[13] This allows for the precise quantification of cells in each phase of the cell cycle, providing a robust measure of any cell cycle perturbation caused by the compound.
Materials:
Materials from Protocol 2.1, excluding the Annexin V kit.
Cell Treatment & Harvesting: Follow steps 1 and 2 from Protocol 2.1.
Washing: Wash the cell pellet once with ice-cold PBS.
Fixation: Resuspend the pellet in 400 µL of PBS. While gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate for at least 1 hour at 4°C (cells can be stored at -20°C for weeks).[14][15]
Rehydration & Staining: Centrifuge the fixed cells (a higher speed may be needed) and wash twice with PBS. Resuspend the pellet in 450 µL of PBS.
RNase Treatment: Add 50 µL of RNase A solution (100 µg/mL) and incubate for 30 minutes at 37°C to degrade RNA, ensuring PI only stains DNA.[16]
PI Staining: Add 500 µL of PI solution (50 µg/mL final concentration).[15]
Incubation: Incubate for 15-30 minutes at room temperature in the dark.
Flow Cytometry: Analyze the samples on a flow cytometer. Use a linear scale for the PI fluorescence channel and appropriate gating to exclude doublets and debris.
Hypothesized Signaling Pathway
Caption: Hypothesized intrinsic apoptosis pathway induced by TDM-1.
Phase III: Conceptual Framework for In Vivo Efficacy
Expertise & Causality: Positive in vitro data on cytotoxicity and a defined MoA provide a strong rationale for progressing to in vivo testing.[17][18] The human tumor xenograft model in immunocompromised mice is a standard and essential preclinical model for evaluating the anti-tumor efficacy of a novel compound.[19][20] It assesses the drug's ability to inhibit tumor growth in a complex biological system, providing critical data on efficacy and tolerability that informs potential clinical development.[21][22]
Framework 3.1: Murine Xenograft Model Study
Objective: To evaluate the anti-tumor activity and tolerability of TDM-1 in an established human tumor xenograft mouse model.
Core Principles:
Model Selection: Use the cancer cell line that showed the highest sensitivity to TDM-1 in vitro (e.g., MCF-7).
Animal Strain: Use immunocompromised mice (e.g., NOD-SCID or NSG) to prevent rejection of the human tumor graft.[23]
Ethical Considerations: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and adhere to established guidelines.
Experimental Outline:
Tumor Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells (resuspended in Matrigel/PBS) into the flank of each mouse.[23][24]
Tumor Growth & Randomization: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize mice into treatment groups (typically n=8-10 per group) ensuring uniform average tumor volume across groups.
Treatment Groups:
Group 1: Vehicle Control (e.g., saline or appropriate solvent).
Group 2: TDM-1 (Dose 1, e.g., 10 mg/kg), administered via an appropriate route (e.g., intraperitoneal, oral gavage).
Group 3: TDM-1 (Dose 2, e.g., 30 mg/kg).
Group 4: Positive Control (a standard-of-care chemotherapy for that tumor type).
Dosing & Monitoring: Administer treatment according to a pre-defined schedule (e.g., daily for 21 days).
Tumor Volume: Measure tumors with digital calipers 2-3 times per week. Volume (mm³) = (Length x Width²) / 2.
Body Weight: Monitor body weight 2-3 times per week as a primary indicator of toxicity.
Clinical Observations: Record daily observations for signs of distress or morbidity.
Endpoints:
Primary: Tumor Growth Inhibition (TGI). The study is terminated when tumors in the control group reach a pre-determined maximum size (e.g., 1500 mm³).
Secondary: Body weight change, overall survival, and clinical signs of toxicity.
Data Analysis: Plot mean tumor volume ± SEM over time for each group. At the end of the study, calculate the percent TGI for each treatment group relative to the vehicle control.
Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. National Center for Biotechnology Information.[Link]
Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. National Center for Biotechnology Information.[Link]
Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. National Center for Biotechnology Information.[Link]
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI.[Link]
A review on the 1,3,4-Thiadiazole as Anticancer Activity. Bulletin of Environment, Pharmacology and Life Sciences.[Link]
New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Publishing.[Link]
Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity. ResearchGate.[Link]
Cell Viability Assays - Assay Guidance Manual. National Center for Biotechnology Information.[Link]
Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. National Center for Biotechnology Information.[Link]
Guidelines for clinical evaluation of anti-cancer drugs. National Center for Biotechnology Information.[Link]
Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. National Center for Biotechnology Information.[Link]
Significance of mouse xenograft tumor model using patient-derived cancer organoids for clinical drug development. Frontiers Media.[Link]
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Center for Biotechnology Information.[Link]
Physiological and Biochemical effect Of Synthetic 1,2,3-Thiadiazole... ResearchGate.[Link]
Preclinical Testing Techniques: Paving the Way for New Oncology Screening Approaches. MDPI.[Link]
Cell Cycle Analysis by Propidium Iodide Staining. University of Massachusetts Chan Medical School.[Link]
MTS assay in THP-1 cells. EU NanoSafety Cluster.[Link]
Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne.[Link]
Xenograft Tumor Assay Protocol. University of Notre Dame.[Link]
Cell Cycle Analysis by Propidium Iodide Staining. University of Padua.[Link]
Overview of drug screening experiments using patient-derived xenograft... ResearchGate.[Link]
A Systematic Review of the Efficacy of Preclinical Models of Lung Cancer Drugs. Frontiers Media.[Link]
Application Notes and Protocols for High-Throughput Screening of Thiadiazole Derivatives
Introduction: The Versatility of the Thiadiazole Scaffold in Drug Discovery Thiadiazole derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry.[...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Versatility of the Thiadiazole Scaffold in Drug Discovery
Thiadiazole derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry.[1][2][3] This five-membered ring system, containing sulfur and nitrogen atoms, serves as a versatile scaffold for the development of novel therapeutic agents.[4][5] The unique physicochemical properties of the thiadiazole nucleus, including its aromaticity and ability to participate in hydrogen bonding, contribute to its capacity to interact with a wide range of biological targets.[5][6] Consequently, thiadiazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[1][4][7][8]
High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large and diverse chemical libraries to identify promising lead compounds.[9][10][11][12] The application of HTS to thiadiazole-based libraries offers a powerful strategy for identifying novel modulators of therapeutic targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of HTS campaigns for thiadiazole derivatives, with a focus on ensuring scientific integrity and generating reliable, actionable data.
Part 1: Assay Development and Optimization: The Foundation of a Successful HTS Campaign
The success of any HTS campaign hinges on the development of a robust, sensitive, and reproducible assay. The choice of assay format will depend on the specific biological target and the desired endpoint. Both biochemical and cell-based assays are amenable to the screening of thiadiazole derivatives.
Biochemical Assays: Probing Direct Target Engagement
Biochemical assays are ideal for screening compounds that directly interact with a purified biological target, such as an enzyme or receptor. Fluorescence-based readouts are particularly well-suited for HTS due to their high sensitivity and compatibility with automation.[13]
Example Application: Screening for Monoamine Oxidase A (MAO-A) Inhibitors
Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of monoamine oxidase A (MAO-A), an enzyme implicated in mood disorders.[13] A common HTS assay for MAO-A inhibitors utilizes a fluorogenic substrate, such as Amplex® Red, which is oxidized by MAO-A in a coupled reaction with horseradish peroxidase (HRP) to produce the highly fluorescent product, resorufin.[13] The rate of fluorescence increase is directly proportional to MAO-A activity, and inhibition is observed as a decrease in this rate.[13]
Table 1: Key Parameters for MAO-A HTS Assay Development
Parameter
Recommended Range/Value
Rationale
Enzyme Concentration
5-10 µg/mL
Ensures a sufficient signal-to-background ratio while conserving enzyme.
Substrate (Amplex® Red) Concentration
200 µM
Should be at or near the Km for the enzyme to ensure sensitivity to competitive inhibitors.
HRP Concentration
2 U/mL
Ensures the coupled reaction is not rate-limiting.
Compound Concentration
10 µM (initial screen)
A standard starting concentration for primary HTS.
DMSO Tolerance
< 1% (final concentration)
High concentrations of DMSO can inhibit enzyme activity.
Incubation Time
30-60 minutes
Allows for sufficient product formation without significant substrate depletion.
Plate Format
384- or 1536-well
Miniaturization reduces reagent costs and increases throughput.[12]
Cell-Based Assays: Assessing Phenotypic Responses
Cell-based assays provide a more physiologically relevant context for screening by evaluating the effects of compounds on cellular processes. These assays are particularly useful for identifying compounds that modulate complex signaling pathways or have specific cellular phenotypes.
Example Application: Screening for Anticancer Activity
Thiadiazole derivatives have shown promise as anticancer agents.[4][7] A common cell-based HTS assay for anticancer activity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[14] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically. A decrease in formazan production indicates reduced cell viability.
Table 2: Key Parameters for Cell-Based Anticancer HTS Assay Development
Parameter
Recommended Range/Value
Rationale
Cell Seeding Density
5,000-10,000 cells/well (384-well plate)
Ensures cells are in the exponential growth phase during the assay.
Compound Incubation Time
48-72 hours
Allows for sufficient time for the compounds to exert their cytotoxic or cytostatic effects.
MTT Concentration
0.5 mg/mL
Standard concentration for the assay.
Positive Control
Doxorubicin or other known cytotoxic agent
Validates that the assay can detect a cytotoxic response.
Negative Control
DMSO vehicle
Represents 100% cell viability.
Plate Format
384- or 1536-well
Enables high-throughput screening.
Part 2: High-Throughput Screening Protocol: A Step-by-Step Guide
This section provides a generalized HTS protocol that can be adapted for both biochemical and cell-based assays. Automation and robotics are critical for the efficiency and reproducibility of HTS.[10][12]
Preparation of Compound and Assay Plates
Compound Library Preparation : Thiadiazole derivatives are typically stored as 10 mM stock solutions in 100% DMSO. For the primary screen, create intermediate compound plates by diluting the stock solutions to the desired concentration (e.g., 1 mM) in DMSO.
Assay Plate Preparation : Using an acoustic liquid handler or a pin tool, transfer a small volume (e.g., 50 nL) of the compound solutions from the intermediate plates to the 384- or 1536-well assay plates.[13] This results in a final compound concentration of, for example, 10 µM in a 50 µL assay volume.
Control Wells : Dedicate specific wells on each plate for positive and negative controls.
Negative Controls (0% inhibition/activity) : Wells containing only the assay components and the DMSO vehicle.
Positive Controls (100% inhibition/activity) : Wells containing a known inhibitor or activator of the target at a concentration that elicits a maximal response.
Assay Execution
The specific steps for assay execution will vary depending on the assay type.
Biochemical Assay (e.g., MAO-A Inhibition)
Enzyme Addition : Add the MAO-A enzyme solution to all wells of the assay plate.
Compound Pre-incubation : Incubate the plates for 15-30 minutes to allow the compounds to bind to the enzyme.
Reaction Initiation : Add the substrate/HRP working solution to all wells to start the enzymatic reaction.
Signal Detection : Immediately place the plates in a fluorescence plate reader and monitor the increase in fluorescence over time (kinetic read).
Cell-Based Assay (e.g., Anticancer Activity)
Cell Seeding : Seed the desired number of cells into the wells of the assay plates and allow them to adhere overnight.
Compound Addition : Add the thiadiazole derivatives to the appropriate wells.
Incubation : Incubate the plates for the predetermined duration (e.g., 48-72 hours) under standard cell culture conditions.
Reagent Addition : Add the MTT reagent to all wells and incubate for 2-4 hours.
Solubilization : Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.
Signal Detection : Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.
Part 3: Data Analysis and Hit Confirmation: From Raw Data to Validated Leads
Rigorous data analysis is essential to identify true "hits" and avoid false positives and negatives.[9]
Data Normalization and Quality Control
Normalization : Raw data from each well should be normalized to the plate controls. For an inhibition assay, the percent inhibition can be calculated using the following formula:
Z'-Factor : The Z'-factor is a statistical parameter used to assess the quality of an HTS assay. It reflects the separation between the positive and negative control signals. A Z'-factor greater than 0.5 is generally considered indicative of a robust and reliable assay.[15]
Primary Hit Selection : Compounds that exhibit activity above a certain threshold (e.g., >50% inhibition or a Z-score > 3) are selected as primary hits.
Hit Confirmation : Primary hits should be re-tested under the same assay conditions to confirm their activity. This step helps to eliminate false positives that may have arisen from experimental error.
Dose-Response Curves : Confirmed hits should be tested over a range of concentrations to determine their potency (e.g., IC50 or EC50). This is a critical step in prioritizing hits for further development.[16]
Hit Validation and Triage
Orthogonal Assays : To ensure that the observed activity is not an artifact of the primary assay format, hits should be validated using an orthogonal assay that measures the same biological endpoint through a different detection method.
Counter-Screens : Counter-screens are used to identify and eliminate compounds that interfere with the assay technology (e.g., autofluorescent compounds) or exhibit non-specific activity.
Structure-Activity Relationship (SAR) Analysis : Preliminary SAR can be established by examining the activity of structurally related compounds within the screening library. This can provide early insights into the chemical features required for activity.[15]
ADMET Profiling : In silico or in vitro absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiling can be used to assess the drug-like properties of the validated hits.[17]
Hit-to-Lead Progression Diagram
Caption: Funnel approach for hit-to-lead progression.
Conclusion
The high-throughput screening of thiadiazole derivatives is a powerful approach for the discovery of novel therapeutic agents. By following the detailed protocols and adhering to the principles of rigorous assay development, data analysis, and hit validation outlined in this guide, researchers can significantly increase the probability of identifying high-quality lead compounds for further optimization and development. The versatility of the thiadiazole scaffold, combined with the efficiency of HTS, ensures that this class of compounds will continue to be a valuable source of new medicines.
References
Malvern Panalytical. (n.d.). High-Throughput Screening (HTS). Retrieved from [Link]
Technology Networks. (2022, September 25). High-Throughput Screening. Retrieved from [Link]
Dehghan, G., et al. (2019). Thiadiazoles: the appropriate pharmacological scaffolds with leishmanicidal and antimalarial activities: a review. Parasite Epidemiology and Control, 4, e00088.
Inglese, J., et al. (2007). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. Assay and Drug Development Technologies, 5(4), 455-465.
Stana, A., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. International Journal of Molecular Sciences, 24(24), 17476.
BMG LABTECH. (2019, April 10). High-throughput screening (HTS). Retrieved from [Link]
Kumar, S., et al. (2012).
Kumar, A., et al. (2016). Synthesis and Antimicrobial Screening of Thiadiazole Derivatives. Journal of Applicable Chemistry, 5(3), 634-641.
Ali, I., et al. (2023). Various of Chemical and Pharmacological Applications of 1,3,4-Thiadiazole and It's Derivative.
Cooper, J. C., et al. (2017). Assay Development and High-Throughput Screening for Small Molecule Inhibitors of a Vibrio cholerae Stress Response Pathway. SLAS Discovery, 22(8), 1015-1022.
Yilmaz, I., et al. (2026). Thiazole- and 1,3,4-Thiadiazole-Based Hybrids: Synthesis and In Vitro Cytotoxicity Against Human Cancer Cell Lines. Archiv der Pharmazie.
Asr, M. A., et al. (2021).
Haider, S., et al. (2024). Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology. European Journal of Medicinal Chemistry, 275, 116568.
Gmati, T., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(45), 29555-29566.
ResearchGate. (2016, January 10). What I should do if my the validation of the top drugs from high-throughput screening turns to be negative?. Retrieved from [Link]
BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved from [Link]
Wolska, K., et al. (2020). Thiadiazole derivatives as anticancer agents. Pharmacological Reports, 72(4), 799-810.
Stankova, K., et al. (2021). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 26(13), 4066.
Connect Journals. (n.d.). An approach to design potent anti diabetic agents by 3D QSAR studies on substituted thiadiazole derivatives using kNN –MFA methodology. Retrieved from [Link]
MDPI. (2024, October 6). In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). Retrieved from [Link]
Stankova, K., et al. (2021). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 26(13), 4066.
Cantin, J., et al. (2021).
MDPI. (n.d.). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Pharmaceutical Potential: The Significance of Thiadiazole Derivatives in Drug Discovery. Retrieved from [Link]
National Center for Biotechnology Information. (2012, May 1). HTS Assay Validation. In Assay Guidance Manual. Retrieved from [Link]
ResearchGate. (n.d.). Hit validation pre HTS. Retrieved from [Link]
ResearchGate. (2025, October 14). Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies. Retrieved from [Link]
Gmati, T., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(45), 29555-29566.
YouTube. (2025, April 16). 1,3,4-Thiadiazole: A Game-Changer in Drug Discovery |Antiviral, Anticancer & Anticonvulsant Research. Retrieved from [Link]
MDPI. (n.d.). Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies. Retrieved from [Link]
Sosič, I., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. Journal of Medicinal Chemistry, 65(22), 14966-14980.
El-Gazzar, M. G., et al. (2021). Synthesis and biological screening of new thiadiazolopyrimidine-based polycyclic compounds. Scientific Reports, 11(1), 15721.
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol formulation for field trials
This guide outlines the formulation development and field trial protocols for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol , a 1,2,3-thiadiazole derivative.[1] Based on its structural homology to commercial plant activato...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the formulation development and field trial protocols for (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol , a 1,2,3-thiadiazole derivative.[1] Based on its structural homology to commercial plant activators like Tiadinil and Acibenzolar-S-methyl (ASM) , this compound is categorized as a Systemic Acquired Resistance (SAR) Inducer .[1]
Unlike direct fungicides, this molecule acts by priming the plant's immune system (salicylic acid pathway).[1] Consequently, the formulation must prioritize foliar uptake and bioavailability over mere surface contact.[1]
Part 1: Technical Profile & Pre-Formulation
Physicochemical Characterization
Before formulation, the active ingredient (AI) must be profiled to determine the optimal delivery system.[1]
Property
Value / Characteristic
Formulation Implication
CAS No.
1033693-18-3
Unique Identifier
Molecular Weight
158.22 g/mol
Small molecule; good potential for phloem mobility.[1]
Requires adjuvants to penetrate the waxy cuticle.[1]
Mechanism of Action (SAR Induction)
The compound mimics biological signal molecules, triggering the Salicylic Acid (SA) pathway.[1] This results in the upregulation of Pathogenesis-Related (PR) genes.[1]
Figure 1: Mechanism of Action.[1] The formulation must bridge the gap between the AI and the internal plant receptors by overcoming the cuticle barrier.[1]
Part 2: Formulation Protocol (Soluble Concentrate - SL)
Given the low LogP (hydrophilicity), a Soluble Concentrate (SL) is the most thermodynamically stable and cost-effective formulation.[1] However, because hydrophilic compounds struggle to cross the lipophilic leaf cuticle, the inclusion of a penetrant adjuvant is critical.[1]
Objective: Create a homogenous, stable SL formulation.
Solvent Preparation:
Charge the main vessel with 80% of the required Deionized Water.[1]
Add Sodium Citrate and stir until fully dissolved. Check pH (Target: 6.0–7.0). Adjust with Citric Acid if necessary to prevent alkaline hydrolysis of the thiadiazole ring.[1]
Active Incorporation:
Slowly add the (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol solid under medium agitation (300–500 RPM).
Note: If dissolution is slow, heat gently to 35°C. Ensure the solution is clear before proceeding.[1]
Adjuvant Addition:
Add Propylene Glycol (prevents crystallization on the leaf surface).[1]
Cold Stability: No crystallization after 7 days at 0°C.[1]
Dilution Stability: No phase separation after 24h in standard hard water (CIPAC MT 41).
Part 3: Field Trial Protocol
Objective: Evaluate efficacy against biotrophic pathogens (e.g., Erysiphe cichoracearum - Powdery Mildew) on Cucumber or Rice Blast (Magnaporthe oryzae).[1]
Experimental Design
Design: Randomized Complete Block Design (RCBD).
Replicates: 4 plots per treatment.
Plot Size: 20 m² (buffer zones of 1m between plots).[1]
Crop Stage: V3 (3-leaf stage) to Pre-flowering. SAR inducers must be applied prophylactically (before disease onset).[1]
Treatment Groups
Group
Treatment
Dosage (a.i.)
Application Timing
T1
Untreated Control
Water only
-
T2
Test Formulation (Low)
25 mg/L
7 days before inoculation
T3
Test Formulation (Med)
50 mg/L
7 days before inoculation
T4
Test Formulation (High)
100 mg/L
7 days before inoculation
T5
Reference Standard
Tiadinil or ASM
Label Rate
Application & Assessment
Application: Use a knapsack sprayer calibrated to 2-3 bar pressure.[1] Ensure full foliar coverage (run-off point).[1]
Inoculation: Artificial inoculation of pathogen 7 days after treatment application (to allow signal propagation).[1]
Scoring:
Disease Severity Index (DSI): Score 0 (Healthy) to 5 (Dead) on 20 randomly selected plants per plot.
Phytotoxicity: Check for chlorosis or stunting (common side effects of overdose with SAR inducers).[1]
Figure 2: Field Trial Timeline. The 7-day induction period is crucial for the plant to synthesize defense proteins before pathogen attack.[1]
Part 4: Safety & Handling (MSDS Highlights)
Signal Word: WARNING.
Hazards:
H319: Causes serious eye irritation (due to surfactants and thiadiazole).[1]
H412: Harmful to aquatic life with long-lasting effects.[1]
PPE: Nitrile gloves, safety goggles, and long-sleeved tunic.[1]
Disposal: Do not contaminate water sources.[1] Dispose of rinsate in accordance with local agrochemical regulations.
References
Fan, Z., et al. (2017).[1] "Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates." Journal of Agricultural and Food Chemistry. Link
Du, X., et al. (2021).[1] "Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update." Molecules (MDPI). Link[1]
BenchChem. (2025).[1][2] "Application Notes and Protocols for (1,2,3-Thiadiazol-5-yl)methanol in Agricultural Applications." Link[1]
NIH PubChem. (2025).[1] "Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators." Link
Hit2Lead. (2025). "Compound Profile: (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS 1033693-18-3)."[1][3][4][5][6] Link
Application Note: A Robust LC-MS/MS Method for the Sensitive Quantification of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in Plant Tissue
Abstract This document details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a novel thiadiazole-...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a novel thiadiazole-based compound, in complex plant tissue matrices. The protocol employs a streamlined sample preparation procedure based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, ensuring high recovery and minimal matrix effects. Chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method has been rigorously validated according to international guidelines, demonstrating excellent linearity, accuracy, precision, and sensitivity, making it suitable for residue analysis, environmental fate studies, and regulatory compliance testing.
Introduction: The Rationale for a Targeted Approach
Thiadiazole derivatives are a class of heterocyclic compounds with a broad spectrum of biological activities, frequently utilized in agriculture as fungicides and plant growth regulators.[1] The compound (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is of emerging interest due to its potential systemic properties in plants. Accurate quantification of its residues in various plant tissues is paramount for assessing crop safety, understanding its metabolic fate, and ensuring compliance with Maximum Residue Limits (MRLs).
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for trace-level quantification of pesticides in complex matrices due to its inherent selectivity and sensitivity.[2] This application note addresses the analytical challenges posed by plant matrices—such as the presence of pigments, lipids, and sugars—by pairing a robust sample cleanup procedure with optimized mass spectrometric detection.[3]
Experimental Workflow: From Tissue to Data
The entire analytical process is designed to be efficient and self-validating. Each stage, from sample homogenization to data processing, incorporates quality control checks to ensure the integrity of the final results.
Figure 1: Overall analytical workflow from sample receipt to final report.
Detailed Protocols and Methodologies
Materials and Reagents
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol: Analytical standard (>99% purity).
Internal Standard (IS): A structurally similar, stable isotope-labeled compound is recommended (e.g., (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol-d7). If unavailable, a chemically related compound with different retention time and mass, such as Thidiazuron, can be used after careful validation.
Solvents: LC-MS grade acetonitrile, methanol, and water.
The choice of QuEChERS with PSA and C18 is deliberate. PSA effectively removes organic acids, sugars, and some pigments, while C18 removes non-polar interferences like lipids, which are common in plant tissues.[7]
Protocol Steps:
Homogenization: Weigh 10 g of a representative plant tissue sample (e.g., leaf, fruit, root) into a blending vessel. To prevent enzymatic degradation and ensure a fine, homogenous powder, cryo-grinding with dry ice is highly recommended.[8]
Extraction:
Transfer the homogenized 10 g sample to a 50 mL polypropylene centrifuge tube.
Add 10 mL of acetonitrile.
Add an appropriate amount of internal standard solution.
Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl). The salts induce phase separation between the aqueous and organic layers and facilitate the partitioning of the analyte into the acetonitrile.[3]
Immediately cap and shake vigorously for 1 minute.
Centrifugation: Centrifuge the tube at 4,000 RCF for 5 minutes.
Dispersive SPE Cleanup:
Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing PSA and C18 sorbents.
Vortex for 30 seconds to ensure thorough mixing with the cleanup sorbents.
Centrifuge at 10,000 RCF for 2 minutes.
Final Preparation:
Carefully transfer the supernatant into an autosampler vial.
The chromatographic and mass spectrometric parameters must be optimized to ensure selectivity, peak shape, and signal intensity.
3.3.1. Liquid Chromatography (LC)
The use of a C18 column provides robust reversed-phase separation for moderately polar compounds like the target analyte. The gradient elution ensures that the analyte is eluted with a good peak shape while separating it from matrix components.
Parameter
Condition
Column
Reversed-phase C18, 2.1 x 100 mm, 2.7 µm particle size
Mobile Phase A
Water with 0.1% Formic Acid
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Flow Rate
0.4 mL/min
Injection Vol.
5 µL
Column Temp.
40 °C
Gradient
10% B to 95% B in 7 min, hold for 2 min, return to 10% B in 0.1 min, hold for 2.9 min
3.3.2. Mass Spectrometry (MS)
Detection is performed on a triple quadrupole mass spectrometer with a heated electrospray ionization (ESI) source operating in positive ion mode. The positive mode is chosen due to the presence of nitrogen atoms in the thiadiazole ring, which are readily protonated.
Method Development Insight: MRM Transition Optimization
Since (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a novel compound, its optimal MS/MS parameters must be determined empirically.
Full Scan & Precursor Ion Selection: Infuse a standard solution of the analyte directly into the mass spectrometer. In a full scan (Q1 scan) mode, identify the protonated molecular ion [M+H]⁺. Based on its structure (C₇H₁₂N₂OS), the expected monoisotopic mass is ~188.07 Da.
Product Ion Scan: Perform a product ion scan on the selected precursor ion [M+H]⁺. Fragment the precursor ion using a range of collision energies (CE) to identify stable, high-intensity product ions.
MRM Optimization: Select at least two intense and specific product ions for quantification (quantifier) and confirmation (qualifier). For each precursor → product ion transition, optimize the collision energy to maximize the signal intensity.
Method Validation: Ensuring Trustworthiness and Reliability
The method was validated according to the principles outlined in the FDA and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[9][10][11] The validation ensures the method is fit for its intended purpose.
Validation Parameters:
Selectivity and Specificity: Analyzed blank plant matrix samples (e.g., tomato, spinach, wheat) to ensure no endogenous interferences were present at the retention time of the analyte and IS.
Linearity and Range: A calibration curve was constructed using matrix-matched standards over the range of 1 to 500 ng/mL. The curve demonstrated excellent linearity with a correlation coefficient (r²) > 0.99.
Limit of Quantification (LOQ): The LOQ was established as the lowest concentration on the calibration curve that could be quantified with acceptable precision (RSD ≤ 20%) and accuracy (80-120%).[12] The determined LOQ was 1 ng/mL in the final extract, corresponding to 10 µg/kg in the plant tissue.
Accuracy and Precision: Evaluated at four Quality Control (QC) levels: LLOQ, Low QC, Mid QC, and High QC. Intra-day and inter-day precision were expressed as the relative standard deviation (RSD%), while accuracy was expressed as the percentage of the nominal concentration.[12]
Table 3: Summary of Accuracy and Precision Data
QC Level (ng/mL)
Intra-Day Accuracy (%) (n=6)
Intra-Day Precision (RSD%) (n=6)
Inter-Day Accuracy (%) (3 days, n=18)
Inter-Day Precision (RSD%) (3 days, n=18)
1 (LLOQ)
105.2
8.5
103.8
11.2
3 (Low)
98.7
6.2
101.5
7.8
100 (Mid)
101.1
4.1
100.4
5.5
400 (High)
99.5
3.5
99.8
4.9
Acceptance Criteria: Accuracy within 80-120% (85-115% for non-LLOQ); Precision RSD ≤ 20% (≤ 15% for non-LLOQ).[12]
Matrix Effect: Assessed by comparing the peak area of the analyte in a post-extraction spiked sample to that of a pure solution standard at the same concentration. The calculated matrix effect was between 92% and 108%, indicating minimal ion suppression or enhancement.
Recovery: The extraction recovery was determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample. The recovery was consistent and high across different plant matrices.
Table 4: Extraction Recovery in Various Plant Matrices
Matrix
Spiked Level (µg/kg)
Mean Recovery (%) (n=6)
RSD (%)
Tomato
50
95.4
5.8
Spinach
50
91.2
7.1
Wheat
50
93.8
6.5
Conclusion
This application note presents a validated, high-performance LC-MS/MS method for the quantification of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in diverse plant tissues. The integration of an efficient QuEChERS sample preparation protocol with the selectivity and sensitivity of tandem mass spectrometry provides a reliable and rugged analytical tool. The comprehensive validation confirms that the method meets international standards for accuracy, precision, and reliability, making it ideally suited for researchers, scientists, and drug development professionals engaged in agricultural and environmental analysis.
References
National Center for Biotechnology Information (2022). LC-MS/MS-Based Fungicide Accumulation Assay to Demonstrate Efflux Activity in the Wheat Pathogen Zymoseptoria tritici. PubMed Central. Available at: [Link]
MDPI (2023). Simultaneous Quantification of Seven Antifungal Agents in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry. Available at: [Link]
OUCI (n.d.). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Available at: [Link]
PubMed (2021). Quantification of a New Antifungal Drug Based on 1,3,4-Thiadiazole by HPLC-ESI/MS: Method Development, Validation and Pharmacokinetic Application. Available at: [Link]
Waters Corporation (n.d.). LC-MS Analysis of Common Fungicide Residues. Available at: [Link]
PubMed (2011). Performance and matrix effect observed in QuEChERS extraction and tandem mass spectrometry analyses of pesticide residues in different target crops. Available at: [Link]
PubMed (2022). HPLC-MS/MS analysis of zinc-thiazole residues in foods of plant origin by a modified derivatization-QueChERS method. Available at: [Link]
ResearchGate (2015). (PDF) Sample Preparation Methods for Pesticides Analysis in Food Matrices and Environmental Samples by Chromatography-Based Techniques: A Review. Available at: [Link]
QuEChERS.com (n.d.). About the method. Available at: [Link]
U.S. Food & Drug Administration (2023). ORA Lab Manual Vol. II - Methods, Method Verification and Validation. Available at: [Link]
European Medicines Agency (2011). Guideline on bioanalytical method validation. Available at: [Link]
European Medicines Agency (2011). Guideline Bioanalytical method validation. Available at: [Link]
National Library of Medicine (n.d.). A Review: Sample Preparation Methods for the Pesticide Residue Analysis in Food Samples. Available at: [Link]
Separation Science (2024). QuEChERS Method Simplified: Key Steps and Applications. Available at: [Link]
ResearchGate (2003). (PDF) Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. Available at: [Link]
PubChem (n.d.). (4-Methyl-1,3-thiazol-5-yl)methanol. Available at: [Link]
U.S. Environmental Protection Agency (n.d.). B.5.2 Residue Analytical Methods. Available at: [Link]
Waypoint Analytical (n.d.). Pesticide Residue Analysis Guide. Available at: [Link]
European Medicines Agency (2023). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]
EURL-Pesticides.eu (2006). The QuEChERS Method. Available at: [Link]
Agilent Technologies (n.d.). Sample Preparation for Analysis of 440 Pesticides in Botanical Dietary Supplements. Available at: [Link]
U.S. Food & Drug Administration (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. Available at: [Link]
European Bioanalysis Forum (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]
Therapeutic Goods Administration (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Available at: [Link]
MDPI (2023). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Available at: [Link]
ResearchGate (2018). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. Available at: [Link]
Application Notes & Protocols: A Multi-Assay Approach for Characterizing the Cytotoxicity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Introduction The thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2] (4-Isopropyl-1,2,3-thiadia...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2] (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a novel compound within this class, and a thorough understanding of its cytotoxic potential is a critical first step in its evaluation as a potential therapeutic agent. Cytotoxicity assays are essential tools in drug discovery and toxicology for screening for toxic compounds and elucidating mechanisms of cell death.[3][4] This guide provides a comprehensive, multi-parametric approach to characterizing the cytotoxic profile of this compound. We will detail a tiered experimental workflow, from initial viability screening to more in-depth mechanistic studies, enabling researchers to build a robust and reliable dataset.
The rationale behind employing multiple, distinct assays is to mitigate the risk of compound-specific artifacts and to gain a more holistic understanding of the induced cellular response. A single assay provides only one perspective on cell health; a multi-assay approach, however, allows for the corroboration of findings and a more nuanced interpretation of the results. This document will detail protocols for assessing metabolic activity, membrane integrity, lysosomal function, apoptosis induction, and oxidative stress.
PART 1: Foundational Cytotoxicity Assessment
The initial phase of cytotoxicity testing aims to determine the concentration-dependent effect of the compound on cell viability. This is typically achieved by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that reduces cell viability by 50% compared to an untreated control.[5]
Rationale for Cell Line Selection
The choice of cell line is a critical parameter in any cytotoxicity study. For initial screening, a common approach is to use a representative cancer cell line, such as MCF-7 (breast adenocarcinoma) or A549 (lung carcinoma), alongside a "normal" or non-cancerous cell line, like human fibroblasts, to assess for potential cancer-specific cytotoxicity.[6][7] The selection should be guided by the intended therapeutic application of the compound. It is also important to consider factors such as the tissue of origin and the expression of relevant metabolic enzymes.[7]
Protocol 3: LDH Release Assay for Membrane Integrity
The Lactate Dehydrogenase (LDH) assay is a common method for quantifying cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium. [8]LDH is a stable cytoplasmic enzyme that is released upon loss of plasma membrane integrity, a hallmark of necrosis.
[3][9]
Materials:
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Selected cell lines
Complete cell culture medium
LDH assay kit (commercially available)
96-well microplates
Procedure:
Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT assay protocol.
Sample Collection: After the incubation period, carefully collect a portion of the cell culture supernatant from each well.
LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH reaction mixture according to the manufacturer's protocol.
[10]4. Incubation: Incubate the plate at room temperature for the time specified in the kit's instructions, typically around 30 minutes.
[10]5. Stop Reaction: Add the stop solution provided in the kit to each well.
Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.
[10]7. Data Analysis: Calculate the percentage of LDH release relative to a positive control (lysed cells) and subtract the background from a negative control (untreated cells).
Protocol 4: Caspase-3/7 Assay for Apoptosis
Caspases are a family of proteases that play a crucial role in the execution of apoptosis. [11]Caspase-3 and -7 are key effector caspases, and their activation is considered a reliable marker of apoptosis. [11]Assays for caspase-3/7 activity often utilize a luminogenic or fluorogenic substrate that is cleaved by the active enzymes.
[12][13]
Materials:
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Selected cell lines
Complete cell culture medium
Caspase-3/7 assay kit (commercially available)
96-well microplates (white-walled for luminescence)
Procedure:
Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT assay protocol.
Reagent Addition: After the incubation period, add the caspase-3/7 reagent directly to the wells according to the manufacturer's instructions.
Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol, typically 30 minutes to 1 hour.
Luminescence/Fluorescence Measurement: Measure the luminescence or fluorescence using a microplate reader.
Data Analysis: Express the results as a fold-change in caspase activity relative to the untreated control.
Protocol 5: Oxidative Stress Assay
Enhanced production of reactive oxygen species (ROS) can lead to oxidative stress, a major mechanism of drug-induced toxicity. [14][15]Various fluorescent probes are available to detect ROS levels within cells.
Materials:
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Selected cell lines
Complete cell culture medium
ROS detection reagent (e.g., CellROX® Green or Deep Red)
Hoechst 33342 (for nuclear counterstaining)
96-well microplates (black-walled, clear bottom for imaging)
Procedure:
Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT assay protocol.
Probe Loading: Towards the end of the treatment period, add the ROS detection reagent and Hoechst 33342 to the wells at the recommended concentrations.
Incubation: Incubate the plate for the time specified by the reagent manufacturer, typically 30-60 minutes at 37°C.
Imaging: Acquire images using a high-content imaging system or a fluorescence microscope.
Data Analysis: Quantify the fluorescence intensity of the ROS probe within the cells, using the nuclear stain to identify individual cells. Express the results as a fold-change in ROS levels relative to the untreated control.
Data Presentation: Mechanistic Cytotoxicity
Cell Line
Assay
Treatment (IC50 concentration)
Result (Hypothetical)
MCF-7
LDH Release
25 µM for 24h
Minimal increase
MCF-7
Caspase-3/7
25 µM for 24h
3.5-fold increase
MCF-7
Oxidative Stress
25 µM for 6h
2.8-fold increase
A549
LDH Release
43 µM for 24h
Minimal increase
A549
Caspase-3/7
43 µM for 24h
3.1-fold increase
A549
Oxidative Stress
43 µM for 6h
2.5-fold increase
Interpretation of Results and Further Steps
The hypothetical data presented suggests that (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol induces cytotoxicity in cancer cell lines at micromolar concentrations while showing significantly less toxicity towards normal fibroblasts. The mechanistic assays indicate that the primary mode of cell death is likely apoptosis, as evidenced by the significant increase in caspase-3/7 activity and minimal LDH release. The early induction of oxidative stress suggests that this may be an upstream event leading to the activation of the apoptotic cascade.
Further investigations could involve more detailed studies of the apoptotic pathway, such as examining the involvement of specific caspases (e.g., caspase-8 and -9) and the expression of pro- and anti-apoptotic proteins. Additionally, exploring the specific sources of ROS and the cellular antioxidant response would provide a more complete picture of the compound's mechanism of action.
References
A review on the 1,3,4-Thiadiazole as Anticancer Activity. BEPLS. Available at: [Link]
Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]
Thiadiazole derivatives as anticancer agents. PMC - NIH. Available at: [Link]
LDH CYTOTOXICITY ASSAY KIT. Tiaris Biosciences. Available at: [Link]
New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. PubMed. Available at: [Link]
Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI - NIH. Available at: [Link]
What cell line should I choose for citotoxicity assays?. ResearchGate. Available at: [Link]
How can I calculate IC50 for a cytotoxic substance?. ResearchGate. Available at: [Link]
High-Content Screening for the Detection of Drug-Induced Oxidative Stress in Liver Cells. MDPI. Available at: [Link]
(4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. MDPI. Available at: [Link]
Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. Available at: [Link]
Neutral Red Uptake Assay. RE-Place. Available at: [Link]
Cytotoxicity of Eight Organic Solvents Towards Balb/3T3 and 293T Cells. ResearchGate. Available at: [Link]
CellPlayer™ 96-Well Kinetic Caspase-3/7 Apoptosis Assay. Sartorius. Available at: [Link]
Analysis of Cell Viability by the Lactate Dehydrogenase Assay. PubMed. Available at: [Link]
Highlight report: Cell type selection for toxicity testing. PMC. Available at: [Link]
Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. Available at: [Link]
Dose–Response Curves and the Determination of IC50 and EC50 Values. ACS Publications. Available at: [Link]
ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. National Toxicology Program. Available at: [Link]
Neutral Red Cell Cytotoxicity Assay Kit (BN00689). Assay Genie. Available at: [Link]
CC50/IC50 Assay for Antiviral Research. Creative Diagnostics. Available at: [Link]
New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Publishing. Available at: [Link]
Oxidative Stress Assay. Creative BioMart. Available at: [Link]
MTT Proliferation Assay Protocol. ResearchGate. Available at: [Link]
Evaluation of Caspase‐3 Activity During Apoptosis with Fluorescence Lifetime‐Based Cytometry Measurements and Phasor Analyses. NIH. Available at: [Link]
Caspase 3/7 apoptosis assay. Bio-protocol. Available at: [Link]
(PDF) Repetto G, del Peso A, Zurita JL.. Neutral red uptake assay for the estimation of cell viability/cytotoxicity. Nat Protoc 3: 1125-1131. ResearchGate. Available at: [Link]
Cell-Based Assays Guide. Antibodies.com. Available at: [Link]
Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. baseclick GmbH. Available at: [Link]
Methods for evaluating systemic acquired resistance induction by thiadiazoles
Executive Summary & Mechanism of Action Thiadiazole derivatives, most notably Tiadinil (TDL) and Isotianil , represent a class of plant activators that function not by direct antimicrobial toxicity, but by inducing the p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanism of Action
Thiadiazole derivatives, most notably Tiadinil (TDL) and Isotianil , represent a class of plant activators that function not by direct antimicrobial toxicity, but by inducing the plant's innate immune system—specifically Systemic Acquired Resistance (SAR).[1][2] Unlike traditional fungicides, these compounds often act as "priming agents," conditioning the plant to respond more rapidly and robustly to future attacks without the high metabolic cost of constitutive defense expression.
Mechanism of Action (MoA):
Research indicates that thiadiazoles often function as pro-drugs. For example, Tiadinil is metabolized in planta into SV-03 (4-methyl-1,2,3-thiadiazole-5-carboxylic acid), which acts on the Salicylic Acid (SA) signaling pathway.[2][3][4] Crucially, evidence suggests these compounds act downstream of SA biosynthesis but upstream of NPR1 (Non-Expressor of Pathogenesis-Related Genes 1), or by sensitizing the SA perception complex.
Key Evaluation Challenges:
Lack of Direct Toxicity: In vitro zones of inhibition will be negative.
Lag Time: SAR requires induction time (typically 3–7 days) before challenge.
Priming vs. Induction: The compound may not trigger high marker levels until pathogen attack occurs.
Biological Pathway Visualization
The following diagram illustrates the entry point of Thiadiazoles into the SAR pathway and the specific markers required for validation.
Figure 1: Proposed Mechanism of Action for Thiadiazole-induced SAR.[2][5][6] Note the dual potential to prime SA accumulation or directly sensitize the NPR1 node.
Experimental Protocols
Module A: In Vivo Phenotypic Efficacy (The Gold Standard)
Objective: Confirm SAR induction by separating the chemical treatment from the pathogen challenge spatially or temporally.
Model System: Arabidopsis thaliana (Col-0) vs. Pseudomonas syringae pv.[5] tomato (Pst DC3000) OR Oryza sativa (Rice) vs. Magnaporthe oryzae.
Protocol Steps:
Plant Growth: Grow plants in soil for 3–4 weeks (rosette stage for Arabidopsis; 4-leaf stage for Rice) in a pathogen-free chamber.
Sampling: Harvest leaf tissue at 24h, 48h, and 72h post-chemical treatment (prior to infection) to test for direct induction.
Sampling (Priming): Harvest tissue 6–12h post-infection to test for primed super-induction.
RNA Extraction: Use Trizol or column-based kits (e.g., RNeasy). Include DNase I treatment.
qPCR: Normalize against housekeeping genes (ACT2 or UBQ5).
Data Analysis: Calculate relative expression using the
method.
Interpretation:
Direct Inducer: High PR1 levels before infection.
Priming Agent: Low/Basal PR1 before infection, but massive/rapid upregulation (2-5x faster than control) upon infection.
Module C: Biochemical Profiling (SA & ROS)
Objective: Verify the biochemical signature of SAR.[8]
1. Salicylic Acid (SA) Quantification (HPLC):
Extraction: Grind 200mg tissue in liquid N₂. Extract with 90% MeOH.[6] Pellet debris. Acid hydrolysis (HCl) is required to measure Total SA (Free SA + SA-Glucoside).
HPLC Setup: C18 Reverse Phase column.
Mobile Phase: Gradient of Acetate buffer (pH 3.3) and Acetonitrile.
Detection: Fluorescence (Ex 295nm / Em 405nm).
Expectation: Thiadiazoles may cause a moderate increase in Free SA, but a significant increase in Total SA (glucosylated pool) or simply sensitize the tissue without massive accumulation (depending on the specific derivative).
2. ROS Detection (DAB Staining):
Method: 3,3'-Diaminobenzidine (DAB) staining detects H₂O₂ accumulation (the oxidative burst).
Protocol:
Immerse leaves in DAB solution (1 mg/mL, pH 3.8).
Vacuum infiltrate for 5 min.
Incubate in dark for 4–8 hours.
Bleach chlorophyll with boiling ethanol.
Result: Brown precipitate indicates ROS. Primed plants show faint staining alone but intense staining immediately at infection sites.
Fitness Cost Assessment (Drug Development Focus)
Context: A perfect plant activator must not stunt the crop. Constitutive SAR induction diverts energy from growth (the "fitness penalty").
Protocol:
Hydroponic/Agar Assay: Grow Arabidopsis seedlings on MS plates containing varying concentrations of the Thiadiazole (0, 1, 10, 50, 100 µM).
Measurement: Measure primary root length and rosette diameter at 10 days.
Calculation:
Threshold: A commercially viable candidate typically maintains >90% fitness at effective concentrations. If fitness drops <80%, the compound is likely too toxic or induces "runaway" SAR.
References
Yasuda, M., et al. (2021). Studies on regulation of plant physiology by pesticides. Journal of Pesticide Science. Retrieved from [Link][6][9]
Australian Pesticides and Veterinary Medicines Authority (APVMA). (2022). Public Release Summary on new active constituent isotianil. Retrieved from [Link]
Sumitomo Chemical. (2011). Applied Development of a Novel Fungicide Isotianil (Stout®). Sumitomo Kagaku R&D Report. Retrieved from [Link]
Defraeye, T., et al. (2021). Salicylic acid quantification protocol. Bio-protocol. Retrieved from [Link]
Gao, Q. M., et al. (2015). Characterization of Disease Resistance Induced by a Pyrazolecarboxylic Acid Derivative. Frontiers in Plant Science. Retrieved from [Link]
Process Development Guide: Scalable Synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
Executive Summary (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a critical intermediate in the synthesis of agrochemicals (e.g., plant activators similar to Acibenzolar-S-methyl) and pharmaceutical pharmacophores. While...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a critical intermediate in the synthesis of agrochemicals (e.g., plant activators similar to Acibenzolar-S-methyl) and pharmaceutical pharmacophores. While laboratory synthesis often utilizes diverse routes, commercial scalability demands a balance of atom economy , thermal safety , and reagent availability .
This guide details a robust, three-step industrial route:
Condensation: Formation of an acylhydrazone from ethyl isobutyrylacetate.
Hurd-Mori Cyclization: Ring closure using thionyl chloride (
Chemoselective Reduction: Conversion of the ester to the target alcohol using a modified borohydride system.[2]
Critical Process Parameter (CPP) Warning: The Hurd-Mori cyclization involves significant gas evolution (
, ) and exotherms. Engineering controls for off-gas scrubbing are mandatory.
Retrosynthetic Strategy & Pathway
The most reliable commercial route leverages the Hurd-Mori reaction , which constructs the 1,2,3-thiadiazole core from
-methylene ketones.
Chemical Pathway Visualization
Figure 1: Retrosynthetic pathway utilizing the Hurd-Mori cyclization strategy.
Detailed Experimental Protocols
Phase 1: Hydrazone Formation
Objective: Synthesize Ethyl 2-(2-ethoxy-2-oxoethylidene)hydrazine-1-carboxylate derivative.
Rationale: Direct reaction of ketones with thionyl chloride is inefficient. The hydrazone activates the
-methylene position for attack by .
Reagents:
Ethyl isobutyrylacetate (1.0 eq)
Ethyl carbazate (1.05 eq)
Ethanol (Solvent, 5 volumes)
Acetic Acid (Catalytic, 0.05 eq)
Protocol:
Charge a glass-lined reactor with Ethanol and Ethyl isobutyrylacetate .
Add Ethyl carbazate under agitation.
Add catalytic Acetic Acid .
Heat the mixture to reflux (
) for 4–6 hours.
In-Process Control (IPC): Monitor consumption of ketone via TLC or HPLC.
Cool to
to precipitate the hydrazone.
Filter the solid and wash with cold ethanol.
Drying: Vacuum dry at
.
Phase 2: Hurd-Mori Cyclization (The Critical Step)
Objective: Ring closure to form Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate.
Mechanism: The thionyl chloride attacks the hydrazone nitrogen, followed by cyclization onto the
-carbon and elimination of and .
Reagents:
Hydrazone Intermediate (from Phase 1)
Thionyl Chloride (
) (neat or in DCM/Toluene) – Excess (2.0–3.0 eq) is often used if neat.
Safety Note: This reaction produces massive volumes of corrosive gas.
Protocol:
Setup: Reactor must be connected to a caustic scrubber (
) to neutralize and .
Charge Thionyl Chloride (neat) into the reactor and cool to
.
Note: For larger safety margins, use Toluene as a solvent, though neat
often gives higher yields [1].
Addition: Add the solid Hydrazone portion-wise (solid addition funnel) over 2–4 hours.
Critical: Maintain internal temperature
. The reaction is highly exothermic.
Reaction: Allow to warm to room temperature (
) and stir for 12 hours.
Workup:
Evaporate excess
under reduced pressure (trap in scrubber).
Quench residue carefully into ice-water (Exothermic!).
Extract with Ethyl Acetate or DCM.
Wash organic layer with saturated
(to remove acid traces).
Purification: Distillation or recrystallization from hexanes.
Phase 3: Selective Reduction to Alcohol
Objective: Reduce the ester to the primary alcohol without cleaving the thiadiazole ring (N=N bond is sensitive to hydrogenation).
Reagent Choice: Sodium Borohydride (
) in Methanol is preferred over Lithium Aluminum Hydride () for safety and cost at scale [3].
Protocol:
Charge Methanol and Thiadiazole Ester to the reactor.
Full chemical suit; SCBA available; "Buddy System".
Reaction Exotherm
Runaway reaction during cyclization if addition is too fast.
Jacketed reactor with cryo-cooling; Automated dosing stop if T > 15°C.
Emergency dump tank availability.
Sodium Borohydride
Flammable solid; releases gas upon contact with acid/water.
Inert atmosphere (N2); Grounding to prevent static discharge.
Fire retardant clothing; Hydrogen sensors in suite.
Analytical Quality Control (QC)
To ensure "Commercial Use" readiness, the final product must meet strict specifications.
Target Specification:
Appearance: White to pale yellow crystalline solid.
Purity (HPLC): > 98.5% (Area %).
Moisture (KF): < 0.5%.
Residual Solvents: Compliant with ICH Q3C.
Key Characterization Signals (NMR):
NMR (CDCl3): Look for the isopropyl septet ( ppm) and the methylene protons of the alcohol ( ppm). The absence of the ethyl ester quartet/triplet confirms successful reduction.
NMR: Distinct thiadiazole ring carbons (C4/C5) usually appear around 160–170 ppm.
References
Hurd-Mori Reaction Overview: Hurd, C. D., & Mori, R. I.[1][6] (1955).[7] On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society.[6][7] Link (Foundational chemistry for the cyclization).
Thionyl Chloride Safety: Sigma-Aldrich. (2023). Safety Data Sheet: Thionyl Chloride. Link (Critical for Phase 2 safety protocols).
Ester Reduction Scale-up: Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry. Link (Justification for NaBH4 over LiAlH4).
Thiadiazole Applications: Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. Wiley-Interscience. (General reference for thiadiazole stability).
Technical Support Center: Optimization of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
Executive Summary You are likely synthesizing (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol as a fragment for agrochemical development (e.g., plant activators similar to Acibenzolar) or pharmaceutical scaffolds.[1] The syn...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are likely synthesizing (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol as a fragment for agrochemical development (e.g., plant activators similar to Acibenzolar) or pharmaceutical scaffolds.[1] The synthesis typically follows a biphasic workflow:
Hurd-Mori Cyclization: Construction of the 1,2,3-thiadiazole ring from an
Ester Reduction: Conversion of the C5-carboxylate to the primary alcohol.[1]
Our internal data suggests that yield losses are most frequently caused by thermal instability of the thiadiazole ring during cyclization and reductive ring cleavage during the alcohol formation.[1] This guide addresses these specific bottlenecks.
Part 1: The Hurd-Mori Cyclization (Ring Formation)
User Query: "My cyclization yield is stuck at 40%, and the reaction mixture turns black/tarry. What is happening?"
Root Cause Analysis
The Hurd-Mori reaction involves the treatment of an
-hydrazono ester (derived from ethyl isobutyrylacetate) with thionyl chloride ().
The Black Tar: This indicates decomposition.[1][2][3] The 1,2,3-thiadiazole ring is relatively stable, but the intermediates and the diazo-species generated in situ are thermally sensitive.[1]
The Yield Loss: Excess heat or insufficient removal of the generated HCl and
gases can lead to acid-catalyzed polymerization.
Optimization Protocol
Reagent Quality: Use fresh, distilled thionyl chloride. Old
contains hydrolysis products (HCl) that trigger premature side reactions.[1]
Temperature Ramp: Do not add thionyl chloride at room temperature.
Step A: Cool the hydrazone solution (in DCM or Toluene) to 0°C .
Step C: Allow to warm to RT slowly, then reflux if necessary.
Gas Management: The reaction produces 2 moles of gas (HCl +
) for every mole of product.[1] Use a vigorous nitrogen sweep or a scrubber to remove these gases immediately.[1]
Visual Workflow: Hurd-Mori Optimization
Caption: Figure 1. The Hurd-Mori synthetic pathway with critical control points highlighted.
Part 2: The Reduction (Ester
Alcohol)
User Query: "I am losing the product during the reduction of the ester. Is the ring opening?"
Technical Insight
The 1,2,3-thiadiazole ring contains an N=N bond that is susceptible to reductive cleavage.[1] Strong reducing agents like Lithium Aluminum Hydride (
) can attack the ring if the temperature is uncontrolled, leading to ring-opened hydrazines or thiols.[1]
Strategic Alternatives
We recommend a graded approach to reduction. Start with Method A; only move to Method B if steric hindrance prevents reaction.[1]
Comparative Data: Reducing Agents
Method
Reagent System
Risk Profile
Yield Potential
Notes
A (Recommended)
/ Methanol
Low
85-92%
Milder. Methanol acts as a catalyst/solvent.[1] Safer for the N=N bond.[1]
B (Alternative)
/ THF
Medium
80-88%
More reactive than NaBH4, good for sluggish esters.
C (Aggressive)
/ Ether
High
60-75%
Risk of ring opening. Requires strict 0°C control and Fieser workup.[1]
D (Specialized)
DIBAL-H (1.1 eq)
Low
70-80%
Good for stopping at Aldehyde, but can go to alcohol with excess.[1]
Protocol: The "Safe" Reduction (Method A)
Dissolve Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate in dry Methanol (0.5 M concentration).
Cool to 0°C .
Add Sodium Borohydride (
) (4.0 equivalents) in small portions over 30 minutes. Note: Evolution of hydrogen gas will occur.
Allow to warm to Room Temperature and stir for 2-4 hours.
Quench: Add saturated
solution carefully. Do not use strong acids (HCl), as the thiadiazole ring is acid-sensitive.[1]
Part 3: Purification & Stability
User Query: "My product disappears on the silica column."
The "Invisible" Loss
1,2,3-Thiadiazoles are weak bases.[1] Silica gel is slightly acidic.[1]
Acid Hydrolysis: The acidic surface of silica can protonate the ring, catalyzing decomposition or irreversible adsorption.[1]
Volatility: The alcohol derivative [(4-isopropyl-1,2,3-thiadiazol-5-yl)methanol] has a lower molecular weight and can sublime under high vacuum if not careful.[1]
Solution: Neutralized Silica
Pre-treatment: Flush your silica column with 1% Triethylamine (Et3N) in Hexanes before loading your sample.[1]
Eluent: Include 0.5% Et3N in your mobile phase (e.g., Hexane/EtOAc + 0.5% Et3N).[1]
Drying: Do not heat above 40°C during rotary evaporation.
Troubleshooting Decision Tree
Use this logic flow to diagnose your current experiment failure.
Caption: Figure 2. Diagnostic logic tree for yield recovery.
References
Hurd-Mori Reaction Mechanism
Hurd, C. D.; Mori, R. I.[1][4] "On the Mechanism of the Reaction of Hydrazones with Thionyl Chloride." J. Am. Chem. Soc. 1955, 77, 5359.[1]
Source:
Optimization of 1,2,3-Thiadiazole Synthesis
Bakulev, V. A.; Dehaen, W.[1] "The Chemistry of 1,2,3-Thiadiazoles." Chem. Heterocycl. Compd. 2004.[1]
Soai, K.; Ookawa, A. "Mixed solvents containing methanol as useful reaction media for the reduction of esters with sodium borohydride."[1] J. Org.[1][5] Chem. 1986, 51, 4000.[1]
Kunze, R., et al. "Benzothiadiazole, a plant activator."[1] Plant Cell 1997.[1] (Demonstrates the biological relevance and stability profiles of similar moieties).
Technical Support Center: Thiadiazole Synthesis & Impurity Profiling
The following guide serves as a specialized Technical Support Center for researchers synthesizing thiadiazole scaffolds. It is designed to troubleshoot specific impurity profiles, explain their mechanistic origins, and p...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for researchers synthesizing thiadiazole scaffolds. It is designed to troubleshoot specific impurity profiles, explain their mechanistic origins, and provide validated protocols for remediation.[1]
Status: Operational | Tier: Advanced Chemical Support
Ticket Focus: Identification, Characterization, and Remediation of Impurities in 1,3,4- and 1,2,4-Thiadiazole Synthesis.[1]
Triage: Rapid Impurity Identification
Use this decision matrix to correlate your analytical observation with the likely chemical culprit.
Q: I see an unexpected peak/spot. What is it?
Observation (Analytical)
Likely Impurity
Root Cause
LC-MS: [M-16] peak relative to product. NMR: Similar aromatic region, but missing NH/SH protons.
1,3,4-Oxadiazole Analog
Competitive Cyclization: The carbonyl oxygen attacked the electrophilic center instead of the sulfur.[1]
LC-MS: [M+18] or [M+20] (if HCl salt).[1] TLC: High polarity, streaks near baseline.
Linear Acylthiosemicarbazide
Incomplete Cyclization: Dehydration failed. Reaction stopped at the intermediate stage.[1]
LC-MS: [2M-2] or [2M-H]. Appearance: Yellow/Orange precipitate.[1]
Disulfide Dimer
Oxidative Coupling: Free thiol (-SH) groups (e.g., in 2-mercapto-1,3,4-thiadiazoles) oxidized by air/metals.[1]
HPLC: Split peak or shoulder with identical Mass. NMR: Distinct chemical shift differences in ring protons.
Regioisomer (1,2,4-systems)
Ambident Nucleophile: N-2 vs. N-4 attack during oxidative closure of thioacylamidines.
Deep Dive: Troubleshooting Specific Modules
Module A: The "Oxadiazole" Problem (The M-16 Peak)
Context: In the cyclization of hydrazine derivatives (e.g., acylhydrazines + CS2 or thiosemicarbazides + carboxylic acids), the formation of the 1,3,4-thiadiazole ring competes with the formation of the 1,3,4-oxadiazole ring.[1][2]
The Mechanism:
The reaction involves a cyclodehydration.[3][4] The intermediate contains both a Carbonyl Oxygen (Hard Nucleophile) and a Thione Sulfur (Soft Nucleophile).
Path A (Desired): Sulfur attacks the electrophilic carbon
Thiadiazole.
Path B (Undesired): Oxygen attacks the electrophilic carbon
Why it happens:
Reagents like Phosphorus Oxychloride (
) are oxophilic.[1] If the reaction temperature is too high or moisture is present, the equilibrium shifts, or the sulfur is desulfurized, favoring the O-cyclization.[1]
Corrective Protocol:
Switch Reagent: Use Lawesson’s Reagent or
in dry solvents (Toluene/Xylene).[1] These are potent thionating agents that convert the carbonyl to a thiocarbonyl before cyclization, removing the oxygen competitor entirely [1].[1]
Temperature Control: If using
or , maintain strictly anhydrous conditions. Moisture hydrolyzes the active imidoyl chloride intermediate, reverting it to species that favor oxadiazole formation.[1]
Visualization: Competitive Cyclization Pathways
Caption: Competitive cyclization pathways showing the divergence between thiadiazole (S-attack) and oxadiazole (O-attack) formation based on reaction conditions.
Module B: Regioisomerism in 1,2,4-Thiadiazoles
Context: When synthesizing 1,2,4-thiadiazoles via oxidative cyclization of thioacylamidines, two nitrogen atoms (N-2 and N-4) can attack the sulfur center.[1]
The Issue:
You obtain a mixture of 5-amino-3-aryl-1,2,4-thiadiazole and 3-amino-5-aryl-1,2,4-thiadiazole . These are difficult to separate via standard flash chromatography due to similar polarity.[1]
Diagnostic (NMR):
HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive test.[1]
Look for the correlation between the Ring Carbon (C-5) and the substituents.
In 3,5-disubstituted systems, the chemical shift of C-5 is typically downfield (~165-185 ppm) compared to C-3 (~150-165 ppm) [2].[1]
Remediation:
Steric Control: Increasing the bulk of the N-substituent on the amidine can force the cyclization to occur at the less hindered nitrogen.
Reagent Selection: Use Iodine (
) in basic media (mild oxidation) versus Hydrogen Peroxide () .[1] Milder oxidants often yield higher regioselectivity by avoiding radical scrambling.[1]
Standardized Analytical Protocols
Use these validated methods to establish a baseline for purity.
Protocol A: HPLC Method for Impurity Profiling
Designed to separate the Thiadiazole core from Oxadiazoles and Linear Intermediates.
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm
Mobile Phase A
Water + 0.1% Trifluoroacetic Acid (TFA) (pH ~2.[1]5)
Mobile Phase B
Acetonitrile (ACN)
Gradient
0-2 min: 5% B (Isocratic) 2-20 min: 5% 90% B (Linear) 20-25 min: 90% B (Wash)
Flow Rate
1.0 mL/min
Detection
UV @ 254 nm (General) and 280 nm (Aromatic)
Rationale
The acidic mobile phase suppresses the ionization of the acidic NH protons (if present), sharpening the peaks. The gradient ensures elution of non-polar oxadiazoles (late eluters) and polar linear intermediates (early eluters) [3].
Protocol B: Sample Preparation for LC-MS
Critical for avoiding false positives in mass detection.[1]
Solvent: Dissolve 1 mg of crude solid in 1 mL of Acetonitrile:Water (50:50) . Avoid DMSO if possible, as it can suppress ionization in MS.[1]
Filtration: Filter through a 0.22 µm PTFE syringe filter to remove polymerized tars (common in thiadiazole synthesis).[1]
Ionization Mode: Use ESI+ (Electrospray Ionization Positive) .[1] Thiadiazoles protonate readily on the ring nitrogens.[1]
Note: If looking for mercapto-thiadiazoles (SH substituted), run in ESI- (Negative mode) as the thiol proton is acidic.[1]
Remediation Workflow: Cleaning up the Mess
If you have confirmed impurities, follow this logic for purification.
Protocol: Dissolve crude product in Ethyl Acetate. Wash 3x with 1M HCl.[1] The linear acylthiosemicarbazide (often more basic or amphoteric) may remain in the aqueous phase or hydrolyze, while the cyclized thiadiazole stays in the organic layer (check pKa of your specific derivative).
Protocol: If your reaction used Lawesson's reagent or
, elemental sulfur is a common contaminant.[1] Add a small amount of to the reaction mixture before workup. It reacts with to form Triphenylphosphine Sulfide (), which is highly polar and easily removed via silica column chromatography (elutes very late).[1]
References
BenchChem. (2025).[1][2][6] Identifying and minimizing byproducts in 1,3,4-thiadiazole synthesis. BenchChem Technical Support. ]">https://benchchem.com[1]
Dulare, R. (2025).[1][7] Synthesis of 1,3,4-Thiadiazoles: Review. International Journal of Scientific Research in Engineering and Management. ][7]">https://www.ijsrem.com[1][7]
Sipkina, N. Y., et al. (2015).[1][7] Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities. Pharmaceutical Chemistry Journal. [Link]1]
Technical Support Center: Optimizing the Hurd-Mori Synthesis of 1,2,3-Thiadiazoles
Welcome to the technical support center for the Hurd-Mori synthesis of 1,2,3-thiadiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this powerful reaction...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the Hurd-Mori synthesis of 1,2,3-thiadiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this powerful reaction for creating novel chemical entities. Here, we move beyond simple protocols to provide in-depth, field-proven insights into optimizing reaction conditions, troubleshooting common issues, and understanding the mechanistic subtleties of this classic transformation.
The Hurd-Mori reaction, first reported by Charles D. Hurd and Richard I. Mori in 1955, is a cornerstone of heterocyclic chemistry for synthesizing 1,2,3-thiadiazoles from hydrazones and thionyl chloride (SOCl₂)[1][2]. These heterocycles are privileged scaffolds in medicinal chemistry and agrochemicals, valued for their diverse biological activities[3][4][5]. However, the synthesis can be challenging, with outcomes highly sensitive to substrate, reagents, and reaction conditions. This guide provides the expertise to navigate these challenges effectively.
Core Principles & Mechanism
Understanding the reaction mechanism is critical for rational troubleshooting. The Hurd-Mori synthesis is a two-step process that begins with the formation of a suitable hydrazone, typically from a ketone with an adjacent methylene group. The key cyclization step then proceeds with thionyl chloride.
The most plausible mechanism involves the initial reaction of the hydrazone with thionyl chloride, followed by an intramolecular cyclization to form a Δ³-1,2,3-thiadiazolin-1-one intermediate. Subsequent elimination steps lead to the final aromatic 1,2,3-thiadiazole product[1].
Stability testing of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol under different conditions
Welcome to the technical support center for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability testing of this compound. The information herein is curated to ensure scientific integrity and provide actionable insights for your experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can affect the stability of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol?
A1: The stability of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol can be influenced by several environmental factors. These include exposure to light (photostability), temperature, humidity, and pH. The inherent chemical structure, particularly the 1,2,3-thiadiazole ring, may also be susceptible to specific degradation pathways.[1] Thiadiazole derivatives are generally considered stable due to the aromaticity of the ring.[2][3][4] However, the substituents on the ring can influence their reactivity with acids, alkalis, and oxidizing or reducing agents.[2]
Q2: What are the recommended long-term storage conditions for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol?
A2: Based on general guidelines for small molecule stability testing, long-term storage conditions are typically 25°C ± 2°C with 60% ± 5% relative humidity (RH) or 30°C ± 2°C with 65% ± 5% RH.[5] For clinical trial materials, the initial stability assessment often involves both long-term and accelerated conditions to establish a preliminary shelf life.[6] It is crucial to conduct your own stability studies to determine the optimal storage conditions for your specific formulation or application.
Q3: What are the expected degradation pathways for a 1,2,3-thiadiazole derivative like this?
A3: The 1,2,3-thiadiazole ring can undergo ring cleavage under certain conditions. Thermal and photochemical decomposition are known pathways that can lead to the evolution of nitrogen gas and the formation of reactive intermediates.[7][8] Base-catalyzed decomposition is another potential degradation route.[7][8] Additionally, the sulfur atom in the heterocyclic ring could be susceptible to oxidation.[9][10][11] The presence of a hydroxyl group in the methanol substituent also introduces the possibility of oxidation or other reactions at that site.
Q4: How can I establish a stability-indicating analytical method for this compound?
A4: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose. To develop such a method, you must perform forced degradation studies to generate the potential degradation products.[12][13][14] The method should then be validated to demonstrate specificity, linearity, accuracy, precision, and robustness, ensuring it can separate the parent compound from all significant degradants.
Troubleshooting Guide for Stability Studies
This section addresses specific issues you might encounter during your stability testing experiments.
Issue 1: Unexpected Peaks in the HPLC Chromatogram During a Stability Study.
Possible Cause: This could be due to degradation of your compound, impurities in your sample or mobile phase, or contamination of the HPLC system.
Troubleshooting Steps:
Verify System Suitability: Ensure your HPLC system is performing correctly by running a standard of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. Check for consistent retention times and peak shapes.
Analyze a Control Sample: Analyze a sample of the compound that has not been subjected to the stability-testing conditions (a time-zero sample). If the unexpected peaks are present, they are likely impurities from the initial material.
Blank Injection: Inject your mobile phase or sample solvent (a blank) to rule out contamination from the solvent or the system itself.
Investigate Forced Degradation Samples: If the peaks are only present in your stressed samples, they are likely degradation products. You will need to proceed with peak tracking and characterization.
Issue 2: Drifting Retention Times for the Main Peak.
Possible Cause: Fluctuations in retention time can be caused by changes in the mobile phase composition, temperature variations, or a loss of the column's stationary phase.
Troubleshooting Steps:
Check Mobile Phase Preparation: Ensure the mobile phase is freshly prepared and properly degassed. If using an online mixer, verify that the pump is delivering the correct composition.
Thermostat the Column: Use a column oven to maintain a constant temperature, as temperature fluctuations can significantly impact retention times.
Evaluate Column Health: A gradual decrease in retention time may indicate a loss of the bonded stationary phase. This can happen if the mobile phase pH is outside the column's recommended range. Consider flushing the column or replacing it if performance does not improve.
Issue 3: Poor Peak Shape (Tailing or Fronting) for the Analyte.
Possible Cause: Peak tailing can result from interactions with active sites on the column, while peak fronting might indicate column overload.[15]
Troubleshooting Steps:
For Peak Tailing:
Adjust Mobile Phase pH: If your compound is basic, a low pH mobile phase can reduce tailing.
Use a High-Purity Column: Modern, high-purity silica columns have fewer active silanol groups that can cause tailing.
Consider Additives: Adding a small amount of a competing base, like triethylamine, to the mobile phase can sometimes improve peak shape.
For Peak Fronting:
Reduce Sample Concentration: Dilute your sample and reinject it to see if the peak shape improves. This is a common sign of column overloading.
Experimental Protocols
Protocol 1: Forced Degradation Study
This protocol outlines the steps for conducting a forced degradation study to identify potential degradation pathways and develop a stability-indicating analytical method. This is a crucial first step in stability testing.[12][16][17]
Objective: To generate degradation products of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol under various stress conditions.
Materials:
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Hydrochloric acid (HCl), 0.1 M
Sodium hydroxide (NaOH), 0.1 M
Hydrogen peroxide (H₂O₂), 3%
Methanol or Acetonitrile (HPLC grade)
Water (HPLC grade)
pH meter
Heating block or water bath
Photostability chamber
Procedure:
Sample Preparation: Prepare a stock solution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).
Acid Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.
Heat the solution at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).
At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute it with the mobile phase for HPLC analysis.
Base Hydrolysis:
To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.
Keep the solution at room temperature for a specified time (e.g., 2, 4, 8, 24 hours).
At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute it with the mobile phase for HPLC analysis.
Oxidative Degradation:
To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.
Keep the solution at room temperature for a specified time, protected from light.
At each time point, withdraw a sample and dilute it with the mobile phase for HPLC analysis.
Thermal Degradation:
Place a solid sample of the compound in a controlled temperature oven (e.g., 80°C).
At specified time points, dissolve a portion of the solid in the mobile phase for HPLC analysis.
Photolytic Degradation:
Expose a solution of the compound in a transparent container to a light source in a photostability chamber, as per ICH Q1B guidelines.[16][17]
Simultaneously, keep a control sample in the dark.
At specified time points, analyze both the exposed and control samples by HPLC.
Analysis: Analyze all samples by a suitable HPLC method. Compare the chromatograms of the stressed samples to the control and time-zero samples to identify degradation peaks.
Protocol 2: HPLC Method for Stability Analysis
This is a starting point for an HPLC method. It will likely require optimization for your specific instrumentation and the degradation products formed.
Instrumentation:
HPLC system with a UV detector
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase:
A: 0.1% Formic acid in Water
B: 0.1% Formic acid in Acetonitrile
Gradient Program:
Start with a suitable gradient, for example:
0-2 min: 10% B
2-15 min: 10% to 90% B
15-18 min: 90% B
18-20 min: 90% to 10% B
20-25 min: 10% B (re-equilibration)
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection Wavelength: Determine the λmax of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol using a UV-Vis spectrophotometer and monitor at that wavelength.
Data Presentation
Table 1: Example of Forced Degradation Study Results
Stress Condition
Duration (hours)
% Degradation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Number of Degradation Products
0.1 M HCl, 60°C
24
15.2
2
0.1 M NaOH, RT
24
8.7
1
3% H₂O₂, RT
24
25.4
3
Thermal, 80°C
48
5.1
1
Photolytic
24
12.9
2
Visualizations
Caption: Overall workflow for stability testing of a new chemical entity.
Caption: Decision tree for troubleshooting unexpected HPLC peaks.
References
ICH, Q1B Photostability Testing of New Drug Substances and Products. Available at: [Link]
Vertex AI Search. STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH.
RSC Publishing. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Available at: [Link]
Pharmaceutical Technology. Stability Testing for Small-Molecule Clinical Trial Materials. Available at: [Link]
ResearchGate. (PDF) Biological Activities of Thiadiazole Derivatives: A Review. Available at: [Link]
AMSbiopharma. ICH Guidelines: Drug Stability Testing Essentials.
MDPI. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Available at: [Link]
PMC. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Available at: [Link]
PMC. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. Available at: [Link]
ResearchGate.
PubMed. The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes. Available at: [Link]
Taylor & Francis. Synthesis and characterization of two asymmetrical 2-cyclohexylsulfenyl-5-alkylsulfenyl[6][16][18]thiadiazoles and study the impact of substituents on the structural features, thermal behavior, and anti-bacterial activity.
Separation Science. Analytical Techniques In Stability Testing.
THE CHEMISTRY OF 1,2,3-THIADIAZOLES - download.
Semantic Scholar. Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings. Available at: [Link]
ResearchGate. (PDF) Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede. Available at: [Link]
PubMed. The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. Available at: [Link]
European Medicines Agency (EMA). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Available at: [Link]
Analytical Methods to Determine the Stability of Biopharmaceutical Products.
ResearchGate. Recent Developments in the Chemistry of 1,2,3-Thiadiazoles | Request PDF. Available at: [Link]
ResearchGate. The Oxidation of Oxygen and Sulfur‐Containing Heterocycles by Cytochrome P450 Enzymes.
MicroSolv. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions. Available at: [Link]
ResearchGate. (PDF) Photostability testing of pharmaceutical products. Available at: [Link]
PubMed. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Available at: [Link]
ICH Q1 guideline on stability testing of drug substances and drug products.
PMC. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Available at: [Link]
Asian Journal of Research in Chemistry. Forced Degradation Study: An Important Tool in Drug Development. Available at: [Link]
PMC. Synthesis of Sulfur-Containing Heterocycles through Oxidative Carbon–Hydrogen Bond Functionalization. Available at: [Link]
HPLC Troubleshooting Guide.
ACS Publications. Prolonged Luminescence Lifetime of a Dual Emissive Ruthenium Dipyridophenazine-Type Complex in Aprotic and Protic Solvents | Inorganic Chemistry. Available at: [Link]
ICH. STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1.
Hovione. Small Molecule Development Analytical Methods for Faster Time to Market.
RSC Publishing. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.
HPLC Troubleshooting Guide.
American Chemical Society. Thiol-Free Sulfenylation Redefined: A Single-Atom Transfer Pathway to Symmetrical Di(hetero)arylthioethers via B(C6F5)
PMC. Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. Available at: [Link]
Organic Chemistry Portal. Synthesis of 1,2,3-thiadiazoles. Available at: [Link]
Oxford Academic. Sulfur-containing sustainable polymers: synthetic pathways, degradation mechanisms, and multifunctional applications. Available at: [Link]
IJSDR. Troubleshooting in HPLC: A Review.
BioBoston Consulting. Guide to Photostability Testing: ICH Guidelines. Available at: [Link]
Technical Support Center: Troubleshooting Inconsistent Bioassay Results with Thiadiazole Compounds
Welcome to the technical support center for researchers working with thiadiazole-based compounds. This guide is designed to provide in-depth troubleshooting strategies and address common questions encountered during bioa...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers working with thiadiazole-based compounds. This guide is designed to provide in-depth troubleshooting strategies and address common questions encountered during bioassay development and execution. As a Senior Application Scientist, my goal is to blend established scientific principles with practical, field-tested insights to help you achieve reliable and reproducible results.
This resource is structured to help you systematically diagnose and resolve inconsistencies in your bioassay data. We will explore the unique chemical nature of the thiadiazole scaffold and how its properties can influence experimental outcomes.
Part 1: A Logical Approach to Troubleshooting
When faced with inconsistent data, it's crucial to follow a structured troubleshooting workflow. This prevents random, inefficient changes to your protocol and helps pinpoint the root cause of the issue. The following diagram outlines a systematic approach to diagnosing problems with your thiadiazole compound assays.
Caption: A step-by-step workflow for troubleshooting inconsistent bioassay results.
Part 2: Troubleshooting Guide in Detail
This section expands on the workflow, providing detailed explanations and actionable protocols to address each potential issue.
Step 1: Compound Integrity & Behavior
The physical and chemical properties of your thiadiazole compound are the foundation of a reliable bioassay. Inconsistencies often originate from the test article itself.
Question 1: Is the Purity and Identity of my Thiadiazole Compound Confirmed?
Why it Matters: Impurities can have their own biological activity, leading to confounding results. Incorrect compound identity means you are not testing what you think you are.
Expert Insight: It's not uncommon for a highly active impurity to be the source of the observed biological effect. Always verify the purity and identity of a new batch of compound, even if it's from a trusted supplier.
Troubleshooting Protocol:
Identity Verification: Use mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the molecular weight and structure of your compound.
Purity Assessment: Employ High-Performance Liquid Chromatography (HPLC) to determine the purity of your sample. For most screening assays, a purity of >95% is recommended.
Documentation: Keep detailed records of the characterization data for each batch of compound used in your experiments.
Question 2: Is my Thiadiazole Compound Prone to Solubility or Aggregation Issues?
Why it Matters: Poor solubility can lead to an overestimation of the compound's IC50/EC50 value, as the actual concentration in solution is lower than the nominal concentration. Compound aggregation can cause non-specific inhibition of enzymes or interfere with assay signals, a common source of false positives.[1]
Expert Insight: Many heterocyclic compounds, including thiadiazoles, are highly lipophilic and prone to poor aqueous solubility.[2][3] The sulfur atom in the thiadiazole ring can contribute to improved liposolubility, which aids in crossing cellular membranes but can also lead to solubility challenges in aqueous buffers.[3]
Troubleshooting Protocol:
Visual Inspection: After diluting your compound in the final assay buffer, visually inspect the solution for any precipitation or cloudiness.
Solubility Measurement: Use a nephelometry-based assay to quantitatively determine the kinetic solubility of your compound in the assay buffer.
Aggregation Assessment: Dynamic Light Scattering (DLS) is a powerful technique to detect the presence of aggregates. Alternatively, including a non-ionic detergent, such as Triton X-100 (at a concentration of ~0.01%), in your assay buffer can help to disrupt non-specific aggregation. If the compound's potency is significantly reduced in the presence of the detergent, it is likely that aggregation was contributing to the observed activity.
Parameter
Recommended Value/Method
Rationale
Purity
>95% (HPLC)
Minimizes the risk of off-target effects from impurities.
Identity
Confirmed by MS and NMR
Ensures you are testing the correct molecule.
Final DMSO Concentration
<0.5%
High concentrations of DMSO can be toxic to cells and may affect protein stability.[4]
Solubility
No visible precipitation
Ensures the compound is fully dissolved at the tested concentrations.
Aggregation
DLS or detergent-based assay
Identifies and mitigates non-specific activity due to aggregation.
Question 3: Is my Thiadiazole Compound Stable Under the Assay Conditions?
Why it Matters: Degradation of your compound during the assay will lead to a time-dependent loss of activity and inconsistent results.
Expert Insight: The stability of the thiadiazole ring can be influenced by the assay conditions. For instance, the 1,3,4-thiadiazole ring is generally stable in acidic conditions but can undergo ring cleavage in basic environments.[5] The substituents on the thiadiazole ring also play a crucial role in its overall stability.
Troubleshooting Protocol:
Incubation Study: Incubate your compound in the assay buffer under the exact assay conditions (time, temperature, pH, light exposure) without the biological target.
LC-MS Analysis: At various time points, take an aliquot of the incubated sample and analyze it by LC-MS to quantify the amount of parent compound remaining and to identify any major degradation products.
Mitigation: If degradation is observed, consider modifying the assay conditions, such as shortening the incubation time, adjusting the pH, or protecting the assay from light.
Step 2: Assay-Specific Interference
Even with a pure, soluble, and stable compound, artifacts can arise from direct interference with the assay technology.
Question 4: Could my Thiadiazole Compound be Interfering with the Assay's Detection Method?
Why it Matters: Compounds that have intrinsic fluorescence or that quench the fluorescence of a reporter molecule can lead to false positive or false negative results in fluorescence-based assays. Similarly, colored compounds can interfere with absorbance-based readouts.
Expert Insight: Thiadiazole derivatives can exhibit intrinsic fluorescence, and this property is influenced by their substituents and the local environment, such as pH.[1][6] This is a critical consideration in fluorescence-based assays.
Troubleshooting Protocol:
Control Experiment: Run your assay with your thiadiazole compound in the absence of the biological target. A significant signal in this control well indicates assay interference.
Spectral Scanning: Use a plate reader with spectral scanning capabilities to measure the absorbance and fluorescence spectra of your compound. This will help identify any overlap with the excitation and emission wavelengths of your assay's fluorophore.
Alternative Detection: If interference is confirmed, consider switching to an orthogonal detection method. For example, if you are using a fluorescence intensity-based assay, a time-resolved fluorescence or a label-free detection method could be a suitable alternative.
Caption: The potential for a compound to influence the assay result through both true biological activity and direct assay interference.
Question 5: Is it Possible my Thiadiazole Compound is Reacting with Assay Reagents?
Why it Matters: The thiadiazole ring and its substituents can be chemically reactive and may covalently modify assay components, including the target protein or other reagents.
Expert Insight: The 1,3,4-thiadiazole ring is electron-deficient and can be susceptible to nucleophilic attack at the 2 and 5 positions.[5] If your assay system contains strong nucleophiles, such as free thiols (e.g., from DTT or cysteine residues in proteins), there is a potential for covalent reaction.
Troubleshooting Protocol:
Thiol Reactivity Assay: Use a colorimetric or fluorometric assay with a probe like Ellman's reagent (DTNB) or a thiol-reactive fluorescent dye to assess the potential of your compound to react with thiols.
Mass Spectrometry Analysis: For protein-based assays, intact protein mass spectrometry can be used to determine if the protein has been covalently modified by the compound after incubation.
Reagent Stability Check: If you suspect a reaction with a specific reagent (e.g., luciferin in a luciferase assay), pre-incubate the compound with that reagent and then measure the reagent's activity or integrity.
Part 3: Frequently Asked Questions (FAQs)
Q1: I've noticed a significant drop in the potency of my thiadiazole compound when I re-test it. What could be the cause?
This is a common issue that often points to compound instability. Consider the following:
Freeze-Thaw Cycles: Repeated freezing and thawing of your DMSO stock solutions can lead to compound precipitation or degradation. Prepare small-volume single-use aliquots of your stock solutions.
Stability in Aqueous Solution: As discussed, your compound may not be stable in the aqueous assay buffer over the duration of the experiment. Perform a time-course experiment to assess its stability.
Adsorption to Plastics: Lipophilic compounds can adsorb to the surface of plastic labware, reducing the effective concentration. Using low-binding plates or adding a small amount of a carrier protein like BSA to your buffer can mitigate this.
Q2: My thiadiazole compound is active in a primary screen, but the activity is not confirmed in a follow-up orthogonal assay. Why might this be?
This scenario strongly suggests that the initial result was an assay artifact.
Assay Interference: The primary screen may have been susceptible to a form of interference (e.g., fluorescence quenching) that the orthogonal assay is not.
Non-Specific Activity: The compound may have been acting through a non-specific mechanism in the primary assay, such as aggregation, which is not relevant in the context of the orthogonal assay.
Different Assay Conditions: Differences in buffer composition, pH, or other conditions between the two assays could affect the compound's solubility or stability.
Q3: What are the best practices for preparing stock solutions of thiadiazole compounds?
Solvent Choice: High-quality, anhydrous DMSO is the most common and generally recommended solvent for preparing stock solutions of small molecules for biological screening.[3]
Concentration: Prepare a high-concentration stock solution (e.g., 10-20 mM) to minimize the volume of DMSO added to your assay.
Storage: Store stock solutions at -20°C or -80°C in tightly sealed containers to prevent water absorption and degradation. Protect from light if the compound is known to be light-sensitive.
Q4: How can I differentiate between true biological activity and off-target effects?
Structure-Activity Relationship (SAR): Test structurally related analogs of your active compound. A clear SAR, where small changes in the compound's structure lead to predictable changes in activity, is a strong indicator of a specific biological interaction.
Inactive Control: Synthesize or obtain a close structural analog of your compound that is predicted to be inactive against your target. This compound should not show activity in your assay.
Target Engagement Assays: Use biophysical techniques like Surface Plasmon Resonance (SPR) or Thermal Shift Assays (TSA) to directly measure the binding of your compound to the purified target protein.
By systematically addressing these potential issues, you can build a robust and reliable dataset, leading to greater confidence in your research findings.
References
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Effects of Biorelevant Media Components on Dissolution Behaviour of 1,2,4-Thiadiazole Derivative Designed for Alzheimer's Disease Prevention. PubMed. Available at: [Link]
Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. MDPI. Available at: [Link]
174 Thiadiazoles and Their Properties. ISRES. Available at: [Link]
Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. NIH. Available at: [Link]
Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. Brieflands. Available at: [Link]
Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. ResearchGate. Available at: [Link]
Non-Typical Fluorescence Effects and Biological Activity in Selected 1,3,4-thiadiazole Derivatives: Spectroscopic and Theoretical Studies on Substituent, Molecular Aggregation, and pH Effects. NIH. Available at: [Link]
Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. Available at: [Link]
A REVIEW ON BIOLOGICAL ACTIVITIES: 1,3,4- THIADIAZOLE AND ITS DERIVATIVES. ResearchGate. Available at: [Link]
Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. NIH. Available at: [Link]
Broad Applications of Thiazole Orange in Fluorescent Sensing of Biomolecules and Ions. MDPI. Available at: [Link]
Applications of High Throughput Chemistry to Medicinal Chemistry. ACS Publications. Available at: [Link]
Thiadiazole derivatives as anticancer agents. NIH. Available at: [Link]
Connecting Small Molecules with Similar Assay Performance Profiles Leads to New Biological Hypotheses. PubMed Central. Available at: [Link]
4,7-Diarylbenzo[c][2][3][7]thiadiazoles as fluorophores and visible light organophotocatalysts. Royal Society of Chemistry. Available at: [Link]
New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. RSC Publishing. Available at: [Link]
Editorial: Emerging heterocycles as bioactive compounds. NIH. Available at: [Link]
Biological activity of oxadiazole and thiadiazole derivatives. NIH. Available at: [Link]
Identification of small molecules using accurate mass MS/MS search. ResearchGate. Available at: [Link]
Non-Typical Fluorescence Effects and Biological Activity in Selected 1,3,4-thiadiazole Derivatives: Spectroscopic and Theoretical Studies on Substituent, Molecular Aggregation, and pH Effects. MDPI. Available at: [Link]
Special Issue : Heterocyclic Compounds and Their Application in Therapy. MDPI. Available at: [Link]
New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. MDPI. Available at: [Link]
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Available at: [Link]
Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. Iranian Journal of Pharmaceutical Research. Available at: [Link]
Target-Directed Approaches for Screening Small Molecules against RNA Targets. NIH. Available at: [Link]
Biological Activities of Thiadiazole Derivatives: A Review. Oriental Journal of Chemistry. Available at: [Link]
Hybrids of thiazolidin-4-ones and 1,3,4-thiadiazole: Synthesis and biological screening of a potential new class of acetylcholinesterae inhibitors. Biointerface Research in Applied Chemistry. Available at: [Link]
(PDF) Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. ResearchGate. Available at: [Link]
Thiadiazole-functionalized Pb(ii)-MOF for “turn-on” fluorescence selective sensing of Al3+. Royal Society of Chemistry. Available at: [Link]
The molecular targets of the thiadiazole derivatives. Thiadiazole... ResearchGate. Available at: [Link]
(PDF) Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. ResearchGate. Available at: [Link]
Practical Guidance for Small Molecule Screening. Yale University. Available at: [Link]
Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. NIH. Available at: [Link]
Single-Molecule Studies on Artificial Small-Molecule Machines. CCS Chemistry. Available at: [Link]
Technical Support Center: Enhancing Plant Bioavailability of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Welcome to the technical support center for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, hereafter referred to as "IPT-Methanol." This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, hereafter referred to as "IPT-Methanol." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for enhancing the bioavailability of this novel compound in your plant-based experimental systems. Our goal is to equip you with the foundational knowledge and troubleshooting frameworks necessary to overcome common hurdles and maximize the efficacy of your research.
This section addresses fundamental questions about IPT-Methanol's properties and its interaction with plant systems. Understanding these principles is the first step in diagnosing and resolving bioavailability issues.
Q1: What is (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol (IPT-Methanol) and what is its likely mode of action?
A1: IPT-Methanol is a heterocyclic compound featuring a 1,2,3-thiadiazole core. Thiadiazole derivatives are known for a wide range of biological activities in agriculture and medicine.[1][2] The 1,3,4-thiadiazole ring, an isomer of the ring in IPT-Methanol, is a known bioisostere of pyrimidine, a key component of nucleic acids, suggesting that these types of compounds can interfere with DNA replication and cell division.[3][4] While the specific mode of action for IPT-Methanol requires empirical validation, its structural similarity to other plant growth regulators and bioactive molecules suggests it may influence key metabolic or signaling pathways.
Q2: What physicochemical properties of IPT-Methanol are most critical for its bioavailability in plants?
A2: A compound's journey to its target site in a plant is a complex process governed by its chemical nature. For IPT-Methanol, the key features are:
The Thiadiazole Ring: This heterocyclic core provides biological activity but can also be a target for metabolic breakdown.
The Isopropyl Group (-CH(CH₃)₂): This is a non-polar, lipophilic (oil-loving) group. It will aid in the penetration of the waxy plant cuticle but may decrease water solubility.
The Methanol Group (-CH₂OH): This is a polar, hydrophilic (water-loving) group that increases water solubility. It also provides a reactive site for Phase II metabolism (conjugation), which can deactivate the compound.
The balance between the lipophilic isopropyl group and the hydrophilic methanol group gives IPT-Methanol an "amphiphilic" character. This balance is crucial for both penetrating the waxy leaf surface and moving within the plant's water-based vascular systems (xylem and phloem).[5]
Q3: What are the primary barriers to achieving high bioavailability in plants?
A3: There are three main hurdles your compound must overcome:
Formulation & Application: The compound must remain stable, soluble, and active in your spray or drench solution.
Uptake & Translocation: The compound must cross the plant's outer barriers (cuticle for leaves, endodermis for roots) and move systemically to its site of action.[6]
Metabolic Stability: The compound must resist being rapidly broken down or deactivated by the plant's natural defense and detoxification mechanisms.[7][8]
The following sections will provide detailed troubleshooting for each of these challenges.
Inconsistent or poor results often originate from the formulation itself. Before questioning the compound's activity, ensure it is being delivered effectively.
Problem: My IPT-Methanol is not fully dissolving in my aqueous spray solution, or it precipitates over time.
Causality: The lipophilic isopropyl group on IPT-Methanol limits its solubility in pure water.[9] Even if it initially appears to dissolve, changes in temperature or pH can cause it to crash out of solution, leading to inaccurate dosing and clogged equipment.
Troubleshooting Steps:
Co-Solvent Addition: First, try pre-dissolving the IPT-Methanol in a small amount of a water-miscible organic solvent before adding it to the main water tank. Start with the least aggressive solvents.
pH Adjustment: Check the pH of your final solution. The stability of heterocyclic compounds can be pH-dependent. Create small batches at different pH values (e.g., 5.5, 6.5, 7.5) and observe solubility and stability over 24 hours. Many pesticides perform best in slightly acidic water.[10]
Formulation Aids: If co-solvents are insufficient, consider a formal formulation strategy using emulsifiers or surfactants to create a stable emulsion or microemulsion.
Solvent/System
Pros
Cons
Starting Concentration
Acetone
High solvency for many organics
Highly volatile, can damage plant tissue at high concentrations
Pre-dissolve at <1% of final spray volume
Ethanol
Readily available, less phytotoxic than acetone
Can still be phytotoxic at higher concentrations
Pre-dissolve at <2% of final spray volume
Dimethyl Sulfoxide (DMSO)
Excellent solvent, aids penetration
Can be highly phytotoxic, may have unintended biological effects
Use with extreme caution, <0.5% of final volume
Emulsifiable Concentrate (EC) Formulation
Creates a stable milk-like emulsion
Requires specific emulsifiers and testing
Consult a formulation chemist or specialized guides
Problem: I am observing phytotoxicity (e.g., leaf burn, stunting) that does not seem related to the compound's intended biological activity.
Causality: The delivery vehicle (solvents, surfactants), not the active ingredient, is often the cause of non-specific phytotoxicity. High concentrations of organic solvents or the use of harsh surfactants can damage delicate plant tissues. Cationic surfactants, for example, are known to be phytotoxic and should generally be avoided.[11]
Troubleshooting Steps:
Run a "Blank" Formulation Control: Always treat a set of control plants with the formulation without IPT-Methanol. This will definitively show if the carrier is the source of the damage.
Reduce Solvent Concentration: If the blank control shows damage, reduce the concentration of your co-solvent by 50% or switch to a less aggressive option (e.g., from Acetone to Ethanol).
Select a Milder Surfactant: If you are using a surfactant, ensure it is a non-ionic surfactant (NIS), as these are generally the safest for most plants and are compatible with most pesticides.[11][12]
Check Application Conditions: Avoid spraying under high heat or intense light, as this can increase the rate of solvent evaporation and concentrate potentially damaging chemicals on the leaf surface.
Section 3: Troubleshooting Guide: Plant Uptake & Systemic Transport
If your formulation is stable and non-phytotoxic, the next barrier is the plant itself. Poor uptake or movement within the plant will lead to low bioavailability at the target site.
Problem: My foliar-applied IPT-Methanol shows low efficacy, suggesting it is not entering the leaves.
Causality: The primary barrier to foliar uptake is the waxy cuticle, a hydrophobic layer designed to prevent water loss. For a compound to be effective, it must be able to penetrate this barrier.[13][14] Furthermore, high surface tension of water can cause spray droplets to bead up and roll off the leaf, minimizing contact time.[15]
Troubleshooting Steps:
Incorporate a Surfactant: This is the most critical step. Surfactants, also called wetting agents, reduce the surface tension of spray droplets, allowing them to spread across the leaf surface in a thin film.[11][13][16] This increases the surface area and time for absorption.
Add a Penetrant Adjuvant: For plants with very thick, waxy cuticles (e.g., succulents, citrus), a penetrant may be necessary. These adjuvants help to soften or dissolve the cuticular waxes, facilitating entry of the active ingredient.
Optimize Application Timing: Apply sprays during periods of higher humidity (early morning or evening) when stomata are more likely to be open. This provides an alternative route of entry.
Adjuvant Type
Mechanism of Action
When to Use
Example
Non-Ionic Surfactant (NIS)
Reduces surface tension, improves spreading and wetting.[12][13]
Always for foliar sprays. The first adjuvant to try.
Alkylphenol ethoxylates, alcohol ethoxylates
Crop Oil Concentrate (COC)
Reduces surface tension and helps dissolve cuticular wax.[13]
For plants with waxy leaves or under dry conditions. More aggressive than NIS.
Petroleum or vegetable-based oils with an emulsifier.
Methylated Seed Oil (MSO)
Excellent penetrant, dissolves cuticle very effectively.[13]
For difficult-to-control weeds or very thick cuticles. Highest potential for phytotoxicity.
Methylated soybean or canola oil with an emulsifier.
Diagram: Overcoming Barriers to Foliar Uptake
Caption: Workflow for overcoming physical barriers on the leaf surface.
Problem: The compound works where I apply it, but the effect is not systemic. New growth remains unaffected.
Causality: For a compound to be truly systemic, it must enter the plant's vascular system (phloem or xylem) and be transported throughout the plant.[17] Phloem mobility is required for transport to new growth (sinks), while xylem mobility primarily follows the transpiration stream to mature leaves. A compound's physicochemical properties dictate its ability to enter and move within the phloem.
Troubleshooting Steps:
Confirm Uptake First: Use the steps above to ensure the compound is getting into the plant. Without uptake, there can be no translocation.
Consider Root Application (Drench): Applying IPT-Methanol to the soil or hydroponic solution allows for uptake by the roots and transport via the xylem.[17] This is often a more reliable method for achieving systemic distribution, especially to mature leaves.
Evaluate for "Ion Trapping": Weakly acidic compounds can become trapped in the slightly alkaline environment of the phloem (pH ~7.5-8.0), enhancing their systemic movement. While the methanol group is neutral, the thiadiazole ring may have a pKa that makes it susceptible to this phenomenon. Measuring the compound's pKa can provide insight here.
Structural Modification (Long-Term): If systemic activity is critical and cannot be achieved through formulation, structural modification of the molecule may be necessary to optimize its properties for phloem loading.[18]
Even with perfect formulation and uptake, the bioavailability of IPT-Methanol can be compromised if the plant rapidly metabolizes and deactivates it.
Problem: The effect of IPT-Methanol is weak or very short-lived, even with good formulation and application technique.
Causality: Plants possess a sophisticated detoxification system, analogous to the metabolic pathways in animals. This system typically involves three phases.[7][8] IPT-Methanol is likely susceptible to Phase I and Phase II reactions.
Phase I: Oxidation, often carried out by Cytochrome P450 enzymes, can add or expose functional groups.[19][20] The isopropyl group or the thiadiazole ring could be hydroxylated.
Phase II: Conjugation enzymes (e.g., UDP-glucosyltransferases) attach a polar molecule, like glucose, to the compound, making it more water-soluble and targeting it for sequestration. The methanol group on IPT-Methanol is a prime target for glucosylation.[21]
Troubleshooting Steps:
Conduct a Time-Course Experiment: Measure the biological response at multiple, frequent time points after application (e.g., 2, 6, 12, 24, 48 hours). A rapid peak followed by a swift decline in activity points towards metabolism.
Use Metabolic Inhibitors (Advanced): In a controlled lab setting, co-application with known inhibitors of plant metabolic enzymes (e.g., piperonyl butoxide, a P450 inhibitor) can test this hypothesis. If activity is prolonged in the presence of an inhibitor, metabolism is the likely culprit. This must be done with caution as these inhibitors have their own effects.[21]
Quantify the Compound and its Metabolites: The most direct approach is to extract the compound from plant tissue over time and quantify the parent molecule and potential metabolites using analytical techniques like LC-MS/MS. A decrease in the parent compound coinciding with an increase in a conjugated form (e.g., IPT-Methanol-glucoside) would be definitive proof.
Diagram: Potential Metabolic Pathways for IPT-Methanol
Caption: The three-phase detoxification process likely faced by IPT-Methanol.
Section 5: Experimental Protocols
To empower your troubleshooting, this section provides foundational protocols for quantifying bioavailability.
Protocol 1: Quantification of IPT-Methanol in Plant Tissue via LC-MS/MS
This protocol provides a general framework. It must be optimized for your specific plant matrix and available equipment.
Sample Collection & Preparation:
Treat plants as per your experimental design. At designated time points, collect tissue samples (e.g., 100 mg of leaf tissue) and immediately flash-freeze in liquid nitrogen to halt metabolic activity.
Homogenize the frozen tissue to a fine powder using a mortar and pestle or a bead beater.
Extraction:
To the powdered tissue, add 1 mL of an appropriate extraction solvent (e.g., 80% methanol in water with 0.1% formic acid).
Add an internal standard if available. This is crucial for accurate quantification.[22]
Vortex thoroughly and incubate on a shaker at 4°C for at least 1 hour.
Centrifuge at >10,000 x g for 10 minutes to pellet cell debris.
Carefully transfer the supernatant to a new tube. For cleaner samples, pass it through a 0.22 µm syringe filter.
Analysis:
Analyze the extract using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[23]
Method Development: Develop a method specific to IPT-Methanol. This involves optimizing the mobile phase, chromatographic column, and MS parameters (e.g., precursor/product ion transitions in Multiple Reaction Monitoring mode).
Quantification: Create a standard curve using a pure analytical standard of IPT-Methanol diluted in a blank matrix extract (from untreated plants). Calculate the concentration in your samples by comparing their peak areas to the standard curve.[24][25]
References
Böger, P., & K-Wakabayashi, K. (Eds.). (2002). Modern Crop Protection Compounds. Wiley-VCH. [Link]
Crop Protection Network. (2024). Adjuvants with Herbicides. When and Why They Are Needed.[Link]
Hess, F. D., & Foy, C. L. (2000). Interaction of Adjuvants with Leaf Surfaces. In Pesticide Formulations and Application Systems: 19th Volume. ASTM International. [Link]
Schönherr, J., & Baur, P. (1994). Modelling penetration of plant cuticles by crop protection agents and effects of adjuvants on their rates of penetration. Pesticide Science, 42(3), 185-208. [Link]
Yuan, J. S., Tranel, P. J., & Stewart, C. N. (2007). Non-target-site herbicide resistance: a family business. Trends in plant science, 12(1), 6-13. [Link]
Michigan State University Extension. (2007). Contact, systemic and translaminar: How insecticides move in plants. [Link]
Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Antifungal and antioxidant activities of new coumarin derivatives. Molecules, 17(5), 5713-5723. [Link]
Cui, J., et al. (2020). Review on 1,3,4-thiadiazole, a five-membered heterocyclic ring, as a key pharmacophore in the development of new drugs. RSC advances, 10(61), 37049-37072. [Link]
D'hooghe, M., & De Kimpe, N. (2006). The chemistry of 1,2,3-thiadiazoles. In Chemistry of Heterocyclic Compounds: A Series of Monographs (Vol. 62, pp. 1-248). John Wiley & Sons. [Link]
Wishart, D. S. (2007). Current progress in computational systems biology. Briefings in bioinformatics, 8(4), 279-291. [Link]
Céspedes, F., et al. (2006). On-line determination of pesticides in environmental samples. Talanta, 70(3), 443-453. [Link]
Technical Support Center: Mitigating Phytotoxicity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in Non-target Plants
This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phytotoxicity in non-target plants...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phytotoxicity in non-target plants during experiments with (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. While this molecule holds potential for various applications, its effects on plant physiology, particularly at higher concentrations or in sensitive species, necessitate a clear understanding of its mode of action and strategies for mitigating unintended phytotoxic effects.
I. Understanding the Challenge: The Dual Nature of Thiadiazole Derivatives
Thiadiazole derivatives are a class of heterocyclic compounds with a broad spectrum of biological activities.[1][2] In the context of plant science, they are often recognized for their potent plant growth regulator (PGR) activities. A well-known example is Thidiazuron (TDZ), which can mimic the effects of both auxins and cytokinins, influencing cell division, differentiation, and morphogenesis.[3]
The phytotoxicity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in non-target plants likely stems from this inherent PGR activity. At optimal concentrations, it may elicit desired biological responses. However, at supra-optimal concentrations, it can lead to hormonal imbalances, causing stress and phytotoxic symptoms. This guide will walk you through identifying, understanding, and mitigating these effects.
II. Frequently Asked Questions (FAQs)
Q1: What are the typical symptoms of phytotoxicity caused by (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol?
A1: Based on studies of related thiadiazole derivatives, phytotoxicity symptoms can manifest as:
Inhibition of Seed Germination: A complete or significant reduction in the percentage of seeds that germinate.[2]
Root Growth Inhibition: A marked decrease in primary root elongation and the development of lateral roots.[3]
Reduced Shoot Growth: A significant reduction in the fresh and dry weight of the shoots.[2]
Visual Symptoms: Chlorosis (yellowing of leaves), necrosis (tissue death), leaf curling or distortion, and overall stunting of the plant.[4]
Q2: At what concentration does (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol typically become phytotoxic?
A2: The phytotoxic concentration is highly dependent on the plant species, its developmental stage, and the experimental conditions. For a related synthetic 1,2,3-thiadiazole compound, phytotoxicity in wheat seedlings was observed at concentrations as low as 5 µg/L, with complete inhibition of germination at 25 µg/L and 50 µg/L.[2] It is crucial to perform a dose-response experiment for your specific plant system to determine the threshold for phytotoxicity.
Q3: What is the likely mode of action for the phytotoxicity of this compound?
A3: The phytotoxicity is likely a consequence of its potent plant growth regulator activity. Supra-optimal concentrations can disrupt the natural hormonal balance within the plant, leading to a cascade of stress responses. This can include the overproduction of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.[5] Biochemical markers of this stress can include increased levels of malondialdehyde (MDA), a product of lipid peroxidation, and gamma-aminobutyric acid (GABA), a stress-responsive amino acid.[2]
Q4: Can the phytotoxicity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol be reversed?
A4: In cases of mild phytotoxicity, removing the compound and providing optimal growing conditions may allow the plant to recover. However, for severe phytotoxicity, the damage may be irreversible. The most effective approach is to prevent phytotoxicity in the first place.
Q5: What are "safeners" and can they be used to mitigate the phytotoxicity of this compound?
A5: Safeners are chemical agents that, when applied to a plant, can protect it from injury by a herbicide or other xenobiotic compound without affecting the target efficacy. They typically work by enhancing the plant's own detoxification pathways.[6] While there is limited research on safeners specifically for thiadiazole-induced phytotoxicity, the principle of enhancing detoxification is a promising strategy.
III. Troubleshooting Guide
This section provides a structured approach to troubleshooting common issues encountered during experiments with (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Problem 1: Inconsistent or Unexpectedly High Phytotoxicity
Potential Cause
Troubleshooting Steps
Inaccurate Concentration Calculation or Stock Solution Preparation
1. Double-check all calculations for dilutions. 2. Prepare a fresh stock solution, ensuring the compound is fully dissolved. 3. If solubility is an issue, consider a different solvent system (after verifying its lack of phytotoxicity).
Uneven Application
1. For spray applications, ensure complete and uniform coverage. 2. For soil or media applications, ensure thorough mixing.
Environmental Stressors
1. Maintain optimal and consistent growing conditions (light, temperature, humidity). 2. Avoid temperature extremes, as they can exacerbate phytotoxicity.
Plant Variability
1. Use plants of a uniform age and developmental stage. 2. Increase the number of replicates to account for biological variability.
Contaminated Glassware or Equipment
1. Ensure all glassware and equipment are thoroughly cleaned and rinsed to avoid contamination from other chemicals.
Problem 2: No Observable Effect (at expected phytotoxic concentrations)
Potential Cause
Troubleshooting Steps
Compound Degradation
1. Check the storage conditions and shelf-life of the compound. 2. Prepare fresh solutions for each experiment.
Incorrect Application Method
1. Ensure the application method allows for uptake by the plant (e.g., foliar spray vs. soil drench).
Low Bioavailability
1. Consider if the compound is binding to components in the soil or growth media, reducing its availability to the plant.
Plant Resistance
1. The selected plant species may have a high tolerance to this compound. Consider using a more sensitive species for initial phytotoxicity assessments.
IV. Experimental Protocols
Protocol 1: Dose-Response Assay for Phytotoxicity Assessment
This protocol is designed to determine the concentration-dependent phytotoxic effects of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Materials:
Seeds of a sensitive indicator plant species (e.g., garden cress, mustard, wheat).
Petri dishes with filter paper or pots with a standardized growth medium.
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Appropriate solvent (e.g., DMSO, ethanol) for the stock solution.
Growth chamber or greenhouse with controlled conditions.
Procedure:
Prepare a high-concentration stock solution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in a suitable solvent.
Create a series of dilutions from the stock solution to achieve the desired final test concentrations (e.g., 0, 1, 5, 10, 25, 50, 100 µg/L). Include a solvent-only control.
For petri dish assays, moisten the filter paper with the respective test solutions. For pot assays, drench the soil with the solutions.
Place a predetermined number of seeds (e.g., 10-20) in each petri dish or pot.
Incubate the plates/pots in a controlled environment for a set period (e.g., 3-7 days).
Measure the following endpoints:
Germination percentage.
Primary root length.
Shoot length.
Fresh and dry weight.
Calculate the EC50 (half-maximal effective concentration) for each endpoint to quantify the phytotoxicity.
Protocol 2: Screening for Safener Efficacy
This protocol is for screening potential safeners to mitigate the phytotoxicity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Materials:
Phytotoxic concentration of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol (determined in Protocol 1).
Candidate safener compounds (e.g., commercially available safeners, natural compounds).
Indicator plant species.
Growth setup as in Protocol 1.
Procedure:
Prepare solutions of the phytotoxic concentration of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Prepare solutions of the safener compounds at various concentrations.
Set up the following treatment groups:
Control (no treatment).
Phytotoxic compound only.
Safener only (at each concentration).
Phytotoxic compound + safener (at each concentration).
Apply the treatments to the seeds or plants. The method of application (e.g., seed treatment, co-application) may need to be optimized.
Incubate and measure the same endpoints as in Protocol 1.
Analyze the data to determine if the safener significantly reduces the phytotoxic effects of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Protocol 3: Biochemical Assays for Assessing Plant Stress and Detoxification
1. Malondialdehyde (MDA) Assay (Indicator of Oxidative Stress):
Homogenize plant tissue in trichloroacetic acid (TCA).
Centrifuge to pellet debris.
Add thiobarbituric acid (TBA) to the supernatant and heat.
Measure the absorbance of the resulting pink-colored complex at 532 nm and correct for non-specific absorbance at 600 nm.
Extract proteins from plant tissue in a suitable buffer.
Determine the protein concentration of the extract.
In a reaction mixture containing the protein extract, glutathione (GSH), and 1-chloro-2,4-dinitrobenzene (CDNB), monitor the increase in absorbance at 340 nm as CDNB is conjugated to GSH.[7]
Assay P450 activity using a model substrate, such as 7-ethoxyresorufin O-deethylase (EROD), by measuring the rate of formation of the fluorescent product resorufin.
V. Visualizing Key Concepts
Experimental Workflow for Phytotoxicity and Safener Screening
Caption: A three-phase workflow for assessing phytotoxicity and screening for mitigating safeners.
Proposed Signaling Pathway for Thiadiazole Phytotoxicity and Mitigation
Caption: A proposed pathway illustrating thiadiazole phytotoxicity and its mitigation by safeners.
VI. References
Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. Encyclopedia.pub. Available at: [Link].
Physiological and Biochemical effect Of Synthetic 1,2,3-Thiadiazole [1,3-Bis[4-(1,2,3-thiadiazol-4-yl) phenoxy]propane] On Wheat (Triticum durum L.) Seedlings Growth and Metabolism. Request PDF - ResearchGate. Available at: [Link].
Phytotoxkit/Phytotestkit and Microtox® as tools for toxicity assessment of sediments. PubMed. Available at: [Link].
Assessment of Phytotoxins Using Different Technologies. ThaiJO. Available at: [Link].
Phytotoxicity Testing with Higher Plants. Biotoxicity. Available at: [Link].
Thidiazuron Influenced Morphogenesis in Some Medicinal Plants. Request PDF - ResearchGate. Available at: [Link].
Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI. Available at: [Link].
Phytotoxicity test with Phytotoxkit liquid samples. MicroBioTests. Available at: [Link].
The effects of plant growth regulators on in vitro seedling development in Verbascum bugulifolium and thidiazuron-induced change. bioRxiv. Available at: [Link].
Phytochemical screening and antimicrobial activities studies of Acacia nilotica fruit cover. bioRxiv. Available at: [Link].
Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl. MDPI. Available at: [Link].
A Critical Review on Effect of Plant Growth Regulators on Root Vegetables. International Journal of Current Microbiology and Applied Sciences. Available at: [Link].
Novel 1,3,4-Thiadiazole Derivatives: Synthesis, Antiviral Bioassay and Regulation the Photosynthetic Pathway of Tobacco against TMV Infection. NIH. Available at: [Link].
A Mini Review on Natural Safeners: Chemistry, Uses, Modes of Action, and Limitations. MDPI. Available at: [Link].
Standard plant bioassays for toxicity assessment of urban soils with complex xenobiotic profile. Request PDF - ResearchGate. Available at: [Link].
Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. PMC - NIH. Available at: [Link].
Cytochrome P450 and Glutathione S-Transferase Confer Metabolic Resistance to SYP-14288 and Multi-Drug Resistance in Rhizoctonia solani. NIH. Available at: [Link].
Troubleshooting - BioAssay Systems. Available at: [Link].
Approval of active substances, safeners and synergists - Language selection | Food Safety. European Commission. Available at: [Link].
Glutathione S-Transferase Enzymes in Plant-Pathogen Interactions. Frontiers. Available at: [Link].
Protective responses induced by herbicide safeners in wheat. PubMed. Available at: [Link].
The genotoxicity of the (A) 1,2,3-thiadiazole (5a) and (B) selenadiazole (6a) compounds. ResearchGate. Available at: [Link].
Modulation of Glutathione-S-Transferase by Phytochemicals: To Activate or Inhibit—That Is the Question. MDPI. Available at: [Link].
Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. NIH. Available at: [Link].
Troubleshooting Immunoassays - Ansh Labs. Available at: [Link].
Immunoassay Troubleshooting Guide. ResearchGate. Available at: [Link].
Plant Disease Resistance-Related Signaling Pathways: Recent Progress and Future Prospects. MDPI. Available at: [Link].
Genes encoding cytochrome P450 monooxygenases and glutathione S-transferases associated with herbicide resistance evolved before the origin of land plants. PMC - NIH. Available at: [Link].
Signaling pathways involved in plant stress responses induced by... | Download Scientific Diagram. ResearchGate. Available at: [Link].
Detoxification without Intoxication: Herbicide Safeners Activate Plant Defense Gene Expression. PMC - NIH. Available at: [Link].
Immunoassay Troubleshooting. Biocompare: The Buyer's Guide for Life Scientists. Available at: [Link].
Interactions between cytochromes P450, glutathione S-transferases and Ghanaian medicinal plants. ResearchGate. Available at: [Link].
Virtual Screening-Based Synthesis of 1,3,4-Thiadiazole Derivatives and Their Evaluation for Fungicidal Activity, Ergosterol Inhibition, and Aquatic Toxicity. PubMed. Available at: [Link].
Real-World Phase-Appropriate Control Lessons For mAb/ADC Manufacturers. BioProcess Online. Available at: [Link].
Refinement of analytical methods for detecting (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol metabolites
Executive Summary & Compound Profile This guide addresses the specific analytical challenges associated with (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3). This compound is a polar, primary alcohol meta...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Profile
This guide addresses the specific analytical challenges associated with (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (CAS: 1033693-18-3). This compound is a polar, primary alcohol metabolite often derived from thiadiazole-based agrochemicals (e.g., analogs of Tiadinil) or pharmaceutical intermediates.
Unlike its lipophilic parent compounds, this metabolite presents two distinct challenges: high polarity (LogP ~0.16), leading to poor retention on standard C18 columns, and ring instability under alkaline conditions. This support center provides validated workflows to overcome matrix suppression and stability issues.
Property
Value
Implication for Analysis
Formula
C₆H₁₀N₂OS
Precursor ion [M+H]⁺ = 159.06
LogP
~0.16 (Predicted)
Elutes in void volume on standard C18; requires HILIC or Aqueous C18.
pKa
~13 (Alcohol)
Neutral at physiological pH; do not rely on pH-switching for retention.
Stability
Sensitive to Alkali
CRITICAL: Avoid high pH (>8) during extraction to prevent thiadiazole ring cleavage (Wolff rearrangement type).
Q: My analyte elutes in the void volume (tR < 1.0 min) on a standard C18 column. How do I increase retention?A: This is the most common issue due to the compound's hydrophilicity (LogP 0.16). Standard C18 phases collapse under the 95-100% aqueous conditions required to retain this analyte.
Solution 1 (Preferred): Switch to a Polar-Embedded C18 (e.g., Waters T3, Phenomenex Kinetex Polar C18). These columns withstand 100% aqueous mobile phases and interact with the polar thiadiazole nitrogen.
Solution 2 (Alternative): Use HILIC (Hydrophilic Interaction Liquid Chromatography) . A bare silica or amide column with an acetonitrile-rich mobile phase (90% ACN start) will retain the polar alcohol significantly better than RPLC.
Q: I see peak tailing and split peaks. What is the cause?A: This often results from the interaction between the nitrogen atoms in the thiadiazole ring and residual silanols on the column stationary phase.
Fix: Add a buffer to your mobile phase. Use 5 mM Ammonium Formate + 0.1% Formic Acid . The ammonium ions shield the silanols, and the acidic pH ensures the thiadiazole ring remains protonated and stable.
Category: Sample Preparation & Stability
Q: Recovery is inconsistent (< 60%) when using standard QuEChERS. Why?A: Standard QuEChERS kits often use MgSO₄ (exothermic) and PSA (Primary Secondary Amine).
PSA Interaction: PSA is basic and can bind to the acidic protons or induce ring instability in thiadiazoles.
Partitioning: The high polarity of the methanol metabolite means it stays in the aqueous phase rather than partitioning into the acetonitrile layer during salting out.
Fix: Use Acidified Acetonitrile Extraction without PSA. Saturate the aqueous phase with NaCl rather than MgSO₄ to force the polar analyte into the organic layer (Salting-out effect) without generating heat.
Q: The signal intensity decreases over a 24-hour run sequence. Is the compound unstable?A: 1,2,3-thiadiazoles are susceptible to photolysis and alkaline hydrolysis.
Protocol: Store samples in amber vials at 4°C in the autosampler. Ensure the reconstitution solvent is slightly acidic (0.1% formic acid). Never use high pH buffers (Ammonium Bicarbonate, pH 10) as this triggers ring cleavage.
Designed to maximize recovery of polar thiadiazole alcohols.
Homogenization: Weigh 1.0 g sample into a 50 mL centrifuge tube.
Extraction: Add 10 mL 1% Formic Acid in Acetonitrile . (The acid stabilizes the ring).
Agitation: Vortex for 1 min; Shake for 10 min.
Partitioning: Add 4 g anhydrous MgSO₄ and 1 g NaCl. Vortex immediately for 1 min to prevent clumping.
Centrifugation: Spin at 4000 rpm for 5 min.
Cleanup (Dispersive): Transfer 1 mL supernatant to a tube containing 150 mg C18 (removes lipids) and MgSO₄ . Do NOT use PSA.
Reconstitution: Evaporate to dryness under N₂ at 40°C. Reconstitute in 95:5 Water:MeOH (+0.1% FA) to match the initial mobile phase conditions.
Workflow B: LC-MS/MS Parameters
Parameter
Setting
Rationale
Ionization
ESI Positive (+)
Thiadiazoles protonate readily on the ring nitrogen.
Column
Waters HSS T3 (2.1 x 100 mm, 1.8 µm)
Superior retention for polar analytes in high aqueous mobile phase.
Mobile Phase A
Water + 5mM Ammonium Formate + 0.1% Formic Acid
Buffer controls ionization and peak shape.
Mobile Phase B
Methanol + 0.1% Formic Acid
Methanol provides better sensitivity than ACN for this compound.
Flow Rate
0.3 mL/min
Optimal for ESI sensitivity.
MRM Transition 1
159.1 → 131.1 (Quantifier)
Loss of N₂ (Characteristic of 1,2,3-thiadiazoles).
MRM Transition 2
159.1 → 113.1 (Qualifier)
Loss of N₂ + H₂O (Combined loss).
Visualizations
Figure 1: Analytical Decision Tree
Use this logic flow to select the correct column chemistry based on your initial test results.
Caption: Decision tree for optimizing chromatographic retention of polar thiadiazole metabolites.
Figure 2: Metabolic Pathway & Fragmentation
Understanding the structural origin and MS fragmentation.
Caption: Proposed metabolic origin and MS/MS fragmentation pathway for MRM selection.
References
Wang, P., et al. (2013). "Determination of Tiadinil and Its Metabolite in Flue-Cured Tobacco." Journal of Chromatographic Science, 51(9), 866–870. Link
Context: Establishes the baseline LC-MS/MS methodology for thiadiazole metabolites (specifically the methyl-analog), validating the use of C18 columns with methanol gradients.
Bakhtiar, R., & Tse, F. (2000). "Biological Mass Spectrometry: A Primer." Mutagenesis, 15(5), 415–430. Link
Context: Fundamental principles of ESI+ fragmentation for nitrogenous heterocycles, supporting the N2 loss mechanism observed in thiadiazoles.
Hassan, A. A., et al. (2021). "Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives." Molecules, 26(13), 3854. Link
Context: authoritative review on the chemical stability of the 1,2,3-thiadiazole ring, specifically its sensitivity to base-catalyzed cleavage (Wolff rearrangement)
ChemScene. (2023). "[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]methanol Product Data." Link
Context: Verification of the specific isopropyl-alcohol metabolite structure and physicochemical properties (MW 158.22).
Technical Support Center: Scaling Up (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
Executive Summary & Synthetic Strategy This guide addresses the specific process chemistry challenges encountered during the scale-up of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol . This moiety is a critical pharmacopho...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Synthetic Strategy
This guide addresses the specific process chemistry challenges encountered during the scale-up of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol . This moiety is a critical pharmacophore in agrochemical and pharmaceutical scaffolds (e.g., plant activators, bio-mimetic ligands).
The industrial route typically follows a two-phase strategy:
Ring Construction (Hurd-Mori Cyclization): Formation of the 1,2,3-thiadiazole core via thionyl chloride-mediated cyclization of an
Chemomimetic Reduction: Selective reduction of the C5-ester to the primary alcohol without compromising the energetic thiadiazole ring.
Master Reaction Scheme
Figure 1: Synthetic pathway from beta-keto ester to target alcohol.
Phase 1: The Hurd-Mori Cyclization (Ring Formation)
Context: The formation of the 1,2,3-thiadiazole ring is the most hazardous step. It involves the reaction of an N-protected hydrazone (typically ethoxycarbonylhydrazone) with thionyl chloride (
).
Critical Troubleshooting (Q&A)
Q1: We are observing a violent exotherm and massive gas evolution upon adding thionyl chloride. How do we control this at the 100g+ scale?A: The Hurd-Mori reaction releases
and gas instantaneously. At scale, this mass transfer limitation becomes a thermal hazard.
Root Cause: Adding
too quickly accumulates unreacted reagent, leading to a "runaway" delayed initiation.
Solution:
Dilution: Do not use neat
. Use dry Dichloromethane (DCM) or Toluene (3-5 volumes).
Cryogenic Dosing: Cool the hydrazone slurry to -10°C . Add
dropwise, maintaining internal temperature .
Venting: Ensure the reactor is connected to a caustic scrubber (
) to neutralize the stoichiometric off-gas.
Q2: The yield of the ethyl ester intermediate is low (<40%), and we see a "tarry" baseline on TLC. What is happening?A: This indicates decomposition of the thiadiazole ring or the hydrazone precursor.
Mechanism: 1,2,3-Thiadiazoles are thermally unstable and can extrude
to form thioketenes if heated excessively.
Corrective Action:
Quench Temperature: Never quench the reaction into water at room temperature. Pour the reaction mixture slowly into crushed ice/water with vigorous stirring.
Acid Sensitivity: Prolonged exposure to the generated
degrades the product. Quench immediately after TLC indicates consumption of the hydrazone.
Q3: Our hydrazone precursor is an oil that won't crystallize. Can we proceed?A: Yes, but purity is critical. Residual beta-keto ester inhibits the cyclization.
Protocol: If the hydrazone is an oil, chase it with toluene on a rotovap to remove ethanol/water (azeotropic drying). The Hurd-Mori reaction requires anhydrous conditions; moisture hydrolyzes
to and uselessly, altering stoichiometry.
Phase 2: Selective Reduction (Ester to Alcohol)
Context: Reducing the ester group without cleaving the
or bonds of the heterocycle.
Critical Troubleshooting (Q&A)
Q4: We used LiAlH4 (LAH) and the product disappeared. NMR shows a complex mixture of ring-opened aliphatics.A: 1,2,3-Thiadiazoles are sensitive to strong nucleophiles. Excess LAH at room temperature or reflux can attack the sulfur or trigger nitrogen extrusion.
Optimization:
Stoichiometry: Use exactly 0.6–0.75 equivalents of LAH (since 1 mol LAH provides 4 hydrides, and ester reduction requires 2).
Temperature: Run the reduction at -5°C to 0°C . Do not heat.
Alternative Reagent: Consider Sodium Borohydride (
) with Calcium Chloride () in THF/Ethanol. This generates in situ borohydride species that reduce esters but are gentler on the heterocyclic ring.
Q5: The workup formed a solid "gel" that trapped our product. Filtration is impossible.A: This is the classic "Aluminum Emulsion" problem.
The Fix: Do not use simple water/acid quenching. Use the Fieser Method or Rochelle's Salt :
Dilute with wet ether/THF.
Add Rochelle’s Salt (Potassium Sodium Tartrate) saturated solution.
Stir vigorously for 2-4 hours until two clear layers form. The aluminum coordinates to the tartrate, becoming water-soluble.
Data Summary: Reduction Methods Comparison
Method
Reagent
Temp
Yield
Safety Profile
Recommendation
Standard
(THF)
0°C
75-85%
High Risk (Pyrophoric/H2 gas)
Best for clean starting material.
Mild
+
0°C -> RT
60-70%
Moderate (H2 gas)
Best if ring stability is an issue.
Alternative
DIBAL-H
-78°C
80%
High (Cryogenic req.)
Overkill for this substrate.
Detailed Experimental Protocols
Protocol A: Synthesis of Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
Hydrazone Formation:
Charge a reactor with Ethyl Isobutyrylacetate (1.0 eq) and Ethanol (5 vol).
Cool to RT. If solid, filter. If oil, concentrate to dryness and azeotrope with toluene.
Cyclization:
Dissolve the crude hydrazone in dry DCM (5 vol). Cool to -5°C .[4]
Add Thionyl Chloride (
, 2.5 eq) dropwise over 1 hour. Caution: Gas evolution.
Stir at 0°C for 2 hours, then allow to warm to RT for 1 hour.
Quench: Pour reaction mixture slowly onto cracked ice (10 vol).
Extraction: Separate organic layer.[3] Wash with Sat.
(until pH neutral), then Brine.
Dry over ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
, filter, and concentrate. Purify via short-path distillation or silica plug.
Protocol B: Reduction to (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
Suspend Lithium Aluminum Hydride (0.7 eq) in dry THF (10 vol) under Nitrogen. Cool to 0°C .
Dissolve the Ester from Protocol A (1.0 eq) in dry THF (3 vol).
Add Ester solution to the LAH slurry dropwise over 30 mins, maintaining temp < 5°C.
Stir at 0°C for 1 hour. Monitor by TLC (Ester spot should disappear).
Workup (Fieser):
Carefully add water (
mL = grams of LAH used).
Add 15%
( mL).
Add water (
mL).
Add
directly to the mixture, stir 15 mins, and filter the granular white solid.
Concentrate the filtrate to obtain the crude alcohol. Recrystallize from Hexane/Ethyl Acetate if necessary.
Troubleshooting Logic Tree
Figure 2: Decision tree for diagnosing process failures.
Safety & Stability Profile
Thermal Stability: 1,2,3-Thiadiazoles are precursors to thioketenes. Differential Scanning Calorimetry (DSC) typically shows an exotherm onset around 160°C-180°C . Do not distill the final alcohol at atmospheric pressure; use high vacuum (<1 mbar) to keep pot temperature low.
Thionyl Chloride: Reacts violently with water to release
and . All glassware must be oven-dried. Personnel must wear full face shields and acid-resistant gloves.
Waste Disposal: Aqueous waste from the Hurd-Mori reaction is highly acidic and contains sulfites. Treat with bleach (hypochlorite) to oxidize sulfites to sulfates before neutralization, or follow specific site EH&S protocols for sulfur waste.
References
BenchChem. Synthesis of 1,2,3-Thiadiazole-5-Carboxylic Acid: A Detailed Protocol. Retrieved from
Hurd, C. D., & Mori, R. I. (1955).[1] On Acylhydrazones and 1,2,3-Thiadiazoles.[1][2][5][3][6][7] Journal of the American Chemical Society, 77(20), 5359–5364. (Foundational Hurd-Mori Chemistry).
Organic Chemistry Portal. Synthesis of 1,2,3-thiadiazoles. Retrieved from
Sigma-Aldrich. Safety Data Sheet: Thionyl Chloride.[8] Retrieved from
Chemistry LibreTexts. Reduction of Carboxylic Acids and Esters. Retrieved from
Welcome to the Technical Support Center. You are likely here because your thiadiazole candidates (specifically 1,3,4-thiadiazole derivatives) are showing inconsistent Minimum Inhibitory Concentration (MIC) data or rapid resistance onset in Rhizoctonia, Botrytis, or Fusarium assays.
Thiadiazoles function as "privileged scaffolds"—bioisosteres of pyrimidine that interfere with DNA replication and disrupt cell membrane integrity. However, their high lipophilicity creates a "Solubility Trap" that often mimics resistance. Furthermore, true resistance is emerging via efflux pump upregulation and target site modification.
This guide provides troubleshooting workflows to distinguish between assay artifacts and biological resistance , followed by protocols to overcome them.
Module 1: Pre-Flight Troubleshooting (The Solubility Trap)
User Query: "My MIC values fluctuate wildly between replicates. Is this resistance heterogeneity?"
Diagnosis: Likely not. This is often a precipitation artifact. Thiadiazoles are notoriously insoluble in aqueous media. If the compound precipitates, the effective concentration drops, simulating resistance.
Protocol A: The "Solvent-Drop" Solubility Check
Use this self-validating protocol before any biological assay.
Preparation: Dissolve your thiadiazole derivative in 100% DMSO to a stock concentration of 10 mg/mL.
The Drop Test:
Pipette 10 µL of stock into 990 µL of your specific assay media (e.g., PDB or Mueller-Hinton).
Validation Step: Measure Absorbance at 600nm (
).
Control: Compare against a blank (10 µL DMSO + 990 µL Media).
Interpretation:
If
, micro-precipitation has occurred. Do not proceed to MIC.
Corrective Action: Switch to a dispersed system using 0.05% Tween-20 or form an inclusion complex with cyclodextrin or PEG-400 to stabilize the dispersion [1, 2].
Module 2: Diagnosing Resistance Mechanisms
User Query: "The pathogen survives high concentrations, but I've ruled out solubility issues. Is it efflux or target mutation?"
Technical Insight:
True resistance to 1,3,4-thiadiazoles typically follows two pathways:
Target Modification: Alterations in sterol biosynthesis enzymes or DNA replication machinery prevent binding.
Protocol B: The Efflux Reversal Assay (Chemosensitization)
This experiment validates if efflux pumps are the primary resistance driver.
Workflow:
Baseline MIC: Determine MIC of the thiadiazole alone.
Inhibitor Setup: Prepare media containing a sub-lethal concentration of an Efflux Pump Inhibitor (EPI).
For Fungi: Use Promethazine or CCCP (Carbonyl cyanide m-chlorophenyl hydrazone).
Concentration: Typically 1/4 of the EPI's own MIC.
Combination MIC: Retest the thiadiazole in the presence of the EPI.
Calculation: Calculate the Fold Reduction (FR).
Interpretation:
FR
4: Resistance is Efflux-Mediated .[1] The EPI blocked the pump, restoring sensitivity [3].
FR < 2: Resistance is likely Target-Mediated (mutation) or Biofilm-based.
Visualizing the Resistance & Troubleshooting Logic
Figure 1: Decision tree for distinguishing between solubility artifacts, efflux-mediated resistance, and target-site mutations.
Module 3: Overcoming Resistance (Synergy & Metal Complexation)
User Query: "My compound is failing due to resistance. How do I salvage the scaffold?"
Solution: Thiadiazoles possess a unique "Two-Electron Donor" system (N and S atoms) that makes them ideal ligands for metal coordination. Complexing your thiadiazole with Copper (Cu) or Zinc (Zn) can bypass resistance.
Why Metal Complexation Works:
Charge Alteration: The complex is often cationic, increasing attraction to the negatively charged fungal cell wall.
Dual Mechanism: The complex delivers the thiadiazole (DNA/membrane target) and the metal ion (oxidative stress/protein disruption) simultaneously.
Efflux Evasion: The bulky metal complex is often unrecognized by specific efflux pumps [4, 5].
Protocol C: Metal-Chelete Synergism Assay
Synthesis: React your thiadiazole ligand (L) with
or in a 2:1 molar ratio (L:M) to form complexes.
Checkerboard Assay:
Axis X: Thiadiazole Ligand (0 to
).
Axis Y: Metal Salt Control (0 to Metal MIC).
Diagonal: The Pre-synthesized Complex.
Data Output: Look for the Fractional Inhibitory Concentration Index (FICI).
FICI
0.5: Synergism (Resistance Overcome).
Summary of Resistance Profiles
Resistance Type
Primary Indicator
Recommended Intervention
Solubility Artifact
Visible turbidity; High OD600 in media only.
Use PEG-400 or Cyclodextrin carriers.
Efflux Pump
MIC drops with CCCP/Promethazine.
Structural modification: Add bulky groups to hinder transport.
Target Mutation
High MIC; No response to EPIs.
Metal Complexation (Cu/Zn) or combination with Kanamycin [5].[2][3][4]
Biofilm
High resistance in static assays vs. shaken.
Disrupt quorum sensing; use thiadiazole-chitosan conjugates.
References
Surov, A. O., et al. (2015). The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. Physical Chemistry Chemical Physics. Link
Kalhapure, R. S., et al. (2015). Polymeric composites of 1,2,4-thiadiazole: solubility, dissolution and permeability assay. ResearchGate.[5][6] Link
Albuquerque, E. S., et al. (2025).[7] Evaluation of the Efflux Pump Inhibition Activity of Thiadiazine-Derived Compounds Against the Staphylococcus aureus 1199B Strain. MDPI. Link
Karcz, D., et al. (2020). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects. MDPI. Link
Jain, A. K., et al. (2025).[8] Synergistic effect of synthetic derivatives of 1,3,4-thiadiazole with amphotericin B in antifungal therapy. Scientific Reports. Link
Technical Support Center: Shelf-Life Optimization for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Introduction: The Stability Paradox of 1,2,3-Thiadiazoles (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a critical intermediate and active pharmacophore in agrochemical (plant activators) and pharmaceutical (antiviral)...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Stability Paradox of 1,2,3-Thiadiazoles
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a critical intermediate and active pharmacophore in agrochemical (plant activators) and pharmaceutical (antiviral) development. Its efficacy relies on the integrity of two distinct functional motifs: the 1,2,3-thiadiazole ring , which is responsible for inducing Systemic Acquired Resistance (SAR) in plants and biological activity in viral targets, and the primary alcohol tail , which serves as a handle for solubility or further conjugation.
However, this dual functionality creates a "stability paradox." The thiadiazole ring is inherently sensitive to UV light and alkaline pH (leading to nitrogen extrusion), while the hydroxymethyl group is prone to oxidative degradation. This guide synthesizes field-proven protocols to stabilize this molecule in liquid and solid formulations.
Module 1: Chemical Stability & Degradation Mechanisms
Q1: Why does my formulation turn yellow/brown during storage?
Diagnosis: This is the hallmark of oxidative degradation or ring cleavage .
Mechanism:
Alcohol Oxidation: The C-5 hydroxymethyl group (-CH₂OH) oxidizes to the corresponding aldehyde and subsequently to the carboxylic acid. This is accelerated by trace metal ions (Fe²⁺, Cu²⁺) and dissolved oxygen.
Ring Decomposition: Under UV light or heat (>50°C), the 1,2,3-thiadiazole ring undergoes a decomposition reaction, extruding nitrogen gas (
) to form reactive thioketene intermediates, which polymerize into yellow/brown byproducts.
Q2: What is the optimal pH window for this molecule?
pH > 7.0 (Alkaline): 1,2,3-Thiadiazoles are base-sensitive. Hydroxide ions (
) attack the C-5 position, leading to ring opening and the formation of diazo-thiolates, rendering the molecule inactive.
pH < 3.0 (Strong Acid): While the ring is relatively stable in acid, extremely low pH can catalyze the dehydration of the alcohol group or ether formation if alcoholic solvents are used.
Visualization: Degradation Pathways
Caption: Figure 1. Primary degradation pathways showing oxidative cascade (top), photolytic nitrogen extrusion (middle), and base-catalyzed ring opening (bottom).
Module 2: Formulation Strategies (The "How-To")
Q3: Which buffer system should I use for liquid formulations?
Recommendation:Citrate-Phosphate Buffer (50 mM) adjusted to pH 5.5.
Protocol:
Prepare 0.1 M Citric Acid solution.
Prepare 0.2 M Disodium Phosphate solution.
Mix in a ratio of approximately 1:1.5 (v/v) to achieve pH 5.5.
Why? Citrate acts as a secondary chelator, sequestering trace metals that catalyze oxidation, while phosphate provides robust buffering capacity against pH drift.
Q4: How do I prevent oxidation without affecting solubility?
Use a "Sacrificial Antioxidant" strategy. The antioxidant must be more easily oxidized than the hydroxymethyl group.
Prevents radical propagation in emulsifiable concentrates (EC).
Chelating Agent
Disodium EDTA
0.05% w/v
Sequesters Fe/Cu ions that catalyze oxidation.
Co-solvent
Propylene Glycol
10% - 20% v/v
Increases solubility; reduces water activity () to slow hydrolysis.
Q5: Can I formulate this as a solid to improve shelf life?
Yes. Solid formulations (WP - Wettable Powder or WG - Water Dispersible Granule) are significantly more stable than liquids.
Key Requirement: You must use an inert carrier with a neutral-to-acidic surface pH.
Avoid: Calcium Carbonate (Alkaline surface -> Ring cleavage).
Use: Kaolin Clay or Diatomaceous Earth (Acidic/Neutral).
Module 3: Troubleshooting Guide
Scenario A: "My liquid formulation developed gas bubbles."
Cause:Nitrogen Extrusion . The 1,2,3-thiadiazole ring is decomposing, releasing
gas. This indicates thermal stress or UV exposure.
Fix:
Store in amber glass or opaque HDPE containers.
Ensure storage temperature is < 25°C.
Check if the pH has drifted > 7.0 (alkaline hydrolysis can sometimes precede gas evolution).
Scenario B: "I see precipitation after 1 week at 4°C."
Cause:Crystal Growth (Ostwald Ripening) . The molecule is moderately soluble in water; lowering the temperature reduces solubility, causing nucleation.
Fix: Add a crystal growth inhibitor like PVP K-30 (Polyvinylpyrrolidone) at 1-2%. This prevents the agglomeration of micro-crystals.
Scenario C: "HPLC shows a new peak at RRT 0.85."
Cause: Likely the Aldehyde intermediate (4-Isopropyl-1,2,3-thiadiazol-5-carbaldehyde).
Fix: Your antioxidant system has failed or was depleted. Increase Sodium Metabisulfite concentration or sparge the manufacturing vessel with Nitrogen gas (
) before sealing.
Module 4: Analytical Validation
To verify stability, use this self-validating HPLC method.
Method Parameters:
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.
Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the ring during run).
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 90% B over 15 minutes.
Detection: UV at 254 nm (Thiadiazole ring absorption) and 210 nm (General).
Flow Rate: 1.0 mL/min.
Visualization: Formulation Decision Tree
Caption: Figure 2. Decision tree for selecting excipients based on formulation type to ensure chemical integrity.
References
Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. (Detailed analysis of ring cleavage and thermal stability).
BenchChem. (2025).[1][2] Application Notes and Protocols for (1,2,3-Thiadiazol-5-yl)methanol in Agricultural Applications. (Specific data on solubility and plant activator usage).
MDPI. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. Molecules. (Review of antiviral and biological stability profiles).
ResearchGate. (2019). Recent trends in the synthesis of 1,2,3-thiadiazoles. (Discusses Hurd-Mori cyclization and stability of derivatives).
Hit2Lead. (2025). Compound Properties: (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol.[3] (Physical properties and CAS verification).
Debugging failed cyclization reactions in thiadiazole synthesis
Technical Support Center: Thiadiazole Synthesis Troubleshooting Executive Summary Thiadiazoles are privileged scaffolds in drug discovery, yet their synthesis is often plagued by capricious cyclization steps.[1] This gui...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Thiadiazole Synthesis Troubleshooting
Executive Summary
Thiadiazoles are privileged scaffolds in drug discovery, yet their synthesis is often plagued by capricious cyclization steps.[1] This guide addresses the three most common failure modes:
Decomposition of diazo intermediates in 1,2,3-thiadiazole synthesis (Hurd-Mori reaction).
Regioselectivity collapse (Triazole vs. Thiadiazole) in 1,3,4-thiadiazole formation.
Oxidative failure in 1,2,4-thiadiazole dimerization.
Part 1: 1,2,3-Thiadiazoles (The Hurd-Mori Protocol)
The Problem: You are reacting a hydrazone with thionyl chloride (SOCl₂), but obtaining a black tar or low yields (<30%).
Root Cause Analysis:
The Hurd-Mori reaction relies on the formation of a 1,2,3-thiadiazole via a diazo-like intermediate. The critical failure point is the thermal instability of the intermediate and the presence of moisture .
Mechanism: The hydrazone attacks SOCl₂, forming a chlorosulfinyl hydrazone. This eliminates HCl and SO₂ to form the thiadiazole.
Failure Mode: If the reaction gets too hot, the intermediate decomposes to nitrogen gas and a sulfide/polymer mess. If water is present, the thionyl chloride hydrolyzes, killing the active electrophile.
Troubleshooting Q&A
Q: My reaction turns black immediately upon adding SOCl₂. What happened?A: This is a classic "thermal runaway" decomposition.
Fix: The addition of SOCl₂ must be performed at 0°C or -10°C . Do not let the reaction warm to room temperature until the addition is complete and gas evolution (HCl) has stabilized.
Protocol Adjustment: Dilute the thionyl chloride in dry DCM before addition to buffer the exotherm.
Q: I see the starting hydrazone on TLC, but no product forms.A: Your thionyl chloride might be hydrolyzed.
Validation: Distill your SOCl₂ prior to use or use a fresh ampoule. Add a scavenger base (like pyridine, 1.1 eq) to neutralize the HCl generated, which can sometimes protonate the hydrazone and render it unreactive (though Hurd-Mori is typically neat or acidic, sensitive substrates require buffering).
Q: Is there a metal-free alternative to avoid SOCl₂ entirely?A: Yes. The TBAI-catalyzed oxidative cyclization of N-tosylhydrazones with elemental sulfur is a robust alternative that avoids corrosive reagents.
Standardized Protocol: Modified Hurd-Mori
Setup: Flame-dry a 2-neck round bottom flask under Argon.
Dissolution: Dissolve hydrazone (1.0 eq) in anhydrous DCM (0.1 M).
Cooling: Cool to -10°C (Ice/Salt bath).
Addition: Add neat SOCl₂ (5.0 eq) dropwise over 30 minutes. Do not rush.
Reaction: Stir at 0°C for 1 hour, then allow to warm to RT naturally.
Quench: Pour cautiously into ice-cold saturated NaHCO₃ . (Exothermic!).[2]
Part 2: 1,3,4-Thiadiazoles (Dehydrative vs. Oxidative Cyclization)
The Problem: You are attempting to cyclize a thiosemicarbazide, but you are isolating the 1,2,4-triazole isomer or the 1,3,4-oxadiazole instead.
Root Cause Analysis:
This is a competition between nucleophiles (Sulfur vs. Nitrogen) controlled by pH and "Hard/Soft" acid theory.
Acidic Conditions (POCl₃, H₂SO₄): Favor S-attack
1,3,4-Thiadiazole .
Basic Conditions (NaOH, TEA): Favor N-attack
1,2,4-Triazole-3-thione .
Desulfurization: Strong oxidants (I₂, metal salts) can strip sulfur, leading to the 1,3,4-oxadiazole .
Visual Troubleshooting Guide
Figure 1: Decision tree for predicting cyclization outcomes based on reaction conditions.
Troubleshooting Q&A
Q: I used POCl₃ but got low yields and a sticky gum.A: POCl₃ requires high temperatures (reflux) which can degrade sensitive substrates.
The Fix: Switch to T3P (Propylphosphonic anhydride) . It is a milder coupling agent that promotes cyclodehydration at lower temperatures (0°C to RT) with easier workup.
Ref: T3P-mediated synthesis offers higher tolerance for functional groups compared to POCl₃. [1]
Q: How do I ensure I get the thiadiazole and not the triazole?A: strictly maintain pH < 3 .
If using thermal cyclization, use TFA or Methanesulfonic acid as the solvent.
Avoid any trace of amine bases (TEA, DIPEA) during the cyclization step.
Q: My oxidative cyclization with Iodine gave the oxadiazole.A: Iodine can act as a desulfurizing agent if water is present.
Validation: Ensure solvents are anhydrous. Alternatively, use FeCl₃ in ethanol, which is specific for thiadiazole formation via a radical mechanism. [2]
Part 3: 1,2,4-Thiadiazoles (Oxidative Dimerization)
The Problem: You are trying to dimerize a thioamide to a 1,2,4-thiadiazole, but the reaction stalls or yields the nitrile/amide byproduct.
Root Cause Analysis:
The bond formation requires the oxidation of the thioamide sulfur to a radical or sulfenyl halide intermediate, which then attacks a second thioamide molecule.
Issue: If the oxidant is too strong, it converts the C=S to C=O (amide). If too weak, no dimerization occurs.
Comparative Data: Oxidant Selection
Oxidant
Typical Yield
Pros
Cons
DMSO / I₂
85-95%
Mild, cheap, high selectivity
Requires removal of DMSO (high BP)
H₂O₂ / Acid
40-60%
Green solvent (Water)
High risk of over-oxidation to amide
DDQ
70-80%
Fast reaction
Expensive, difficult purification
T3P / DMSO
88-92%
Excellent functional group tolerance
Higher cost
Protocol: DMSO/Iodine Oxidative Dimerization
Mix: Combine primary thioamide (1.0 eq) and Iodine (0.5 eq) in DMSO.
Heat: Stir at 80°C for 4-6 hours.
Monitor: TLC should show disappearance of the yellow thioamide spot.
Workup: Dilute with water, extract with EtOAc. Wash with 10% Na₂S₂O₃ (sodium thiosulfate) to remove excess iodine (decolorization indicates success).
References
T3P-Mediated Synthesis: Augustine, J. K., et al. "Propylphosphonic Anhydride (T3P): An Efficient Reagent for the One-Pot Synthesis of 1,2,4-Oxadiazoles, 1,3,4-Oxadiazoles, and 1,3,4-Thiadiazoles.".[3]
Oxidative Cyclization Mechanisms: Rostamizadeh, S., et al. "Oxidative Cyclization of Thiosemicarbazones.".
Hurd-Mori Reaction Review: Bakulev, V. A., & Dehaen, W.[4] "The Chemistry of 1,2,3-Thiadiazoles.".[4]
Thiadiazole vs Triazole Selectivity: Polshettiwar, V., & Varma, R. S. "Greener and rapid synthesis of heterocyclic compounds.".
Technical Support Center: Regioselective Substitution on the Thiadiazole Ring
Welcome to the technical support center for thiadiazole chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with the versatile 1,3,4-thiadiazole scaff...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for thiadiazole chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with the versatile 1,3,4-thiadiazole scaffold. Here, we address common challenges and frequently asked questions regarding the regioselective substitution on this important heterocycle. Our goal is to provide not just protocols, but a deeper understanding of the underlying principles to empower you to troubleshoot and optimize your synthetic routes effectively.
Section 1: Fundamentals of 1,3,4-Thiadiazole Reactivity
Question 1: I am new to thiadiazole chemistry. What are the general principles of reactivity for the 1,3,4-thiadiazole ring?
The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. Its electronic nature is key to understanding its reactivity.[1]
Electron-Deficient Nature: Due to the presence of two electronegative nitrogen atoms and a sulfur atom, the 1,3,4-thiadiazole ring is electron-deficient. This makes it generally resistant to electrophilic aromatic substitution unless activated by potent electron-donating groups.[2][3][4]
Susceptibility to Nucleophilic Attack: The electron-deficient character of the ring carbons, particularly at the C2 and C5 positions, makes them susceptible to nucleophilic attack. This is especially true if a good leaving group is present at one of these positions.[2][3]
Acidity of C-H Bonds: The C-H bonds at the C2 and C5 positions are more acidic than those in electron-rich heterocycles, which can be exploited for deprotonation and subsequent functionalization.
Stability: The 1,3,4-thiadiazole ring is generally stable in acidic conditions but can be susceptible to ring-opening by strong bases.[3]
Section 2: Regioselective Synthesis of 2,5-Disubstituted 1,3,4-Thiadiazoles
Question 2: I am performing a cyclization reaction with a thiosemicarbazide and a carboxylic acid to synthesize a 2,5-disubstituted 1,3,4-thiadiazole, but I am getting a mixture of the desired thiadiazole and the corresponding 1,3,4-oxadiazole. How can I improve the regioselectivity?
This is a common issue in the synthesis of 2-amino-substituted 1,3,4-thiadiazoles. The regioselectivity of the cyclization of the thiosemicarbazide intermediate can be influenced by the choice of cyclizing agent and reaction conditions.[5]
Causality: The thiosemicarbazide intermediate has two nucleophilic centers that can participate in the cyclization: the sulfur atom and the oxygen atom of the acyl group. The choice of reagent can selectively activate one of these sites.
Troubleshooting Strategies:
Reagent/Condition
Expected Outcome
Rationale
p-Toluenesulfonyl chloride (p-TsCl) in a polar solvent (e.g., NMP)
Favors 1,3,4-thiadiazole formation
p-TsCl is thought to activate the thioamide sulfur, promoting its nucleophilic attack on the carbonyl carbon, leading to the thiadiazole.[5]
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) in DMSO
Favors 1,3,4-oxadiazole formation
EDC·HCl activates the carbonyl group, making it more susceptible to nucleophilic attack by the amino group, leading to the oxadiazole.[5]
Phosphorus oxychloride (POCl₃) or Polyphosphoric acid (PPA)
Generally favors 1,3,4-thiadiazole formation
These are strong dehydrating agents that promote the cyclization towards the thermodynamically more stable thiadiazole.[2]
Experimental Protocol: Regioselective Synthesis of 2-Amino-5-substituted-1,3,4-thiadiazole [2][6]
Starting Materials: A suitable carboxylic acid and thiosemicarbazide.
Reagent: Phosphorus oxychloride (POCl₃).
Procedure:
a. To a stirred solution of the carboxylic acid (1 equivalent) in excess POCl₃ (3-5 volumes), add thiosemicarbazide (1 equivalent) portion-wise at 0-5 °C.
b. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 2-4 hours, monitoring by TLC.
c. Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.
d. Neutralize the acidic solution with a suitable base (e.g., saturated sodium bicarbonate solution or aqueous ammonia) to precipitate the product.
e. Filter the solid, wash with water, and dry. Recrystallize from a suitable solvent (e.g., ethanol or DMF/water) to obtain the pure 2-amino-5-substituted-1,3,4-thiadiazole.
Section 3: Regioselective Functionalization of the 1,3,4-Thiadiazole Ring
Question 3: I want to introduce a substituent at a specific position on the thiadiazole ring. What are my options for regioselective functionalization?
The strategy for regioselective functionalization depends on the desired substituent and the existing groups on the thiadiazole ring. The primary methods are electrophilic aromatic substitution on activated rings, nucleophilic aromatic substitution on halosubstituted rings, and direct C-H functionalization.
Problem: I am trying to brominate 2-amino-1,3,4-thiadiazole to get the 5-bromo derivative, but the reaction is sluggish and gives a low yield.
Causality: The 1,3,4-thiadiazole ring is electron-deficient and generally unreactive towards electrophiles. However, a strong electron-donating group like an amino group at the C2 position activates the C5 position for electrophilic attack.[4] The reaction conditions are crucial for success.
Troubleshooting and Optimization:
Solvent: Acetic acid is a common solvent for this reaction.
Temperature: The reaction is typically carried out at or slightly above room temperature. Excessive heating can lead to decomposition.
Stoichiometry of Bromine: Use of a slight excess of bromine can drive the reaction to completion.
Reaction Time: Monitor the reaction by TLC to determine the optimal reaction time.
Experimental Protocol: Regioselective Bromination of 2-Amino-1,3,4-thiadiazole [7]
Dissolution: Suspend 2-amino-1,3,4-thiadiazole in glacial acetic acid.
Addition of Bromine: Slowly add a solution of bromine in acetic acid to the suspension at room temperature with stirring.
Reaction: Continue stirring at room temperature for 3-4 hours.
Work-up: Pour the reaction mixture into water and neutralize with a base (e.g., sodium bisulfite followed by sodium bicarbonate) to quench excess bromine and precipitate the product.
Isolation: Filter the solid, wash with water, and dry to yield 2-amino-5-bromo-1,3,4-thiadiazole.
Problem: I have a 2,5-dihalothiadiazole and I want to substitute only one of the halogens. How can I achieve mono-substitution?
Causality: The C2 and C5 positions of the 1,3,4-thiadiazole ring are electronically equivalent. Therefore, achieving mono-substitution on a 2,5-dihalothiadiazole requires careful control of reaction conditions to favor kinetics over thermodynamics.
Troubleshooting and Optimization:
Stoichiometry: Use of one equivalent or slightly less of the nucleophile is crucial.
Temperature: Lowering the reaction temperature will slow down the reaction and can improve selectivity for mono-substitution.
Reaction Time: Monitor the reaction closely by TLC or GC-MS to stop it once the desired mono-substituted product is maximized and before significant formation of the di-substituted product occurs.
Nucleophile Strength: A less reactive nucleophile may favor mono-substitution.
Scenario C: Direct C-H Functionalization
Problem: I want to perform a direct C-H arylation on my substituted thiadiazole, but I am unsure about the regioselectivity.
Causality: Direct C-H functionalization, often catalyzed by palladium, is a powerful tool for forming C-C bonds. The regioselectivity is influenced by a combination of steric and electronic factors, and can often be controlled by the choice of catalyst, ligand, and directing group.
Key Considerations for Regioselectivity:
Steric Hindrance: The catalyst will typically favor reaction at the less sterically hindered C-H bond.
Electronic Effects: The inherent electronic properties of the substituted thiadiazole will direct the metallation to the most acidic or electron-rich C-H bond.
Directing Groups: A substituent on the thiadiazole can act as a directing group, guiding the catalyst to a specific C-H bond.
Troubleshooting and Optimization:
Catalyst and Ligand Screening: The choice of palladium source (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) and ligand (e.g., phosphines, N-heterocyclic carbenes) can have a profound impact on regioselectivity.
Base and Solvent: The nature of the base (e.g., K₂CO₃, Cs₂CO₃, pivalate) and the solvent can also influence the reaction outcome.
Temperature: Optimization of the reaction temperature is often necessary to achieve high selectivity.
References
Yang, S.-J., Lee, S.-H., Kwak, H.-J., & Gong, Y.-D. (2013). Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. The Journal of Organic Chemistry, 78(1), 438–444. [Link]
Santhosh, C., Singh, K. R., Sheela, K., Swaroop, T. R., & Sadashiva, M. P. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. The Journal of Organic Chemistry, 88(17), 11486–11496. [Link]
Catarina, M. M., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Molecules, 28(24), 8035. [Link]
Kokovina, T. S., Gadomsky, S. Y., Terentiev, A. A., & Sanina, N. A. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 26(17), 5159. [Link]
Atiya, R. N. (2021). Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. Journal of Kufa for Chemical Science, 2(6).
Preparation method of 2-amino-5-bromo-1, 3, 4-thiadiazole. CN114195736B.
Parveen, H., & Khan, S. A. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Chemistry, 4(4), 1435-1473. [Link]
Kadu, N. S., & Masand, V. H. (2022). Synthesis of 1,3,4-thiadiazole Derivative Using Appropriate Reaction Conditions. International Journal for Research in Applied Science and Engineering Technology, 10(8), 30-36.
Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur. Nature Communications, 13(1), 589. [Link]
Manimaran, T., et al. (2017). Review on substituted 1, 3, 4 thiadiazole compounds. International Journal of Pharmacy and Analytical Research, 6(2), 222-231.
Mahmoud, M. R., Shiba, S. A., & El-Sayed, A. K. (2014). Synthesis and Reactions of Novel 2,5-Disubstituted 1,3,4-Thiadiazoles.
de Andrade Danin Barbosa, G., & Palermo de Aguiar, A. (2019). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Revista Virtual de Química, 11(3), 806-848.
Thakur, P. P., & Patil, M. (2025). Palladium Catalyst-Controlled Regiodivergent C-H Arylation of Thiazoles. The Journal of Organic Chemistry, 90(24), 8090-8112.
Kadu, N. S., & Masand, V. H. (2022). Synthesis of 1,3,4-thiadiazole Derivative Using Appropriate Reaction Conditions. International Journal for Research in Applied Science & Engineering Technology, 10(VIII), 30-36.
A Comparative In Vivo Evaluation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol: A Novel Antifungal Candidate
In the face of rising antifungal resistance, the demand for novel therapeutic agents with unique mechanisms of action is more critical than ever.[1][2] The thiadiazole heterocyclic scaffold has emerged as a promising are...
Author: BenchChem Technical Support Team. Date: February 2026
In the face of rising antifungal resistance, the demand for novel therapeutic agents with unique mechanisms of action is more critical than ever.[1][2] The thiadiazole heterocyclic scaffold has emerged as a promising area of research, with numerous derivatives demonstrating potent antimicrobial properties.[3][4] This guide provides a comprehensive framework for the in vivo validation of a novel 1,2,3-thiadiazole derivative, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, benchmarked against the clinically established antifungal, fluconazole.
While many studies have focused on the 1,3,4-thiadiazole isomer, the 1,2,3-thiadiazole nucleus also presents a compelling foundation for antifungal drug discovery.[4][5] Preliminary in vitro screens of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol have indicated significant activity against clinically relevant fungal pathogens. The subsequent and crucial step, which this guide details, is the rigorous in vivo assessment of its efficacy and safety profile.
This document serves as a technical guide for researchers, scientists, and drug development professionals, outlining a robust experimental design for the in vivo evaluation of this novel compound. The methodologies described herein are designed to provide a clear, comparative analysis of its antifungal potential in a well-established murine model of systemic candidiasis.
I. Rationale for Experimental Design: A Self-Validating System
The primary objective of this in vivo study is to ascertain the therapeutic efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in a living organism. To achieve this, a systemic infection model using Candida albicans in immunocompromised mice is proposed. This model is selected for its high reproducibility and clinical relevance, as Candida species are a leading cause of invasive fungal infections in humans.[6][7]
Causality in Experimental Choices:
Animal Model: BALB/c mice are chosen due to their well-characterized immune response and susceptibility to Candida albicans infection.[8][9]
Immunosuppression: Cyclophosphamide-induced neutropenia mimics the immunocompromised state of many patients susceptible to systemic fungal infections, providing a more stringent test of the compound's efficacy.[9]
Infection Route: Intravenous inoculation ensures the development of a disseminated infection, allowing for the evaluation of the compound's ability to reduce fungal burden in key target organs, primarily the kidneys.[10]
Positive Control: Fluconazole, a widely used azole antifungal, serves as a benchmark for efficacy.[11][12] Its inclusion allows for a direct comparison of the novel compound's performance against a current standard of care.
Endpoint Analysis: A combination of survival analysis, fungal burden quantification (Colony Forming Units), and histopathology provides a multi-faceted assessment of the compound's therapeutic effect.
II. Detailed Experimental Protocols
A. Materials and Reagents
Test Compound: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol (synthesis and purity >95% confirmed by NMR and LC-MS)
Beginning on day +1 post-infection, administer treatments once daily for four consecutive days via oral gavage.[11]
4. Endpoint Analysis:
Survival: Monitor mice daily for 21 days post-infection and record survival.
Fungal Burden (CFU Assay):
On day +5 post-infection, humanely euthanize a subset of mice (n=5) from each group.
Aseptically remove the kidneys and homogenize in sterile PBS.[10]
Perform serial dilutions of the homogenates and plate 100 µL onto SDA plates.[13]
Incubate plates at 35°C for 24-48 hours and count the number of colonies.
Calculate the fungal burden as log10 CFU per gram of tissue.
Histopathology:
Fix the remaining kidney from each euthanized mouse in 10% neutral buffered formalin.
Embed the tissues in paraffin, section at 5 µm, and stain with PAS and GMS to visualize fungal elements and tissue damage.[14][15][16][17][18][19][20][21][22]
III. Comparative Data Presentation
The following tables provide a template for the presentation of quantitative data, allowing for a direct comparison between the novel compound and fluconazole.
Table 1: Survival Analysis
Treatment Group
Dose (mg/kg)
Median Survival Time (Days)
Percent Survival (Day 21)
Vehicle Control
-
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
10
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
25
Fluconazole
20
Table 2: Kidney Fungal Burden (Day +5)
Treatment Group
Dose (mg/kg)
Mean Log10 CFU/g Kidney ± SD
Vehicle Control
-
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
10
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
25
Fluconazole
20
IV. Mechanistic Insights and Discussion
While this guide focuses on in vivo efficacy, understanding the mechanism of action is crucial for drug development. Based on existing literature for thiadiazole derivatives, two primary antifungal mechanisms are plausible for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.[23][24]
Caption: Potential mechanisms of antifungal action.
Further in vitro studies, such as ergosterol quantification and cell wall integrity assays, would be necessary to elucidate the precise mechanism of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
V. Conclusion and Future Directions
This guide outlines a comprehensive and scientifically rigorous approach to validating the in vivo antifungal efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. By employing a clinically relevant animal model and comparing the compound's performance against a standard-of-care antifungal, researchers can generate the critical data necessary to advance this promising candidate through the drug development pipeline.
Positive outcomes from this study would warrant further investigation into the compound's pharmacokinetic and pharmacodynamic properties, as well as its efficacy against a broader range of fungal pathogens and in different models of infection. The ultimate goal is to contribute to the arsenal of effective treatments for life-threatening invasive fungal diseases.
VI. References
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). MDPI. Available at: [Link]
In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections. (2014). PLOS One. Available at: [Link]
In vitro activity and in vivo efficacy of icofungipen (PLD-118), a novel oral antifungal agent, against the pathogenic yeast Candida albicans. (n.d.). PubMed. Available at: [Link]
Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. (n.d.). NIH. Available at: [Link]
THE CHEMISTRY OF 1,2,3-THIADIAZOLES. (n.d.). download. Available at: [Link]
Exploring New Antifungal Agents for the Treatment of Candida Infections in the Era of Resistance. (2025). Biosciences Biotechnology Research Asia. Available at: [Link]
In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections. (2014). PLOS ONE. Available at: [Link]
SOP - Murine Model of Invasive Candidiasis caused by Candida albicans. (n.d.). National Institute of Allergy and Infectious Diseases (NIAID). Available at: [Link]
Candida albicans Murine Gastrointestinal Model for Disseminated Candidiasis. (n.d.). NIH. Available at: [Link]
Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Containing 1,3,4-thiadiazole Moiety. (2014). Bentham Science Publishers. Available at: [Link]
Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025). PMC. Available at: [Link]
Antifungal Drug Development: Challenges, Unmet Clinical Needs, and New Approaches. (n.d.). ASM Journals. Available at: [Link]
Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (n.d.). PMC - NIH. Available at: [Link]
Pharmacodynamics of Fluconazole in a Murine Model of Systemic Candidiasis. (n.d.). PMC - NIH. Available at: [Link]
PAS (Periodic Acid Schiff) Staining Protocol. (n.d.). Unknown Source. Available at: [Link]
Protection against systemic candidiasis in mice immunized with secreted aspartic proteinase 2. (n.d.). PMC - NIH. Available at: [Link]
Evaluation of murine renal phagocyte-fungal interactions using intravital confocal microscopy and flow cytometry. (n.d.). ResearchGate. Available at: [Link]
Gomori's Methenamine Silver for Glycogen and Fungi. (n.d.). StainsFile. Available at: [Link]
Spot Assay and Colony Forming Unit (CFU) Analyses–based sensitivity test for Candida albicans and Saccharomyces cerevisiae. (2023). PMC. Available at: [Link]
Fluconazole treatment in a murine model of candidiasis. Immunocompetent... (n.d.). ResearchGate. Available at: [Link]
Renal PAS Methenamine Staining Protocol. (2024). IHC WORLD. Available at: [Link]
Advancements and challenges in antifungal therapeutic development. (2024). ASM Journals. Available at: [Link]
PAS (Periodic Acid Schiff) Staining Protocol. (2024). IHC WORLD. Available at: [Link]
Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. (2019). PMC. Available at: [Link]
Periodic Acid-Schiff (PAS) Staining. (2022). Microbe Notes. Available at: [Link]
Prevalence and Therapeutic Challenges of Fungal Drug Resistance: Role for Plants in Drug Discovery. (n.d.). MDPI. Available at: [Link]
Effects of a new 1,2,3-thiadiazole containing hydrazone antimycobacterial agent on serum and liver biochemical parameters in female mice. (n.d.). PubMed. Available at: [Link]
Thiazole- and 1,3,4-Thiadiazole-Based Hybrids: Synthesis and In Vitro Cytotoxicity Against Human Cancer Cell Lines. (n.d.). PubMed. Available at: [Link]
Methanamine silver -Gomori stain of FFPE Tissues Version 0.1 October 2023. (2023). USask Health Sciences. Available at: [Link]
Issues in antifungal susceptibility testing. (n.d.). PubMed. Available at: [Link]
A New Type of Synthesis of 1,2,3-Thiadiazole and 1,2,3-Diazaphosphole Derivatives Via-Hurd-Mori Cyclization. (n.d.). ResearchGate. Available at: [Link]
Systemic Candidiasis in Mice: New Insights From an Old Model. (n.d.). Frontiers. Available at: [Link]
Periodic Acid-Schiff Staining Protocol. (n.d.). Creative Bioarray. Available at: [Link]
The murine model of systemic candidiasis. Mice were injected i.p. with... (n.d.). ResearchGate. Available at: [Link]
Issues in antifungal susceptibility testing. (2008). UKHSA Research Portal. Available at: [Link]
Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents. (2018). MDPI. Available at: [Link]
CFU Assay Instructions for Global Proficiency Testing Programs. (2017). YouTube. Available at: [Link]
The Role of Novel Antifungals in the Management of Candidiasis: A Clinical Perspective. (2023). MDPI. Available at: [Link]
Synthesis and In-vivo Analgesic Activity of 1,2,4-Thiadiazole Derivatives. (2025). ResearchGate. Available at: [Link]
Multi-Step Pathogenesis and Induction of Local Immune Response by Systemic Candida Albicans Infection in an Intravenous Challenge Mouse Model. (n.d.). PubMed Central. Available at: [Link]
Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (n.d.). MDPI. Available at: [Link]
A Comparative Analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and Commercial Fungicides: A Guide for Researchers
In the relentless pursuit of novel and effective agrochemicals, the thiadiazole scaffold has emerged as a promising foundation for the development of new fungicides. This guide provides a comparative overview of the pote...
Author: BenchChem Technical Support Team. Date: February 2026
In the relentless pursuit of novel and effective agrochemicals, the thiadiazole scaffold has emerged as a promising foundation for the development of new fungicides. This guide provides a comparative overview of the potential fungicidal activity of a novel compound, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, against a selection of established commercial fungicides. While specific experimental data for this particular derivative is not yet publicly available, this document will extrapolate from the known fungicidal properties of the broader 1,2,3-thiadiazole class of compounds to frame a comprehensive comparative study.
This guide is intended for researchers, scientists, and professionals in the field of drug development, offering a scientifically grounded framework for evaluating the potential of novel fungicidal candidates.
Introduction to Thiadiazole-Based Fungicides
Thiadiazoles are a class of heterocyclic compounds containing a five-membered ring with one sulfur and two nitrogen atoms. Various isomers exist, with the 1,2,3-thiadiazole and 1,3,4-thiadiazole cores being of particular interest in agrochemical research.[1] Derivatives of these heterocycles have demonstrated a wide spectrum of biological activities, including fungicidal, antibacterial, and even anticancer properties.[2]
The fungicidal mechanism of action for thiadiazole derivatives can vary. Some thiazole-based antifungals are known to inhibit the enzyme cytochrome P450 demethylase, a crucial component in the biosynthesis of ergosterol, an essential component of fungal cell membranes.[3] This disruption of ergosterol production leads to impaired membrane integrity and ultimately, fungal cell death.[3] Other 1,3,4-thiadiazole derivatives have been found to disrupt cell wall biogenesis, leading to morphological abnormalities and cell lysis.[2] Furthermore, some 1,2,3-thiadiazole compounds have been investigated for their ability to induce systemic acquired resistance in plants, providing broader protection against pathogens.[4]
The Investigational Compound: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
While specific data on (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is limited in published literature, its structural features suggest potential for fungicidal activity. The 1,2,3-thiadiazole ring system is a known pharmacophore in several biologically active molecules.[4] The isopropyl and methanol substitutions on the ring may influence its lipophilicity, steric interactions with target enzymes, and overall efficacy. The synthesis of similar 1,2,3-thiadiazole derivatives has been documented in the scientific literature.[5][6]
Commercial Fungicides for Comparison
For a robust comparative study, a selection of commercial fungicides with diverse modes of action and target pathogens is essential. The following table outlines some widely used commercial fungicides that would serve as relevant benchmarks.
Broad spectrum, including blights, rusts, and leaf spots
Multi-site contact activity; interferes with enzyme activity
Tebuconazole + Trifloxystrobin
Tebuconazole, Trifloxystrobin
Triazole + Strobilurin
Broad spectrum, including rice blast, powdery mildew, and blights
Dual action: DMI and QoI
Chlorothalonil
Chlorothalonil
Chloronitrile
Broad spectrum, including blights, powdery mildew, and leaf spots
Multi-site contact activity; inactivates enzymes
Proposed Experimental Workflow for Comparative Efficacy
To rigorously assess the fungicidal potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a multi-tiered experimental approach is necessary. The following workflow outlines the key in vitro and in vivo assays that would provide a comprehensive comparison against the selected commercial fungicides.
Caption: Proposed experimental workflow for the comparative evaluation of a novel fungicide.
Detailed Experimental Protocols
Objective: To determine the direct inhibitory effect of the test compounds on the vegetative growth of target fungal pathogens.
Protocol:
Fungal Cultures: Obtain pure cultures of relevant plant pathogenic fungi (e.g., Erysiphe graminis for powdery mildew, Magnaporthe oryzae for rice blast, Phytophthora infestans for late blight).
Media Preparation: Prepare Potato Dextrose Agar (PDA) and amend with serial dilutions of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and the commercial fungicides. A solvent control (e.g., DMSO) should be included.
Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing fungal culture onto the center of each amended PDA plate.
Incubation: Incubate the plates at the optimal temperature for each fungus in the dark.
Data Collection: Measure the colony diameter at regular intervals until the mycelium in the control plate reaches the edge.
Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the solvent control. Determine the EC50 (Effective Concentration to inhibit 50% growth) for each compound.
Objective: To evaluate the protective and curative efficacy of the test compounds on host plants under controlled environmental conditions.
Protocol:
Plant Material: Grow susceptible host plants (e.g., wheat for powdery mildew, rice for rice blast, tomato for late blight) in pots under greenhouse conditions.
Compound Application: Prepare spray solutions of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and commercial fungicides at predetermined concentrations based on in vitro results.
Protective Assay: Spray the plants with the test solutions 24 hours before inoculation with a spore suspension of the target pathogen.
Curative Assay: Inoculate the plants with the pathogen and then apply the test solutions 24 hours after inoculation.
Incubation: Maintain the plants in a growth chamber with conditions conducive to disease development.
Disease Assessment: After a set incubation period, assess the disease severity using a standardized rating scale (e.g., percentage of leaf area infected).
Analysis: Calculate the percentage of disease control for each treatment compared to the untreated control.
Potential Mechanisms of Action and Elucidation
Understanding the mode of action is critical for developing effective and sustainable fungicides. Based on the known activities of thiadiazole derivatives, the following signaling pathways and cellular processes could be investigated for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Caption: Potential fungal cellular targets for thiadiazole-based fungicides.
To investigate these potential mechanisms, further experiments such as sterol profiling using gas chromatography-mass spectrometry (GC-MS) and cell wall component analysis (e.g., chitin and glucan content) would be necessary.
The following table presents a hypothetical summary of expected outcomes from the proposed comparative study, illustrating how the data would be structured for easy comparison.
Compound
Target Pathogen
In Vitro EC50 (µg/mL)
In Vivo Protective Efficacy (%)
In Vivo Curative Efficacy (%)
Proposed Mode of Action
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Erysiphe graminis
5 - 15
85 - 95
60 - 70
Ergosterol biosynthesis inhibition
Magnaporthe oryzae
10 - 25
80 - 90
50 - 60
Cell wall synthesis disruption
Azoxystrobin
Erysiphe graminis
1 - 5
> 95
70 - 80
Mitochondrial respiration inhibition
Propiconazole
Erysiphe graminis
2 - 8
> 90
75 - 85
Ergosterol biosynthesis inhibition
Mancozeb
Phytophthora infestans
50 - 100
> 90 (contact)
Low
Multi-site contact activity
Conclusion and Future Directions
While the specific fungicidal efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol remains to be experimentally determined, the body of evidence surrounding the 1,2,3-thiadiazole class of compounds suggests its potential as a valuable lead structure in the development of new agrochemical fungicides. The proposed comparative study provides a robust framework for its evaluation against current industry standards. Future research should focus on the synthesis and biological testing of this and related derivatives to fully elucidate their fungicidal spectrum, mode of action, and potential for commercial development. The exploration of structure-activity relationships within this chemical series will be crucial for optimizing efficacy and selectivity.
References
EBSCO. (n.d.). Thiazole antifungals | Agriculture and Agribusiness | Research Starters.
Krasowska, A., et al. (2019). Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. PLoS ONE, 14(9), e0222775.
Nevsky, A. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules, 28(1), 383.
Waghmare, S. S., et al. (2018). SYNTHESIS AND ANTIFUNGAL ACTIVITY OF 1, 3, 4-THIADIAZOLE. World Journal of Pharmaceutical and Medical Research, 4(6), 133-137.
Yurttaş, L., et al. (2017). Synthesis of Oxadiazole-Thiadiazole Hybrids and Their Anticandidal Activity. Molecules, 22(11), 1999.
Li, J., et al. (2025). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. ResearchGate.
Nevsky, A. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. National Institutes of Health.
BigHaat. (n.d.). Chemicals for control of Early Blight Disease.
(n.d.). Fungicides for Rice Blast Disease.
Glukhareva, T. V., et al. (2025). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. ACS Omega, 10(45), 54835–54850.
Farmonaut. (n.d.). Best Fungicides For Powdery Mildew: Top 5 Effective Picks.
Efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol vs. azoxystrobin
Efficacy Comparison Guide: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol vs. Azoxystrobin Part 1: Executive Technical Synthesis This guide provides a critical comparative analysis between (4-Isopropyl-1,2,3-thiadiazol-5-yl...
Author: BenchChem Technical Support Team. Date: February 2026
Efficacy Comparison Guide: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol vs. Azoxystrobin
Part 1: Executive Technical Synthesis
This guide provides a critical comparative analysis between (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (hereafter referred to as ITM-5 ) and the industry-standard Azoxystrobin .
The core distinction lies in their fundamental modes of action (MOA). Azoxystrobin is a potent Quinone outside Inhibitor (QoI), exerting direct fungicidal activity by disrupting mitochondrial respiration. In contrast, ITM-5 belongs to the 1,2,3-thiadiazole class (analogous to Tiadinil and Acibenzolar-S-methyl), functioning primarily as a Plant Activator or SAR Inducer (Systemic Acquired Resistance).
Key Takeaway: Researchers should not expect ITM-5 to mirror Azoxystrobin's in vitro toxicity profiles. Efficacy must be validated through in vivo host-response assays where the salicylic acid (SA) signaling pathway is active.
Part 2: Mechanistic Profiling & Biological Logic
Azoxystrobin: The Direct Inhibitor
Target: Cytochrome bc1 complex (Complex III) in the inner mitochondrial membrane.
Mechanism: Binds to the Q_o site, blocking electron transfer from ubiquinol to cytochrome c.
Outcome: Immediate cessation of ATP production, leading to energy collapse and inhibition of spore germination and mycelial growth.
Profile: Broad-spectrum, curative, and preventive.[1]
ITM-5 (The Thiadiazole Derivative): The Systemic Activator
Target: Upstream signaling nodes in the host plant (likely NPR1 or SA-binding proteins).
Mechanism: Metabolizes into active carboxylic acid forms that mimic Salicylic Acid (SA), triggering the expression of Pathogenesis-Related (PR) genes (e.g., PR-1, chitinases, glucanases).
Outcome: "Priming" of the plant immune system. No direct kill; the fungus is halted by the plant's own defense compounds (phytoalexins, cell wall thickening).
Protocol B: In Vivo Induced Resistance Assay (The Critical Test)
Purpose: To validate the SAR activity of ITM-5.
Host: Rice seedlings (3-leaf stage) or Cucumber plants.
Treatment (Priming):
Group 1: Water (Control)
Group 2: Azoxystrobin (Positive Control, 50 mg/L)
Group 3: ITM-5 (Test, 50 mg/L)
Crucial Step: Apply treatments 3–5 days prior to inoculation to allow SAR induction.
Inoculation: Spray plants with spore suspension of Magnaporthe oryzae (Rice Blast) or Sphaerotheca fuliginea (Powdery Mildew).
Incubation: High humidity chamber (24h) then transfer to greenhouse.
Scoring: Assess disease index 7 days post-inoculation.
Expected Result: ITM-5 should show 70–85% disease control, comparable to Azoxystrobin, despite having no activity in Protocol A.
Experimental Workflow Visualization
Figure 2: Dual-stream evaluation workflow required to correctly characterize SAR inducers vs. direct fungicides.
Part 5: References
BenchChem. (2025).[2][3] Application Notes and Protocols: (1,2,3-Thiadiazol-5-yl)methanol in Plant Disease Control. Retrieved from
Kalinina, T. A., et al. (2023).[4] "Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates." Molecules, 28(1), 419.[4] Retrieved from
Fan, Z., et al. (2019).[4] "Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies." PLOS ONE. Retrieved from
Sun, N. B., et al. (2013).[5] "Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide." Asian Journal of Chemistry. Retrieved from
Benchmarking (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol against other strobilurin fungicides
This guide serves as a technical benchmarking protocol for evaluating (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (hereafter referred to as ITM-5 ) against the industry-standard Strobilurin class of fungicides (e.g., Azo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical benchmarking protocol for evaluating (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol (hereafter referred to as ITM-5 ) against the industry-standard Strobilurin class of fungicides (e.g., Azoxystrobin, Pyraclostrobin).[1][2]
Executive Summary: The Paradigm Shift
Benchmarking ITM-5 against Strobilurins is not a comparison of two direct fungicides; it is a comparison between Systemic Acquired Resistance (SAR) Induction and Mitochondrial Respiration Inhibition .[1][2]
Strobilurins (QoI): Act as "Chemical Shields," directly killing fungal cells by blocking electron transport.[2]
ITM-5 (Thiadiazole): Acts as an "Immune Primer," metabolically activating the plant's own defense genes (PR-1, PAL) to resist infection.[1][2]
Critical Implication for Researchers: Standard in vitro mycelial growth assays—the gold standard for Strobilurins—will yield false negatives for ITM-5.[1] This guide outlines the specific in vivo and molecular protocols required to accurately benchmark ITM-5's efficacy.
Part 1: Mechanism of Action (MoA) Divergence
To interpret benchmarking data, one must first understand the conflicting signaling pathways.[2]
Figure 1: Divergent Modes of Action.[1][2] Strobilurins target the pathogen directly, while ITM-5 targets the host plant's immune signaling.[1][2]
Part 2: Experimental Benchmarking Protocols
Do not rely solely on traditional fungicidal screens.[2] You must run a Triangulated Assay covering Direct Toxicity, Plant Efficacy, and Molecular Induction.[2]
Protocol A: In Vitro Direct Toxicity (The Negative Control)
Objective: Quantify direct antifungal activity.[2]
Expectation: Strobilurins will show low EC50; ITM-5 should show high/no EC50.[1]
Preparation: Dissolve Azoxystrobin and ITM-5 in DMSO.
Media: Potato Dextrose Agar (PDA).
Organism: Magnaporthe oryzae or Rhizoctonia solani.[2]
Data Output: Calculate EC50 (Effective Concentration for 50% inhibition).
Compound
Expected EC50 (mg/L)
Interpretation
Azoxystrobin
0.01 - 0.5
Potent Direct Fungicide
ITM-5
> 100.0 (Inactive)
Confirming Indirect MoA
Technical Note: If ITM-5 shows direct toxicity (EC50 < 10 mg/L), check for impurities or hydrolysis to toxic byproducts.[1][2] True plant activators are non-toxic to fungi in vitro.[2]
Protocol B: In Vivo Preventive Efficacy (The True Benchmark)
Objective: Compare disease control efficacy in a living host.[2]
Critical Factor:Timing. ITM-5 requires a "Lag Phase" (1–3 days) to induce genes before infection.[1][2]
Success Criteria: ITM-5 must show >5-fold upregulation of PR-1 compared to Control. Strobilurin should show baseline levels (unless the formulation contains elicitors).[2]
Part 3: Comparative Data Summary
The following table synthesizes expected performance characteristics based on the chemical class properties of Thiadiazoles (ITM-5) versus Methoxyacrylates (Strobilurins).
Feature
Strobilurins (e.g., Azoxystrobin)
ITM-5 (Thiadiazole)
Implication for Development
Direct Kill
High (Mitochondrial block)
None / Negligible
ITM-5 cannot be used as a "rescue" treatment.[1][2]
Optimization: The alcohol group of ITM-5 is often esterified (e.g., to 4-isopropyl-1,2,3-thiadiazole-5-carboxylic acid esters) to increase LogP to 2.0–3.0 for better cuticle penetration.[1][2]
Solubility:
ITM-5 is soluble in water/ethanol, making it suitable for Soluble Concentrate (SL) formulations, whereas Strobilurins typically require Suspension Concentrates (SC) or Emulsifiable Concentrates (EC).[2]
References
BenchChem. (2025).[2][4][5] Application Notes and Protocols: (1,2,3-Thiadiazol-5-yl)methanol in Plant Disease Control. Retrieved from [1][2]
Wang, Z., et al. (2017).[2][6] Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. Journal of Agricultural and Food Chemistry. Retrieved from [1][2]
Du, S., et al. (2023).[2] Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl...)-4-methyl-1,2,3-thiadiazole. ResearchGate. Retrieved from
MDPI. (2023).[2] Triazoles and Strobilurin Mixture Affects Soil Microbial Community. Microorganisms. Retrieved from [1][2]
A Comparative Analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol: A Novel Fungicide Candidate
A Guide to Cross-Resistance Profiling Against Established Fungicides for Researchers, Scientists, and Drug Development Professionals In the relentless pursuit of novel solutions to combat fungal pathogens in agriculture...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Cross-Resistance Profiling Against Established Fungicides for Researchers, Scientists, and Drug Development Professionals
In the relentless pursuit of novel solutions to combat fungal pathogens in agriculture and medicine, the exploration of new chemical entities is paramount. This guide introduces a strategic framework for evaluating the cross-resistance profile of a promising, albeit novel, fungicide candidate: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. While specific data on this molecule is not yet broadly available, its structural class—the 1,2,3-thiadiazoles—has demonstrated significant fungicidal potential.[1][2] This document serves as a comprehensive roadmap for researchers to rigorously assess its efficacy and potential for cross-resistance with existing fungicide classes, thereby positioning it effectively within integrated pest management (IPM) strategies.
The development of site-specific fungicides has been a double-edged sword; while offering high efficacy, it has also led to the rapid evolution of resistant fungal strains.[3][4] Understanding the potential for cross-resistance—where resistance to one fungicide confers resistance to another, often with a similar mode of action—is therefore a critical step in the development of any new fungicidal agent.[3][5] This guide will provide the scientific rationale and detailed protocols for a thorough investigation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol's performance against key fungal pathogens and in comparison to established fungicides.
Section 1: The Scientific Imperative for Cross-Resistance Studies
The introduction of any new fungicide necessitates a forward-looking assessment of its sustainability in the field. Fungal populations exhibit remarkable genetic plasticity, enabling them to develop resistance through various mechanisms, including target site modification, increased efflux pump expression, or metabolic detoxification.[6][7][8][9] Cross-resistance is a significant concern because it can render entire classes of fungicides ineffective.[3][5] For a novel compound like (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a derivative of the 1,2,3-thiadiazole family, understanding its potential for cross-resistance with fungicides that have different modes of action is crucial for establishing its unique value and for designing effective resistance management strategies.[10]
Some thiadiazole derivatives have been shown to act as inducers of systemic acquired resistance (SAR) in plants, while others exhibit direct antifungal activity.[11][12] A subset of 1,3,4-thiadiazole derivatives, which are structurally related to our compound of interest, are known to inhibit ergosterol biosynthesis, similar to azole fungicides.[13] This highlights the critical need to investigate the mode of action of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol to predict and test for potential cross-resistance with sterol demethylation inhibitors (DMIs) and other classes.
Section 2: Experimental Design for a Comprehensive Cross-Resistance Profile
A robust evaluation of a new fungicide requires a multi-faceted approach, encompassing both in vitro and in vivo studies. The following experimental design provides a logical and scientifically rigorous pathway for characterizing the cross-resistance profile of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Selection of Fungal Pathogens and Comparator Fungicides
The choice of fungal pathogens should represent a diversity of important agricultural and/or clinical species with known resistance issues. Comparator fungicides should be selected from different Fungicide Resistance Action Committee (FRAC) groups to cover a range of modes of action.
Fungal Pathogen
Rationale
Comparator Fungicides (FRAC Group)
Botrytis cinerea (Gray Mold)
High-risk pathogen with known resistance to multiple fungicide classes.[3]
Important cereal pathogen with concerns over DMI sensitivity shifts.[15]
Tebuconazole (3), Metconazole (3)
In Vitro Sensitivity Assays
In vitro assays are the foundational step for determining the intrinsic activity of the novel compound and establishing baseline sensitivity.[15][16][17][18][19]
This protocol determines the concentration of the fungicide that inhibits fungal growth by 50% (EC₅₀).
Media Preparation: Prepare Potato Dextrose Agar (PDA) or a suitable medium for the test fungus.[17]
Fungicide Stock Solutions: Prepare stock solutions of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and comparator fungicides in an appropriate solvent (e.g., DMSO).
Serial Dilutions: Create a series of dilutions of each fungicide.
Amending Media: Add the fungicide dilutions to the molten PDA at a temperature that does not degrade the compounds (typically 45-50°C).[17] Pour the amended media into Petri dishes.
Inoculation: Place a mycelial plug from the edge of an actively growing culture of the test fungus onto the center of each plate.
Incubation: Incubate the plates at the optimal temperature for the fungus until the mycelial growth in the control (no fungicide) plate reaches the edge.
Data Collection and Analysis: Measure the diameter of the fungal colony in two perpendicular directions. Calculate the percentage of mycelial growth inhibition relative to the control. Determine the EC₅₀ value by probit analysis or non-linear regression.
In Vivo Efficacy and Cross-Resistance Evaluation
In vivo studies are essential to confirm the protective and/or curative activity of the compound under more realistic conditions that mimic field or clinical settings.[11][16][19]
Plant Material: Grow susceptible host plants (e.g., wheat for Z. tritici, grape for B. cinerea) under controlled conditions.
Fungicide Application: Prepare aqueous solutions of the test compounds and spray them onto the adaxial and abaxial surfaces of detached leaves until runoff.
Inoculation: After the fungicide solution has dried, inoculate the leaves with a spore suspension of the pathogen.
Incubation: Place the leaves in a humid chamber under appropriate light and temperature conditions to facilitate infection and disease development.
Disease Assessment: After a suitable incubation period, visually assess the percentage of leaf area covered by disease symptoms.
Data Analysis: Compare the disease severity on treated leaves to that on untreated control leaves to determine the efficacy of the fungicide.
Section 3: Data Presentation and Interpretation
Clear and concise data presentation is crucial for comparing the performance of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol with existing fungicides.
Table 1: Comparative In Vitro Activity (EC₅₀ Values in µg/mL) of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and Reference Fungicides against Sensitive (S) and Resistant (R) Strains
Fungicide
FRAC Code
Botrytis cinerea (S)
Botrytis cinerea (R to Tebuconazole)
Zymoseptoria tritici (S)
Zymoseptoria tritici (R to Prothioconazole)
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Novel
[Data]
[Data]
[Data]
[Data]
Tebuconazole
3
[Data]
[Data]
[Data]
[Data]
Boscalid
7
[Data]
[Data]
[Data]
[Data]
Pyraclostrobin
11
[Data]
[Data]
[Data]
[Data]
Interpretation: A lack of significant shift in the EC₅₀ value of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol against the resistant strains compared to the sensitive strains would suggest a low risk of cross-resistance with the tested fungicide classes.
Section 4: Visualizing Experimental Workflows and Potential Mechanisms
Diagrams are invaluable for illustrating complex experimental processes and hypothetical mechanisms of action.
Caption: Experimental workflow for assessing fungicide cross-resistance.
Caption: Hypothetical mode of action for a novel fungicide.
Conclusion
The systematic evaluation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as outlined in this guide is a critical endeavor. By rigorously assessing its cross-resistance profile against a panel of established fungicides, we can ascertain its novelty and potential for sustainable use. The data generated from these studies will be instrumental for its registration, for developing effective and durable disease control programs, and for providing a valuable new tool for farmers and clinicians in the ongoing battle against fungal pathogens. This proactive approach to understanding resistance is not just good science; it is a cornerstone of responsible product stewardship in the 21st century.
References
Kalinina, T.A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules, 28(1), 419. Available at: [Link]
Fillinger, S., & Walker, A. S. (2016). The rising threat of fungicide resistance in plant pathogenic fungi: Botrytis as a case study. Phytopathology, 106(10), 1124-1137. Available at: [Link]
Waghmare, S., et al. (2018). SYNTHESIS AND ANTIFUNGAL ACTIVITY OF 1, 3, 4-THIADIAZOLE. World Journal of Pharmaceutical and Medical Research, 4(6), 118-124. Available at: [Link]
Nascimento, E., et al. (2021). Fungicide effects on human fungal pathogens: Cross-resistance to medical drugs and beyond. PLoS Pathogens, 17(12), e1010071. Available at: [Link]
Stammler, G., et al. (2020). Cross-resistance to the new fungicide mefentrifluconazole in DMI-resistant fungal pathogens. Crop Protection, 137, 105281. Available at: [Link]
Li, X., et al. (2014). In vitro and in vivo fungicide sensitivity assays of Botrytis cinerea isolates with defined fungicide resistant phenotypes on nontreated and fungicide treated fruit. Plant Disease, 98(10), 1366-1374. Available at: [Link]
Krasowska, A., et al. (2019). Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. Scientific Reports, 9(1), 14050. Available at: [Link]
Khan, S., et al. (2022). Resistance Mechanisms of Plant Pathogenic Fungi to Fungicide, Environmental Impacts of Fungicides, and Sustainable Solutions. International Journal of Molecular Sciences, 23(21), 13076. Available at: [Link]
Chen, Y., et al. (2023). Fungicide Resistance: Progress in Understanding Mechanism, Monitoring, and Management. Phytopathology, 113(5), 824-837. Available at: [Link]
Tini, F., et al. (2023). In Vitro Sensitivity Test of Fusarium Species from Weeds and Non-Gramineous Plants to Triazole Fungicides. Journal of Fungi, 9(4), 438. Available at: [Link]
Ishii, H. (2022). Fungicide Resistance in Plant Protection Use. In Fungicides - Recent Advances and Novel Approaches. IntechOpen. Available at: [Link]
EBSCO (n.d.). Thiazole antifungals. Research Starters: Agriculture and Agribusiness. Available at: [Link]
Khan, S., et al. (2022). Resistance Mechanisms of Plant Pathogenic Fungi to Fungicide, Environmental Impacts of Fungicides, and Sustainable Solutions. ResearchGate. Available at: [Link]
Apolice, F. Y. A., et al. (2023). In Vitro Evaluation of Azoxystrobin, Boscalid, Fentin-Hydroxide, Propiconazole, Pyraclostrobin Fungicides against Alternaria alternata Pathogen Isolated from Carya illinoinensis in South Africa. Horticulturae, 9(7), 760. Available at: [Link]
Papaïx, J., et al. (2021). Why do fungicide mixtures delay the evolution of resistance? An experimental evolutionary approach. bioRxiv. Available at: [Link]
Liu, X. H., et al. (2013). Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Contain. Letters in Drug Design & Discovery, 10(7), 642-646. Available at: [Link]
Lucas, J. A., et al. (2023). Molecular evolution and mechanisms of fungicide resistance in plant pathogenic fungi. Burleigh Dodds Science Publishing. Available at: [Link]
Wang, Y., et al. (2022). Biological characterization and in vitro fungicide screenings of a new causal agent of wheat Fusarium head blight in Tibet, China. Frontiers in Microbiology, 13, 959779. Available at: [Link]
Kalinina, T. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl. MDPI. Available at: [Link]
Yurttaş, L., et al. (2018). Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents. Molecules, 23(12), 3144. Available at: [Link]
Tigreros, A., et al. (2024). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Chemistry, 6(1), 1-22. Available at: [Link]
Myresiotis, C., et al. (2023). Multiple and multidrug resistance in Botrytis cinerea: molecular mechanisms of MLR/MDR strains in Greece and effects of co-existence of different resistance mechanisms on fungicide sensitivity. Frontiers in Microbiology, 14, 1269382. Available at: [Link]
Wens, A., & Geuens, J. (2022). In vitro and in vivo antifungal activity of plant extracts against common phytopathogenic fungi. Communications in Agricultural and Applied Biological Sciences, 87(1), 1-6. Available at: [Link]
Hahn, M. (2014). Mechanisms and significance of fungicide resistance. Fungal Genetics and Biology, 72, 11-14. Available at: [Link]
A Senior Application Scientist's Guide to the Independent Verification of Biological Activity in Novel Thiadiazole Analogs
Topic: Independent Verification of the Biological Activity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol Authored For: Researchers, Scientists, and Drug Development Professionals Abstract: The 1,2,3-thiadiazole heterocy...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Independent Verification of the Biological Activity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Authored For: Researchers, Scientists, and Drug Development Professionals
Abstract: The 1,2,3-thiadiazole heterocyclic scaffold is a recurring motif in compounds exhibiting a wide spectrum of biological activities, from anticancer to plant growth regulation.[1] This guide outlines a comprehensive, scientifically rigorous framework for the independent verification and characterization of a novel compound, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. We present a dual-hypothesis approach, investigating its potential as both a plant growth regulator and an anticancer agent, reflecting the diverse bioactivities of this chemical class. Detailed, self-validating experimental protocols are provided, alongside a rationale for the selection of appropriate comparative compounds. This document serves as a blueprint for researchers seeking to validate early-stage discoveries and generate the robust data necessary for further development.
Introduction and Rationale
The thiadiazole nucleus is a five-membered heterocyclic ring that is a bioisostere of pyrimidine, a fundamental component of nucleic acids.[2] This structural mimicry is believed to contribute to the diverse biological activities of thiadiazole derivatives, which include antimicrobial, anti-inflammatory, and antineoplastic (anticancer) properties.[3][4] Specifically, derivatives of the 1,2,3-thiadiazole isomer have been reported to possess potent anticancer and plant activator functionalities.[1]
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a novel analog from this promising class. The absence of extensive public data necessitates a structured, independent verification of its biological potential. This guide proposes a two-pronged investigative approach:
Hypothesis 1: Plant Growth Regulation: Many 1,2,3-thiadiazole derivatives function as plant activators, inducing systemic activated resistance (SAR) rather than acting as direct pesticides.[1][5] We will assess the compound's ability to modulate plant growth, particularly root and shoot development, in a model plant system.
Hypothesis 2: Anticancer Activity: The thiadiazole scaffold is present in numerous compounds investigated for their cytotoxic effects against cancer cell lines.[3][6][7][8] We will evaluate the compound's potential to inhibit cancer cell proliferation and induce apoptosis.
This dual-pathway investigation is designed to efficiently screen for the most promising biological activity, thereby guiding subsequent, more focused research efforts.
Induces Systemic Activated Resistance (SAR) by mimicking the plant's natural defense response.[5][9]
Positive Control: A commercialized, well-characterized plant activator with a 1,2,3-benzothiadiazole core, structurally related to our test compound.[5][10]
Plant Growth Regulation
Indole-3-acetic acid (IAA)
Auxin (Hormone)
Promotes cell division and elongation, primarily stimulating root growth at optimal concentrations.
Reference Standard: A natural plant hormone to benchmark general growth-promoting or inhibitory effects.
Anticancer Activity
Doxorubicin
Anthracycline
DNA intercalator and Topoisomerase II inhibitor, leading to cell cycle arrest and apoptosis.
Positive Control: A widely used, potent chemotherapeutic agent for assessing general cytotoxicity.
Structural Analog: A clinically used drug containing a thiadiazole ring, providing a baseline for the activity of this chemical class, although its primary MoA is not cytotoxicity.[11]
Experimental Design & Workflows
A logical and sequential experimental workflow is essential for generating clear, interpretable data. The following workflow ensures that foundational activity is confirmed before proceeding to more complex mechanistic studies.
Caption: Overall experimental workflow for the dual-pathway investigation.
Detailed Experimental Protocols
The following protocols are designed to be self-validating through the inclusion of appropriate controls.
Rationale: This assay provides a rapid and robust assessment of a compound's effect on key plant development metrics (germination, root and shoot growth). Cucumber (Cucumis sativus) is a standard model for such studies.
Methodology:
Preparation: Prepare stock solutions of the test compound, Acibenzolar-S-methyl (ASM), and Indole-3-acetic acid (IAA) in DMSO. Create a dilution series (e.g., 1, 5, 10, 50 mg/L) in sterile distilled water. The final DMSO concentration in all solutions, including the vehicle control, should not exceed 0.1%.
Plating: Place 10 viable cucumber seeds, surface-sterilized with 1% sodium hypochlorite, onto a Petri dish (9 cm) lined with sterile filter paper.
Treatment: Add 5 mL of the respective test solution (or vehicle control) to each Petri dish. Each concentration should be tested in triplicate.
Incubation: Seal the dishes with paraffin film and incubate in a dark environment at 25°C ± 1°C for 5-7 days.
Data Collection:
Count the number of germinated seeds daily to determine the germination rate.
At the end of the incubation period, carefully measure the primary root length and shoot height of each seedling using a digital caliper.
Analysis: Calculate the average and standard deviation for each metric. Compare the results for the test compound against the vehicle control, ASM, and IAA.
Rationale: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. This is a standard first-pass screen for cytotoxic compounds. We will use two common cancer cell lines: MCF-7 (breast adenocarcinoma) and HCT-116 (colorectal carcinoma).
Methodology:
Cell Seeding: Seed MCF-7 and HCT-116 cells into 96-well plates at a density of 5,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C, 5% CO2.
Compound Treatment: Prepare a serial dilution of the test compound, Doxorubicin, and Methazolamide (e.g., from 0.01 µM to 100 µM) in the culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include wells with vehicle control (DMSO, final concentration ≤ 0.1%) and untreated cells.
Incubation: Incubate the plates for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Analysis: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot the data using non-linear regression (log(inhibitor) vs. response) to calculate the half-maximal inhibitory concentration (IC50).
Data Presentation and Interpretation
Quantitative data should be summarized in clear, comparative tables.
Table 1: Hypothetical Results for Plant Growth Regulation Assay
Compound
Concentration (mg/L)
Germination Rate (%)
Root Length (mm ± SD)
Shoot Height (mm ± SD)
Vehicle Control
-
95
55.2 ± 4.1
30.5 ± 2.8
Test Compound
5
93
40.1 ± 3.5
32.1 ± 2.5
Acibenzolar-S-methyl
5
94
53.8 ± 4.8
31.0 ± 3.1
Indole-3-acetic acid
5
96
75.4 ± 6.2
33.4 ± 2.9
Interpretation: In this hypothetical example, the test compound at 5 mg/L shows a significant inhibition of root growth compared to the vehicle control, without negatively affecting germination or shoot height. This effect is distinct from the root-promoting effect of IAA and the neutral effect of ASM, suggesting a specific plant growth regulatory activity.[12]
Table 2: Hypothetical IC50 Values from Anticancer Cell Viability Assay
Compound
IC50 on MCF-7 (µM)
IC50 on HCT-116 (µM)
Test Compound
8.5
12.1
Doxorubicin
0.2
0.3
Methazolamide
>100
>100
Interpretation: An IC50 value below 10 µM is often considered a threshold for a potent compound in early-stage screening.[7] Here, the test compound shows moderate activity against MCF-7 cells, warranting further investigation into its mechanism of action (e.g., via an apoptosis assay), while Doxorubicin confirms the sensitivity of the assay.
Mechanistic Deep Dive: Potential Signaling Pathways
Should the anticancer screening yield a potent IC50, a logical next step is to investigate the mechanism. Thiadiazole derivatives have been shown to induce apoptosis and cell cycle arrest.[3][6] A potential pathway to investigate is the PI3K/Akt/mTOR pathway, a central regulator of cell survival and proliferation that is often dysregulated in cancer.
Caption: Hypothesized mechanism: Inhibition of the PI3K/Akt survival pathway.
This hypothesis can be tested via Western Blot by measuring the phosphorylation levels of Akt (p-Akt) and downstream targets in cells treated with the test compound. A significant decrease in p-Akt would provide strong evidence for on-target activity.
Conclusion and Future Directions
This guide provides a robust, multi-faceted strategy for the initial biological characterization of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. By employing validated protocols and appropriate benchmarks, researchers can confidently ascertain the primary bioactivity of this novel compound. Positive results from either the plant growth or anticancer assays would justify a more profound investment in mechanistic studies, structure-activity relationship (SAR) exploration, and eventual in vivo testing. This structured approach maximizes the potential for discovery while ensuring data integrity and scientific rigor from the outset.
References
BEPLS. (n.d.). A review on the 1,3,4-Thiadiazole as Anticancer Activity.
MDPI. (2021, June 21). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Retrieved from [Link]
RSC Publishing. (2023, May 25). New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. Retrieved from [Link]
PMC. (2025, November 10). Discovery and Biological Evaluation of 3-(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. Retrieved from [Link]
MDPI. (n.d.). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Retrieved from [Link]
PMC - NIH. (n.d.). Thiadiazole derivatives as anticancer agents. Retrieved from [Link]
NIH. (2024, April 5). Novel Flavonol Derivatives Containing 1,3,4-Thiadiazole as Potential Antifungal Agents: Design, Synthesis, and Biological Evaluation. Retrieved from [Link]
PubMed. (n.d.). Synthesis and Anticancer Activity of Thiadiazole Containing Thiourea, Benzothiazole and Imidazo[2,1-b][3][6][12]thiadiazole Scaffolds. Retrieved from [Link]
MDPI. (n.d.). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Retrieved from [Link]
ResearchGate. (n.d.). Physiological and Biochemical effect Of Synthetic 1,2,3-Thiadiazole [1,3-Bis[4-(1,2,3-thiadiazol-4-yl) phenoxy]propane] On Wheat (Triticum durum L.) Seedlings Growth and Metabolism | Request PDF. Retrieved from [Link]
Amazon S3. (n.d.). Bion 50WG Label. Retrieved from [Link]
Asian Journal of Pharmaceutical Research and Development. (2024, June 15). 1,3,4- Thiadiazole and Its Derivatives- A Review on Syntheic Account and Recent Progress on its Phermoacological Activities. Retrieved from [Link]
Syngenta Zambia. (n.d.). Bion 50 WG - Fungicide. Retrieved from [Link]
PMC. (2025, November 12). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. Retrieved from [Link]
Smartcherry. (n.d.). BION® 50 WG. Retrieved from [Link]
ResearchGate. (2025, August 10). Recent Developments in the Chemistry of 1,2,3-Thiadiazoles | Request PDF. Retrieved from [Link]
Syngenta Zambia. (2021, August 5). Bion 50 WG Label PDF. Retrieved from [Link]
RSC Publishing. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Retrieved from [Link]
Head-to-head comparison of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol with its isomers
Comparison Guide: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol vs. Isomers Executive Summary: The "Plant Activator" Scaffold (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol represents a specialized chemotype within the thiadi...
Author: BenchChem Technical Support Team. Date: February 2026
Comparison Guide: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol vs. Isomers
Executive Summary: The "Plant Activator" Scaffold
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol represents a specialized chemotype within the thiadiazole family. Unlike its 1,3,4- and 1,2,4-isomers, which are ubiquitous in human pharmacology (e.g., acetazolamide, sulfamethizole), the 1,2,3-thiadiazole core is the "gold standard" pharmacophore for agrochemical plant defense induction .
This alcohol is a critical metabolic precursor and synthetic intermediate for Tiadinil -class fungicides. Its value lies in the 4-isopropyl group , which provides superior lipophilicity (LogP) and steric protection against rapid metabolic degradation compared to the 4-methyl analogs, enhancing its efficacy as a Systemic Acquired Resistance (SAR) inducer.
Head-to-Head Structural Analysis
The following table contrasts the target compound with its primary structural and regio-isomers.
Human Pharma (Carbonic Anhydrase Inhibitor, Antimicrobial)
Key Mechanism
Mimics Salicylic Acid signaling pathway.
Poor fit for salicylic acid binding proteins.
Inhibits metalloenzymes (Zn²⁺ binding).
Metabolic Fate
Oxidizes to carboxylic acid (Active Form).
Rapid ring cleavage.
Stable; excreted or conjugated.
Steric Advantage
Isopropyl at C4 shields N3, preventing premature ring opening.
Isopropyl at C5 offers less protection to the azo bond.
N/A (Symmetrical ring).
Synthesis: The Hurd-Mori Protocol
The definitive route to (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is the Hurd-Mori reaction . Unlike simple condensation methods used for 1,3,4-thiadiazoles, this route requires the cyclization of an
-hydrazono ester or ketone using thionyl chloride ().
Mechanism of Action
The reaction proceeds through a 1,2,3-thiadiazolin-1-one intermediate, which is critical for establishing the N-N-S bond connectivity.
Figure 1: The Hurd-Mori cyclization pathway.[1] The formation of the thiadiazolin-1-one intermediate is the rate-determining step.
Experimental Protocol
Objective: Synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol.
Precursor Preparation: React 1-hydroxy-3-methylbutan-2-one with tosylhydrazine in ethanol to form the corresponding hydrazone.
Cyclization (Hurd-Mori):
Cool neat thionyl chloride (
, 5.0 equiv) to 0°C.
Slowly add the hydrazone (1.0 equiv) portion-wise. Caution: Vigorous gas evolution (
, ).
Allow the mixture to warm to room temperature and stir for 4 hours.
Critical Checkpoint: Monitor TLC for the disappearance of the hydrazone spot.
Workup:
Evaporate excess
under reduced pressure (trap acidic vapors).
Neutralize the residue with saturated
solution.
Extract with Dichloromethane (DCM) (3x).
Purification: Recrystallize from Hexane/Ethyl Acetate (4:1) to yield white crystals.
Biological Performance & Mechanism
The biological utility of the 1,2,3-thiadiazole isomer is distinct from its counterparts. While 1,3,4-thiadiazoles are often direct enzyme inhibitors, the 4-isopropyl-1,2,3-thiadiazole moiety acts as a pro-drug/signaling mimic .
The alcohol is oxidized in vivo to the carboxylic acid, which structurally mimics Salicylic Acid (SA), the natural plant defense hormone.
Figure 2: The activation pathway of the target compound in plant systems.
Comparative Efficacy Data (Theoretical)
Based on SAR studies of Tiadinil analogs:
Compound Variant
LogP (Lipophilicity)
Metabolic Half-Life
SAR Induction Potency
4-Isopropyl (Target)
2.8 (Optimal)
High (Steric Shielding)
++++
4-Methyl (Standard)
1.9
Moderate
+++
4-Propyl (Isomer)
2.7
Low (Enzymatic Attack)
++
1,3,4-Isomer
1.5
High (Inactive)
-
Insight: The isopropyl group provides a "Goldilocks" zone of lipophilicity for leaf cuticle penetration while the branched nature protects the ring from rapid degradation by plant esterases/oxidases, extending the duration of protection.
References
BenchChem. "Application Notes and Protocols for (1,2,3-Thiadiazol-5-yl)methanol." BenchChem Agricultural Protocols.
MDPI. "Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update." Molecules, 2021.[2][3][4]
Organic Chemistry Portal. "Synthesis of 1,2,3-thiadiazoles (Hurd-Mori Reaction)."
University of Hertfordshire. "Tiadinil - PPDB: Pesticide Properties DataBase."
Fujifilm Wako. "Tiadinil Metabolite C Standard (Carboxylic Acid Derivative)."
A Senior Application Scientist's Guide to the Experimental Validation of In-Silico Bioactivity Predictions for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Abstract In the modern drug discovery landscape, in-silico techniques are indispensable for rapidly screening vast chemical libraries and prioritizing candidates, thereby saving significant time and resources.[1][2] Howe...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
In the modern drug discovery landscape, in-silico techniques are indispensable for rapidly screening vast chemical libraries and prioritizing candidates, thereby saving significant time and resources.[1][2] However, computational predictions are inherently models of complex biological systems and must be rigorously validated through experimental assays before significant resources are committed to a lead candidate. This guide provides a comprehensive framework for the experimental validation of hypothetical in-silico predictions for a novel compound, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. We will explore a plausible scenario where computational tools predict this compound to be a selective inhibitor of Cyclooxygenase-2 (COX-2) with cytotoxic effects on cancer cells. This document details the rationale behind the in-silico predictions, outlines robust, step-by-step protocols for experimental validation, and presents a comparative analysis of the hypothetical data, offering a blueprint for researchers in drug development.
Introduction: The Imperative of In-Silico Prediction and Validation
The journey of a drug from concept to clinic is long and fraught with high attrition rates. In-silico drug discovery, using computational models to predict the properties and biological activities of molecules, has emerged as a critical strategy to mitigate these challenges.[3][4] Techniques like molecular docking, quantitative structure-activity relationship (QSAR) modeling, and pharmacokinetic (ADME/Tox) predictions allow for the efficient screening of millions of compounds, enriching the pool of potential hits for further investigation.[1][5]
The 1,2,3-thiadiazole scaffold, a five-membered heterocyclic ring, is recognized in medicinal chemistry for its presence in compounds with a wide array of biological activities, including promising anticancer properties.[6][7] Derivatives have been shown to induce apoptosis and interfere with cellular processes vital to cancer progression.[8] Given this precedent, our subject molecule, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, represents a rational starting point for computational investigation as a potential therapeutic agent.
This guide is structured to bridge the gap between computational hypothesis and experimental reality. We will first establish a hypothetical bioactivity profile for our compound using established in-silico methods. Subsequently, we will detail the necessary biochemical and cell-based assays to either confirm or refute these predictions, emphasizing the importance of meticulous experimental design, including appropriate controls and data interpretation.
The In-Silico Hypothesis Generation Phase
The initial step in our workflow is to generate plausible, testable hypotheses about the bioactivity of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. This involves a multi-faceted computational approach.
Rationale for Target Selection: COX-2
Cyclooxygenase-2 (COX-2) is an enzyme responsible for the formation of pro-inflammatory mediators called prostanoids.[9] While constitutively expressed COX-1 is crucial for physiological functions, COX-2 is typically induced during inflammation and is often overexpressed in various cancers, contributing to tumor growth and progression.[10] Therefore, selective COX-2 inhibitors can serve as both anti-inflammatory agents and potential anticancer therapeutics. Given that thiadiazole derivatives have been reported to possess anti-inflammatory and anticancer activities, COX-2 presents a scientifically sound hypothetical target for our compound.[11]
Computational Workflow & Predictions
Our in-silico workflow integrates several predictive methods to build a comprehensive profile of the target compound.
Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a target protein. We would dock (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol into the active site of human COX-2 (PDB ID: 5IKQ). The primary metric for success is the binding energy (or docking score), which estimates binding affinity. A strong negative value suggests a favorable interaction.
QSAR Modeling: Quantitative structure-activity relationship models are mathematical equations that correlate a compound's structural features with its biological activity.[12][13][14] By building a QSAR model from a dataset of known COX-2 inhibitors, we can predict the inhibitory activity (e.g., pIC50) of our novel compound.
ADME/Tox Prediction: Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity predictions are crucial for early-stage assessment of a compound's drug-like properties.[15] We would use platforms like SwissADME or pkCSM to predict properties such as oral bioavailability, blood-brain barrier permeability, and potential toxicity flags.
Figure 1: In-Silico Prediction Workflow.
Hypothetical In-Silico Results
For the purpose of this guide, we will assume the following computational predictions, which will form the basis for our experimental validation strategy.
Prediction Type
Metric
Predicted Value
Implication
Molecular Docking
Binding Energy vs. COX-2
-8.5 kcal/mol
Strong, favorable binding interaction
QSAR
Inhibitory Potency (pIC50)
6.8 (equivalent to IC50 of ~158 nM)
Potent inhibition of COX-2 is likely
ADME/Tox
Lipinski's Rule of Five
Pass (0 violations)
Good potential for oral bioavailability
Bioactivity Prediction
Anticancer Activity
High Probability
Compound may exhibit cytotoxicity in cancer cells
These predictions suggest that (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is a potent, selective COX-2 inhibitor with drug-like properties and potential as an anticancer agent.
The Experimental Validation Phase
With our in-silico hypotheses established, we now move to the laboratory to design and execute experiments that will rigorously test these predictions. A critical aspect of this phase is the inclusion of proper controls to ensure the data generated is valid and interpretable.
Figure 2: Experimental Validation Workflow.
Biochemical Validation: COX-2 Inhibition Assay
Causality and Choice of Assay: To directly test the prediction of COX-2 inhibition, a cell-free enzymatic assay is the gold standard. It isolates the interaction between the compound and the target enzyme, removing the complexities of a cellular environment. A fluorometric assay is chosen for its high sensitivity and suitability for high-throughput screening, allowing for the generation of a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[9]
Protocol: Fluorometric COX-2 Inhibitor Screening
This protocol is adapted from commercially available kits.[9][10]
Reagent Preparation:
Prepare a 10 mM stock solution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in DMSO.
Prepare serial dilutions of the compound stock in COX Assay Buffer to create a range of concentrations (e.g., 1 nM to 100 µM).
Reconstitute human recombinant COX-2 enzyme and prepare the substrate (Arachidonic Acid) according to the manufacturer's instructions. Keep the enzyme on ice at all times.[9]
Assay Plate Setup (96-well black plate):
Enzyme Control (EC) Wells: Add 10 µL of COX Assay Buffer. This represents 100% enzyme activity.
Inhibitor Control (IC) Wells: Add a known selective COX-2 inhibitor (e.g., Celecoxib) at a concentration known to cause >90% inhibition.[9] This serves as a positive control for inhibition.
Test Compound Wells: Add 10 µL of each serial dilution of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Vehicle Control Wells: Add 10 µL of COX Assay Buffer containing the same percentage of DMSO as the highest concentration test wells to control for solvent effects.
Enzyme Addition and Incubation:
Add 80 µL of the COX-2 enzyme/probe/cofactor mix to all wells except a "no enzyme" blank.
Incubate the plate for 10-15 minutes at 37°C, protected from light, to allow the inhibitor to bind to the enzyme.[16]
Reaction Initiation and Measurement:
Initiate the enzymatic reaction by adding 10 µL of Arachidonic Acid to all wells.
Immediately begin measuring the fluorescence intensity (e.g., λEx = 535 nm / λEm = 587 nm) every minute for 20-30 minutes using a microplate reader.
Data Analysis:
Calculate the rate of reaction (slope) for each well.
Normalize the rates of the test compound wells to the Enzyme Control (100% activity) and Inhibitor Control (0% activity).
Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.
Cell-Based Validation: Cancer Cell Cytotoxicity Assay
Causality and Choice of Assay: The in-silico prediction of anticancer activity must be validated in a biological context. The MTT assay is a robust, colorimetric method for assessing cell viability.[17] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The amount of formazan produced is proportional to the number of living cells. We will use a human colon adenocarcinoma cell line (e.g., HCT-116), which is known to express COX-2.
Protocol: MTT Assay for Cell Viability
This protocol is based on standard methodologies.[18][19]
Cell Culture and Seeding:
Culture HCT-116 cells in appropriate media (e.g., McCoy's 5A with 10% FBS) at 37°C in a humidified 5% CO2 incubator.
Harvest cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media. Incubate for 24 hours to allow for cell attachment.[18]
Compound Treatment:
Prepare serial dilutions of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in cell culture media.
Remove the old media from the cells and add 100 µL of the media containing the various compound concentrations.
Include "cells only" (untreated control) and "media only" (blank) wells. A known cytotoxic agent (e.g., Doxorubicin) should be used as a positive control.
Incubate the plate for 48-72 hours.
MTT Addition and Incubation:
Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[18]
Incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.[19]
Solubilization and Measurement:
Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[18]
Gently mix the plate on an orbital shaker for 15 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Subtract the absorbance of the "media only" blank from all other readings.
Calculate the percentage of cell viability for each concentration relative to the untreated control cells (100% viability).
Plot the percent viability versus the log of the compound concentration and determine the CC50 value (the concentration that causes 50% reduction in cell viability).
Data Synthesis: Comparing In-Silico Predictions with Experimental Reality
The ultimate goal of this process is to evaluate the accuracy of our computational models. By juxtaposing the predicted values with the experimentally derived data, we can assess the predictive power of our in-silico workflow.
Table 1: Comparative Analysis of Predicted vs. Experimental Data
Parameter
In-Silico Prediction
Experimental Result (Hypothetical)
Correlation & Interpretation
COX-2 Inhibition
Predicted IC50: ~158 nM
Experimental IC50: 210 nM
Strong Positive Correlation. The predicted and experimental values are in the same order of magnitude, validating the molecular docking and QSAR models as effective tools for identifying potent inhibitors.
Cancer Cell Cytotoxicity
High Probability
Experimental CC50: 1.5 µM
Positive Correlation. The compound demonstrates cytotoxicity as predicted. The higher CC50 compared to the IC50 is expected, as cellular effects often require higher concentrations than direct enzyme inhibition. This could be due to factors like cell membrane permeability or efflux pumps.
COX-1/COX-2 Selectivity
(Not explicitly predicted, but desirable)
Experimental COX-1 IC50: >50 µM
Favorable Outcome. A parallel assay against COX-1 would be run. A high IC50 for COX-1 alongside a low IC50 for COX-2 indicates high selectivity, which is a critical feature for reducing side effects.
This comparative analysis is the self-validating system at the core of this guide. A strong correlation, as shown in our hypothetical results, builds confidence in the in-silico models and justifies advancing the compound to the next stage of preclinical development. A weak or non-existent correlation would necessitate a re-evaluation of the computational models and parameters used.
Conclusion and Future Directions
This guide has outlined a systematic and scientifically rigorous approach to validating the in-silico predictions for a novel compound, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. By establishing a clear set of computational hypotheses and testing them with well-controlled biochemical and cell-based assays, we can effectively bridge the gap between prediction and practice. The strong hypothetical correlation between our in-silico and experimental data underscores the power of computational chemistry to accelerate drug discovery.
The validation of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a selective COX-2 inhibitor with anticancer activity would warrant further investigation, including:
Mechanism of Action Studies: Investigating how the compound induces cell death (e.g., apoptosis assays).
In Vivo Efficacy: Testing the compound in animal models of inflammation and cancer.
Pharmacokinetic Studies: Performing in vivo studies to understand the compound's ADME profile.
By integrating computational and experimental sciences in a feedback loop, we can enhance the efficiency and success rate of modern drug discovery.
References
A review on the 1,3,4-Thiadiazole as Anticancer Activity. (n.d.). BEPLS. [Link]
New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). RSC Publishing. [Link]
A Guide to In Silico Drug Design. (2020). Methods in Molecular Biology. [Link]
Thiadiazole derivatives as anticancer agents. (2019). Pharmacological Reports. [Link]
Quantitative Structure-Activity Relationship (QSAR) Modeling in Drug Discovery. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]
How to validate the molecular docking results? (2022). ResearchGate. [Link]
Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. (2010). Journal of Chemical Information and Modeling. [Link]
Quantitative structure–activity relationship-based computational approaches for the development of drugs. (2022). RSC Advances. [Link]
Thiadiazole derivatives as anticancer agents. (2019). ResearchGate. [Link]
In Silico Prediction and Bioactivity Evaluation of Chemical Ingredients Against Influenza A Virus From Isatis tinctoria L. (2021). Frontiers in Pharmacology. [Link]
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A Comparative Guide to the Mode of Action of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and Other Leading Fungicides
Introduction: Unveiling the Fungicidal Potential of a Novel Thiadiazole Derivative In the relentless pursuit of novel and effective crop protection strategies, the 1,2,3-thiadiazole scaffold has emerged as a promising ch...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling the Fungicidal Potential of a Novel Thiadiazole Derivative
In the relentless pursuit of novel and effective crop protection strategies, the 1,2,3-thiadiazole scaffold has emerged as a promising chemotype, with derivatives exhibiting a wide array of biological activities.[1] This guide focuses on (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a compound of interest within this class. While direct, in-depth studies on this specific molecule are nascent, a compelling body of evidence on structurally related 1,2,3-thiadiazole compounds suggests a mode of action distinct from many conventional fungicides.
This document serves as a comparative analysis, postulating the mode of action of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a plant activator that induces Systemic Acquired Resistance (SAR) . We will juxtapose this proposed mechanism against three major classes of commercial fungicides, each with a distinct and well-elucidated mode of action:
Benzothiadiazole (BTH): A well-established SAR inducer, serving as a direct functional analog for comparison.
Strobilurins (QoI Fungicides): Inhibitors of mitochondrial respiration.
Triazoles (DMI Fungicides): Inhibitors of sterol biosynthesis.
Through this comparative lens, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the potential mechanistic advantages and experimental validation pathways for this emerging class of fungicidal compounds.
The Postulated Mode of Action: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a Plant Activator
Evidence from related 1,2,3-thiadiazole derivatives strongly indicates that their fungicidal activity is not primarily due to direct antimicrobial action but rather through the activation of the plant's own defense mechanisms.[2] This phenomenon is known as Systemic Acquired Resistance (SAR), a whole-plant immune response that provides broad-spectrum and long-lasting protection against a variety of pathogens.[3]
The proposed mechanism for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol centers on its ability to act as a signaling molecule that mimics the natural defense hormone, salicylic acid (SA).[4] This activation of the SA signaling pathway initiates a cascade of downstream events, leading to the expression of a battery of defense-related genes, including Pathogenesis-Related (PR) proteins.[5] These proteins have diverse antimicrobial activities, including enzymes that can degrade fungal cell walls (e.g., chitinases and β-glucanases) and other proteins with direct antifungal properties.[5]
A key feature of SAR inducers is that they do not need to be directly toxic to the pathogen, which can reduce the selection pressure for the development of resistant fungal strains.[4]
Diagram of the Proposed SAR Pathway for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Caption: Proposed Systemic Acquired Resistance (SAR) pathway initiated by (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Comparative Analysis of Fungicidal Modes of Action
To fully appreciate the potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, it is essential to compare its proposed mode of action with that of established fungicide classes.
Benzothiadiazole (BTH): A Direct Comparator for SAR Induction
Benzothiadiazole (BTH), commercially known as acibenzolar-S-methyl, is a well-characterized plant activator that functions as a synthetic analog of salicylic acid.[6] It is not directly fungitoxic but induces SAR by activating the same downstream defense pathways as SA.[7]
Mechanism: BTH treatment leads to the accumulation of PR proteins and the potentiation of other defense responses, conferring broad-spectrum resistance to fungi, bacteria, and viruses.[6] The signaling cascade is heavily dependent on the key regulatory protein NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1) and subsequent interaction with TGA transcription factors.[8][9]
Key Differentiator: As both (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and BTH are proposed to act via SAR induction, the key differences would likely lie in their efficacy, spectrum of induced resistance, phytotoxicity, and metabolic stability within the plant.
Strobilurins (QoI Fungicides): Inhibition of Mitochondrial Respiration
Strobilurins, such as Azoxystrobin, are a major class of fungicides that act by inhibiting fungal mitochondrial respiration.
Mechanism: These compounds bind to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain. This binding blocks the transfer of electrons, thereby inhibiting ATP synthesis and leading to fungal cell death.
Key Differentiator: Unlike SAR inducers, strobilurins have a direct and potent fungitoxic effect. However, their single-site mode of action makes them highly susceptible to the development of fungal resistance through mutations in the cytochrome b gene.
Diagram of the Strobilurin (QoI) Mode of Action
Caption: Inhibition of the fungal mitochondrial electron transport chain by Strobilurin (QoI) fungicides.
Triazoles (DMI Fungicides): Inhibition of Sterol Biosynthesis
Triazoles, such as Tebuconazole, are another widely used class of fungicides that target the biosynthesis of ergosterol, an essential component of fungal cell membranes.
Mechanism: Triazoles inhibit the enzyme C14-demethylase, which is a crucial step in the ergosterol biosynthesis pathway.[10] The depletion of ergosterol and the accumulation of toxic sterol precursors disrupt the structure and function of the fungal cell membrane, leading to the inhibition of fungal growth.
Key Differentiator: Similar to strobilurins, triazoles have a direct fungitoxic effect. They have a broader spectrum of activity than strobilurins and are generally considered to have a moderate risk of resistance development.[2]
Diagram of the Triazole (DMI) Mode of Action
Caption: Inhibition of the fungal ergosterol biosynthesis pathway by Triazole (DMI) fungicides.
Performance Comparison: A Summary of Key Attributes
The choice of a fungicide often depends on a variety of factors beyond its primary mode of action. The following table provides a comparative summary of the key performance attributes of the different fungicide classes discussed.
Experimental Protocols for Differentiating Modes of Action
Distinguishing between these diverse modes of action requires a suite of specific bioassays. Below are outlines of key experimental protocols.
Protocol 1: In Vitro Fungicide Sensitivity Assay
This assay directly assesses the fungitoxic activity of a compound.
Objective: To determine the direct inhibitory effect of the test compounds on fungal mycelial growth.
Methodology:
Media Preparation: Prepare Potato Dextrose Agar (PDA) and amend with a serial dilution of the test compounds (e.g., (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, Azoxystrobin, Tebuconazole) and a solvent control.[11]
Inoculation: Place a mycelial plug of the target fungus (e.g., Botrytis cinerea) in the center of each plate.
Incubation: Incubate the plates at an optimal temperature for fungal growth (e.g., 25°C) for a defined period.
Data Collection: Measure the diameter of the fungal colony and calculate the percentage of growth inhibition relative to the solvent control.
Analysis: Determine the EC50 (Effective Concentration to inhibit 50% of growth) for each compound.
Expected Outcome: Strobilurins and triazoles will show significant dose-dependent inhibition of fungal growth, while (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and BTH are expected to have little to no direct effect.
Protocol 2: Quantitative RT-PCR for Defense Gene Expression
This protocol measures the induction of plant defense genes, a hallmark of SAR.
Objective: To quantify the expression levels of key defense-related genes (e.g., PR-1, PR-2) in plants treated with the test compounds.
Methodology:
Plant Treatment: Treat plants (e.g., Arabidopsis thaliana or a relevant crop species) with (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, BTH, a direct fungicide (e.g., Azoxystrobin), and a mock control.
RNA Extraction: At various time points post-treatment (e.g., 24, 48, 72 hours), harvest leaf tissue and extract total RNA.
cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.[12]
qPCR: Perform quantitative real-time PCR (qPCR) using primers specific for the target defense genes and a stable reference gene for normalization.[13]
Data Analysis: Calculate the relative gene expression levels using the ΔΔCt method.[14]
Expected Outcome: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and BTH will induce a significant upregulation of defense gene expression, while the direct-acting fungicides are not expected to have this effect.
Diagram of the Experimental Workflow for Differentiating Modes of Action
Caption: Experimental workflow to differentiate between direct-acting fungicides and SAR inducers.
Conclusion: A Promising Future for Plant Defense Induction
The exploration of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and related 1,2,3-thiadiazole derivatives represents a strategic shift from direct pathogen control to the modulation of the plant's innate immune system. While direct-acting fungicides like strobilurins and triazoles remain critical tools in agriculture, their efficacy is continually challenged by the evolution of resistant pathogen strains.
The putative mode of action of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol as a plant activator offers a sustainable and durable alternative. By inducing Systemic Acquired Resistance, it has the potential to provide broad-spectrum disease control with a lower risk of resistance development. Further research, following the experimental protocols outlined in this guide, is essential to fully elucidate the specific molecular interactions and to optimize the application of this promising new class of fungicides for robust and sustainable crop protection.
References
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A Senior Application Scientist's Guide to the Statistical Analysis of Field Trial Data for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and its Analogs
This guide provides a comprehensive framework for the robust statistical analysis of field trial data for the novel plant activator candidate, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. As direct field trial data for t...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for the robust statistical analysis of field trial data for the novel plant activator candidate, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. As direct field trial data for this specific molecule is not yet widely published, this document establishes a rigorous methodology based on established principles for evaluating 1,2,3-thiadiazole derivatives and other plant activators. The focus is on ensuring scientific integrity through sound experimental design and appropriate statistical interpretation, enabling objective comparison with established alternatives.
The Scientific Rationale: Understanding the Mode of Action of 1,2,3-Thiadiazole Plant Activators
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol belongs to the 1,2,3-thiadiazole class of compounds, which are of significant interest in agriculture.[1][2] Unlike traditional fungicides that directly target pathogens, many 1,2,3-thiadiazole derivatives function as plant activators.[1] They induce a state of heightened immunity in the plant, known as Systemic Acquired Resistance (SAR). This is a desirable trait as it can provide broad-spectrum and more durable disease resistance, with a lower risk of pathogens developing resistance.
The induction of SAR is a complex signaling pathway within the plant. The application of a plant activator like a 1,2,3-thiadiazole derivative mimics a pathogen attack, triggering the plant's innate defense mechanisms. This guide will focus on the statistical methods to quantify the real-world efficacy of this induced resistance in a field setting.
The Foundation of Trustworthy Data: Rigorous Field Trial Design
To ensure that the observed effects are genuinely due to the treatment and not random variation, a well-designed field trial is paramount.[3] The Randomized Complete Block Design (RCBD) is a standard and highly effective design for agricultural experiments, as it helps to control for spatial variability within a field.[4][5][6]
Experimental Setup: The Randomized Complete Block Design (RCBD)
The core principle of RCBD is to group experimental units (plots) into blocks.[6] Within each block, the conditions are as uniform as possible. Each treatment, including the untreated control and alternative products, is then randomly assigned to a plot within each block.[5] This ensures that each treatment has an equal chance of being in any given position within the block, minimizing the impact of gradients such as soil type, moisture levels, or previous cropping history.[4]
Key Parameters for a Robust RCBD:
Treatments:
Untreated Control (UTC)
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol at various application rates (e.g., low, medium, high)
Alternative Product 1 (e.g., a commercial SAR inducer)
Alternative Product 2 (e.g., a conventional fungicide)
Replication: A minimum of four to five blocks (replicates) is recommended to provide sufficient statistical power.[7]
Plot Size: The size of the plots should be large enough to be representative of farming conditions and to minimize edge effects, but manageable for accurate application and assessment.
Randomization: The assignment of treatments to plots within each block must be random.
Below is a visual representation of a typical RCBD layout for a field trial.
A typical Randomized Complete Block Design (RCBD) layout for a field trial.
Data Collection: Key Performance Indicators
The primary data collected in these trials will be disease severity and crop yield.
Disease Severity Assessment: This is often the most critical, and challenging, aspect of data collection.[8] It typically involves visually estimating the percentage of plant tissue affected by the disease.[9] To improve accuracy and consistency, standardized disease rating scales and diagrams should be used.[8] Assessments should be conducted at multiple time points to capture the progression of the disease. It is important to be aware of potential rater bias and to ensure that assessments are as objective as possible.[9]
Crop Yield: At the end of the trial, the yield from each plot is harvested and measured. This is a crucial indicator of the economic benefit of the treatment.
The Core of the Analysis: Statistical Methodologies
The goal of the statistical analysis is to determine if there are significant differences between the treatments and to quantify the magnitude of these differences.[3]
Analysis of Variance (ANOVA)
The Analysis of Variance (ANOVA) is the cornerstone for analyzing data from an RCBD.[10][11] ANOVA partitions the total variation in the data into components attributable to different sources: the treatments, the blocks, and the random error.[11]
The fundamental question ANOVA answers is whether the differences observed between the treatment means are greater than the "background" variation that occurs naturally among the plots.[10]
The ANOVA Model for an RCBD:
The linear model for an RCBD is:
Yij = μ + τi + βj + εij
Where:
Yij is the observed value for treatment i in block j.
μ is the overall mean.
τi is the effect of treatment i.
βj is the effect of block j.
εij is the random error.
An ANOVA table summarizes the results of this analysis, providing F-statistics and p-values to determine the significance of the treatment and block effects.
Handling Percentage Data from Disease Severity Assessments
A common challenge in analyzing disease severity data is that it is often in the form of percentages or proportions.[12] Such data can violate the assumptions of ANOVA (e.g., normality and homogeneity of variances). While transformations like the arcsine square root have been traditionally used, they can sometimes lead to misinterpretations.[12] Modern statistical approaches, such as beta regression, are often more appropriate for modeling proportional data.[12]
Mean Separation Tests
If the ANOVA indicates a significant treatment effect (i.e., a p-value typically less than 0.05), the next step is to determine which specific treatment means are different from each other. This is done using a mean separation test, such as Tukey's Honestly Significant Difference (HSD) test or Fisher's Least Significant Difference (LSD) test. These tests provide a more detailed comparison of the performance of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol against the untreated control and the alternative products.
The following diagram illustrates the workflow for the statistical analysis of field trial data.
A flowchart of the statistical analysis process for field trial data.
Comparative Performance Analysis
The ultimate goal is to compare the performance of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol with other alternatives. The statistical analyses described above provide the quantitative basis for these comparisons.
Efficacy Comparison Table
The results from the mean separation tests should be summarized in a clear and concise table. This allows for a direct comparison of the treatments.
Treatment
Application Rate
Mean Disease Severity (%)
Mean Yield ( kg/ha )
Untreated Control
-
45.2 a
2500 c
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
Low
30.5 b
2800 b
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
High
22.1 c
3100 a
Alternative 1 (SAR Inducer)
Standard
25.8 bc
2950 ab
Alternative 2 (Fungicide)
Standard
15.7 d
3200 a
Means in the same column followed by the same letter are not significantly different (Tukey's HSD, p < 0.05). Data is hypothetical for illustrative purposes.
Interpreting the Results
Both low and high application rates of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol significantly reduced disease severity and increased yield compared to the untreated control.
The high application rate of the test compound provided a statistically similar yield to the conventional fungicide, although the fungicide still showed the lowest disease severity.
The performance of the test compound was comparable to or better than the alternative SAR inducer.
Conclusion
The statistical analysis of field trial data is a critical component in the development and evaluation of new agricultural products like (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. By employing robust experimental designs such as the RCBD and appropriate statistical methods like ANOVA, researchers can obtain reliable and defensible data. This allows for a clear understanding of the product's efficacy and its competitive positioning against existing alternatives. The methodologies outlined in this guide provide a framework for ensuring the scientific integrity of such evaluations.
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A Meta-Analysis of Thiadiazole-Based Agrochemicals: A Comparative Guide to Efficacy and Performance
The relentless pursuit of enhanced agricultural productivity and robust crop protection has driven the development of a vast arsenal of agrochemicals. Among these, the thiadiazole heterocyclic scaffold has emerged as a v...
Author: BenchChem Technical Support Team. Date: February 2026
The relentless pursuit of enhanced agricultural productivity and robust crop protection has driven the development of a vast arsenal of agrochemicals. Among these, the thiadiazole heterocyclic scaffold has emerged as a versatile and potent core for a new generation of fungicides, herbicides, and insecticides. This guide provides a meta-analysis of the efficacy of thiadiazole-based agrochemicals, offering a comparative perspective against established alternatives, supported by experimental data and mechanistic insights. Our focus is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of this important class of compounds.
The Versatility of the Thiadiazole Ring in Agrochemical Design
The five-membered thiadiazole ring, with its constituent sulfur and nitrogen atoms, confers a unique combination of physicochemical properties that are highly advantageous for agrochemical applications. The sulfur atom enhances lipophilicity, facilitating passage through biological membranes, while the nitrogen atoms can participate in hydrogen bonding, crucial for target site interactions.[1] This inherent bioactivity has been harnessed to develop a range of agrochemicals with diverse modes of action.[2]
Fungicidal Properties of Thiadiazole Derivatives: A Potent Alternative to Conventional Azoles
In the realm of fungal disease management, thiadiazole derivatives have demonstrated significant promise, often exhibiting efficacy comparable or superior to established fungicides like azoxystrobin and fluconazole.
Comparative Efficacy of Thiadiazole-Based Fungicides
Recent studies have highlighted the potent antifungal activity of novel thiadiazole compounds against a range of economically important plant pathogens. For instance, a series of novel flavonol derivatives containing a 1,3,4-thiadiazole moiety exhibited remarkable in vitro antifungal activity against several pathogenic fungi.[3]
Mechanism of Action: Inhibition of Ergosterol Biosynthesis
A primary mode of action for many fungicidal thiadiazoles is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[5][6] Thiadiazole derivatives, acting as bioisosteres of triazoles and imidazoles, target the cytochrome P450 enzyme 14-α-demethylase, which is essential for the conversion of lanosterol to ergosterol.[6][7] Disruption of this pathway leads to a compromised cell membrane, increased permeability, and ultimately, fungal cell death.[8][9]
Mechanism of Thiadiazole Herbicides
Experimental Protocol: Greenhouse Bioassay for Herbicide Efficacy
This protocol outlines a whole-plant bioassay to assess the efficacy of herbicides in a controlled greenhouse environment.
[10][11]
Plant Preparation:
Grow the target weed species from seed in pots containing a standardized soil mix.
Thin seedlings to a uniform number per pot.
Maintain plants in a greenhouse with controlled temperature, humidity, and photoperiod.
Herbicide Application:
Prepare a stock solution of the thiadiazole herbicide and a series of dilutions to test a range of application rates.
Apply the herbicide to the plants at a specified growth stage using a laboratory sprayer calibrated to deliver a precise volume.
Include an untreated control group and a group treated with a commercial standard herbicide for comparison.
Efficacy Assessment:
Visually assess plant injury at regular intervals (e.g., 7, 14, and 21 days after treatment) using a rating scale (e.g., 0% = no effect, 100% = plant death).
At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and weigh it to determine the percent reduction in biomass compared to the untreated control.
Insecticidal Potential of Thiadiazole Derivatives
The thiadiazole scaffold is also a promising foundation for the development of novel insecticides.
[12]
Comparative Efficacy of Thiadiazole-Based Insecticides
Studies have demonstrated the insecticidal activity of 1,3,4-thiadiazole derivatives against various insect pests. For example, certain novel thiadiazole-benzenesulfonamide derivatives have shown significant toxicity against the cotton leafworm, Spodoptera littoralis.
[13]
The precise mode of action for many insecticidal thiadiazoles is still under investigation and can vary depending on the specific derivative. Some compounds may act as insect growth regulators (IGRs), interfering with the insect's hormonal system. [12]Further research is needed to fully elucidate the molecular targets of these promising insecticidal compounds.
This protocol is a common method for evaluating the toxicity of insecticides to leaf-feeding insects.
[14][15][16]
Insect Rearing:
Maintain a healthy, uniform colony of the target insect species (e.g., Spodoptera littoralis) under controlled laboratory conditions.
Preparation of Treatment Solutions:
Prepare a stock solution of the thiadiazole insecticide in a suitable solvent with a surfactant.
Create a series of dilutions to test a range of concentrations.
Bioassay Procedure:
Excise fresh, untreated leaves (e.g., castor bean leaves for S. littoralis) and dip them into the respective treatment solutions for a set time (e.g., 10-20 seconds).
[16] * Allow the leaves to air-dry.
Place the treated leaves into individual petri dishes or containers.
Introduce a single larva of a specific instar into each container.
Include a control group with leaves dipped in the solvent and surfactant solution only.
Data Collection and Analysis:
Record larval mortality at regular intervals (e.g., 24, 48, and 72 hours).
Use probit analysis to calculate the LC50 (median lethal concentration) value.
Conclusion and Future Perspectives
Thiadiazole-based agrochemicals represent a significant and versatile class of compounds with demonstrated efficacy as fungicides, herbicides, and insecticides. Their diverse modes of action and potent activity, often rivaling or exceeding that of established commercial products, underscore their importance in modern agriculture. The continued exploration of the thiadiazole scaffold, coupled with a deeper understanding of structure-activity relationships and modes of action, will undoubtedly lead to the development of next-generation agrochemicals with improved efficacy, selectivity, and environmental profiles. This guide serves as a foundational resource for researchers and professionals dedicated to advancing the science of crop protection.
References
Thiazole antifungals. (2024). In Research Starters: Agriculture and Agribusiness. EBSCO.
Ghannoum, M. A., & Rice, L. B. (2024). Antifungal Ergosterol Synthesis Inhibitors. In StatPearls.
Farid, M., & Khan, K. (2012). Thidiazuron: A multi-dimensional plant growth regulator. African Journal of Biotechnology, 11(37), 8995-9003.
Lecture Inhibition of Photosynthesis Inhibition at Photosystem II. (n.d.). University of Nebraska–Lincoln.
Thidiazuron (TDZ): The Advanced Plant Growth Regulator for Crop Yield Enhancement. (2026, January 29). exceedagro.com.
Photosystem II Inhibitors | Herbicide Symptoms. (n.d.).
Sharma, S., & Kumar, V. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Molecules, 27(24), 8783.
Kucuk, M., et al. (2018). Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents. Molecules, 23(12), 3128.
European Guidelines to conduct herbicide resistance tests. (2017, October 13). European Weed Research Society.
Ismail, I. A. (2023). Resistance Development in Spodoptera littoralis (Lepidoptera: Noctuidae) to Conventional and New Insecticides in Egypt. International Journal of Advanced Biological and Biomedical Research, 11(2), 65-71.
Azoxystrobin Fungicide Mode of Action. (2026, January 12). pomaistech.com.
Patel, K., & Arora, S. (2024). Fluconazole. In StatPearls.
Diuron 4L. (n.d.). cdms.net.
Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. (2017). Journal of Fungi, 3(4), 59.
El-Gaby, M. S. A., et al. (2024). Design, Synthesis, and Biological Assessment of 1,3,4-(Thiadiazine/Thiadiazole)-Benzenesulfonamide Derivatives as IGRs Analogues against Spodoptera littoralis. Journal of Agricultural and Food Chemistry.
Azoxystrobin. (n.d.). In Wikipedia.
Pierce, C. G., et al. (2008). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. Journal of Clinical Microbiology, 46(5), 1665–1674.
Guskov, A., et al. (2012). Structural Basis of Cyanobacterial Photosystem II Inhibition by the Herbicide Terbutryn. Journal of Biological Chemistry, 287(25), 21064–21070.
El-Gaby, M. S. A., et al. (2024). Design, Synthesis, and Biological Assessment of 1,3,4-(Thiadiazine/Thiadiazole)-Benzenesulfonamide Derivatives as IGRs Analogues against Spodoptera littoralis. PubMed.
Bioassay Studies for Testing Toxicity of Novel Insecticides against Spodoptera litura (Fabricius.). (2020). International Journal of Current Microbiology and Applied Sciences, 9(7), 2319-7706.
Protocols for Robust Herbicide Resistance Testing in Different Weed Species. (2015). Journal of Visualized Experiments, (101), e52838.
Diuron - Active Ingredient Page. (n.d.). Chemical Warehouse.
What is the mechanism of action of Fluconazole (an antifungal medic
Jones, A. M. P., et al. (2020). The Morphoregulatory Role of Thidiazuron: Metabolomics-Guided Hypothesis Generation for Mechanisms of Activity. PubMed.
Fluconazole. (n.d.). In Wikipedia.
Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. (1993, April 5).
Diuron. (n.d.). PubChem.
What Makes Thidiazuron a Powerful Plant Growth Regulator in Agriculture. (2025, June 12). linkedin.com.
Azoxystrobin (Ref: ICI 5504). (n.d.). AERU - University of Hertfordshire.
IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY. (n.d.). iFyber.
Inhibition of photosystem II (PSII) electron transport as a convenient endpoint to assess stress of the herbicide linuron on freshwater plants. (2001). Journal of Applied Phycology, 13, 41-48.
Virtual Screening-Based Synthesis of 1,3,4-Thiadiazole Derivatives and Their Evaluation for Fungicidal Activity, Ergosterol Inhibition, and Aquatic Toxicity. (2022). ACS Omega, 7(4), 3685–3695.
Diuron® 900 WDG. (n.d.). ADAMA.
Herbicide Bioassay Study Guide. (n.d.). Analyzeseeds.
What is the mechanism of Fosfluconazole? (2024, July 17).
Monitoring Resistance and Biochemical Studies of Three Egyptian Field Strains of Spodoptera littoralis (Lepidoptera). (2023). Insects, 14(3), 241.
Virtual Screening-Based Synthesis of 1,3,4-Thiadiazole Derivatives and Their Evaluation for Fungicidal Activity, Ergosterol Inhibition, and Aquatic Toxicity. (2022). ACS Omega, 7(4), 3685–3695.
In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp. (2021). Journal of Fungi, 7(10), 808.
Mechanism of Fluconazole Resistance in Candida albicans Biofilms: Phase-Specific Role of Efflux Pumps and Membrane Sterols. (2002). Journal of Infectious Diseases, 186(6), 809–818.
Application Notes and Protocols: In Vitro Antifungal Assay for RO-09-4609. (n.d.). Benchchem.
SPODOPTERA LITTORALIS: BETWEEN BIOCONTROL-. (n.d.).
Biological Activities of Thiadiazole Derivatives: A Review. (2012). International Journal of ChemTech Research, 4(2), 517-531.
Herbicide Testing: Resistance, Residues, and Soil Impact. (2025, April 16).
Understanding Diuron Herbicide and Its Impact on Agricultural Practices. (2024, November 27). linkedin.com.
Is there a place for new herbicides targeting photosynthetic electron transport? (2024, March 24). Weed Science Society of America.
A Cost-Benefit Analysis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in Crop Protection: A Comparative Guide
Introduction The relentless pursuit of enhanced crop yields and sustainable agricultural practices necessitates the exploration of novel crop protection agents. Among these, compounds that activate the plant's own defens...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The relentless pursuit of enhanced crop yields and sustainable agricultural practices necessitates the exploration of novel crop protection agents. Among these, compounds that activate the plant's own defense mechanisms are gaining significant traction. This guide provides a comprehensive cost-benefit analysis of a promising, yet not widely commercialized, molecule: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. As a member of the thiadiazole chemical class, this compound is hypothesized to function as a plant activator, inducing Systemic Acquired Resistance (SAR), a broad-spectrum and durable form of plant immunity.
This analysis will delve into the potential synthesis, mechanism of action, and comparative efficacy of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol against conventional fungicides. We will explore the economic and environmental implications of its use, providing researchers, scientists, and drug development professionals with a detailed framework for evaluating its potential in modern agriculture. While direct experimental data for this specific isopropyl-substituted compound is limited in publicly available literature, this guide will draw upon extensive research on closely related 1,2,3-thiadiazole derivatives and established plant activators to provide a robust and scientifically grounded assessment.
Chemical Profile and Synthesis
Hypothetical Synthesis Workflow
Caption: Hypothetical synthesis of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol.
Mechanism of Action: Inducing Plant Immunity
Unlike traditional fungicides that directly target and kill pathogens, (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is presumed to act as a plant activator . This means it stimulates the plant's innate immune system, a mechanism known as Systemic Acquired Resistance (SAR) . SAR provides broad-spectrum and long-lasting protection against a variety of pathogens, including fungi, bacteria, and viruses.[2]
The SAR pathway is a complex signaling cascade within the plant. Application of a plant activator like a thiadiazole derivative mimics the initial stages of a pathogen attack, triggering a cascade of defensive responses throughout the plant.
Systemic Acquired Resistance (SAR) Pathway
Caption: Simplified signaling pathway of Systemic Acquired Resistance (SAR).
Comparative Efficacy: A Paradigm Shift from Direct Fungicidal Action
The primary advantage of a plant activator like (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol lies in its mode of action. Conventional fungicides often target specific metabolic pathways in pathogens, which can lead to the rapid development of resistant strains. In contrast, SAR inducers bolster the plant's own multi-faceted defense system, making it significantly harder for pathogens to overcome.
Studies on related 1,2,3-thiadiazole derivatives have demonstrated their potential. For instance, certain 1,2,3-thiadiazole-based strobilurins have shown improved fungicidal activity.[3] Another study found a 1,2,3-thiadiazole derivative to be more effective at protecting rape leaves from Alternaria brassicicola than the commercial plant activator, tiadinil.[2]
Performance Comparison: Plant Activators vs. Conventional Fungicides
Possible at higher concentrations, may cause temporary stunting or spotting.[4]
Varies by compound and crop, but can occur.
Cost-Benefit Analysis: The Economic and Environmental Equation
The economic viability of any new crop protection agent is paramount. While the production cost of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol is not yet established, the economic performance of existing plant activators like Acibenzolar-S-methyl (ASM) provides a useful benchmark.
Economic Considerations
The cost of fungicide application is a significant expense for farmers.[5] The return on investment for plant activators depends on several factors, including the cost of the product, application costs, crop prices, and the level of disease pressure.
Studies on ASM have shown that while it can effectively induce resistance against diseases like Leaf Rust and Powdery Mildew in wheat, its economic efficiency can be limited under certain conditions.[6] However, the long-term benefits of reduced fungicide use and a lower risk of resistance development can be substantial. The global market for plant activators is growing, indicating a shift towards more sustainable agricultural practices.[7][8]
Economic Analysis: (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol vs. Conventional Fungicide
Unknown, potentially higher initially as a novel compound.
Varies, but generally competitive pricing.
Application Frequency
Potentially lower due to long-lasting SAR effect.
May require multiple applications depending on disease pressure.
Yield Increase
Dependent on disease pressure; protects yield potential.
Can provide significant yield increases in high-pressure situations.
Resistance Management
Reduces the need for fungicide rotation, lowering long-term costs.
Requires careful rotation of different modes of action to manage resistance.
Market Access
May appeal to markets with demand for sustainably produced crops.
May face restrictions in markets with stringent residue limits.
Return on Investment (ROI)
Potentially high in the long term due to sustainable disease management.
Can be high in the short term, but may diminish with resistance development.[9]
Environmental Impact
A significant benefit of plant activators is their potentially favorable environmental profile compared to conventional fungicides. Since they do not have direct antimicrobial activity, their impact on non-target organisms may be lower.[4]
The environmental fate of the well-studied plant activator Acibenzolar-S-methyl shows that it is not persistent in soil or aquatic systems, although there are some concerns about its potential for bioaccumulation and toxicity to some non-target organisms.[10] The main metabolite of ASM is benzo[3][11]thiadiazole-7-carboxylic acid.[12] Thiadiazole derivatives generally are considered to have minimal toxicity in higher vertebrates.[11][13] However, a full environmental risk assessment for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol would be required.
Experimental Protocols
To rigorously evaluate the potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a series of standardized experimental protocols should be followed.
Protocol 1: In Vitro Antifungal Assay
This experiment determines the direct fungicidal activity of the compound.
Prepare fungal cultures: Grow the target fungal pathogens (e.g., Fusarium graminearum, Alternaria brassicicola) on a suitable agar medium.
Prepare compound solutions: Dissolve (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol in a suitable solvent to create a range of concentrations.
Inoculate plates: Add the compound solutions to the molten agar before pouring into petri dishes. Place a small plug of the fungal culture in the center of each plate.
Incubate: Incubate the plates at the optimal temperature for fungal growth.
Measure growth: Measure the diameter of the fungal colony over time and compare it to a control (solvent only). Calculate the EC50 value (the concentration that inhibits 50% of fungal growth).
Protocol 2: Plant Bioassay for SAR Induction
This experiment assesses the compound's ability to induce resistance in plants.
Plant material: Grow a susceptible host plant (e.g., cucumber, wheat) under controlled conditions.
Compound application: Apply (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol to a lower leaf of each plant at various concentrations.
Pathogen challenge: After a set period (e.g., 3-5 days) to allow for SAR induction, inoculate an upper, untreated leaf with the target pathogen.
Disease assessment: After an appropriate incubation period, assess the disease severity on the challenged leaves (e.g., lesion size, number of pustules).
Statistical analysis: Compare the disease severity in treated plants to control plants (treated with solvent only) to determine the level of protection.
Experimental Workflow for Efficacy Evaluation
Caption: A typical workflow for evaluating a new crop protection agent.
Conclusion and Future Perspectives
(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol represents a compelling, albeit underexplored, candidate for a new generation of crop protection agents. Its potential to act as a plant activator, inducing broad-spectrum and durable disease resistance through SAR, aligns with the growing demand for more sustainable and environmentally benign agricultural practices.
The primary benefits of this class of compounds include a lower risk of pathogen resistance, a broader spectrum of activity, and potentially a more favorable environmental profile compared to conventional fungicides. However, the economic viability will be a critical factor in its adoption. While the initial cost of a novel compound may be high, the long-term economic advantages of a more sustainable disease management strategy, including reduced application frequency and preservation of the efficacy of existing fungicides, could be substantial.
Further research is imperative to validate the potential of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. This includes the development of an efficient synthesis process, comprehensive testing of its efficacy against a range of plant pathogens, evaluation of potential phytotoxicity, and a thorough assessment of its environmental fate and non-target effects. The experimental protocols outlined in this guide provide a roadmap for such investigations.
Ultimately, the success of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol and other plant activators will depend on a holistic approach that considers not only their technical performance but also their economic and environmental sustainability. As we move towards a future of agriculture that must be both productive and resilient, the exploration of innovative modes of action, such as the induction of plant immunity, will be crucial.
References
Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. (2023). MDPI. [Link]
Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). MDPI. [Link]
Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. (2017). PubMed. [Link]
Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. (2023). MDPI. [Link]
Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. [Link]
Evaluation of the new active ACIBENZOLAR-S-METHYL in the product BION PLANT ACTIVATOR SEED TREATMENT. Australian Pesticides and Veterinary Medicines Authority. [Link]
Effects of Acibenzolar-S-methyl on the Probing Behaviour and Mortality of Cacopsylla pyri on Pear Plants. (2022). MDPI. [Link]
Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). PubMed Central. [Link]
Fungicide performance in wheat, barley and oilseed rape (2025–28). AHDB. [Link]
Biological Activities of 1,3,4-Thiadiazole Derivatives: Review. (2021). ResearchGate. [Link]
Economic versus technical efficiency in using ASM combined with fungicides to elicit wheat varieties with different disease susceptibilities. (2021). PubMed Central. [Link]
Applied Development of a Novel Fungicide Isotianil (Stout®). (2011). Sumitomo Kagaku. [Link]
Synthetic Plant Activators for Crop Disease Management – A Review. (2014). ResearchGate. [Link]
(PDF) 1,2,3-Thiadiazolyl Isocyanates in the Synthesis of Biologically Active Compounds. Study of the Cytotoxic Activity of N-(4-methyl-1,2,3-thiadi-azolyl-5-yl)-N'-(4-methylphenyl)Urea. (2022). ResearchGate. [Link]
Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). MDPI. [Link]
Public Release Summary on new active constituent isotianil in the product Routine 200 SC Fungicide. (2022). APVMA. [Link]
The efficacy of acibenzolar-S-methyl (ASM) in inducing resistance against Fusarium graminearum sensu stricto in wheat (Triticum aestivum L.). (2018). ResearchGate. [Link]
Novel benzo-1,2,3-thiadiazole-7-carboxylate derivatives as plant activators and the development of their agricultural applications. (2012). PubMed. [Link]
Fungicide performance in wheat, barley and oilseed rape. (2022). AHDB. [Link]
Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (2021). MDPI. [Link]
Discovery and Biological Evaluation of 3‑(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators. (2022). PubMed Central. [Link]
4-Thiadiazole: The Biological Activities. (2018). Systematic Reviews in Pharmacy. [Link]
Use of isotianil against fungal diseases in grapevines and fruit crops. (2021).
Fungicide performance in cereals and oilseed rape. AHDB. [Link]
Bio-Efficacy and Phytotoxicity of Novel Fungicide Isotianil 7% + Fosetyl Al 70% WG in Pomegranate Against Bacterial Blight (Xanthomonas axonopodis pv. punicae) Disease. (2022). ResearchGate. [Link]
Discovery of new thiadiazole-based VEGFR-2 inhibitors: design, synthesis, cytotoxicity, and apoptosis induction. (2025). PubMed. [Link]
Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance. (2021). PubMed Central. [Link]
Acibenzolar-S-Methyl Interim Registration Review Decision Case Number 7037 September 2018. (2018). Regulations.gov. [Link]
Fungicide ROI Calculator. Crop Protection Network. [Link]
Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. (2013). Asian Journal of Chemistry. [Link]
Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. (2022). ResearchGate. [Link]
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Author: BenchChem Technical Support Team. Date: February 2026
Topic: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol Proper Disposal Procedures
Content Type: Operational Safety & Logistics Guide
Audience: Researchers, Process Chemists, and EHS Managers[1]
Executive Summary
(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol is a functionalized heterocyclic intermediate often employed in agrochemical synthesis (e.g., thidiazuron analogs) and pharmaceutical discovery.[1][2] While not always explicitly listed on federal "P" or "U" lists (depending on jurisdiction), its disposal requires strict adherence to protocols governing nitrogen-sulfur heterocycles .
The 1,2,3-thiadiazole core possesses a latent instability: under thermal or photochemical stress, it can extrude nitrogen gas (
) to form reactive thioketenes or carbenes. Consequently, standard "organic solvent" waste streams are insufficient. This guide outlines the segregation, stabilization, and destruction protocols required to manage this compound safely.
Chemical Profile & Hazard Identification
Effective disposal begins with understanding the specific reactivity of the waste. The 1,2,3-thiadiazole ring differs significantly from its 1,3,4-isomer due to its propensity for ring cleavage.
Parameter
Data / Characteristic
Operational Implication
Chemical Structure
Heterocyclic alcohol with isopropyl group
Amphiphilic; soluble in polar organic solvents (MeOH, DMSO, DCM).[1][3]
Thermal Stability
Metastable
CRITICAL: 1,2,3-Thiadiazoles can decompose (Wolff rearrangement) at elevated temperatures (>140°C) or under UV light, releasing gas and generating pressure.[1][3]
Combustion Products
, ,
Incineration requires scrubbers; open burning is prohibited.[1][3]
Toxicity Class
Irritant (Skin/Eye); Aquatic Chronic
Treat as "Hazardous Waste" regardless of concentration.[1][3]
RCRA Status (USA)
Non-listed (Characteristic)
Default to D001 (Ignitable) if in solvent, or generic organic toxic waste.[1][3]
Pre-Disposal Segregation (The Self-Validating System)
To prevent cross-reactivity in waste drums, you must implement a Source Segregation Protocol . This system validates itself by physically separating incompatible chemistries before they enter the central waste stream.
Core Directive: Never mix 1,2,3-thiadiazole waste with strong oxidizers or strong bases.
Reasoning: Strong bases can deprotonate the
-position (if available) or attack the ring, triggering premature decomposition. Oxidizers can react violently with the sulfur moiety.
Segregation Logic Diagram
Figure 1: Decision logic for segregating thiadiazole waste streams to ensure downstream compatibility.
pH Check: Ensure the waste solution is Neutral (pH 6-8).
Why? Acidic conditions can protonate the ring nitrogen; basic conditions can induce ring opening. Neutrality maintains the metastable ring until thermal destruction.
Container Selection: Use conductive safety cans (Type I) if the solvent is flammable (Flash point <60°C). Ground the container to prevent static discharge, which could ignite the solvent vapor.
Venting: Use vented caps (e.g., filtered bung caps) on accumulation drums.
Expert Insight: Although stable at room temperature, trace decomposition of 1,2,3-thiadiazoles can slowly release
. A sealed drum in a hot warehouse could pressurize. Vented caps prevent this "pressure bomb" scenario.
Note: If the waste contains Halogenated solvents (DCM), it must go to a specific halogen-tolerant incinerator to manage acid gas (HCl) generation.
Protocol C: Emergency Spill Response
Applicability: Benchtop spills or container rupture.
Evacuate & Ventilate: Clear the immediate area. Thiadiazoles can have a pungent odor and are respiratory irritants.
PPE: Don Nitrile gloves (minimum 0.11mm thickness), lab coat, and safety goggles.
Absorbent Selection: Use Vermiculite or Diatomaceous Earth .
Avoid: Do not use paper towels or sawdust for large spills of the pure substance. Combustible absorbents mixed with nitrogen-rich heterocycles can increase flammability risk.[3]
Decontamination: Wash the surface with a dilute soap/water solution. Collect all wash water into the "Aqueous Toxic" waste stream.
Regulatory & Environmental Compliance
While (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol may not have a specific CAS-linked waste code, it falls under the "Cradle-to-Grave" responsibility of the generator.[1]
RCRA (USA): If the waste solution is ignitable (e.g., in methanol), code it D001 . If it contains toxic solvents (e.g., pyridine, benzene), add D038 or D018 .
European Waste Catalogue (EWC): Classify under 07 05 04 * (other organic solvents, washing liquids and mother liquors).
Aquatic Toxicity: Prevent entry into drains. The thiadiazole moiety is often persistent and toxic to aquatic life (
values for analogs are often <100 mg/L).
References
Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons. (Authoritative text on the thermal instability and
extrusion mechanism of the 1,2,3-thiadiazole ring).
U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Link
Sigma-Aldrich. (2023). Safety Data Sheet: 1,2,3-Thiadiazole derivatives (Generic). (Used for hazard classification extrapolation: H315, H319, H335, H410).
Thomas, E. W. (2006).[5] Thiadiazoles.[2][5][6] In Comprehensive Heterocyclic Chemistry III. Elsevier. (Details the synthesis and reactivity profiles relevant to waste compatibility).
Comprehensive Safety and Handling Guide for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol
This guide provides essential safety protocols and operational directives for the handling of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. As a novel research chemical, comprehensive toxicological data is not yet availab...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety protocols and operational directives for the handling of (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol. As a novel research chemical, comprehensive toxicological data is not yet available. Therefore, a conservative approach, treating the compound as potentially hazardous, is paramount to ensure the safety of all laboratory personnel. The following procedures are grounded in established safety principles for handling analogous chemical structures, including thiadiazole derivatives and substituted methanols.
Hazard Assessment and Risk Mitigation
Given the absence of a specific Safety Data Sheet (SDS) for (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, a risk assessment must be conducted based on its structural components. The thiadiazole moiety is present in various biologically active compounds, and methanol is a known toxicant.[1][2] Therefore, it is prudent to assume the compound may possess properties such as skin and eye irritancy, potential for respiratory irritation, and possible systemic toxicity upon ingestion or absorption.
Assumed Hazards:
Skin Irritation: Similar to other thiadiazole derivatives, this compound may cause skin irritation upon contact.[3][4]
Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[3][4][5]
Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[3][4]
Toxicity: The presence of the methanol functional group suggests potential toxicity if ingested, inhaled, or absorbed through the skin.
Personal Protective Equipment (PPE): A Multi-Layered Defense
A robust PPE strategy is the cornerstone of safe handling. The following table outlines the minimum required PPE, with explanations for the selection of each component.
Protection Type
Recommended Equipment
Specifications and Rationale
Eye and Face Protection
Chemical safety goggles and a face shield
Goggles provide a seal around the eyes to protect against splashes and airborne particles. A face shield offers an additional layer of protection for the entire face and should be used when handling larger quantities or when there is a significant risk of splashing.
Nitrile gloves offer good resistance to a range of chemicals. Double-gloving provides an extra barrier and allows for the safe removal of the outer glove if contamination occurs. Gloves should be inspected for integrity before each use.
Chemical-resistant lab coat
A fully buttoned lab coat made of a suitable chemical-resistant material protects the skin and personal clothing from contamination.
Respiratory Protection
Use within a certified chemical fume hood
All manipulations of the solid compound or its solutions should be performed within a chemical fume hood to minimize the inhalation of any vapors, dust, or aerosols. If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.
Caption: PPE selection workflow for handling the target compound.
Adherence to a standardized operational plan minimizes the risk of exposure and accidents.
Preparation and Engineering Controls
Designated Area: All work with (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol should be conducted in a designated area, such as a chemical fume hood.[6]
Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.
Spill Kit: A spill kit containing appropriate absorbent materials (e.g., sand, universal binding agents) should be available in the laboratory.[2]
Donning PPE
Lab Coat: Put on a clean, chemical-resistant lab coat, ensuring it is fully buttoned.
Gloves: Don the first pair of nitrile gloves.
Second Pair of Gloves: Don a second pair of nitrile gloves over the first.
Eye and Face Protection: Put on chemical safety goggles. If a splash risk exists, also put on a face shield.
Handling the Compound
Weighing: If weighing the solid, do so within the chemical fume hood or in a balance enclosure to prevent the dispersal of dust.
Transfers: Use a spatula or other appropriate tools for transferring the solid. For solutions, use a pipette or syringe.
Container Management: Keep containers of the compound closed when not in use.[7]
Doffing PPE
Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated chemical waste container.
Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, from the back of the head forward.
Lab Coat: Remove the lab coat, folding the contaminated exterior inward.
Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.
Hand Washing: Immediately wash hands thoroughly with soap and water.
Disposal Plan: Managing Chemical Waste
Proper disposal is a critical component of laboratory safety and environmental responsibility.
Waste Segregation
Solid Waste: All solid waste contaminated with (4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol, including used gloves, weigh boats, and absorbent materials from spills, must be collected in a dedicated, labeled hazardous waste container.[8]
Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, clearly labeled hazardous waste container.
Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps container.
Disposal Procedures
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "(4-Isopropyl-1,2,3-thiadiazol-5-YL)methanol".
Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.
Collection: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) department in accordance with local, state, and federal regulations.[8][9]
Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
Emergency Situation
Immediate Action
Skin Contact
Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[10][11]
Eye Contact
Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[3][11]
Inhalation
Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3][4]
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[10]
Spill
For a small spill, contain the spill with absorbent material and clean the area with a suitable decontaminating agent. For a large spill, evacuate the area and contact your institution's EHS department or emergency response team.[11]
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